Pinostrobin

Core Science & Biosynthesis

Pinostrobin's Role in Inflammatory Signaling: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the signaling pathways modulated by pinostrobin (B192119), a natural flavonoid with demonstrated anti-inflammatory properties. This document is intended for researchers, scientists, and professionals in drug development who are investigating novel therapeutic agents for inflammatory diseases. Herein, we detail the molecular mechanisms of pinostrobin, present quantitative data on its efficacy, outline key experimental protocols, and visualize the complex signaling cascades involved.

Core Anti-Inflammatory Mechanisms of Pinostrobin

Pinostrobin, a flavanone (B1672756) found in various plants, exerts its anti-inflammatory effects primarily through the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. Emerging evidence also suggests a potential role in modulating the NLRP3 inflammasome.

The NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response, responsible for the transcription of numerous pro-inflammatory genes. Pinostrobin has been shown to significantly attenuate this pathway at multiple key points.[1][2][3][4][5][6][7]

Studies have demonstrated that pinostrobin treatment leads to a marked reduction in the production and secretion of major inflammatory cytokines and chemokines, including IL-6, TNF-α, IL-8, MCP-1/CCL2, and CXCL10/IP10.[1][3][4][5][6][7] This inhibition is achieved, at least in part, by preventing the lipopolysaccharide (LPS)-induced phosphorylation and subsequent degradation of IκB-α, the inhibitory protein of NF-κB.[1][2][3][4] By stabilizing IκB-α, pinostrobin effectively sequesters the NF-κB p65 subunit in the cytoplasm, preventing its translocation to the nucleus and subsequent activation of pro-inflammatory gene expression.[1][2][3][4]

Molecular docking studies further suggest that pinostrobin may directly interact with the Toll-like receptor 4 (TLR4)/myeloid differentiation factor 2 (MD2) complex, thereby hindering the binding of LPS and the initiation of the downstream NF-κB signaling cascade.[8]

Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

The MAPK signaling pathways, including p38, ERK1/2, and JNK, are also critically involved in the inflammatory response. While research into pinostrobin's effects on these pathways in the context of inflammation is less extensive than for NF-κB, some studies indicate its modulatory potential. For instance, pinostrobin has been observed to influence the phosphorylation of p38 and ERK in other cellular contexts, suggesting a plausible mechanism for its anti-inflammatory action through these pathways as well. Further investigation is warranted to fully elucidate these interactions in inflammatory models.

The NLRP3 Inflammasome

The NLRP3 inflammasome is a multiprotein complex that, upon activation, triggers the maturation of pro-inflammatory cytokines IL-1β and IL-18. While direct experimental evidence is still forthcoming, an upcoming publication suggests that pinostrobin may target the assembly of the NLRP3 inflammasome, presenting a novel and significant mechanism for its anti-inflammatory effects. This potential interaction warrants close attention from the research community.

JAK-STAT and PPAR-gamma Signaling Pathways

Currently, there is a lack of significant scientific evidence to suggest that pinostrobin directly modulates the Janus kinase/signal transducer and activator of transcription (JAK-STAT) or the peroxisome proliferator-activated receptor-gamma (PPAR-γ) signaling pathways in the context of inflammation. Future research may explore these potential avenues.

Quantitative Data on Anti-Inflammatory Efficacy

The anti-inflammatory effects of pinostrobin have been quantified in various in vitro and in vivo models. The following tables summarize key findings.

Table 1: In Vitro Inhibition of Inflammatory Mediators by Pinostrobin

Target	Cell Line	IC50 Value	Reference
5-Lipoxygenase (5-LOX)	Not Specified	0.499 µM	[3]
Cyclooxygenase-2 (COX-2)	Not Specified	285.67 µM	[3][9]
IL-6 Secretion	LPS-stimulated macrophages	~30 µM	[10]
Keratinocyte (HaCaT) Inhibition	HaCaT cells	30.76 µg/mL	[11]

Table 2: In Vivo Anti-inflammatory Activity of Pinostrobin in TPA-Induced Ear Edema in Mice

Treatment	Dose (mg/ear)	Inhibition of Edema (%) at 6h	Inhibition of Edema (%) at 24h	Reference
Pinostrobin	1.5	-	-
Pinostrobin	2.0	-	-
Pinostrobin	3.0	-	-
Pinostrobin-βCD	1.5	55.0	-
Pinostrobin-βCD	3.0	68.8	64.7
Pinostrobin-HPβCD	1.5	76.1	71.9
Pinostrobin-HPβCD	2.0	64.3	55.8
Pinostrobin-HPβCD	3.0	80.1	73.5

TPA: 12-O-tetradecanoylphorbol-13-acetate, βCD: beta-cyclodextrin, HPβCD: hydroxypropyl-beta-cyclodextrin

Detailed Experimental Protocols

The following are generalized protocols for key experiments used to elucidate the anti-inflammatory effects of pinostrobin. Researchers should optimize these protocols for their specific experimental conditions.

Cell Culture and Treatment

Human THP-1 monocytes are a commonly used cell line for studying macrophage-mediated inflammation.[1]

• Cell Maintenance: Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified 5% CO2 incubator.

• Macrophage Differentiation: Differentiate THP-1 monocytes into macrophages by treating with 100 ng/mL phorbol (B1677699) 12-myristate 13-acetate (PMA) for 48 hours.

• Pinostrobin Treatment: Pre-treat differentiated macrophages with various concentrations of pinostrobin (e.g., 10-100 µM) for 1-3 hours prior to inducing inflammation.

• Inflammation Induction: Induce an inflammatory response by treating the cells with 1 µg/mL of lipopolysaccharide (LPS) for the desired time period (e.g., 24 hours for cytokine measurements, shorter times for signaling protein phosphorylation).

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification

ELISA is used to measure the concentration of pro-inflammatory cytokines in cell culture supernatants.[1][3][5][6][7]

• Sample Collection: Collect the cell culture supernatants after treatment with pinostrobin and LPS.

• ELISA Procedure: Perform ELISA for specific cytokines (e.g., TNF-α, IL-6, IL-1β) according to the manufacturer's instructions for the commercially available kits.

• Data Analysis: Generate a standard curve using recombinant cytokines and determine the concentration of the cytokines in the samples by interpolating from the standard curve.

Western Blotting for Signaling Protein Analysis

Western blotting is employed to detect the expression and phosphorylation status of key proteins in the signaling pathways.[1][9][12][13][14]

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST and then incubate with primary antibodies against the target proteins (e.g., phospho-IκBα, total IκBα, p65, phospho-p38) overnight at 4°C.

• Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control such as β-actin or GAPDH.

In Vivo TPA-Induced Ear Edema Model

This animal model is used to assess the topical anti-inflammatory activity of compounds.[2]

• Animal Acclimatization: Acclimatize male Swiss mice for at least one week before the experiment.

• Edema Induction: Topically apply 2.5 µg of 12-O-tetradecanoylphorbol-13-acetate (TPA) dissolved in acetone (B3395972) to the inner and outer surfaces of the right ear of each mouse.

• Treatment Application: Apply pinostrobin (dissolved in a suitable vehicle) to the same ear at various doses (e.g., 1.5, 2.0, and 3.0 mg/ear) immediately after TPA application. The left ear serves as a control.

• Edema Measurement: Measure the thickness of both ears at different time points (e.g., 4, 6, and 24 hours) after TPA application using a digital micrometer.

• Data Analysis: Calculate the percentage of edema inhibition by comparing the change in ear thickness of the treated group with the vehicle control group.

Conclusion and Future Directions

Pinostrobin demonstrates significant anti-inflammatory potential, primarily through the robust inhibition of the NF-κB signaling pathway. Its ability to suppress the production of a wide array of pro-inflammatory mediators makes it a compelling candidate for further investigation as a therapeutic agent for inflammatory diseases. The emerging evidence of its interaction with the NLRP3 inflammasome opens up new avenues for research into its precise molecular mechanisms.

Future studies should focus on:

• A more detailed elucidation of pinostrobin's effects on the MAPK signaling pathways in inflammatory contexts.

• Confirmation and detailed characterization of the interaction between pinostrobin and the NLRP3 inflammasome.

• Exploratory studies to determine if pinostrobin has any modulatory effects on the JAK-STAT and PPAR-gamma pathways.

• Preclinical and clinical studies to evaluate the safety and efficacy of pinostrobin in relevant disease models and eventually in humans.

This technical guide provides a solid foundation for researchers to build upon in their exploration of pinostrobin as a novel anti-inflammatory therapeutic. The provided data, protocols, and pathway diagrams are intended to facilitate the design and execution of further impactful research in this promising area.

References

• 1. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. oamjms.eu [oamjms.eu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pinostrobin ameliorates lipopolysaccharide (LPS)-induced inflammation and endotoxemia by inhibiting LPS binding to the TLR4/MD2 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Pinostrobin: A Technical Guide to Biological Activity Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pinostrobin (B192119), a naturally occurring dihydroflavonoid, has garnered significant attention within the scientific community for its diverse and promising pharmacological activities. Found in a variety of natural sources, including honey, propolis, and several plant species such as Boesenbergia rotunda (fingerroot), this bioactive compound has demonstrated a wide spectrum of effects, positioning it as a compelling candidate for further investigation in drug discovery and development. This technical guide provides an in-depth overview of the core methods used to screen for the biological activities of pinostrobin, with a focus on its anti-inflammatory, anticancer, neuroprotective, and antioxidant properties. Detailed experimental protocols, quantitative data summaries, and visualizations of key signaling pathways are presented to equip researchers with the necessary information to effectively study this multifaceted molecule.

Anti-inflammatory Activity Screening

Pinostrobin has been shown to exert potent anti-inflammatory effects by modulating key signaling pathways and inhibiting pro-inflammatory mediators. The screening methods for this activity primarily focus on cell-based assays that measure the inhibition of inflammatory responses and enzyme-based assays targeting specific inflammatory enzymes.

Key Signaling Pathway: NF-κB

A primary mechanism underlying the anti-inflammatory action of pinostrobin is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][2][3][4][5][6][7] NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines and chemokines.[1] In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals like lipopolysaccharide (LPS), IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and initiate the transcription of target genes. Pinostrobin has been found to suppress this activation by blocking IκB-α phosphorylation and degradation, thereby preventing NF-κB's nuclear translocation.[1]

Inhibition of the NF-κB signaling pathway by pinostrobin.

Experimental Protocols

Principle: The Enzyme-Linked Immunosorbent Assay (ELISA) is a widely used method to quantify the levels of specific proteins, such as pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β), in cell culture supernatants.

Protocol:

• Cell Culture and Treatment: Seed macrophages (e.g., RAW 264.7 or THP-1) in 96-well plates and stimulate them with an inflammatory agent like LPS (1 µg/mL). Co-treat the cells with various concentrations of pinostrobin.

• Sample Collection: After a specified incubation period (e.g., 24 hours), collect the cell culture supernatants.

• ELISA Procedure: Perform the ELISA according to the manufacturer's instructions for the specific cytokine of interest. This typically involves coating a microplate with a capture antibody, adding the collected supernatants, followed by a detection antibody conjugated to an enzyme, and finally a substrate that produces a measurable color change.

• Data Analysis: Measure the absorbance using a microplate reader at the appropriate wavelength. The concentration of the cytokine in the samples is determined by comparing their absorbance to a standard curve generated with known concentrations of the recombinant cytokine.

Principle: These assays measure the ability of a compound to inhibit the activity of COX-1, COX-2, and 5-LOX enzymes, which are key players in the inflammatory cascade, responsible for the production of prostaglandins (B1171923) and leukotrienes, respectively.

Protocol (General):

• Enzyme and Substrate Preparation: Prepare solutions of the purified enzyme (e.g., ovine COX-2 or human recombinant 5-LOX) and its respective substrate (e.g., arachidonic acid).

• Inhibitor Incubation: Pre-incubate the enzyme with various concentrations of pinostrobin or a known inhibitor (positive control) for a defined period.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.

• Detection: Measure the product formation using a suitable method. For COX assays, this can be done colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.[8] For 5-LOX assays, a fluorometric detection of the product can be employed.

• Data Analysis: Calculate the percentage of enzyme inhibition for each concentration of pinostrobin and determine the IC50 value.

Quantitative Data Summary: Anti-inflammatory Activity

Assay	Target	Cell Line/Enzyme	IC50 (µM)	Reference
5-LOX Inhibition	5-Lipoxygenase	Human Recombinant 5-LOX	0.499	[6]
COX-2 Inhibition	Cyclooxygenase-2	Ovine COX-2	285.67	[6]
IL-6 Secretion	Interleukin-6	LPS-stimulated macrophages	30

Anticancer Activity Screening

Pinostrobin has demonstrated cytotoxic and anti-proliferative effects against various cancer cell lines. The screening methods for anticancer activity are crucial for determining its potential as a therapeutic agent.

Experimental Protocols

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[9][10][11][12] Viable cells with active mitochondria reduce the yellow MTT to a purple formazan (B1609692) product.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7, T47D) in a 96-well plate at an appropriate density and allow them to adhere overnight.[10]

• Compound Treatment: Treat the cells with various concentrations of pinostrobin for different time points (e.g., 24, 48, 72 hours).[4]

• MTT Addition: After the treatment period, add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[9]

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), to dissolve the formazan crystals.[10]

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570-590 nm using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

A typical workflow for in vitro anticancer screening.

Quantitative Data Summary: Anticancer Activity

Cell Line	Cancer Type	IC50 (mM)	Reference
T47D	Breast Cancer	2.93	[13][14][15]
HeLa	Cervical Cancer	0.1 (100 µM)	[16]

Neuroprotective Activity Screening

Pinostrobin has shown promise in protecting neuronal cells from damage induced by various neurotoxins, suggesting its potential in the context of neurodegenerative diseases.

Key Signaling Pathway: Nrf2

The neuroprotective effects of pinostrobin are partly attributed to its ability to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1). In the presence of oxidative stress or inducers like pinostrobin, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the promoter region of its target genes, leading to their transcription.

Activation of the Nrf2 signaling pathway by pinostrobin.

Experimental Protocols

Principle: The LDH assay is a cytotoxicity assay that measures the activity of lactate (B86563) dehydrogenase released from damaged cells into the culture medium. An increase in LDH activity in the supernatant is indicative of cell membrane damage and cytotoxicity.

Protocol:

• Cell Culture and Treatment: Plate neuronal cells (e.g., PC12 or SH-SY5Y) in a 96-well plate.[16] Pre-treat the cells with different concentrations of pinostrobin for a specified time (e.g., 2 hours).[17]

• Induction of Neurotoxicity: Expose the cells to a neurotoxin, such as β-amyloid peptide (Aβ) or 6-hydroxydopamine (6-OHDA), for 24 hours to induce cell death.[17]

• Sample Collection: Carefully collect the cell culture supernatant.

• LDH Measurement: Determine the LDH activity in the supernatant using a commercially available LDH cytotoxicity assay kit, following the manufacturer's protocol. This typically involves a coupled enzymatic reaction that results in the formation of a colored product.

• Data Analysis: Measure the absorbance at the appropriate wavelength. Calculate the percentage of LDH release relative to a positive control (cells lysed to release maximum LDH) and an untreated control. A decrease in LDH release in pinostrobin-treated cells compared to the toxin-only treated cells indicates a neuroprotective effect.

Quantitative Data Summary: Neuroprotective Activity

Assay	Cell Line	Neurotoxin	EC50	Reference
Cell Viability	PC12	β-amyloid (25-35)	~10-40 µM (Significant protection)	[17]
Antiviral (HSV-1)	Vero	HSV-1	22.71 µg/mL	[18]

Antioxidant Activity Screening

Pinostrobin's chemical structure, characteristic of flavonoids, endows it with significant antioxidant properties. These are typically evaluated using in vitro chemical assays that measure the compound's ability to scavenge free radicals or reduce oxidizing agents.

Experimental Protocols

Principle: This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH free radical, thus neutralizing it.[19][20][21][22][23] The reduction of DPPH is accompanied by a color change from deep violet to pale yellow, which can be measured spectrophotometrically.

Protocol:

• Reagent Preparation: Prepare a stock solution of DPPH in methanol (B129727) or ethanol.[20][23]

• Reaction Mixture: In a 96-well plate or cuvettes, mix a solution of pinostrobin at various concentrations with the DPPH solution.[20]

• Incubation: Incubate the mixture in the dark at room temperature for a specific period (e.g., 30 minutes).[23]

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm.[19][22]

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity. The results can also be expressed as Trolox equivalents, where the antioxidant capacity of the sample is compared to that of Trolox, a water-soluble analog of vitamin E.

Principle: The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color.[17][24][25][26][27] The increase in absorbance at 593 nm is proportional to the antioxidant capacity of the sample.

Protocol:

• FRAP Reagent Preparation: Prepare the FRAP reagent by mixing acetate (B1210297) buffer (pH 3.6), a solution of TPTZ in HCl, and a solution of FeCl₃.[25][27]

• Reaction: Mix the sample containing pinostrobin with the FRAP reagent.

• Incubation: Incubate the reaction mixture at 37°C for a defined time.

• Absorbance Reading: Measure the absorbance of the blue-colored solution at 593 nm.[24][27]

• Data Analysis: The antioxidant capacity is determined by comparing the absorbance of the sample with a standard curve prepared using a known concentration of FeSO₄ or Trolox. The results are typically expressed as Fe²⁺ equivalents or Trolox equivalents.

Quantitative Data Summary: Antioxidant Activity

Assay	Method	Result	Reference
Antioxidant Capacity	DPPH	Expressed as Trolox equivalents	[28]
Antioxidant Capacity	FRAP	Expressed as Trolox equivalents	[28]

Other Biological Activities and Associated Signaling Pathways

Beyond the core activities detailed above, pinostrobin has been investigated for other biological effects, each associated with specific molecular mechanisms.

Melanogenesis and the cAMP/PKA Pathway

Pinostrobin has been shown to stimulate melanogenesis, the process of melanin (B1238610) production.[29][30][31][32] This effect is mediated through the activation of the cyclic AMP (cAMP)/Protein Kinase A (PKA) signaling pathway.[29][30][31] Activation of this pathway leads to the phosphorylation of CREB, which in turn upregulates the expression of the master regulator of melanogenesis, MITF (microphthalmia-associated transcription factor).[29][30]

Pinostrobin-induced melanogenesis via the cAMP/PKA pathway.

Conclusion

This technical guide provides a comprehensive overview of the primary screening methods for evaluating the diverse biological activities of pinostrobin. The detailed experimental protocols, summarized quantitative data, and visual representations of key signaling pathways offer a valuable resource for researchers in the fields of pharmacology, drug discovery, and natural product chemistry. The multifaceted nature of pinostrobin's bioactivity, spanning anti-inflammatory, anticancer, neuroprotective, and antioxidant effects, underscores its potential as a lead compound for the development of novel therapeutics. Further in-depth studies employing these and other advanced screening methodologies will be crucial in fully elucidating the therapeutic promise of this remarkable natural product.

References

• 1. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anticancer Effect of Pinostrobin on Human Breast Cancer Cells Through Regulation of Epithelial Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pinostrobin ameliorates lipopolysaccharide (LPS)-induced inflammation and endotoxemia by inhibiting LPS binding to the TLR4/MD2 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents [openmedicinalchemistryjournal.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. researchhub.com [researchhub.com]
• 11. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 12. broadpharm.com [broadpharm.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. scholar.unair.ac.id [scholar.unair.ac.id]
• 16. Pinostrobin inhibits proliferation and induces apoptosis in cancer stem-like cells through a reactive oxygen species-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 17. assaygenie.com [assaygenie.com]
• 18. medchemexpress.com [medchemexpress.com]
• 19. mdpi.com [mdpi.com]
• 20. acmeresearchlabs.in [acmeresearchlabs.in]
• 21. Determination of DPPH radical scavenging activity [bio-protocol.org]
• 22. DPPH Assay: Principle, Applications, and Complete Guide - Amerigo Scientific [amerigoscientific.com]
• 23. marinebiology.pt [marinebiology.pt]
• 24. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 25. 2.8. Ferric Reducing Antioxidant Power (FRAP) Assay [bio-protocol.org]
• 26. zen-bio.com [zen-bio.com]
• 27. cosmobiousa.com [cosmobiousa.com]
• 28. Study of the dermal anti-inflammatory, antioxidant, and analgesic activity of pinostrobin - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. researchgate.net [researchgate.net]
• 32. researchgate.net [researchgate.net]

Pinostrobin: A Technical Guide to its Natural Sources and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pinostrobin (B192119), a dietary flavonoid, has garnered significant attention within the scientific community for its diverse pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. This technical guide provides an in-depth overview of the natural sources of pinostrobin, its biosynthesis, and the methodologies for its extraction, isolation, and characterization. Furthermore, it elucidates the key signaling pathways modulated by pinostrobin, offering valuable insights for researchers and professionals in drug development.

Natural Sources of Pinostrobin

Pinostrobin is a flavanone (B1672756) naturally occurring in a variety of plant species, as well as in honey and propolis. The primary plant sources belong to diverse families such as Pinaceae, Zingiberaceae, Fabaceae, and Lauraceae. First discovered in the heartwood of Pinus strobus, this compound is also prominently found in "fingerroot" (Boesenbergia rotunda or Boesenbergia pandurata) and pigeon pea (Cajanus cajan).[1] Other notable plant sources include Alpinia galanga, Salvia texana, and Carya tonkinensis.[1][2] The concentration of pinostrobin can vary significantly depending on the plant part, geographical location, and harvesting time.

Quantitative Analysis of Pinostrobin in Natural Sources

The following table summarizes the quantitative yield of pinostrobin from various natural sources as reported in the scientific literature. High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) are the most common analytical techniques employed for quantification.

Natural Source	Plant Part	Extraction/Analysis Method	Pinostrobin Yield (% w/w)	Reference
Boesenbergia rotunda	Rhizome	Non-chromatographic isolation	2.36%	[3]
Boesenbergia pandurata	Rhizome	Reflux extraction with ethanol	2.89% (in dried rhizomes)	[4][5]
Boesenbergia rotunda	Rhizome	Maceration with 95% ethanol, Sephadex LH20 gel filtration	0.86%
Boesenbergia rotunda	-	TLC Densitometry	0.5 - 1.7%	[6]
Boesenbergia rotunda	-	RP-HPLC	0.2 - 1.5%	[6]

Biosynthesis of Pinostrobin

Pinostrobin is synthesized via the phenylpropanoid pathway, a major route for the production of a wide array of secondary metabolites in plants. The biosynthesis initiates with the amino acid L-phenylalanine.

The key enzymatic steps leading to the formation of pinostrobin are:

• L-phenylalanine is converted to cinnamic acid by the enzyme phenylalanine ammonia-lyase (PAL).

• Cinnamic acid is then hydroxylated to form p-coumaric acid by cinnamate (B1238496) 4-hydroxylase (C4H).

• p-Coumaric acid is activated by coenzyme A to produce p-coumaroyl-CoA in a reaction catalyzed by 4-coumarate:CoA ligase (4CL).

• The central step in flavonoid biosynthesis involves the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA, catalyzed by chalcone (B49325) synthase (CHS), to form naringenin chalcone .

• Naringenin chalcone undergoes stereospecific cyclization to form naringenin (a flavanone) catalyzed by chalcone isomerase (CHI).

• Finally, naringenin is methylated at the 7-hydroxyl group by an O-methyltransferase (OMT) to yield pinostrobin (5-hydroxy-7-methoxyflavanone).

An alternative intermediate in this pathway is pinostrobin chalcone (2',6'-Dihydroxy-4'-methoxychalcone), which is subsequently cyclized to form pinostrobin.

Diagram of Pinostrobin Biosynthesis Pathway

Biosynthesis of Pinostrobin from L-Phenylalanine.

Experimental Protocols

Extraction and Isolation of Pinostrobin from Boesenbergia rotunda

This protocol describes a non-chromatographic method for the isolation of pinostrobin.

Materials:

• Dried and pulverized rhizomes of Boesenbergia rotunda

• Petroleum ether (or petroleum benzene)

• Methanol (B129727)

• Rotary evaporator

• Freezer (-20°C)

• Filter paper and funnel

• Beakers and flasks

Procedure:

• Macerate 500 g of dried B. rotunda powder in 2.5 L of petroleum ether for 18 hours at room temperature.[3]

• Filter the extract and evaporate the solvent using a rotary evaporator. The recovered solvent can be used for a second maceration of the plant material.[3]

• Combine the liquid extracts from both macerations and concentrate under reduced pressure until the volume is approximately 100 mL.[3]

• Store the concentrated extract at -20°C for 18 hours to allow for the formation of pale yellow precipitates.[3]

• Filter the precipitates and dissolve them in 50 mL of warm methanol (around 60°C) with stirring for 15 minutes.[3]

• Store the methanol solution at -20°C for 18 hours to induce recrystallization.[3]

• Decant the supernatant and filter the resulting yellowish crystals.

• Wash the crystals multiple times with cold methanol (4°C) until colorless pinostrobin crystals are obtained.[3]

• Dry the crystals at room temperature and weigh them to determine the yield.[3]

Characterization of Pinostrobin

3.2.1. High-Performance Liquid Chromatography (HPLC)

• System: Waters Alliance e2695 HPLC instrument with a photodiode array (PDA) detector.[7]

• Column: C18 XTerra (5 µm, 150 mm × 4.6 mm i.d.).[7]

• Mobile Phase: Isocratic elution with methanol/water (80:20, v/v).[7]

• Flow Rate: 1.0 mL/min.[7]

• Detection Wavelength: 254 nm.[7]

• Injection Volume: 20 µL.[7]

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrument: JEOL JNM-ECZ500R/S1 spectrometer or equivalent.[8]

• Solvent: Deuterated methanol (MeOD) or Deuterated Dimethyl Sulfoxide (DMSO-d6).

• ¹H NMR (500 MHz, MeOD): δ 7.32 (5H, m, H-2', H-3', H-4', H-5', H-6'), 6.01 (1H, d, J = 1.84 Hz), 5.96 (1H, d, J = 2.76 Hz, H-6), 5.33 (1H, dd, J = 10.08, 2.80 Hz, H-2), 3.74 (3H, s, 7-OMe), 2.90 (1H, dd, J = 12.84, 4.60 Hz, H-3), 2.63 (1H, dd, J = 12.84, 3.68 Hz, H-3).[9]

• ¹³C NMR (126 MHz, MeOD): δ 191.8 (C-4), 167.2 (C-7), 166.6 (C-5), 164.3 (C-9), 140.6 (C-1'), 129.7 (C-3', C-5'), 129.5 (H-4'), 127.3 (C-2', C-6'), 105.7 (C-10), 97.2 (C-6), 94.3 (C-8), 80.2 (C-2), 56.2 (C-7-OMe), 46.4 (C-3).[9]

General Experimental Workflow Diagram

General workflow for pinostrobin isolation and analysis.

Signaling Pathways Modulated by Pinostrobin

Pinostrobin exerts its biological effects by modulating several key intracellular signaling pathways. Understanding these interactions is crucial for its development as a therapeutic agent.

cAMP/PKA and p38 MAPK Signaling Pathways

In the context of melanogenesis, pinostrobin has been shown to activate the cAMP/PKA and p38 MAPK signaling pathways.[1][2] This activation leads to the phosphorylation of the cAMP response element-binding protein (CREB) and inactivation of glycogen (B147801) synthase kinase 3 beta (GSK-3β).[1][2] These events converge to upregulate the microphthalmia-associated transcription factor (MITF), a master regulator of melanogenic enzymes like tyrosinase.

Pinostrobin's role in cAMP/PKA and p38 MAPK signaling.

PI3K/Akt Signaling Pathway

Pinostrobin has been demonstrated to inhibit the PI3K/Akt signaling pathway.[3] In the context of intestinal inflammation, this inhibition leads to a downstream reduction in the expression of the chemokine CCL2.[3] The suppression of CCL2 subsequently hinders the migration and infiltration of macrophages, thereby alleviating inflammation.[3]

Inhibitory effect of Pinostrobin on the PI3K/Akt pathway.

Conclusion

Pinostrobin is a readily available natural flavonoid with a well-defined biosynthetic pathway and a range of significant biological activities. The methodologies for its extraction, isolation, and characterization are well-established, facilitating further research into its therapeutic potential. The elucidation of its mechanisms of action, particularly its influence on key signaling pathways such as cAMP/PKA, p38 MAPK, and PI3K/Akt, provides a solid foundation for its development as a novel therapeutic agent for a variety of diseases. This guide serves as a comprehensive resource for scientists and researchers dedicated to exploring the full potential of this promising natural compound.

References

• 1. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Pinostrobin targets the PI3K/AKT/CCL2 axis in intestinal epithelial cells to inhibit intestinal macrophage infiltration and alleviate dextran sulfate sodium-induced colitis in mice] [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phenylpropanoid - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. Bot Verification [rasayanjournal.co.in]
• 8. Efficient Simultaneous Isolation of Pinostrobin and Panduratin A from Boesenbergia rotunda Using Centrifugal Partition Chromatography [mdpi.com]
• 9. psasir.upm.edu.my [psasir.upm.edu.my]

The Therapeutic Potential of Pinostrobin: A Comprehensive Technical Review

Introduction

Pinostrobin (B192119) is a naturally occurring dietary bioflavonoid, specifically a 5-hydroxy-7-methoxyflavanone, that has garnered significant attention in the scientific community for its diverse pharmacological activities.[1] First isolated from the heartwood of pine trees (Pinus strobus), it is also abundantly found in various other plants, including fingerroot (Boesenbergia rotunda), Cajanus cajan, and propolis.[1][2][3] With a molecular weight of 270.28 g/mol , this compound has demonstrated a wide spectrum of therapeutic properties, including anti-inflammatory, antioxidant, neuroprotective, anticancer, and antimicrobial effects.[2] Its favorable safety profile, with no significant toxicity observed in various studies, further enhances its potential as a candidate for the development of novel therapeutic agents.[1][4] This technical guide provides an in-depth review of the therapeutic potential of pinostrobin, summarizing quantitative data, detailing experimental protocols, and visualizing key molecular pathways to serve as a comprehensive resource for researchers, scientists, and drug development professionals.

Anti-inflammatory Activity

Pinostrobin exhibits potent anti-inflammatory effects by modulating key signaling pathways and reducing the production of pro-inflammatory mediators. Its mechanisms of action include the inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), as well as the suppression of the NF-κB signaling pathway.[3][5][6]

Quantitative Data: Anti-inflammatory Activity of Pinostrobin

Target Enzyme/Assay	IC50 Value (µM)	Experimental Model	Reference
5-Lipoxygenase (5-LOX)	0.499	Enzyme Assay	[3][5]
Cyclooxygenase-2 (COX-2)	285.67	Enzyme Assay	[3][5]

Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

Pinostrobin exerts its anti-inflammatory effects in part by inhibiting the lipopolysaccharide (LPS)-induced activation of the Nuclear Factor-kappa B (NF-κB) signaling pathway in macrophages.[6] It is suggested that pinostrobin may directly bind to the MD2 and Toll-like receptor 4 (TLR4) complex, preventing LPS from activating the downstream cascade.[6] This inhibition prevents the phosphorylation and subsequent degradation of IκB-α, the inhibitory protein of NF-κB. As a result, the NF-κB p65 subunit is not phosphorylated and cannot translocate to the nucleus, which in turn suppresses the transcription of pro-inflammatory cytokines such as IL-6, IL-1β, and TNF-α.[2][6]

Caption: Pinostrobin inhibits the NF-κB signaling pathway.

Experimental Protocol: In Vitro Anti-inflammatory Assay in Macrophages

This protocol is based on methodologies described for assessing the anti-inflammatory effects of compounds on LPS-stimulated macrophages.[6]

• Cell Culture: Human THP-1 monocytes are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Macrophage Differentiation: THP-1 monocytes are differentiated into macrophages by incubation with 100 ng/mL of phorbol (B1677699) 12-myristate 13-acetate (PMA) for 48 hours.

• Pinostrobin Treatment: Differentiated macrophages are pre-treated with various concentrations of pinostrobin (e.g., 10, 25, 50, 100 µM) for 2 hours. A vehicle control (DMSO) is also included.

• LPS Stimulation: After pre-treatment, the cells are stimulated with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours to induce an inflammatory response.

• Cytokine Measurement: The cell culture supernatant is collected, and the concentrations of pro-inflammatory cytokines such as IL-6 and TNF-α are quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.

• Western Blot Analysis: To determine the effect on the NF-κB pathway, cell lysates are prepared. Proteins are separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies against total and phosphorylated forms of IκB-α and NF-κB p65.

Antioxidant Activity

Pinostrobin demonstrates significant antioxidant properties through direct radical scavenging and by upregulating endogenous antioxidant defense systems. It can mitigate oxidative stress, which is implicated in the pathogenesis of numerous diseases.

Quantitative Data: Antioxidant Activity of Pinostrobin

Assay	IC50 Value	Source of Pinostrobin	Reference
DPPH Radical Scavenging	557.97 µg/mL	Boesenbergia rotunda hexane (B92381) extract	[5]
Nitric Oxide (NO) Radical Scavenging	2651.67 µg/mL	Boesenbergia rotunda hexane extract	[5]

Mechanism of Action: Activation of the Nrf2/ARE Pathway

In neuroprotective contexts, pinostrobin has been shown to suppress oxidative stress by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) signaling pathway.[7] Pinostrobin promotes the phosphorylation of PI3K/Akt and ERK, which leads to the dissociation of Nrf2 from its inhibitor Keap1.[7] Subsequently, Nrf2 translocates to the nucleus, binds to the ARE, and upregulates the expression of antioxidant enzymes such as heme oxygenase-1 (HO-1) and glutamate-cysteine ligase catalytic subunit (GCLC).[7] This enhances the cellular antioxidant capacity.

Caption: Pinostrobin activates the Nrf2 antioxidant pathway.

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol is a standard method for evaluating the antioxidant capacity of natural compounds.

• Preparation of Reagents:

  • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (B129727).

  • Prepare a series of concentrations of pinostrobin in methanol.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of each pinostrobin concentration to different wells.

  • Add 100 µL of the DPPH solution to each well.

  • Include a control well with 100 µL of methanol and 100 µL of the DPPH solution.

  • Include a blank well with 200 µL of methanol.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • The IC50 value (the concentration of pinostrobin required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentrations of pinostrobin.

Anticancer Activity

Pinostrobin has demonstrated promising anticancer potential across various cancer cell lines.[4] It exerts its effects through multiple mechanisms, including the induction of apoptosis, cell cycle arrest, and inhibition of metastasis.[4] It has also been shown to target cancer stem-like cells, which are often responsible for tumor recurrence and chemoresistance.[8]

Quantitative Data: In Vitro Anticancer Activity of Pinostrobin

Cell Line	Cancer Type	IC50 Value (mM)	Reference
T47D	Breast Cancer	2.93	[9]
MCF-7	Breast Cancer	>1 (viability reduced at 1000 µM)	[10]
MDA-MB-231	Breast Cancer	>1 (viability reduced at 750-1000 µM)	[10]
A549	Lung Cancer	6.03 ± 0.21 µg/mL (Panduratin A, another compound from the same source)	[3]
H1975	Lung Cancer	5.58 ± 0.15 µg/mL (Panduratin A)	[3]

Note: Some studies report IC50 values for related compounds or indicate effects at high concentrations rather than a specific IC50 for pinostrobin.

Mechanism of Action: Induction of ROS-Mediated Apoptosis

One of the key anticancer mechanisms of pinostrobin is the induction of apoptosis through the generation of reactive oxygen species (ROS).[4][8] In cancer stem-like cells, pinostrobin treatment leads to increased intracellular ROS levels.[8] This oxidative stress causes a decrease in the mitochondrial membrane potential, which triggers the intrinsic apoptotic pathway.[8] This leads to DNA fragmentation and ultimately, programmed cell death.[8] Furthermore, pinostrobin can induce cell cycle arrest by upregulating p21 and suppressing cyclin D1.[4]

Caption: Pinostrobin induces apoptosis via ROS generation.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.[10]

• Cell Seeding: Cancer cells (e.g., MCF-7, MDA-MB-231) are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and incubated for 24 hours.

• Compound Treatment: The cells are treated with various concentrations of pinostrobin (e.g., 6.25 to 1000 µM) for 24, 48, and 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Calculation: Cell viability is calculated as a percentage of the control (untreated cells). The IC50 value is determined from the dose-response curve.

Neuroprotective Effects

Pinostrobin has shown considerable potential in protecting neuronal cells from various insults, suggesting its utility in neurodegenerative diseases such as Parkinson's and Alzheimer's disease.[7][11] It can attenuate neurotoxin-induced cell death, reduce oxidative stress, and inhibit apoptosis in neuronal cells.[7][11]

Mechanism of Action in Neuroprotection

In models of Parkinson's disease, pinostrobin protects dopaminergic neurons from MPTP/MPP+-induced neurotoxicity.[7] This protection is mediated through the activation of the Nrf2/ARE pathway, as described in the antioxidant section, which is partly regulated by the PI3K/Akt and ERK signaling pathways.[7] In Alzheimer's disease models, pinostrobin protects against β-amyloid-induced neurotoxicity by inhibiting oxidative damage, preventing intracellular calcium overload, and suppressing the mitochondrial apoptotic pathway by increasing the Bcl-2/Bax ratio.[11]

Experimental Protocol: Neuroprotection Assay in PC12 Cells

This protocol is based on studies investigating the protective effects of compounds against β-amyloid toxicity.[11]

• Cell Culture: Rat pheochromocytoma (PC12) cells are cultured in DMEM supplemented with 10% horse serum, 5% FBS, and 1% penicillin-streptomycin.

• Pre-treatment: PC12 cells are pre-treated with different concentrations of pinostrobin for 2 hours.

• Induction of Neurotoxicity: The cells are then exposed to 20 µM of β-amyloid peptide (Aβ25-35) for 24 hours to induce neurotoxicity.

• Assessment of Cell Viability: Cell viability is measured using the MTT assay.

• Measurement of LDH Release: Lactate dehydrogenase (LDH) activity in the culture medium is measured as an indicator of cell death.

• Measurement of ROS and Calcium: Intracellular reactive oxygen species (ROS) and calcium levels are measured using fluorescent probes like DCFH-DA and Fura-2/AM, respectively.

• Apoptosis Assays: Apoptosis can be assessed by measuring DNA fragmentation (e.g., TUNEL assay) and the expression of apoptotic proteins like Bcl-2 and Bax via Western blotting.

Antimicrobial and Antiviral Activity

Pinostrobin also possesses a broad range of anti-infective properties, demonstrating activity against various bacteria, fungi, and viruses.[2][12]

Quantitative Data: Antimicrobial Activity of Pinostrobin

Organism	Activity	Value	Reference
Staphylococcus aureus	MIC	10 µg/mL (for B. rotunda hexane extract)	[5]
Herpes Simplex Virus Type 1 (HSV-1)	Inhibition of viral replication	-	[2]
Human Coronavirus OC43 (HCoV-OC43)	Inhibition of viral replication	32 µM	[13]
SARS-CoV-2	Inhibition of main protease	-	[2]

Mechanism of Action

• Antibacterial: Pinostrobin can inhibit the growth of bacteria like Staphylococcus aureus and Bacillus subtilis.[2] It has also been shown to inhibit biofilm formation.[2]

• Antiviral: Pinostrobin inhibits the replication of HSV-1 by binding to glycoprotein (B1211001) gD, which prevents viral adsorption.[2] Against coronaviruses like HCoV-OC43, it modulates the host's AHR/CYP1A1 pathway and lipid metabolism to suppress viral replication.[13] It can also inhibit the main protease of SARS-CoV-2.[2]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

• Preparation of Inoculum: A standardized bacterial suspension (e.g., 5 x 10^5 CFU/mL) is prepared in a suitable broth medium.

• Serial Dilutions: Pinostrobin is serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension. Positive (bacteria without pinostrobin) and negative (broth only) controls are included.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of pinostrobin that completely inhibits visible growth of the bacteria.

Extraction and Isolation of Pinostrobin

Pinostrobin can be efficiently isolated from its natural sources, particularly the rhizomes of Boesenbergia rotunda. Non-chromatographic methods have been developed for simple, fast, and inexpensive isolation.[14]

Experimental Protocol: Non-Chromatographic Isolation from Boesenbergia rotunda

This protocol is adapted from a simplified method for isolating pinostrobin.[14]

• Preparation of Plant Material: Fresh rhizomes of B. rotunda are washed, thinly sliced, dried in an oven at 50°C for 24 hours, and then pulverized into a fine powder.

• Extraction: The dried powder (e.g., 500 g) is macerated in petroleum ether (e.g., 2.5 L) for 18 hours. The solvent is then evaporated using a rotary evaporator.

• Initial Crystallization: The concentrated liquid extract is stored at -20°C for 18 hours, during which pale yellow precipitates of pinostrobin will form.

• Recrystallization: The precipitates are filtered and dissolved in warm methanol (60°C). The solution is then stored again at -20°C for 18 hours to form yellowish crystals.

• Purification: The crystals are filtered and washed with cold methanol (4°C) several times until they become colorless. The pure pinostrobin crystals are then dried at room temperature.

• Purity and Structural Verification: The purity of the isolated pinostrobin can be determined by HPLC, and its chemical structure can be verified using spectroscopic methods like IR, UV, and NMR.[14]

Caption: A simplified workflow for the isolation of pinostrobin.

Pharmacokinetics and Safety

Pre-clinical studies in rats have shown that pinostrobin is rapidly absorbed after oral administration, with a time to maximum concentration (Tmax) of about 0.133 hours.[15] However, its bioavailability is limited, and it undergoes extensive phase II metabolism, primarily through glucuronidation and sulfation.[15][16] The compound is predominantly excreted via non-renal routes, with only a small amount of the parent compound found in urine, feces, and bile.[15][16] Pinostrobin is mostly distributed in the gastrointestinal tract.[15] Toxicity studies have indicated that pinostrobin has a good safety profile, with no adverse effects observed at therapeutic doses (≤ 100 mg/kg) in animal models.[4] It has also been shown to be non-toxic and non-genotoxic even at high doses.[10]

Conclusion

Pinostrobin is a multifunctional flavonoid with significant therapeutic potential across a range of diseases. Its well-documented anti-inflammatory, antioxidant, anticancer, neuroprotective, and antimicrobial properties, coupled with a favorable safety profile, make it a compelling candidate for further investigation and development. The mechanisms underlying its diverse effects often involve the modulation of key cellular signaling pathways, such as NF-κB and Nrf2. While pre-clinical data are promising, challenges such as limited bioavailability need to be addressed, potentially through novel drug delivery systems. Future clinical trials are essential to validate its efficacy and safety in humans and to translate the promising pre-clinical findings into tangible therapeutic applications.

References

• 1. Research Progress on the Pharmacological Effects and Molecular Mechanisms of Pinostrobin | Semantic Scholar [semanticscholar.org]
• 2. debuglies.com [debuglies.com]
• 3. researchgate.net [researchgate.net]
• 4. Unveiling the anticancer potential of Pinostrobin: mechanisms of action, pharmacokinetic insights, and therapeutic prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Boesenbergia rotunda and Its Pinostrobin for Atopic Dermatitis: Dual 5-Lipoxygenase and Cyclooxygenase-2 Inhibitor and Its Mechanistic Study through Steady-State Kinetics and Molecular Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Pinostrobin inhibits proliferation and induces apoptosis in cancer stem-like cells through a reactive oxygen species-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Anticancer Effect of Pinostrobin on Human Breast Cancer Cells Through Regulation of Epithelial Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protective Effects of Pinostrobin on β-Amyloid-Induced Neurotoxicity in PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Pinostrobin from plants and propolis against human coronavirus HCoV-OC43 by modulating host AHR/CYP1A1 pathway and lipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 15. The Pharmacokinetics, Tissue Distribution, Metabolism, and Excretion of Pinostrobin in Rats: Ultra-High-Performance Liquid Chromatography Coupled With Linear Trap Quadrupole Orbitrap Mass Spectrometry Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Pinostrobin's Interaction with the NF-κB Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular interactions between pinostrobin (B192119), a naturally occurring flavonoid, and the nuclear factor-kappa B (NF-κ-B) signaling pathway. Pinostrobin has demonstrated significant anti-inflammatory properties, primarily through its modulation of this critical pathway.[1][2][3][4][5] This document outlines the quantitative effects of pinostrobin on key inflammatory mediators, details the experimental methodologies used to ascertain these effects, and provides visual representations of the signaling cascades and experimental workflows.

Executive Summary

Pinostrobin, a bioactive flavanone (B1672756) found in various plants, has been identified as a potent inhibitor of the NF-κB signaling pathway.[1][2][3][4][5] This pathway is a cornerstone of the inflammatory response, and its dysregulation is implicated in a multitude of chronic diseases. Research indicates that pinostrobin exerts its anti-inflammatory effects by preventing the activation of NF-κB, thereby inhibiting the downstream production of pro-inflammatory cytokines and chemokines.[1][2][3][4][5] The primary mechanism of action involves the inhibition of IκB-α phosphorylation and degradation, which consequently prevents the nuclear translocation of the p65 subunit of NF-κB.[1][2][3][4][5] Furthermore, some evidence suggests that pinostrobin may directly interfere with the upstream activation of this pathway by binding to the Toll-like receptor 4 (TLR4)/MD2 complex, preventing its activation by lipopolysaccharide (LPS).[6][7]

Quantitative Data on Pinostrobin's Effects

The following tables summarize the quantitative data on the inhibitory effects of pinostrobin on the production of pro-inflammatory mediators and key proteins in the NF-κB pathway. The data is primarily derived from studies on lipopolysaccharide (LPS)-stimulated human THP-1 macrophages and RAW 264.7 macrophages.

Table 1: Inhibitory Effects of Pinostrobin on Pro-inflammatory Cytokine and Chemokine Production

Mediator	Cell Line	Stimulant	Pinostrobin Concentration (µM)	Inhibition (%)	Reference
IL-6	THP-1	LPS	20	Significant	[1][2][3][4][5]
TNF-α	THP-1	LPS	20	Significant	[1][2][3][4][5]
IL-8	THP-1	LPS	20	Significant	[1][2][3][4][5]
MCP-1/CCL2	THP-1	LPS	20	Significant	[1][2][3][4][5]
CXCL10/IP-10	THP-1	LPS	20	Significant	[1][2][3][4][5]
IL-12	RAW 264.7	LPS	Not specified	Significant	[6]
TNF-α	RAW 264.7	LPS	Not specified	Significant	[6]

Table 2: Effects of Pinostrobin on Key NF-κB Pathway Proteins

Protein	Effect	Cell Line	Stimulant	Pinostrobin Concentration (µM)	Method	Reference
p-IκB-α	Inhibition	THP-1	LPS	Not specified	Western Blot	[1][2][3][4][5]
IκB-α Degradation	Inhibition	THP-1	LPS	Not specified	Western Blot, Immunofluorescence	[1][2][3][4][5]
p-NF-κB (p65)	Inhibition	THP-1	LPS	Not specified	Western Blot	[1][2][3][4][5]
NF-κB (p65) Nuclear Translocation	Inhibition	THP-1	LPS	Not specified	Immunofluorescence	[1][2][3][4][5]
NF-κB (p65) Nuclear Translocation	Inhibition	RAW 264.7	LPS	Not specified	Not specified	[6]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature regarding pinostrobin's interaction with the NF-κB pathway.

Cell Culture and Treatment

• Cell Line: Human monocytic THP-1 cells or murine macrophage RAW 264.7 cells.

• Culture Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere of 5% CO2.

• Differentiation (for THP-1 cells): THP-1 monocytes are differentiated into macrophages by treatment with phorbol (B1677699) 12-myristate 13-acetate (PMA).

• Treatment Protocol: Cells are pre-treated with various concentrations of pinostrobin for a specified time (e.g., 1-3 hours) before stimulation with an inflammatory agent like lipopolysaccharide (LPS) (e.g., 10 ng/mL).

Enzyme-Linked Immunosorbent Assay (ELISA)

• Objective: To quantify the production of pro-inflammatory cytokines and chemokines (e.g., IL-6, TNF-α, IL-8, MCP-1, CXCL10) in the cell culture supernatant.

• Procedure:

  • Cell culture supernatants are collected after treatment with pinostrobin and/or LPS.

  • Commercially available ELISA kits specific for each cytokine/chemokine are used according to the manufacturer's instructions.

  • The absorbance is measured at the appropriate wavelength using a microplate reader.

  • The concentration of the analyte is determined by comparison with a standard curve.

Western Blot Analysis

• Objective: To determine the protein expression levels of key components of the NF-κB pathway (e.g., p-IκB-α, IκB-α, p-NF-κB p65, total NF-κB p65).

• Procedure:

  • Cells are lysed, and total protein is extracted.

  • Protein concentration is determined using a BCA protein assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies specific for the target proteins.

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

  • Densitometry analysis is performed to quantify the band intensities, which are normalized to a loading control like β-actin.

Immunofluorescence Staining

• Objective: To visualize the nuclear translocation of the NF-κB p65 subunit.

• Procedure:

  • Cells are grown on coverslips and subjected to the treatment protocol.

  • Cells are fixed with 4% paraformaldehyde and permeabilized with 0.1% Triton X-100.

  • After blocking, cells are incubated with a primary antibody against NF-κB p65.

  • Following washing, cells are incubated with a fluorescently labeled secondary antibody.

  • The nuclei are counterstained with DAPI.

  • The coverslips are mounted on slides, and images are captured using a fluorescence microscope.

Visualizations

Signaling Pathway Diagrams

References

• 1. mdpi.com [mdpi.com]
• 2. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pinostrobin ameliorates lipopolysaccharide (LPS)-induced inflammation and endotoxemia by inhibiting LPS binding to the TLR4/MD2 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Pinostrobin's Dual Influence on Cellular Signaling: A Technical Guide to the cAMP/PKA and p38 MAPK Pathways

For Immediate Release

A Deep Dive into the Molecular Mechanisms of Pinostrobin (B192119), a Bioactive Flavanone, and its Effects on Key Cellular Signaling Cascades.

This technical guide provides an in-depth analysis of the effects of pinostrobin on the cyclic AMP/protein kinase A (cAMP/PKA) and p38 mitogen-activated protein kinase (p38 MAPK) signaling pathways. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of pinostrobin. The information presented herein is a synthesis of current scientific literature, focusing on quantitative data, detailed experimental methodologies, and the visualization of the involved signaling pathways.

Executive Summary

Pinostrobin, a naturally occurring flavonoid found in honey and various plants, has demonstrated a range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties.[1] Recent research has elucidated its significant impact on two critical intracellular signaling pathways: the cAMP/PKA pathway and the p38 MAPK pathway. In the context of melanogenesis in B16F10 melanoma cells, pinostrobin has been shown to activate both pathways, leading to an increase in melanin (B1238610) synthesis.[1][2][3] This dual activation highlights the compound's potential for targeted therapeutic applications. This guide will dissect the molecular interactions and downstream effects of pinostrobin on these pathways, supported by quantitative data and detailed experimental protocols.

Pinostrobin's Effect on the cAMP/PKA Signaling Pathway

Pinostrobin has been identified as an activator of the cAMP/PKA signaling pathway. This activation initiates a cascade of events that ultimately influence gene expression and cellular function. In B16F10 cells, pinostrobin treatment leads to increased phosphorylation of cAMP response element-binding protein (CREB) and glycogen (B147801) synthase kinase 3 beta (GSK-3β), and subsequent upregulation of β-catenin.[1][3] These events are crucial for the expression of microphthalmia-associated transcription factor (MITF), a key regulator of melanogenesis.[1] The involvement of the cAMP/PKA pathway was confirmed by experiments using H89, a specific PKA inhibitor, which significantly attenuated the effects of pinostrobin on melanin production and tyrosinase activity.[1][2]

Quantitative Data: cAMP/PKA Pathway

The following table summarizes the quantitative effects of pinostrobin on key proteins in the cAMP/PKA signaling pathway, as determined by western blot analysis in B16F10 cells.[1]

Protein	Pinostrobin Concentration (µM)	Fold Change vs. Control (Mean ± SD)	Statistical Significance (p-value)
p-CREB	25	~1.2
50	~1.5	**
100	~1.8	***
p-GSK-3β	25	~1.3
50	~1.6
100	~2.0	***
β-catenin	25	~1.4	*
50	~1.9
100	~2.5
MITF	25	~1.5	*
50	~2.0	**
100	~2.8
Tyrosinase	25	~1.4
50	~2.1	**
100	~3.0	***
TRP-1	25	~1.3
50	~1.8	**
100	~2.5	***

*p < 0.05, **p < 0.01, ***p < 0.001 compared with the control group. Data is estimated from graphical representations in the source literature.[1]

Experimental Protocol: Western Blot Analysis

Western blot analysis was employed to quantify the changes in protein expression and phosphorylation.

Protocol:

• Cell Culture and Treatment: B16F10 cells were cultured and treated with varying concentrations of pinostrobin for 24 hours.[1]

• Protein Extraction: Cells were harvested and lysed to extract total protein. Protein concentration was determined using a BCA Protein Assay kit.[2]

• SDS-PAGE and Transfer: Equal amounts of protein were separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane was blocked and then incubated with primary antibodies specific for Tyrosinase, TRP-1, TRP-2, MITF, p-CREB, p-GSK-3β, β-catenin, p-p38, p-ERK, p-JNK, and β-actin. Following incubation with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibodies, the protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

• Quantification: The intensity of the protein bands was quantified using ImageJ software, with β-actin serving as a loading control.[1]

Signaling Pathway Diagram: cAMP/PKA

Caption: Pinostrobin activates the cAMP/PKA pathway.

Pinostrobin's Effect on the p38 MAPK Signaling Pathway

In addition to its effects on the cAMP/PKA pathway, pinostrobin also modulates the p38 MAPK signaling cascade. Treatment of B16F10 cells with pinostrobin resulted in a significant increase in the phosphorylation of p38 MAPK.[1][2] The p38 MAPK pathway is known to be involved in the regulation of MITF expression and subsequent melanogenesis.[1] The link between pinostrobin-induced melanogenesis and p38 MAPK activation was confirmed by using the specific p38 inhibitor, SB203580, which reduced the effects of pinostrobin on melanin synthesis and tyrosinase activity.[1] Interestingly, the study also found that pinostrobin's activation of the PKA and p38 signaling pathways appears to be independent of each other.[2][4]

Quantitative Data: p38 MAPK Pathway

The following table summarizes the quantitative effects of pinostrobin on the phosphorylation of p38 MAPK in B16F10 cells.[1]

Protein	Pinostrobin Concentration (µM)	Fold Change vs. Control (Mean ± SD)	Statistical Significance (p-value)
p-p38	25	~1.3	*
50	~1.6	**
100	~2.0	***

*p < 0.05, **p < 0.01, ***p < 0.001 compared with the control group. Data is estimated from graphical representations in the source literature.[1]

Experimental Protocol: p38 MAPK Inhibition Assay

To confirm the role of p38 MAPK in pinostrobin-induced effects, a specific inhibitor was used.

Protocol:

• Cell Pre-treatment: B16F10 cells were pre-treated with the p38 inhibitor SB203580 (10 µM) for 30 minutes.[1]

• Pinostrobin Treatment: Following pre-treatment, cells were exposed to pinostrobin (100 µM) for 72 hours for melanin and tyrosinase assays, or 24 hours for western blot analysis.[1]

• Assays: Melanin content, tyrosinase activity, and protein expression (p-p38, tyrosinase, TRP-1, MITF) were measured as previously described.[1]

Signaling Pathway Diagram: p38 MAPK

Caption: Pinostrobin activates the p38 MAPK pathway.

Experimental Workflows

The following diagram illustrates the general workflow for investigating the effects of pinostrobin on B16F10 cells.

Caption: General experimental workflow.

Conclusion

Pinostrobin demonstrates a multifaceted mechanism of action by concurrently activating the cAMP/PKA and p38 MAPK signaling pathways. This dual activation leads to a synergistic effect on downstream targets, such as the upregulation of MITF and subsequent stimulation of melanogenesis. The data presented in this guide provide a clear and quantitative understanding of these effects. The detailed experimental protocols offer a foundation for researchers to replicate and build upon these findings. The visualization of the signaling pathways and experimental workflows serves to further clarify the complex molecular interactions involved. Further research into the upstream targets of pinostrobin and its effects in other cellular contexts will be crucial for fully realizing its therapeutic potential.

References

• 1. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Neuroprotective Potential of Pinostrobin: A Technical Guide for Researchers

Introduction

Pinostrobin (B192119), a natural bioflavonoid predominantly found in the rhizomes of Boesenbergia rotunda (L.), has emerged as a promising therapeutic agent for neurodegenerative diseases.[1][2] Exhibiting a range of pharmacological properties including antioxidant, anti-inflammatory, and anti-apoptotic activities, pinostrobin has demonstrated significant neuroprotective effects in various preclinical models.[1][3][4] This technical guide provides an in-depth overview of the current research on pinostrobin's neuroprotective mechanisms, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying molecular pathways. This document is intended for researchers, scientists, and professionals in the field of drug development exploring novel neuroprotective strategies.

Core Mechanisms of Neuroprotection

Pinostrobin exerts its neuroprotective effects through a multi-faceted approach, primarily by mitigating oxidative stress, inhibiting inflammatory pathways, and suppressing neuronal apoptosis. It has shown efficacy in models of Parkinson's disease, Alzheimer's disease, and stress-induced cognitive impairment.[1][5][6]

Attenuation of Oxidative Stress

A primary mechanism underlying pinostrobin's neuroprotective action is its potent antioxidant capability. It effectively reduces the overproduction of free radicals and enhances the endogenous antioxidant defense system.[1][2]

• Direct Radical Scavenging: Pinostrobin directly scavenges reactive oxygen species (ROS), thereby preventing oxidative damage to crucial cellular components like lipids, proteins, and DNA.[6]

• Upregulation of Antioxidant Enzymes: The compound significantly increases the activity and expression of key antioxidant enzymes. In models of Parkinson's disease and chronic stress, treatment with pinostrobin led to elevated levels of Superoxide Dismutase (SOD), Catalase (CAT), and Glutathione (GSH), while concurrently decreasing levels of Malondialdehyde (MDA), a marker of lipid peroxidation.[1][2][7]

Modulation of Apoptotic Pathways

Pinostrobin effectively protects neurons by interfering with the apoptotic cascade, particularly the mitochondrial pathway of cell death.[6][8]

• Bcl-2 Family Regulation: It modulates the ratio of the anti-apoptotic protein Bcl-2 to the pro-apoptotic protein Bax. By increasing the Bcl-2/Bax ratio, pinostrobin helps to stabilize the mitochondrial membrane potential.[6][8][9]

• Caspase Inhibition: The compound has been shown to inhibit the activation of caspase-3, a key executioner caspase in the apoptotic pathway.[8][9]

• Suppression of DNA Fragmentation: In cellular models of amyloid-beta (Aβ) toxicity, pretreatment with pinostrobin significantly suppressed the formation of DNA fragmentation, a hallmark of apoptosis.[6][10]

Anti-Inflammatory Activity

Chronic neuroinflammation is a critical factor in the progression of neurodegenerative diseases. Pinostrobin exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β.[1]

Key Signaling Pathways

The neuroprotective effects of pinostrobin are mediated by its influence on several critical intracellular signaling pathways. The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is central to its antioxidant response.

Nrf2/ARE Signaling Pathway

Pinostrobin promotes the activation of the Nrf2/Antioxidant Response Element (ARE) signaling pathway, a master regulator of the cellular antioxidant defense system.[8][9][11] Pinostrobin induces the phosphorylation of PI3K/Akt and ERK, which in turn promotes the nuclear translocation of Nrf2.[9][11] Once in the nucleus, Nrf2 binds to the ARE, leading to the upregulated expression of a suite of antioxidant and cytoprotective genes, including heme oxygenase-1 (HO-1) and glutamate-cysteine ligase catalytic subunit (GCLC).[8][9] Pharmacological inhibition of the PI3K/Akt or ERK pathways diminishes the Nrf2 activation and the protective effects of pinostrobin.[9][11]

Caption: Pinostrobin activates the Nrf2/ARE pathway via PI3K/Akt and ERK.

Quantitative Data Summary

The neuroprotective effects of pinostrobin have been quantified in numerous studies. The tables below summarize key findings from both in vitro and in vivo experimental models.

Table 1: Summary of In Vitro Neuroprotective Effects of Pinostrobin

Cell Line	Neurodegenerative Model	Pinostrobin Concentration	Key Findings & Quantitative Results	Reference
SH-SY5Y	MPP+ induced toxicity (Parkinson's)	Not specified	Decreased apoptosis and cell death; Blocked loss of mitochondrial membrane potential; Reduced Bcl-2/Bax ratio; Suppressed ROS generation.	[9][11]
PC12	Aβ₂₅₋₃₅ induced neurotoxicity (Alzheimer's)	Pretreatment for 2h	Significantly elevated cell viability; Decreased LDH activity; Reduced intracellular ROS and calcium levels; Increased Bcl-2/Bax ratio.	[6][10]

Table 2: Summary of In Vivo Neuroprotective Effects of Pinostrobin

Animal Model	Neurodegenerative Model	Pinostrobin Dosage	Key Findings & Quantitative Results	Reference
Zebrafish	MPTP-induced (Parkinson's)	Not specified	Attenuated the loss of dopaminergic neurons and improved behavior.	[8][9][11]
Wistar Rats	Chronic Restraint Stress (CRS)	20 and 40 mg/kg	Ameliorated cognitive impairment; Significantly reduced hippocampal MDA levels; Reversed the decrease in hippocampal SOD and CAT activities.	[1]
Rats	MPTP-induced (Parkinson's)	40 mg/kg for 7 days	Significantly decreased MDA levels in the substantia nigra; Significantly increased SOD and GSH levels; Increased glial cell line-derived neurotrophic factor (GDNF) and dopamine (B1211576) (DA) levels.	[2][7][12]
Rats	Sciatic Nerve Crush Injury	20 and 40 mg/kg	Promoted nerve axon remyelination and survival of DRG neurons; Increased pERK1/2 expression.	[13]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. Below are protocols for key experiments cited in the study of pinostrobin's neuroprotective effects.

In Vitro Experimental Workflow

The general workflow for assessing the neuroprotective effects of pinostrobin in cell culture models involves pretreatment with the compound followed by exposure to a neurotoxin.

Caption: General workflow for in vitro neuroprotection assays of Pinostrobin.

Cell Viability Assessment (MTT Assay)

This assay is used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

• Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form purple formazan (B1609692) crystals.

• Protocol:

  • Seed cells in a 96-well plate and allow them to adhere.

  • Pre-treat cells with various concentrations of pinostrobin for a specified time (e.g., 2 hours).[10]

  • Introduce the neurotoxin (e.g., 20 μM Aβ₂₅₋₃₅) and incubate for the desired period (e.g., 24 hours).[10]

  • Add MTT solution to each well and incubate for 4 hours to allow formazan crystal formation.

  • Solubilize the formazan crystals using a solubilization solution (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is expressed as a percentage of the control group.

Apoptosis Detection (Annexin V-FITC/PI Staining)

This method is used to detect apoptosis by identifying the translocation of phosphatidylserine (B164497) (PS) to the outer leaflet of the plasma membrane.

• Principle: Annexin V has a high affinity for PS and is labeled with a fluorochrome (FITC). Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells, thus identifying necrotic or late apoptotic cells.

• Protocol:

  • Following treatment with pinostrobin and the neurotoxin, harvest the cells.

  • Wash the cells with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.

  • Analyze the cells by flow cytometry. The results distinguish between viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), late apoptotic cells (Annexin V+/PI+), and necrotic cells (Annexin V-/PI+).

Measurement of Oxidative Stress Markers

• Principle: The levels of MDA (a lipid peroxidation marker) and the activities of antioxidant enzymes (SOD, CAT, GSH) are measured in cell lysates or tissue homogenates using commercially available assay kits.

• Protocol (General):

  • Prepare tissue homogenates (for in vivo studies) or cell lysates (for in vitro studies) in appropriate buffers.

  • Centrifuge to remove debris.

  • Use the resulting supernatant for analysis.

  • Follow the specific instructions provided with each commercial assay kit to measure MDA concentration and the enzymatic activities of SOD, CAT, and GSH.

  • Normalize the results to the total protein concentration of the sample.

In Vivo Experimental Protocols (MPTP Model of Parkinson's Disease)

• Animal Model: Male Wistar rats or zebrafish are commonly used.[1][8][12]

• Procedure:

  • Acclimatization: Animals are acclimatized to laboratory conditions for at least one week before the experiment.[1]

  • Pinostrobin Administration: Rats are treated with pinostrobin (e.g., 40 mg/kg) orally for a set period (e.g., seven consecutive days) both before and after MPTP induction.[2][12]

  • Induction of PD: Parkinson's disease is induced by administering the neurotoxin 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (B15802) (MPTP).[2][12]

  • Behavioral Assessment: Motor function is evaluated using tests like the rotarod test or open-field test to assess coordination and locomotor activity.

  • Biochemical and Histological Analysis: After the experimental period, animals are euthanized, and brain tissues (specifically the substantia nigra and striatum) are collected for analysis.[7][12]

    • Biochemical Assays: Measurement of dopamine levels, MDA, SOD, and GSH as described above.[7][12]

    • Histological Studies: Immunohistochemical staining for Tyrosine Hydroxylase (TH) to quantify the loss of dopaminergic neurons and for GDNF to assess neurotrophic factor expression.[7][12]

Conclusion and Future Directions

The accumulated evidence strongly supports the neuroprotective potential of pinostrobin. Its ability to combat oxidative stress, inhibit apoptosis, and modulate key signaling pathways like Nrf2/ARE makes it a compelling candidate for the development of novel therapies for neurodegenerative disorders. While preclinical data are promising, further research is warranted. Future studies should focus on elucidating its blood-brain barrier permeability, conducting long-term efficacy and safety studies in various animal models, and ultimately, translating these findings into well-designed clinical trials to evaluate its therapeutic potential in human patients. The detailed protocols and summarized data in this guide serve as a valuable resource for researchers aiming to build upon the existing knowledge and advance the clinical development of pinostrobin.

References

• 1. Pinostrobin alleviates chronic restraint stress‑induced cognitive impairment by modulating oxidative stress and the function of astrocytes in the hippocampus of rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pinostrobin mitigates neurodegeneration through... | F1000Research [f1000research.com]
• 3. Pinostrobin mitigates neurodegeneration through an up-regulation of antioxidants and GDNF in a rat model of Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Protective Effects of Pinostrobin on β-Amyloid-Induced Neurotoxicity in PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Pinostrobin Exerts Neuroprotective Actions in Neurotoxin-Induced Parkinson's Disease Models through Nrf2 Induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Protective effects of pinostrobin on β-amyloid-induced neurotoxicity in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scite.ai [scite.ai]
• 12. Pinostrobin mitigates neurodegeneration through an up-regulation of antioxidants and GDNF in a rat model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Pinostrobin from Boesenbergia rotunda attenuates oxidative stress and promotes functional recovery in rat model of sciatic nerve crush injury - PMC [pmc.ncbi.nlm.nih.gov]

Pinostrobin: A Potential Antiviral Agent Against Herpes Simplex Virus-1 (HSV-1)

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Herpes Simplex Virus-1 (HSV-1) is a highly prevalent pathogen, causing a range of conditions from orolabial herpes to more severe diseases like keratitis and encephalitis. The emergence of resistance to current antiviral therapies, such as acyclovir, necessitates the exploration of novel therapeutic agents.[1][2] Pinostrobin (B192119), a natural flavonoid found in various plants including Boesenbergia rotunda and honey, has demonstrated a spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antiviral properties.[3][4][5] This technical guide provides a comprehensive overview of the existing research on pinostrobin's potential as an antiviral agent against HSV-1, focusing on its efficacy, mechanism of action, and the experimental methodologies used to evaluate its activity.

Quantitative Data Summary

The antiviral activity and cytotoxicity of pinostrobin against HSV-1 have been quantified in several key studies. The following tables summarize the reported values for easy comparison.

Table 1: In Vitro Antiviral Activity of Pinostrobin against HSV-1

Parameter	Value	Cell Line	Virus Strain	Source
EC50	22.71 ± 1.72 µg/mL	Vero	Not Specified	[6][7]
Inhibition (%)	85.69 ± 2.59%	Vero	Not Specified	[6][7]

EC50 (50% Effective Concentration): The concentration of a drug that gives half-maximal response.

Table 2: In Vivo Efficacy of Pinostrobin against HSV-1

Dosage	Animal Model	Effect	Source
50 mg/kg/dose (oral)	Mice	Definite therapeutic effect in the development of lesion score	[6][7]

Table 3: Cytotoxicity of Pinostrobin

Parameter	Value (mM)	Cell Line	Source
CC50	1.27	Vero	[8][9]

CC50 (50% Cytotoxic Concentration): The concentration of a substance that kills 50% of cells in a given time period.

Mechanism of Action

Current research strongly suggests that pinostrobin exerts its anti-HSV-1 activity through a direct virucidal mechanism. The primary target appears to be the viral envelope.

Atomic force microscopy (AFM) studies have shown that pinostrobin induces significant morphological changes to the HSV-1 virion.[6][7] Upon treatment with pinostrobin, the viral envelope undergoes shedding and damage over time, leading to eventual inactivation of the virus.[6][7] Higher concentrations of pinostrobin cause a gradual leakage from the virus, which contributes to the breakage of the envelope.[6][7] This damage to the lipid envelope, which contains essential glycoproteins for host cell entry, prevents the virions from successfully infecting host cells.[6] The chemical structure of pinostrobin, with its methoxyl, hydroxyl, and carbonyl substituents, is capable of forming hydrogen bonds with the glycoprotein (B1211001) groups on the viral surface, potentially facilitating this disruptive interaction.[6]

Caption: Proposed direct virucidal mechanism of pinostrobin against HSV-1.

Experimental Protocols

The evaluation of pinostrobin's anti-HSV-1 activity has primarily involved in vitro and in vivo assays. Below are the detailed methodologies for the key experiments cited.

Cell and Virus Culture

• Cell Line: African Green Monkey Kidney cells (Vero) were used for cytotoxicity and antiviral assays.[7][8][9] These cells are cultured in appropriate media, such as Leibovitz-15 (L15) medium, supplemented with fetal calf serum (FCS) and antibiotics.[10]

• Virus: Herpes Simplex Virus Type 1 (HSV-1) is propagated in Vero cells. Viral titers are determined by observing the cytopathic effect (CPE) and are typically expressed as 50% tissue culture infectious doses (TCID50).[10]

Cytotoxicity Assay (MTT Assay)

The cytotoxicity of pinostrobin on Vero cells is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Vero cells are seeded in 96-well plates and incubated to allow for cell adherence.

• Compound Addition: Various concentrations of pinostrobin are added to the wells.

• Incubation: The plates are incubated for a period that typically corresponds to the duration of the antiviral assay (e.g., 72 hours).

• MTT Addition: MTT solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The supernatant is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm).[8][9]

• Calculation: The 50% cytotoxic concentration (CC50) is calculated by regression analysis of the dose-response curve.

Antiviral Activity Assay (CPE Inhibition - MTT Method)

This assay measures the ability of the compound to protect cells from the virus-induced cytopathic effect.

• Virus Pretreatment: HSV-1 is pre-incubated with various concentrations of pinostrobin for a specific duration before being added to the cells. This method was shown to result in significant inhibition (85.69 ± 2.59%).[6][7]

• Infection: Confluent monolayers of Vero cells in 96-well plates are infected with the pinostrobin-treated virus. A virus control (untreated virus) and cell control (no virus) are included.

• Incubation: The plates are incubated until the virus control wells show complete CPE.

• MTT Assay: The viability of the cells is then determined using the MTT assay as described above.

• Calculation: The 50% effective concentration (EC50) is calculated from the dose-response curve, representing the concentration of pinostrobin that protects 50% of the cells from CPE.

Atomic Force Microscopy (AFM)

AFM is used to directly visualize the morphological changes of HSV-1 virions after treatment with pinostrobin.

• Sample Preparation: A suspension of purified HSV-1 is treated with pinostrobin at a specific concentration (e.g., EC50 value) for varying time points. A control sample with untreated virus is also prepared.

• Deposition: A small volume of the virus suspension is deposited onto a freshly cleaved mica surface and allowed to adsorb.

• Imaging: The surface is then rinsed and dried before being imaged using an atomic force microscope in tapping mode.

• Analysis: Topography and phase images are collected to observe changes in the size, shape, and surface structure of the virions over time and at different compound concentrations.[6][7]

Caption: Standard experimental workflow for evaluating in vitro antiviral activity.

Conclusion and Future Directions

The available data indicate that pinostrobin is a promising candidate for development as an anti-HSV-1 agent. Its potent in vitro activity, coupled with a demonstrated in vivo therapeutic effect, warrants further investigation. The mechanism of action, involving direct disruption of the viral envelope, is a valuable attribute as it may be less susceptible to the development of resistance compared to antivirals that target viral replication enzymes.

Future research should focus on:

• Broad-Spectrum Activity: Evaluating the efficacy of pinostrobin against other enveloped viruses.

• Mechanism Elucidation: Further studies to pinpoint the specific viral glycoproteins that pinostrobin interacts with.

• Pharmacokinetics and Safety: Comprehensive pharmacokinetic and toxicological studies to establish a detailed safety profile for potential clinical applications.[3]

• Clinical Trials: Ultimately, well-designed clinical trials are essential to confirm the efficacy and safety of pinostrobin in humans for the treatment of HSV-1 infections.[3]

The multitargeted nature and favorable safety profile of flavonoids like pinostrobin make them strong candidates for further development, potentially as standalone therapies or as adjuvants to existing antiviral drugs.[3]

References

• 1. Flavonoids with Anti-Herpes Simplex Virus Properties: Deciphering Their Mechanisms in Disrupting the Viral Life Cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Review of Whole Plant Extracts With Activity Against Herpes Simplex Viruses In Vitro and In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Unveiling the anticancer potential of Pinostrobin: mechanisms of action, pharmacokinetic insights, and therapeutic prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Pinostrobin from plants and propolis against human coronavirus HCoV-OC43 by modulating host AHR/CYP1A1 pathway and lipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Activity investigation of pinostrobin towards herpes simplex virus-1 as determined by atomic force microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro study of pinostrobin propionate and pinostrobin butyrate: Cytotoxic activity against breast cancer cell T47D and its selectivity index - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. scielo.br [scielo.br]

A Technical Guide to the In Vitro Antioxidant Properties of Pinostrobin

For Researchers, Scientists, and Drug Development Professionals

Pinostrobin (B192119), a naturally occurring dietary flavonoid found in a variety of plants such as honey, fingerroot (Boesenbergia rotunda), and pine trees, has garnered significant attention for its diverse pharmacological activities.[1][2] Among its many reported benefits, which include anti-inflammatory, antimicrobial, and neuroprotective effects, its potent antioxidant properties are of particular interest to the scientific community.[3][4][5] This technical guide provides an in-depth exploration of the in vitro antioxidant capacity of pinostrobin, detailing the experimental protocols used for its evaluation, presenting quantitative data from various studies, and visualizing the underlying mechanisms and experimental workflows. The biological activity of pinostrobin is primarily linked to its antioxidant effects, which are facilitated by the potential for electron delocalization within its chemical structure.[6]

Quantitative Analysis of Antioxidant Activity

The antioxidant potential of pinostrobin has been quantified using several standard in vitro assays. The following tables summarize the key findings from multiple studies, providing a comparative overview of its efficacy.

Table 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Activity of Pinostrobin

Concentration Range (mM)	Trolox Equivalent (mM)	Source
100 - 1000	11.8 - 28.8	[6]

Table 2: FRAP (Ferric Reducing Antioxidant Power) Assay of Pinostrobin

Concentration Range (mM)	Trolox Equivalent (mM)	Source
100 - 1000	11.8 - 28.8	[6]

Table 3: Effect of Pinostrobin on Antioxidant Enzyme Activity and Oxidative Stress Markers

| Biomarker | Effect | Model System | Source | | :--- | :--- | :--- | | Superoxide (B77818) Dismutase (SOD) | Increased | Methotrexate-induced ovarian toxicity in rats |[7] | | | Increased | MPTP-induced Parkinson's disease model in rats |[8] | | Catalase (CAT) | Increased | Methotrexate-induced ovarian toxicity in rats |[7] | | Glutathione (B108866) Peroxidase (GPx) | Increased | Methotrexate-induced ovarian toxicity in rats |[7] | | Glutathione (GSH) | Increased | Methotrexate-induced ovarian toxicity in rats |[7] | | | Increased | MPTP-induced Parkinson's disease model in rats |[8] | | Malondialdehyde (MDA) | Decreased | MPTP-induced Parkinson's disease model in rats |[8] | | Nitric Oxide (NO) | Decreased | Methotrexate-induced ovarian toxicity in rats |[7] | | Reactive Oxygen Species (ROS) | Decreased | Aβ-induced neurotoxicity in PC12 cells |[9] |

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections provide comprehensive protocols for the most common in vitro antioxidant assays used to evaluate pinostrobin.

DPPH Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow, which is measured spectrophotometrically.[10]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (or Ethanol), spectrophotometric grade

• Pinostrobin (test sample)

• Trolox or Ascorbic Acid (positive control)

• Spectrophotometer

• 96-well microplate or cuvettes

Procedure:

• Preparation of DPPH Stock Solution: Prepare a 0.1 mM stock solution of DPPH in methanol.[10] Keep the solution in a dark container to prevent degradation.

• Preparation of Test Samples: Prepare a series of dilutions of pinostrobin in methanol.

• Reaction Setup:

  • In a 96-well plate, add a specific volume of each pinostrobin dilution to different wells.

  • Add an equal volume of the DPPH working solution to each well.[10]

  • Include a blank (methanol only) and a positive control.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[6][10]

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a spectrophotometer.[6][10][11]

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the DPPH solution without the sample and A_sample is the absorbance of the DPPH solution with the sample.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH. The reduction is monitored by measuring the formation of a colored ferrous-tripyridyltriazine complex.[12]

Materials:

• Acetate (B1210297) buffer (0.3 M, pH 3.6)

• 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM)

• Pinostrobin (test sample)

• Ferrous sulfate (B86663) (FeSO₄) for standard curve

• Spectrophotometer

Procedure:

• Preparation of FRAP Reagent: Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.[6][12] Pre-warm the reagent to 37°C.[6]

• Preparation of Test Samples and Standards: Prepare serial dilutions of pinostrobin and ferrous sulfate in deionized water.

• Reaction Setup:

  • Add a small volume of the sample or standard to a tube.

  • Add a larger volume of the FRAP reagent and mix.[6]

• Incubation: Incubate the mixture at 37°C for a specified time (e.g., 4 minutes).[6]

• Absorbance Measurement: Measure the absorbance at 593 nm.[6][12]

• Data Analysis: The antioxidant capacity is determined by comparing the absorbance of the sample with a standard curve of Fe²⁺ concentrations.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•⁺). The reduction of the blue-green ABTS•⁺ to its colorless neutral form is monitored spectrophotometrically.[13][14]

Materials:

• ABTS solution (7 mM)

• Potassium persulfate (2.45 mM)

• Ethanol (B145695) or phosphate (B84403) buffer

• Pinostrobin (test sample)

• Trolox (positive control)

• Spectrophotometer

Procedure:

• Preparation of ABTS•⁺ Stock Solution: Mix equal volumes of ABTS and potassium persulfate solutions and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS radical cation.[14]

• Preparation of ABTS•⁺ Working Solution: Dilute the stock solution with ethanol or buffer to an absorbance of 0.70 (± 0.02) at 734 nm.[13]

• Reaction Setup:

  • Add a small aliquot of the pinostrobin sample or standard to a cuvette or microplate well.

  • Add a larger volume of the ABTS•⁺ working solution and mix.[13]

• Incubation: Allow the reaction to proceed for a set time (e.g., 5 minutes) with shaking.[13]

• Absorbance Measurement: Measure the absorbance at 734 nm.[13]

• Calculation: Calculate the percentage inhibition of absorbance and compare it to the Trolox standard curve.

Visualizations: Workflows and Signaling Pathways

Diagrams are provided below to illustrate the experimental workflows and the proposed signaling pathways involved in the antioxidant activity of pinostrobin.

Caption: General workflow for in vitro antioxidant capacity assays.

Caption: Proposed antioxidant mechanisms of Pinostrobin.

Caption: Inhibition of the NF-κB signaling pathway by Pinostrobin.

Mechanism of Action

Pinostrobin exerts its antioxidant effects through multiple mechanisms. Primarily, it acts as a direct scavenger of free radicals, including reactive oxygen species (ROS), thereby preventing oxidative damage to cellular components such as DNA, lipids, and proteins.[9] Furthermore, studies have shown that pinostrobin can enhance the body's endogenous antioxidant defense system. It has been observed to upregulate the activity of key antioxidant enzymes, including superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx), and to increase the levels of glutathione (GSH).[7]

In addition to its direct antioxidant effects, pinostrobin modulates signaling pathways associated with inflammation and oxidative stress. For instance, it has been shown to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway.[1][2] By preventing the degradation of IκB-α, pinostrobin blocks the translocation of NF-κB into the nucleus, thereby downregulating the expression of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6, which are also linked to the generation of oxidative stress.[1][2][7]

Conclusion

In vitro evidence strongly supports the significant antioxidant properties of pinostrobin. Its ability to directly scavenge free radicals, enhance endogenous antioxidant defenses, and modulate key signaling pathways related to oxidative stress and inflammation makes it a promising candidate for further research and development. The data and protocols presented in this guide offer a solid foundation for scientists and researchers aiming to explore the therapeutic potential of this multifaceted flavonoid. However, it is important to note that the low aqueous solubility of pinostrobin may limit its bioavailability, a factor that should be considered in future studies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Pinostrobin from Boesenbergia rotunda attenuates oxidative stress and promotes functional recovery in rat model of sciatic nerve crush injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Study of the dermal anti-inflammatory, antioxidant, and analgesic activity of pinostrobin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pinostrobin, a dietary bioflavonoid exerts antioxidant, anti-inflammatory, and anti-apoptotic protective effects against methotrexate-induced ovarian toxicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pinostrobin mitigates neurodegeneration through an up-regulation of antioxidants and GDNF in a rat model of Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protective Effects of Pinostrobin on β-Amyloid-Induced Neurotoxicity in PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. acmeresearchlabs.in [acmeresearchlabs.in]
• 11. mdpi.com [mdpi.com]
• 12. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 13. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 14. researchgate.net [researchgate.net]

Pinostrobin: A Technical Guide to its Immunomodulatory Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pinostrobin (B192119), a naturally occurring dietary flavonoid found in various plants and honey, has garnered significant scientific interest for its diverse pharmacological activities, including potent immunomodulatory and anti-inflammatory effects. This technical guide provides an in-depth analysis of the molecular mechanisms underlying pinostrobin's ability to modulate immune responses. We consolidate quantitative data from multiple studies, detail key experimental methodologies, and visualize complex signaling pathways to offer a comprehensive resource for researchers and professionals in drug discovery and development. The primary focus is on its inhibitory action on the NF-κB signaling cascade, its influence on the production of inflammatory mediators, and its activation of the Nrf2 antioxidant response pathway.

Introduction

Inflammation is a fundamental biological process in response to harmful stimuli, but its dysregulation can lead to chronic inflammatory and autoimmune diseases. The search for novel anti-inflammatory agents with favorable safety profiles is a critical area of pharmaceutical research. Pinostrobin has emerged as a promising candidate, demonstrating significant anti-inflammatory properties in various preclinical models.[1][2][3] This document serves as a technical guide to the core immunomodulatory functions of pinostrobin, presenting key data and methodologies to facilitate further investigation and therapeutic development.

Quantitative Data on Immunomodulatory Effects

The following tables summarize the key quantitative findings from various studies on the effects of pinostrobin on inflammatory markers and enzyme activity.

Table 1: Inhibition of Pro-inflammatory Cytokines and Chemokines by Pinostrobin in LPS-Stimulated Human THP-1 Macrophages [1][4][5]

Mediator	Pinostrobin Concentration (µM)	Inhibition (%)
IL-6	50	Significant
TNF-α	50	Significant
IL-8	50	Significant
MCP-1/CCL2	50	Significant
CXCL10/IP-10	50	Significant
Note: The studies reported significant inhibition but did not always provide specific percentage values. The effect was observed after stimulation with Lipopolysaccharide (LPS).

Table 2: Inhibition of Inflammatory Mediators by Pinostrobin in LPS-Stimulated RAW 264.7 Macrophages [2][6]

Mediator	Pinostrobin Concentration	Effect
Nitric Oxide (NO)	Not specified	Decreased production
Prostaglandin E₂ (PGE₂)	Not specified	Decreased production
Interleukin-12 (IL-12)	Not specified	Inhibited production
Tumor Necrosis Factor-α (TNF-α)	Not specified	Inhibited production

Table 3: Inhibitory Activity of Pinostrobin on Inflammatory Enzymes [7]

Enzyme	IC₅₀ (µM)	Comparison
5-Lipoxygenase (5-LOX)	0.499	More potent than Nordihydroguaiaretic acid (IC₅₀ = 5.020 µM) and Betamethasone dipropionate (IC₅₀ = 2.077 µM)
Cyclooxygenase-2 (COX-2)	285.67	As effective as Diclofenac sodium (IC₅₀ = 290.35 µM) and Betamethasone dipropionate (IC₅₀ = 240.09 µM)

Core Mechanisms of Action: Signaling Pathways

Pinostrobin exerts its immunomodulatory effects through the modulation of key intracellular signaling pathways. The primary mechanisms identified are the inhibition of the NF-κB pathway and the activation of the Nrf2 pathway.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a critical transcription factor that orchestrates the expression of numerous pro-inflammatory genes.[4] In inflammatory conditions, such as those induced by LPS, the activation of the Toll-like receptor 4 (TLR4) initiates a signaling cascade that leads to the activation of NF-κB.[2][4] Pinostrobin has been shown to interfere with this pathway at multiple levels.[1][4][8]

Molecular docking studies suggest that pinostrobin may directly bind to the MD2 and TLR4 components of the receptor complex, thereby hindering the binding of LPS.[1][2][6] This initial blockade prevents the downstream activation of the NF-κB cascade. Furthermore, pinostrobin inhibits the phosphorylation and subsequent degradation of IκB-α, the inhibitory protein that sequesters NF-κB in the cytoplasm.[1][4][8] By preventing IκB-α degradation, pinostrobin effectively blocks the nuclear translocation of the p65 subunit of NF-κB, thus preventing the transcription of pro-inflammatory genes.[1][4][9][10]

References

• 1. mdpi.com [mdpi.com]
• 2. Pinostrobin ameliorates lipopolysaccharide (LPS)-induced inflammation and endotoxemia by inhibiting LPS binding to the TLR4/MD2 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Boesenbergia rotunda and Its Pinostrobin for Atopic Dermatitis: Dual 5-Lipoxygenase and Cyclooxygenase-2 Inhibitor and Its Mechanistic Study through Steady-State Kinetics and Molecular Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Pinostrobin: A Novel Melanogenic Agent for Hyperpigmentation Disorders

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Melanogenesis, the synthesis of melanin (B1238610), is a critical physiological process for photoprotection of the skin. Its dysregulation can lead to hypo- or hyperpigmentation disorders. This document provides a comprehensive technical overview of the discovery and characterization of pinostrobin (B192119), a bioflavonoid, as a potent melanogenic agent. Pinostrobin has been demonstrated to stimulate melanin production and tyrosinase activity in B16F10 melanoma cells. This whitepaper details the underlying molecular mechanisms, focusing on the activation of the cAMP/PKA and p38 MAPK signaling pathways. Furthermore, it presents a compilation of quantitative data from key experimental findings and provides detailed protocols for the essential assays used in its evaluation. This guide is intended for researchers, scientists, and professionals in drug development who are exploring novel therapeutic strategies for depigmentation disorders such as vitiligo.

Introduction

Melanin, produced in melanosomes of melanocytes, is the primary determinant of skin, hair, and eye color and provides crucial protection against ultraviolet radiation (UVR).[1] The process of melanogenesis is complex, involving a cascade of enzymatic reactions and signaling pathways. The key enzyme in this process is tyrosinase, which catalyzes the rate-limiting steps of melanin synthesis.[1] Dysfunctional melanogenesis can result in various pigmentation disorders, including vitiligo, a condition characterized by the loss of functional melanocytes. Current treatments for vitiligo have limitations, highlighting the need for novel and effective melanogenic agents.

Pinostrobin, a flavanone (B1672756) naturally found in honey and various plants, has been identified as a promising melanogenic agent.[1][2] Studies have shown its potential to increase melanin synthesis and the activity of tyrosinase, the key enzyme in melanogenesis. This document will delve into the scientific evidence supporting the role of pinostrobin in promoting melanogenesis, its mechanism of action, and the experimental methodologies used to validate its efficacy.

Interestingly, some studies have reported anti-melanogenic properties of pinostrobin, particularly in the context of α-melanocyte-stimulating hormone (α-MSH)-induced pigmentation.[3][4][5] This suggests a potentially complex, context-dependent role for pinostrobin in regulating melanogenesis, which warrants further investigation. This whitepaper will focus on its demonstrated positive regulatory effects on melanogenesis.

Mechanism of Action: Signaling Pathways

Pinostrobin exerts its melanogenic effects through the modulation of key signaling pathways that converge on the regulation of Microphthalmia-associated transcription factor (MITF), the master regulator of melanocyte development, survival, and function. The two primary pathways implicated are the cAMP/PKA signaling pathway and the p38 MAPK signaling pathway.[2][6]

cAMP/PKA Signaling Pathway

The cAMP/PKA pathway is a well-established route for stimulating melanogenesis. Pinostrobin has been shown to activate this pathway, leading to a cascade of downstream events:

• Phosphorylation of CREB: Pinostrobin enhances the phosphorylation of the cAMP response element-binding protein (CREB).[2][6]

• Upregulation of MITF: Phosphorylated CREB (p-CREB) acts as a transcription factor, binding to the promoter of the MITF gene and increasing its expression.[1][2]

• Induction of Melanogenic Enzymes: MITF, in turn, upregulates the expression of key melanogenic enzymes, including tyrosinase (TYR) and tyrosinase-related protein 1 (TRP-1).[1][2][6]

• Inactivation of GSK-3β and Activation of β-catenin: Pinostrobin also mediates the inactivation of glycogen (B147801) synthase kinase 3β (GSK-3β) through cAMP/PKA.[2] This inactivation leads to the stabilization and nuclear translocation of β-catenin, which further promotes MITF expression.[1]

The involvement of the cAMP/PKA pathway was confirmed by experiments using a PKA inhibitor (H-89), which was found to abolish the pinostrobin-induced increase in melanin production, tyrosinase activity, and the expression of MITF, p-CREB, p-GSK-3β, and β-catenin.[2]

Pinostrobin's activation of the cAMP/PKA signaling pathway.

p38 MAPK Signaling Pathway

The p38 mitogen-activated protein kinase (MAPK) pathway is also involved in the regulation of melanogenesis. Pinostrobin has been shown to partially mediate its effects through this pathway. Treatment with pinostrobin leads to the phosphorylation and activation of p38 MAPK. This activation contributes to the upregulation of MITF expression. The use of a specific p38 inhibitor (SB203580) demonstrated that the pinostrobin-induced upregulation of MITF and its downstream target, tyrosinase, was partly dependent on the p38 signaling pathway.[1][2]

References

• 1. benchchem.com [benchchem.com]
• 2. 2.9 Measurement of melanin content in B16F10 cells [bio-protocol.org]
• 3. 2.4. Melanin Content Analysis [bio-protocol.org]
• 4. Induction of Melanogenesis by Fosfomycin in B16F10 Cells Through the Upregulation of P-JNK and P-p38 Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of Antioxidant and Anti-Melanogenic Activity of Different Extracts of Aerial Parts of N. Sintenisii in Murine Melanoma B16F10 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Pinostrobin's Dichotomous Influence on Reactive Oxygen Species: A Technical Guide for Researchers

For Immediate Release

[City, State] – [Date] – Pinostrobin (B192119), a naturally occurring dietary flavonoid, is emerging as a significant modulator of reactive oxygen species (ROS), demonstrating a fascinating dual-action capability that has captured the attention of researchers in oncology, neuroprotection, and anti-inflammatory therapeutics. This technical guide provides an in-depth analysis of pinostrobin's effect on ROS production, offering a comprehensive resource for scientists and drug development professionals. The guide summarizes key quantitative data, details experimental protocols, and visualizes the intricate signaling pathways involved.

Introduction: The Dual Role of Pinostrobin in ROS Modulation

Pinostrobin (5-hydroxy-7-methoxyflavanone), a flavonoid found in a variety of plants including honey, fingerroot (Boesenbergia rotunda), and pine trees, exhibits a range of pharmacological activities, including anti-inflammatory, antioxidant, neuroprotective, and anticancer effects.[1][2][3][4] A central aspect of its bioactivity lies in its complex interaction with reactive oxygen species. Depending on the cellular context, pinostrobin can act as either an antioxidant, protecting cells from oxidative damage, or a pro-oxidant, inducing ROS-mediated apoptosis in cancer cells.[5][6][7] This guide delves into the mechanisms underpinning this dual functionality.

Quantitative Analysis of Pinostrobin's Effect on ROS

The following tables summarize the quantitative data from various studies, highlighting pinostrobin's impact on ROS levels and related biomarkers.

Table 1: Pro-oxidant Effects of Pinostrobin on Cancer Cells

Cell Line	Pinostrobin Concentration	Effect on ROS	Measurement Method	Reference
HeLa-derived Cancer Stem-like Cells (CSCs)	50 μM	Increased DCF fluorescence (57.43 ± 3.54%) compared to control (19.26 ± 0.21%)	2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) assay	[6]
Cervical Cancer Cells (HeLa, Ca Ski, SiHa)	0-200 μM	Induces apoptosis through ROS-mediated mitochondrial damage	Not specified	[1]

Table 2: Antioxidant Effects of Pinostrobin in Non-cancerous and Neuroprotection Models

Model System	Treatment	Key Antioxidant Effects	Reference
MPTP/MPP+-induced Parkinson's Disease Model (SH-SY5Y cells and zebrafish)	Pinostrobin	Decreased ROS generation and lipid peroxidation; Upregulation of GSH-Px, SOD, CAT, GSH/GSSG, and NAD/NADH.	[7]
Rat Model of Sciatic Nerve Crush Injury	20 and 40 mg/kg Pinostrobin	Reduced oxidative stress by up-regulating endogenous glutathione (B108866).	[8][9]
Rat Model of Parkinson's Disease (MPTP-induced)	40 mg/kg Pinostrobin	Decreased malondialdehyde (MDA) levels; Increased superoxide (B77818) dismutase (SOD) and glutathione (GSH) levels.	[10][11]
Chronic Restraint Stress-induced Cognitive Impairment in Rats	Pinostrobin	Decreased hippocampal MDA levels; Increased SOD and catalase (CAT) activities.	[12]
Methotrexate-induced Ovarian Toxicity in Rats	50 mg/kg Pinostrobin	Decreased ovarian MDA and nitric oxide; Increased activities of glutathione peroxidase, catalase, and superoxide dismutase.	[13]

Table 3: Pinostrobin's Effect on Inflammatory and Related Enzymes

Enzyme	Pinostrobin Concentration	Inhibitory Effect (IC50)	Reference
Cyclooxygenase-2 (COX-2)	285.67 µM	[14][15]
5-Lipoxygenase (5-LOX)	0.499 µM	[14][15]

Key Signaling Pathways Modulated by Pinostrobin

Pinostrobin exerts its effects on ROS through the modulation of several key signaling pathways.

The Nrf2/ARE Antioxidant Pathway

In neuroprotective contexts, pinostrobin has been shown to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) pathway.[2][7] This pathway is a primary cellular defense mechanism against oxidative stress. Pinostrobin promotes the nuclear translocation of Nrf2, leading to the upregulation of antioxidant enzymes such as heme oxygenase-1 (HO-1), glutamate-cysteine ligase catalytic subunit (GCLC), superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GSH-Px).[7] The activation of this pathway is, in part, mediated by the upstream PI3K/AKT and ERK signaling pathways.[7][16]

Caption: Pinostrobin activates the Nrf2/ARE antioxidant pathway.

Pro-apoptotic ROS Induction in Cancer Cells

Conversely, in cancer stem-like cells, pinostrobin promotes ROS generation, leading to mitochondrial membrane potential collapse and subsequent apoptosis.[5][6] This pro-oxidant activity highlights its potential as a targeted anticancer agent.

Caption: Pinostrobin induces ROS-mediated apoptosis in cancer stem-like cells.

Modulation of MAPK and NF-κB Signaling

Pinostrobin's influence extends to the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling pathways. It has been observed to promote the phosphorylation of p38 MAPK, which is associated with melanogenesis.[17][18] In the context of inflammation, pinostrobin can inhibit the NF-κB pathway by preventing the degradation of IκB-α, thereby blocking the nuclear translocation of NF-κB and reducing the expression of pro-inflammatory cytokines.[19][20][21]

Detailed Experimental Protocols

This section provides a detailed methodology for a key experiment used to quantify pinostrobin's effect on intracellular ROS production.

Measurement of Intracellular ROS using 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA)

Objective: To quantify the intracellular ROS levels in cells treated with pinostrobin.

Principle: DCFH-DA is a cell-permeable, non-fluorescent probe. Once inside the cell, it is deacetylated by cellular esterases to DCFH, which is then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF). The fluorescence intensity is directly proportional to the amount of intracellular ROS.

Materials:

• Cell line of interest (e.g., HeLa-derived Cancer Stem-like Cells)

• Complete cell culture medium

• Pinostrobin stock solution (dissolved in DMSO)

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Flow cytometer or fluorescence microplate reader

Procedure:

• Cell Seeding: Seed the cells in appropriate culture vessels (e.g., 6-well plates for flow cytometry or 96-well black plates for microplate reader) and allow them to adhere overnight.

• Treatment: Treat the cells with the desired concentrations of pinostrobin (e.g., 50 μM) and a vehicle control (DMSO) for the specified duration (e.g., 48 hours). Include a positive control for ROS induction if necessary (e.g., H₂O₂).

• Labeling with DCFH-DA:

  • Remove the treatment medium and wash the cells twice with warm PBS.

  • Dilute the DCFH-DA stock solution in serum-free medium to a final working concentration (e.g., 10 μM).

  • Incubate the cells with the DCFH-DA solution in the dark at 37°C for 30 minutes.

• Washing: Remove the DCFH-DA solution and wash the cells twice with warm PBS to remove any excess probe.

• Measurement:

  • Flow Cytometry: Detach the cells using a non-enzymatic cell dissociation solution, resuspend them in PBS, and analyze the fluorescence using a flow cytometer with excitation and emission wavelengths of approximately 488 nm and 525 nm, respectively.

  • Fluorescence Microplate Reader: Add PBS to each well and measure the fluorescence intensity using a microplate reader with appropriate excitation and emission filters.

• Data Analysis: Quantify the mean fluorescence intensity for each treatment group. The increase in DCF fluorescence in pinostrobin-treated cells compared to the vehicle control indicates an increase in intracellular ROS production.

Caption: Experimental workflow for measuring intracellular ROS using DCFH-DA.

Conclusion and Future Directions

Pinostrobin's multifaceted interaction with ROS underscores its potential as a versatile therapeutic agent. Its ability to selectively induce ROS in cancer cells suggests a promising avenue for oncological drug development.[22] Concurrently, its antioxidant properties and activation of the Nrf2 pathway provide a strong rationale for its investigation in neurodegenerative diseases and inflammatory conditions.[2][7][23]

Future research should focus on elucidating the precise molecular switches that determine pinostrobin's pro-oxidant versus antioxidant behavior. Investigating its effects in more complex in vivo models will be crucial for translating these preclinical findings into clinical applications. Furthermore, exploring synergistic combinations of pinostrobin with existing therapies could enhance its therapeutic efficacy. For drug development professionals, optimizing the bioavailability and targeted delivery of pinostrobin will be key to harnessing its full potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. debuglies.com [debuglies.com]
• 3. Research Progress on the Pharmacological Effects and Molecular Mechanisms of Pinostrobin | Semantic Scholar [semanticscholar.org]
• 4. A review on biological sources, chemistry and pharmacological activities of pinostrobin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pinostrobin inhibits proliferation and induces apoptosis in cancer stem-like cells through a reactive oxygen species-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pinostrobin Exerts Neuroprotective Actions in Neurotoxin-Induced Parkinson's Disease Models through Nrf2 Induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Pinostrobin mitigates neurodegeneration through... | F1000Research [f1000research.com]
• 12. Pinostrobin alleviates chronic restraint stress‑induced cognitive impairment by modulating oxidative stress and the function of astrocytes in the hippocampus of rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pinostrobin, a dietary bioflavonoid exerts antioxidant, anti-inflammatory, and anti-apoptotic protective effects against methotrexate-induced ovarian toxicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Boesenbergia rotunda and Its Pinostrobin for Atopic Dermatitis: Dual 5-Lipoxygenase and Cyclooxygenase-2 Inhibitor and Its Mechanistic Study through Steady-State Kinetics and Molecular Modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Boesenbergia rotunda and Its Pinostrobin for Atopic Dermatitis: Dual 5-Lipoxygenase and Cyclooxygenase-2 Inhibitor and Its Mechanistic Study through Steady-State Kinetics and Molecular Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway | MDPI [mdpi.com]
• 18. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Unveiling the anticancer potential of Pinostrobin: mechanisms of action, pharmacokinetic insights, and therapeutic prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Study of the dermal anti-inflammatory, antioxidant, and analgesic activity of pinostrobin - PMC [pmc.ncbi.nlm.nih.gov]

Pinostrobin's Impact on Cell Cycle Regulation in Tumors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pinostrobin (B192119), a naturally occurring dietary flavonoid found in various plants, has emerged as a promising candidate in oncology due to its multi-targeted anticancer activities and favorable safety profile.[1] This technical guide provides an in-depth analysis of pinostrobin's mechanisms of action, with a core focus on its impact on cell cycle regulation in tumor cells. It consolidates preclinical data, details key experimental methodologies, and visualizes the complex signaling pathways involved. The evidence presented herein underscores pinostrobin's potential to induce cell cycle arrest and apoptosis through the modulation of critical cellular signaling cascades, making it a subject of significant interest for further therapeutic development.

Mechanism of Action: Cell Cycle Dysregulation

Pinostrobin exerts its anticancer effects primarily by inducing cell cycle arrest, thereby inhibiting the proliferation of cancer cells.[2] This is a crucial mechanism, as the deregulation of the cell cycle is a hallmark of cancer.[3] Studies have demonstrated that pinostrobin can halt cell cycle progression at different phases, most notably the G1/S and G2/M checkpoints, depending on the cancer cell type.

G1/S Phase Arrest

A predominant mechanism of pinostrobin is the induction of cell cycle arrest at the G1/S transition.[3][4] This is achieved by modulating the expression of key cell cycle regulatory proteins. Pinostrobin treatment has been shown to:

• Decrease Cyclin D1 Expression: Cyclin D1 is a critical protein for progression through the G1 phase. Pinostrobin downregulates its expression, which is a key factor in halting the cell cycle.[1][4]

• Increase p21 and p27 Expression: p21 and p27 are cyclin-dependent kinase inhibitors (CKIs). By upregulating these proteins, pinostrobin effectively puts the brakes on the cyclin-CDK complexes that drive the cell cycle forward, leading to G1 arrest.[1][4]

In human cervical cancer (HeLa) cells, treatment with 100 μM pinostrobin for 48 hours resulted in a significant increase in the G1 cell population (54.69%) compared to the vehicle control (40.77%).[3]

G2/M Phase Arrest

In addition to G1 arrest, pinostrobin has been found to inhibit G2/M phase cell cycle progression.[5] Research using Saccharomyces cerevisiae as a model organism, which has cell cycle regulation pathways homologous to humans, identified the protein kinase Swe1 as a target of pinostrobin.[6] Swe1 is an ortholog of the human WEE1 kinase, which is a critical regulator of the G2/M checkpoint.[6][7] By inhibiting Swe1/WEE1 activity, pinostrobin can prevent cells from entering mitosis, suggesting its potential as a G2-checkpoint abrogator in cancer therapy.[6][7]

Core Signaling Pathways Modulated by Pinostrobin

Pinostrobin's effect on the cell cycle is not an isolated event but is intricately linked to its modulation of several major signaling pathways.

ROS-Mediated Apoptosis and Cell Cycle Arrest

A key mechanism of pinostrobin is the induction of Reactive Oxygen Species (ROS).[1][8] Elevated ROS levels create oxidative stress, which can damage cellular components, including DNA, and trigger apoptosis.[3][9] This ROS-mediated damage can also signal for cell cycle arrest to allow for repair, or if the damage is too severe, to initiate programmed cell death. Pinostrobin has been shown to induce apoptosis through both extrinsic (death receptor-mediated) and intrinsic (mitochondria-mediated) pathways, which are often triggered by high ROS levels.[3][10] In cancer stem-like cells (CSCs), pinostrobin-induced ROS generation was confirmed to be the key mechanism for inhibiting cell proliferation and inducing cell death.[8]

Caption: Pinostrobin-induced G1 phase cell cycle arrest.

PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a crucial signaling cascade that promotes cell proliferation, growth, and survival, and it is often hyperactivated in cancer. Pinostrobin has been identified as an inhibitor of this pathway.[4] It acts by preventing the conversion of PIP2 to PIP3, a critical step for the activation of Akt.[4] By downregulating the PI3K/Akt/mTOR pathway, pinostrobin reduces cell proliferation and enhances autophagy, contributing to its potent anticancer effects.[4]

Caption: Inhibition of the PI3K/Akt/mTOR pathway by pinostrobin.

Other Modulated Pathways

• Notch Signaling: In lung carcinoma cells, pinostrobin has been shown to suppress proliferation by inhibiting the Notch signaling pathway, which also contributes to abrogating cell cycle progression.[2][11]

• MAPK Signaling: The Mitogen-Activated Protein Kinase (MAPK) pathway is another key regulator of cell proliferation. Depending on the cellular context, pinostrobin can modulate components of this pathway, such as p38 MAPK and ERK, to influence cellular outcomes.[12][13][14]

Quantitative Data Summary

The efficacy of pinostrobin varies across different cancer cell lines. The following tables summarize key quantitative data from various preclinical studies.

Table 1: Cytotoxicity of Pinostrobin and its Derivatives (IC50 / CC50 Values)

Compound	Cell Line	Cancer Type	Assay Duration	IC50 / CC50 (mM)	Selectivity Index (SI)	Source
Pinostrobin	T47D	Breast Cancer	24 hours	2.93 (IC50)	0.4	[15][16]
Vero	Normal Kidney	24 hours	1.27 (CC50)	[15][16]
HeLa S3	Cervical Cancer	72 hours	> 0.1	N/A	[17][18]
KBvin	Multidrug-Resistant	72 hours	> 0.1	N/A	[17][18]
Pinostrobin Propionate (B1217596)	T47D	Breast Cancer	24 hours	0.57 (IC50)	1.7	[15][16]
Vero	Normal Kidney	24 hours	0.94 (CC50)	[15][16]
Pinostrobin Butyrate	T47D	Breast Cancer	24 hours	0.40 (IC50)	2.2	[15][16]
Vero	Normal Kidney	24 hours	0.89 (CC50)	[15][16]

IC50: Half maximal inhibitory concentration. CC50: Half maximal cytotoxic concentration. SI = CC50 (Normal Cells) / IC50 (Cancer Cells).

Table 2: Effect of Pinostrobin on Cell Cycle Distribution in HeLa Cells

Treatment (48h)	% Cells in G1 Phase	% Cells in S Phase	% Cells in G2/M Phase	Source
Vehicle Control	40.77 ± 1.22	Not Specified	Not Specified	[3]
Pinostrobin (50 µM)	Not Specified	Not Specified	Not Specified	[3]
Pinostrobin (100 µM)	54.69 ± 3.43	Not Specified	Not Specified	[3]
Doxorubicin (Positive Control)	51.97 ± 2.25	Not Specified	Not Specified	[3]

Key Experimental Protocols

Reproducibility is paramount in scientific research. This section details the methodologies for key experiments used to evaluate pinostrobin's effects on cell viability and cycle regulation.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-[4,5-dimethylthiazol-2-yl]-2,5 diphenyl tetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

• Cell Seeding: Cancer cells (e.g., T47D) and normal cells (e.g., Vero) are seeded at a density of 5x10⁴ cells/mL in 96-well plates.[15] In other studies, MCF-7 and MDA-MB-231 cells were seeded at 7x10³ cells/well.[2]

• Incubation: Cells are incubated for 24 hours at 37°C in a humidified atmosphere of 5% CO₂ to allow for attachment.[2][15]

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of pinostrobin (or its derivatives) dissolved in a solvent like DMSO. A vehicle control (DMSO alone) and a positive control (e.g., 5-Fluorouracil or Andrographolide) are included.[2][15]

• Treatment Duration: Cells are incubated with the compounds for a specified period, typically ranging from 24 to 72 hours.[2][15]

• MTT Addition: After treatment, 100 µL of 0.05% MTT solution in PBS is added to each well, and the plate is incubated for 3-4 hours.[15]

• Formazan (B1609692) Solubilization: The resulting purple formazan crystals are solubilized by adding a stop solution, such as 10% SDS in 0.01N HCl.[15]

• Data Acquisition: The absorbance is measured using a microplate reader at a wavelength of 570 nm.[15][16] The IC50/CC50 values are then calculated as the concentration required to inhibit 50% of cell growth compared to the control.[15]

Caption: Standard workflow for an MTT cell viability assay.

Cell Cycle Analysis by Flow Cytometry

Flow cytometry using a DNA-staining dye like Propidium Iodide (PI) is the gold standard for analyzing cell cycle distribution.

• Cell Culture and Treatment: Cells (e.g., HeLa) are cultured in 6-well plates and treated with desired concentrations of pinostrobin (e.g., 50 µM & 100 µM) for a specific duration (e.g., 48 hours).[3][10]

• Harvesting: After treatment, cells are harvested by trypsinization and washed with cold PBS.[10]

• Fixation: Cells are fixed to permeabilize the membrane, typically by resuspending the cell pellet in ice-cold 70% ethanol (B145695) and incubating for at least 24 hours at a low temperature.[10]

• Staining: The fixed cells are washed again with PBS and then resuspended in a staining buffer containing a DNA-intercalating dye (e.g., Propidium Iodide) and RNase A (to prevent staining of double-stranded RNA).[3]

• Data Acquisition: The DNA content of individual cells is analyzed using a flow cytometer. The fluorescence intensity of the PI-stained DNA is directly proportional to the amount of DNA in the cell.

• Analysis: The data is analyzed using specialized software to generate a histogram plotting DNA content (X-axis) versus cell count (Y-axis). This allows for the quantification of cells in the G1 (2n DNA), S (between 2n and 4n DNA), and G2/M (4n DNA) phases of the cell cycle.[3]

Conclusion and Future Directions

Pinostrobin demonstrates significant potential as an anticancer agent by effectively inducing cell cycle arrest and apoptosis in various tumor models. Its ability to modulate key signaling pathways, including PI3K/Akt/mTOR and ROS-mediated cascades, provides a strong rationale for its therapeutic development. Quantitative data reveal its efficacy, particularly in breast cancer cell lines, and highlight that chemical modification (e.g., to pinostrobin butyrate) can enhance both its activity and selectivity.[15][16]

Future research should focus on:

• In Vivo Studies: Validating the in vitro findings in animal models to assess efficacy, pharmacokinetics, and safety.

• Combination Therapies: Investigating the synergistic effects of pinostrobin with existing chemotherapeutic drugs, especially in multidrug-resistant cancers.[10]

• Clinical Trials: Ultimately, well-designed clinical trials are essential to confirm the therapeutic efficacy and safety of pinostrobin in human cancer patients.[1]

• Target Identification: Further elucidating the direct molecular targets of pinostrobin to better understand its precise mechanisms of action.

References

• 1. Unveiling the anticancer potential of Pinostrobin: mechanisms of action, pharmacokinetic insights, and therapeutic prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anticancer Effect of Pinostrobin on Human Breast Cancer Cells Through Regulation of Epithelial Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Induction of apoptosis by pinostrobin in human cervical cancer cells: Possible mechanism of action | PLOS One [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. Pinostrobin from Boesenbergia pandurata is an inhibitor of Ca2+-signal-mediated cell-cycle regulation in the yeast Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pinostrobin suppresses the Ca2+-Signal-Dependent growth arrest in yeast by inhibiting the Swe1-Mediated G2 Cell-Cycle regulation. | Semantic Scholar [semanticscholar.org]
• 8. Pinostrobin inhibits proliferation and induces apoptosis in cancer stem-like cells through a reactive oxygen species-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. longdom.org [longdom.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In vitro study of pinostrobin propionate and pinostrobin butyrate: Cytotoxic activity against breast cancer cell T47D and its selectivity index - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In vitro study of pinostrobin propionate and pinostrobin butyrate: Cytotoxic activity against breast cancer cell T47D and its selectivity index - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Pinostrobin and Tectochrysin Conquer Multidrug-Resistant Cancer Cells via Inhibiting P-Glycoprotein ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation and Purification of Pinostrobin from Boesenbergia rotunda

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pinostrobin (B192119) is a major bioactive flavonoid found in the rhizomes of Boesenbergia rotunda (fingerroot), a plant belonging to the Zingiberaceae family.[1] This compound has garnered significant interest within the scientific community due to its diverse pharmacological activities, including antimicrobial, anti-inflammatory, antioxidant, and anticancer properties.[1][2] These therapeutic potentials underscore the importance of efficient and scalable methods for its isolation and purification to facilitate further research and drug development. This document provides detailed application notes and protocols for the extraction, isolation, and purification of pinostrobin from B. rotunda, as well as an overview of its known signaling pathways.

Data Presentation

Table 1: Comparison of Pinostrobin Isolation and Purification Methods from Boesenbergia rotunda

Method Type	Extraction Solvent/Technique	Purification Technique	Yield (%)	Purity (%)	Reference
Non-chromatographic	Petroleum Ether (Maceration)	Recrystallization (Methanol)	2.36	≥ 99	[1]
Chromatographic	95% Ethanol (Maceration)	Sephadex LH-20 Gel Filtration, Recrystallization	0.86	97.06	[3]
Chromatographic	Ultrasound-Assisted Extraction (n-hexane)	Centrifugal Partition Chromatography (CPC)	90 (from crude extract)	98.78	[4][5]
Non-chromatographic	n-hexane/ethyl acetate (B1210297) (Co-solvent precipitation)	Rinsing with n-hexane	Not specified	Not specified	[6]
Chromatographic	Ethanol Homogenization	Gel-Resin Column Chromatography, Recrystallization	Not specified	> 90	[7]

Table 2: Quantitative Data from Specific Studies

Parameter	Value	Experimental Conditions	Reference
Crude Extract Yield	6.96 ± 0.07%	Ultrasound-assisted extraction with n-hexane, 125 µm particle size, 1:30 g/mL solid-to-liquid ratio, 10 min extraction time.	[2][4]
Pinostrobin Content in Adventitious Root Cultures	3.54 mg/g	MS medium with 50 g/L sucrose.	[8][9]
Pinostrobin Recovery (Spiked Sample)	100.06 ± 0.96% to 102.19 ± 0.30%	UHPLC-UV method validation.	[5]
HPLC Limit of Detection (LOD)	0.042 µg/mL	UHPLC-UV method.	[5]
HPLC Limit of Quantification (LOQ)	0.126 µg/mL	UHPLC-UV method.	[5]

Experimental Protocols

Protocol 1: Non-Chromatographic Isolation and Purification of Pinostrobin

This protocol is based on a simple, fast, and inexpensive method that avoids chromatographic techniques.[1]

1. Plant Material Preparation: a. Obtain fresh rhizomes of Boesenbergia rotunda. b. Wash the rhizomes thoroughly with water to remove any soil and debris. c. Cut the rhizomes into thin slices (0.2–0.4 mm thickness). d. Dry the slices in an oven at 50°C for 24 hours. e. Pulverize the dried rhizome slices into a fine powder.

2. Extraction: a. Macerate 500 g of the dried powder in 2.5 L of petroleum ether for 18 hours. b. Filter the mixture to separate the extract from the plant material. c. The solvent can be evaporated and reused for a second maceration of the plant material to increase yield.[1] d. Combine the liquid extracts from both macerations.

3. Isolation by Precipitation: a. Concentrate the combined petroleum ether extract using a rotary evaporator until the volume is reduced to approximately 100 mL. b. Store the concentrated extract at -20°C for 18 hours to allow for the formation of pale yellow precipitates of pinostrobin.[1]

4. Purification by Recrystallization: a. Filter the cold solution to collect the pale yellow precipitates. b. Dissolve the precipitates in 50 mL of warm methanol (B129727) (60°C) with stirring for 15 minutes. c. Store the methanol solution at -20°C for 18 hours to induce recrystallization. d. Decant the supernatant and filter to collect the yellowish crystals. e. Wash the crystals with cold methanol (4°C) to obtain colorless pinostrobin crystals.[1] f. Dry the purified crystals and weigh them to determine the yield.

5. Purity and Structural Verification: a. Determine the purity of the isolated pinostrobin using High-Performance Liquid Chromatography (HPLC).[1] b. Verify the chemical structure using spectroscopic methods such as Infrared (IR), Ultraviolet (UV), and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H-NMR and ¹³C-NMR).[1]

Protocol 2: Chromatographic Isolation and Purification using Centrifugal Partition Chromatography (CPC)

This protocol utilizes ultrasound-assisted extraction followed by a rapid one-step CPC purification.[4][5]

1. Plant Material and Extraction: a. Prepare dried and pulverized Boesenbergia rotunda rhizomes (particle size of 125 µm). b. Perform ultrasound-assisted extraction with a solid-to-liquid ratio of 1:30 g/mL in n-hexane for 10 minutes.[4][5] c. Filter the extract and concentrate it to obtain the crude extract.

2. Centrifugal Partition Chromatography (CPC) Purification: a. Prepare the two-phase solvent system: n-hexane/methanol/water (5/3.4/1.6, v/v). b. Equilibrate the CPC instrument with the solvent system in ascending mode. c. Dissolve the crude extract in a suitable volume of the solvent mixture. d. Inject the sample into the CPC system. e. Elute the compounds and collect fractions based on the chromatogram monitored by a UV detector. f. Pinostrobin is typically eluted in the earlier fractions.[5]

3. Analysis and Characterization: a. Analyze the collected fractions for purity using Ultra High-Performance Liquid Chromatography (UHPLC).[4][5] b. Characterize the purified pinostrobin using ¹H-NMR and Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS).[4][5]

Mandatory Visualization

Experimental Workflows

Caption: Workflow for non-chromatographic isolation of pinostrobin.

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. researchgate.net [researchgate.net]
• 3. he01.tci-thaijo.org [he01.tci-thaijo.org]
• 4. Efficient Simultaneous Isolation of Pinostrobin and Panduratin A from Boesenbergia rotunda Using Centrifugal Partition Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Boesenbergia rotunda and Its Pinostrobin for Atopic Dermatitis: Dual 5-Lipoxygenase and Cyclooxygenase-2 Inhibitor and Its Mechanistic Study through Steady-State Kinetics and Molecular Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN101875648B - Method for extracting and purifying Pinostrobin from medicinal plants, and pharmaceutical preparation and application thereof - Google Patents [patents.google.com]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. Adventitious Root Cultures of Boesenbergia rotunda as a Source of Pinostrobin - UM Research Repository [eprints.um.edu.my]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Quantification of Pinostrobin

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and protocol for the quantification of pinostrobin (B192119) using High-Performance Liquid Chromatography (HPLC). Pinostrobin, a key bioactive flavonoid found in various medicinal plants, has garnered significant interest for its potential therapeutic applications. This guide offers a comprehensive HPLC method, including sample preparation, chromatographic conditions, and method validation parameters, to ensure accurate and reproducible quantification of pinostrobin in various sample matrices. The protocols described herein are compiled from established methodologies to provide a reliable starting point for researchers.

Introduction

Pinostrobin is a natural dihydroflavonoid with a range of reported biological activities. Accurate and precise quantification of this compound is crucial for quality control of raw materials, standardization of herbal extracts, and pharmacokinetic studies in drug development. High-Performance Liquid Chromatography (HPLC) is a widely used analytical technique for the separation, identification, and quantification of phytochemicals like pinostrobin due to its high resolution, sensitivity, and specificity. This application note details a robust HPLC method for the determination of pinostrobin.

Experimental Protocols

Sample Preparation

A critical step for accurate quantification is the efficient extraction of pinostrobin from the sample matrix. The following protocol is a general guideline and may require optimization based on the specific sample type.

Protocol for Extraction from Plant Material:

• Drying and Grinding: Dry the plant material (e.g., rhizomes, leaves) in an oven at 50°C and grind it into a fine powder (sieve no. 80).[1]

• Extraction:

  • Accurately weigh a specific amount of the powdered plant material (e.g., 5 g).[1]

  • Macerate the powder with a suitable solvent. Ethanol (B145695) is commonly used for the extraction of pinostrobin.[2] For instance, use 100 mL of ethanol and shake for 6 hours, followed by standing for 18 hours.[1]

  • Alternatively, ultrasound-assisted extraction (UAE) with solvents like n-hexane can be employed for enhanced efficiency.[3][4]

• Filtration and Concentration:

  • Filter the extract to remove solid plant debris.

  • The filtrate can be concentrated using a rotary evaporator if necessary.

• Final Sample Preparation:

  • Dissolve the dried extract or a known amount of the concentrated liquid extract in a suitable solvent, typically the mobile phase or a component of it (e.g., methanol).

  • Filter the final solution through a 0.22 µm or 0.45 µm syringe filter before injection into the HPLC system to prevent column blockage and ensure the longevity of the instrument.[1]

HPLC Method

The following chromatographic conditions have been compiled from various validated methods for the quantification of pinostrobin.

Instrumentation:

A standard HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector is suitable for this analysis.

Chromatographic Conditions:

Parameter	Recommended Conditions
Column	C18 Reverse-Phase Column (e.g., Shim-pack C18, Zorbax C18, XTerra C18)[1][5][6]
Particle Size: 5 µm[1][5][6]
Dimensions: 250 mm x 4.6 mm or 150 mm x 7.8 mm[5][6]
Mobile Phase	Isocratic: Methanol/Water (e.g., 80:20 v/v)[5]
Gradient: Acetonitrile and Water, both containing 0.1% formic acid[7][8]
Flow Rate	0.8 - 1.0 mL/min[5][6]
Injection Volume	5 - 20 µL[1][5]
Column Temperature	25 °C[1][6]
Detection Wavelength	286 nm or 290 nm[4][6]

Data Presentation

Method Validation Parameters

The following table summarizes the validation parameters for the HPLC method for pinostrobin quantification as reported in the literature.

Parameter	Reported Values
Linearity Range	4.12 - 25.7 µg/mL[6], 0.5 - 2.0 mg/mL[7][8]
Correlation Coefficient (r²)	> 0.99 (Implied by linearity)
Accuracy (Recovery)	97.8%[6], 99% - 101%[7][8]
Precision	Data not consistently available across all sources
Limit of Detection (LOD)	Data not consistently available across all sources
Limit of Quantification (LOQ)	Data not consistently available across all sources

Conclusion

The HPLC method detailed in this application note provides a reliable and robust approach for the quantification of pinostrobin in various samples. The presented protocols for sample preparation and chromatographic analysis, along with the summarized validation data, offer a solid foundation for researchers and scientists. It is recommended to perform method validation specific to the laboratory and sample matrix to ensure the accuracy and precision of the results. This standardized method will be beneficial for quality control, phytochemical research, and the development of new therapeutic agents.

References

• 1. rsucon.rsu.ac.th [rsucon.rsu.ac.th]
• 2. he01.tci-thaijo.org [he01.tci-thaijo.org]
• 3. mdpi.com [mdpi.com]
• 4. Efficient Simultaneous Isolation of Pinostrobin and Panduratin A from Boesenbergia rotunda Using Centrifugal Partition Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. HPLC simultaneous determination of pinostrobin and chrysophanol i...: Ingenta Connect [ingentaconnect.com]
• 7. HPLC determination of the major active flavonoids and GC-MS analysis of volatile components of Dysphania graveolens (Amaranthaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Structural Elucidation of Pinostrobin using NMR Spectroscopy

Abstract

Pinostrobin (B192119), a naturally occurring flavanone (B1672756) found in a variety of plants, exhibits a range of pharmacological activities, making it a compound of interest for researchers in drug discovery and natural product chemistry.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural elucidation of such molecules. This document provides detailed application notes and experimental protocols for the structural characterization of pinostrobin using one-dimensional (1D) and two-dimensional (2D) NMR techniques, including ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC).

Introduction

Pinostrobin, with the chemical formula C₁₆H₁₄O₄, is a flavonoid characterized by a C6-C3-C6 backbone.[3] Its structure consists of a chromanone ring system (A and C rings) with a phenyl substituent (B ring) at the C2 position. Specifically, it is 5-hydroxy-7-methoxyflavanone. Accurate and complete assignment of the proton (¹H) and carbon (¹³C) NMR signals is critical for its unequivocal identification and for the characterization of its derivatives. 2D NMR spectroscopy is particularly powerful in this regard, as it reveals through-bond connectivities between nuclei, allowing for the piecing together of the molecular structure.

Data Presentation

The following tables summarize the ¹H and ¹³C NMR chemical shift data for pinostrobin, as well as key 2D NMR correlations, compiled from published literature. The data presented here was primarily acquired in dimethyl sulfoxide-d₆ (DMSO-d₆).

Table 1: ¹H and ¹³C NMR Chemical Shift Data for Pinostrobin in DMSO-d₆. [4]

Position	¹³C Chemical Shift (δc) in ppm	¹H Chemical Shift (δн) in ppm (J in Hz)
2	79.44	5.44 (dd, 12.7, 3.1)
3	43.03	2.84 (dd, 17.1, 3.1, H-3eq), 3.48 (dd, 17.1, 12.7, H-3ax)
4	196.60	-
5	164.10	12.10 (s, 5-OH)
6	94.80	6.10 (d, 2.3)
7	168.36	-
8	95.66	6.15 (d, 2.3)
9	163.52	-
10	103.52	-
1'	139.41	-
2', 6'	127.51	7.43 (m)
3', 5'	127.51	7.43 (m)
4'	129.54	7.43 (m)
7-OCH₃	56.57	3.81 (s)

Table 2: Key 2D NMR (COSY and HMBC) Correlations for Pinostrobin. [4]

Proton (δн)	COSY Correlations (δн)	HMBC Correlations (δc)
H-2 (5.44)	H-3eq (2.84), H-3ax (3.48)	C-3, C-4 (weak), C-1', C-2', C-6'
H-3eq (2.84)	H-2 (5.44), H-3ax (3.48)	C-2, C-4
H-3ax (3.48)	H-2 (5.44), H-3eq (2.84)	C-2, C-4, C-10 (weak)
H-6 (6.10)	H-8 (6.15), 7-OCH₃ (3.81, weak)	C-5, C-7, C-8, C-10
H-8 (6.15)	H-6 (6.10), 7-OCH₃ (3.81, weak)	C-6, C-7, C-9, C-10
H-2',6' (7.43)	H-3',5' (7.43)	C-2, C-4'
H-3',5' (7.43)	H-2',6' (7.43)	C-1', C-4'
7-OCH₃ (3.81)	H-6 (6.10, weak), H-8 (6.15, weak)	C-7
5-OH (12.10)	-	C-5, C-6, C-10

Experimental Protocols

The following are generalized protocols for the acquisition of NMR data for pinostrobin. Instrument parameters may need to be optimized based on the specific spectrometer and sample concentration.

Protocol 1: Sample Preparation

• Sample Purity: Ensure the pinostrobin sample is of high purity (≥95%), as impurities can complicate spectral interpretation.

• Solvent Selection: Choose a suitable deuterated solvent in which pinostrobin is soluble. Commonly used solvents include DMSO-d₆, acetone-d₆, and chloroform-d.

• Concentration:

  • For ¹H NMR, dissolve 1-5 mg of pinostrobin in 0.6-0.7 mL of the deuterated solvent.

  • For ¹³C and 2D NMR, a higher concentration of 10-20 mg in 0.6-0.7 mL of solvent is recommended.

• Sample Handling:

  • Dissolve the sample in a clean, dry vial before transferring it to the NMR tube.

  • Filter the solution through a pipette with a small cotton or glass wool plug to remove any particulate matter.

  • Transfer the filtered solution to a clean, high-quality 5 mm NMR tube.

  • Cap the NMR tube securely.

Protocol 2: 1D NMR Spectroscopy (¹H and ¹³C)

• Spectrometer Setup:

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for the respective nuclei (¹H or ¹³C).

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: 12-16 ppm.

  • Number of Scans: 8-16.

  • Relaxation Delay: 1-2 seconds.

  • Acquisition Time: 2-4 seconds.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse with proton decoupling.

  • Spectral Width: 200-240 ppm.

  • Number of Scans: 1024 or more, depending on concentration.

  • Relaxation Delay: 2 seconds.

  • Acquisition Time: 1-2 seconds.

• Data Processing:

  • Apply a window function (e.g., exponential multiplication) to improve the signal-to-noise ratio.

  • Perform Fourier transformation.

  • Phase and baseline correct the spectra.

  • Calibrate the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

Protocol 3: 2D NMR Spectroscopy (COSY, HSQC, HMBC)

• General Setup: Perform locking and shimming as for 1D experiments.

• ¹H-¹H COSY (Correlation Spectroscopy):

  • Objective: To identify proton-proton spin coupling correlations, typically over 2-3 bonds.

  • Pulse Sequence: Gradient-selected COSY (e.g., cosygpqf).

  • Spectral Width: Same as the ¹H spectrum in both dimensions.

  • Number of Increments (F1): 256-512.

  • Number of Scans (per increment): 2-8.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

  • Objective: To identify direct one-bond proton-carbon correlations.

  • Pulse Sequence: Gradient-selected, phase-sensitive HSQC (e.g., hsqcedetgpsisp2.3).

  • ¹H Spectral Width (F2): Same as the ¹H spectrum.

  • ¹³C Spectral Width (F1): Set to encompass all carbon signals.

  • Number of Increments (F1): 128-256.

  • Number of Scans (per increment): 4-16.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation):

  • Objective: To identify long-range (typically 2-4 bonds) proton-carbon correlations.

  • Pulse Sequence: Gradient-selected HMBC (e.g., hmbcgplpndqf).

  • Spectral Widths: Set as for HSQC.

  • Number of Increments (F1): 256-512.

  • Number of Scans (per increment): 8-32.

  • Long-range Coupling Delay: Optimized for a J-coupling of ~8 Hz.

• Data Processing (2D):

  • Apply appropriate window functions.

  • Perform 2D Fourier transformation.

  • Phase and baseline correct the spectra in both dimensions.

Visualization of Workflows and Correlations

The following diagrams illustrate the experimental workflow for the structural elucidation of pinostrobin and the key 2D NMR correlations that are instrumental in this process.

Caption: Experimental workflow for pinostrobin structural elucidation.

Caption: Key ¹H-¹H COSY correlations in pinostrobin.

Caption: Key ¹H-¹³C HMBC correlations in pinostrobin.

Conclusion

The combination of 1D and 2D NMR spectroscopy provides a robust and reliable method for the complete structural elucidation of pinostrobin. The data and protocols presented in these application notes serve as a comprehensive guide for researchers working with this and structurally related flavonoids. By systematically analyzing the correlations from COSY, HSQC, and HMBC experiments, the full chemical structure of pinostrobin can be confidently assigned.

References

• 1. ikm.org.my [ikm.org.my]
• 2. Probing the Interaction of a Therapeutic Flavonoid, Pinostrobin with Human Serum Albumin: Multiple Spectroscopic and Molecular Modeling Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pinostrobin from Boesenbergia rotunda attenuates oxidative stress and promotes functional recovery in rat model of sciatic nerve crush injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Mass Spectrometry Fragmentation Analysis of Pinostrobin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pinostrobin is a naturally occurring dihydroflavonoid found in a variety of plants, including honey, Thai ginger (Boesenbergia pandurata), and various Pinus species. It has garnered significant interest in the scientific community due to its diverse pharmacological activities, which include anti-inflammatory, antioxidant, and anticancer properties. Understanding the fragmentation pattern of Pinostrobin through mass spectrometry is crucial for its accurate identification and quantification in complex biological matrices, which is a fundamental aspect of pharmacokinetic, metabolomic, and drug discovery studies.

This document provides detailed application notes and protocols for the mass spectrometry fragmentation analysis of Pinostrobin. It includes information on its fragmentation pathways, key fragment ions, and experimental conditions for its analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Fragmentation Analysis of Pinostrobin

Pinostrobin has a molecular weight of 270.28 g/mol .[1] In electrospray ionization (ESI) mass spectrometry, it can be readily ionized in both positive and negative modes.

Positive Ion Mode (ESI+):

In positive ion mode, Pinostrobin typically forms a protonated molecule [M+H]⁺ at a mass-to-charge ratio (m/z) of approximately 271.1.[1][2] Upon collision-induced dissociation (CID), the precursor ion undergoes a characteristic retro-Diels-Alder (rDA) reaction, leading to the cleavage of the C-ring. This results in the formation of two major fragment ions.

Negative Ion Mode (ESI-):

In negative ion mode, Pinostrobin forms a deprotonated molecule [M-H]⁻ at an m/z of approximately 269.1. The fragmentation in negative mode also provides structural information, though it is reported less frequently in the literature for this compound.

Quantitative Fragmentation Data

The following tables summarize the key ions observed in the mass spectrometric analysis of Pinostrobin.

Table 1: Mass Spectrometry Data for Pinostrobin in Positive Ion Mode (ESI+)

Ion Description	Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Elemental Composition
Protonated Molecule	271.200	-	C₁₆H₁₅O₄⁺
Quantifier Ion	271.200	167.050	C₈H₇O₄⁺
Qualifier Ion	271.200	131.100	C₉H₇O⁺

Note: The quantifier and qualifier ions are used for selective reaction monitoring (SRM) or multiple reaction monitoring (MRM) experiments for targeted quantification.

Experimental Protocols

This section outlines a general protocol for the analysis of Pinostrobin using a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system. The specific parameters may require optimization based on the instrument used and the nature of the sample matrix.

Sample Preparation

a) From Plant Material (e.g., Boesenbergia rotunda rhizomes):

• Dry the plant material in an oven at 50°C for 24 hours and then pulverize it into a fine powder.

• Perform an extraction using a suitable solvent. Ultrasound-assisted extraction (UAE) with n-hexane has been shown to be effective. Optimal conditions can include a particle size of 125 µm, a solid-to-liquid ratio of 1:30 g/mL, and an extraction time of 10 minutes.[1]

• Filter the extract and concentrate it under reduced pressure.

• The crude extract can be further purified if necessary, for example, by using centrifugal partition chromatography (CPC).

• Redissolve the dried extract in a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water) for LC-MS/MS analysis.

b) From Biological Matrices (e.g., Rat Plasma):

• To 100 µL of plasma, add a suitable internal standard (e.g., isoliquiritigenin).

• Precipitate proteins by adding 300 µL of acetonitrile (B52724).

• Vortex the mixture for 1 minute and then centrifuge at 12,000 rpm for 10 minutes.

• Collect the supernatant and evaporate it to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

Liquid Chromatography (LC)

• Column: A C18 column is commonly used (e.g., HiQ Sil C18, 2.1 mm x 150 mm, 5 µm).

• Mobile Phase:

  • Isocratic Elution: A mixture of water and methanol (e.g., 9:91, v/v) containing 0.1% formic acid can be used.

  • Gradient Elution: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile or methanol) can also be employed for better separation of complex mixtures.

• Flow Rate: A typical flow rate is between 0.2 and 0.4 mL/min.

• Injection Volume: 5-10 µL.

• Column Temperature: 30-40°C.

Mass Spectrometry (MS)

• Ionization Source: Electrospray Ionization (ESI), operated in positive ion mode for Pinostrobin.

• Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

• Precursor Ion: m/z 271.2

• Product Ions for MRM:

  • Quantifier: m/z 167.1

  • Qualifier: m/z 131.1

• Ion Source Parameters (example):

  • Capillary Voltage: 3.0 - 4.0 kV

  • Source Temperature: 120 - 150°C

  • Desolvation Temperature: 350 - 450°C

  • Desolvation Gas Flow: 600 - 800 L/hr

  • Cone Gas Flow: 50 L/hr

• Collision Energy: This parameter needs to be optimized for the specific instrument. It is a critical parameter that influences the abundance of fragment ions. A typical starting point for flavonoids is in the range of 15-30 eV.

Visualizations

Fragmentation Pathway of Pinostrobin (Positive Ion Mode)

Caption: Proposed fragmentation pathway of protonated Pinostrobin via retro-Diels-Alder (rDA) reaction.

Experimental Workflow for Pinostrobin Analysis

References

• 1. Efficient Simultaneous Isolation of Pinostrobin and Panduratin A from Boesenbergia rotunda Using Centrifugal Partition Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Pinostrobin in Rat Models: A Guide to Dosage and Administration

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of pinostrobin (B192119) in various rat models, based on currently available scientific literature. This document is intended to serve as a practical guide for researchers designing preclinical studies to investigate the therapeutic potential of pinostrobin.

Quantitative Data Summary

The following tables summarize the dosages of pinostrobin used in different rat models and its pharmacokinetic parameters.

Table 1: Pinostrobin Dosage in Various Rat Models

Therapeutic Area	Rat Model	Route of Administration	Dosage	Vehicle	Key Findings
Neuroprotection	Parkinson's Disease (MPTP-induced)	Oral gavage	40 mg/kg/day	0.5% Carboxymethylcellulose sodium	Attenuated oxidative stress, upregulated antioxidative enzymes and GDNF, and improved motor function.[1][2][3]
Neuroprotection	Chronic Restraint Stress	Oral gavage	20 and 40 mg/kg/day	Not specified	Reduced hippocampal lipid peroxidation and reversed the decrease in antioxidant enzyme activities.[4]
Neuroprotection	Sciatic Nerve Crush Injury	Oral gavage	20 and 40 mg/kg/day	Not specified	Reduced oxidative stress, increased axon diameters, and promoted functional recovery.[5][6][7]
Cardioprotection	Cadmium-induced Cardiotoxicity	Not specified	40 mg/kg	Not specified	Ameliorated cardiac damage.[8]
Anticancer	Azoxymethane-induced Colorectal Cancer	Oral gavage	30 and 60 mg/kg/day	10% Tween 20	Lowered the incidence of aberrant crypt foci and modulated apoptotic and inflammatory pathways.[9][10][11]
Ovarian Protection	Methotrexate-induced Ovarian Toxicity	Oral gavage	50 mg/kg/day	Not specified	Exerted antioxidant, anti-inflammatory, and anti-apoptotic effects.[12][13]

Table 2: Pharmacokinetic Parameters of Pinostrobin in Rats

Parameter	Value (Mean ± SD)
Dose	48.51 mg/kg (single oral administration)
Cmax	53.034 ± 15.407 ng/mL[14][15]
Tmax	0.133 h[14][15]
t1/2	4.047 ± 1.843 h[15]
Vehicle	0.9% sterile saline containing 2% polysorbate 80 (v/v)[14][15]

Experimental Protocols

Preparation of Pinostrobin for Oral Administration

a) Formulation in Saline with Polysorbate 80 (for pharmacokinetic studies):

• Weigh the required amount of pinostrobin.

• Prepare a 0.9% sterile saline solution.

• Add 2% (v/v) of polysorbate 80 to the saline solution.

• Suspend the pinostrobin in the saline/polysorbate 80 solution to achieve the desired final concentration.[14][15]

• Ensure the solution is well-mixed before each administration.

b) Formulation in Carboxymethylcellulose (CMC) Sodium (for neuroprotection studies):

• Prepare a 0.5% solution of carboxymethylcellulose sodium in sterile water.

• Disperse the required amount of pinostrobin in the 0.5% CMC solution.

• Vortex or sonicate the mixture to ensure a homogenous suspension.[1]

c) Formulation in Tween 20 (for anticancer studies):

• Prepare a 10% solution of Tween 20 in the desired vehicle (e.g., water or saline).

• Suspend the pinostrobin in the 10% Tween 20 solution to the final desired concentration.[10]

Oral Administration Protocol (Gavage)

• Animal Handling: Acclimatize male Sprague-Dawley or Wistar rats (200-220g) for at least one week with free access to food and water, under a 12-hour light/dark cycle.[1][15] For pharmacokinetic studies, fast the rats overnight (approximately 12 hours) before administration, with water available ad libitum.[15]

• Dosage Calculation: Adjust the volume of the pinostrobin solution to be administered based on the individual body weight of each rat recorded just before dosing.[15]

• Gavage Procedure:

  • Gently restrain the rat.

  • Use a proper size oral gavage needle (e.g., a straight or curved stainless-steel gavage needle).

  • Carefully insert the needle into the esophagus and deliver the pinostrobin solution directly into the stomach.

  • Observe the animal for any signs of distress during and after the procedure.

• Frequency and Duration: The frequency and duration of administration will depend on the specific study design. For chronic studies, administration is typically once daily for a period of several weeks.[1][4][10]

Sample Collection for Pharmacokinetic Analysis

• Blood Sampling:

  • At predetermined time points (e.g., 0, 0.133, 0.167, 0.33, 0.50, 1, 2, 4, 6, and 12 hours post-dosing), collect blood samples (approximately 400 µL) from the orbital vein using a heparinized tube.[14][15]

• Plasma Preparation:

  • Immediately centrifuge the collected blood samples (e.g., at 4,000 rpm for 10 minutes at 4°C) to separate the plasma.[14][15]

  • Store the plasma samples at -80°C until analysis.[14][15]

• Excretion Study (Urine, Feces, and Bile):

  • House rats individually in metabolic cages to allow for the separate collection of urine and feces.

  • Collect urine and fecal samples at specified time intervals (e.g., 0–2, 2–4, 4–8, 8–12, 12–24, 24–36, and 36–54 hours).[14][15]

  • For bile collection, anesthetize the rats and cannulate the bile duct.[14]

  • Store all collected samples at -80°C.[14][15]

Signaling Pathways and Experimental Workflows

Signaling Pathways Modulated by Pinostrobin

Pinostrobin has been shown to exert its therapeutic effects by modulating several key signaling pathways.

Caption: Signaling pathways modulated by pinostrobin.

Experimental Workflow for Oral Administration in Rat Models

The following diagram illustrates a general workflow for studies involving the oral administration of pinostrobin to rats.

Caption: General experimental workflow.

References

• 1. Pinostrobin mitigates neurodegeneration through an up-regulation of antioxidants and GDNF in a rat model of Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pinostrobin mitigates neurodegeneration through an up-regulation of antioxidants and GDNF in a rat model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pinostrobin alleviates chronic restraint stress‑induced cognitive impairment by modulating oxidative stress and the function of astrocytes in the hippocampus of rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. Pinostrobin from Boesenbergia rotunda attenuates oxidative stress and promotes functional recovery in rat model of sciatic nerve crush injury - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pinostrobin attenuated cadmium instigated cardiotoxicity in albino rats: A biochemical, inflammatory, apoptotic and histopathological examination - Journal of King Saud University - Science [jksus.org]
• 9. academicstaff.epu.edu.iq [academicstaff.epu.edu.iq]
• 10. Pinostrobin attenuates azoxymethane-induced colorectal cytotoxicity in rats through augmentation of apoptotic Bax/Bcl-2 proteins and antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pinostrobin attenuates azoxymethane-induced colorectal cytotoxicity in rats through augmentation of apoptotic Bax/Bcl-2 proteins and antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pinostrobin, a dietary bioflavonoid exerts antioxidant, anti-inflammatory, and anti-apoptotic protective effects against methotrexate-induced ovarian toxicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. frontiersin.org [frontiersin.org]
• 15. The Pharmacokinetics, Tissue Distribution, Metabolism, and Excretion of Pinostrobin in Rats: Ultra-High-Performance Liquid Chromatography Coupled With Linear Trap Quadrupole Orbitrap Mass Spectrometry Studies - PMC [pmc.ncbi.nlm.nih.gov]

Illuminating the Therapeutic Potential of Pinostrobin: Cell Culture Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to studying the multifaceted effects of pinostrobin (B192119), a naturally occurring flavonoid with promising anti-cancer, anti-inflammatory, and neuroprotective properties. This document outlines detailed protocols for key in vitro assays to assess its biological activities and elucidate its mechanisms of action.

Overview of Pinostrobin's Bioactivity

Pinostrobin has been shown to exert a range of biological effects, primarily through the modulation of key signaling pathways. Its anti-cancer properties are attributed to the induction of apoptosis, cell cycle arrest, and inhibition of cell migration. The anti-inflammatory effects are largely mediated by the suppression of the NF-κB signaling pathway, while its neuroprotective actions involve the modulation of the MAPK signaling cascade.

Data Presentation: Quantitative Analysis of Pinostrobin's Effects

The following tables summarize key quantitative data from in vitro studies on pinostrobin, providing a reference for expected outcomes and aiding in experimental design.

Table 1: Cytotoxicity of Pinostrobin in Various Cell Lines (MTT Assay)

Cell Line	Cell Type	Incubation Time (hours)	IC50 (µM)	Reference
MCF-7	Human Breast Cancer	24	~1503	[1]
48	~1502	[1]
72	~2866	[1]
MDA-MB-231	Human Breast Cancer	24	~1317	[1]
48	~1036	[1]
72	~1157	[1]
T47D	Human Breast Cancer	24	2930	[2]
HeLa	Human Cervical Cancer	48	50-100 (significant viability reduction)	[3]
CCRF-CEM	Human Leukemia	Not Specified	10.2	[4]
THP-1 (macrophages)	Human Monocytic	24-48	>100 (non-toxic)	[5]
PC12	Rat Pheochromocytoma	24	>40 (protective effect observed)	[6]

Table 2: Effect of Pinostrobin on NF-κB and MAPK Signaling Pathways

Cell Line	Pathway Investigated	Key Proteins Analyzed	Pinostrobin Concentration (µM)	Incubation Time	Observed Effect	Reference
THP-1 (macrophages)	NF-κB	p-NF-κB, IκB-α	25, 50, 100	1-3 hours	Inhibition of LPS-induced NF-κB phosphorylation and IκB-α degradation.	[7]
RAW 264.7	NF-κB	NF-κB nuclear translocation	Not specified	Not specified	Inhibition of LPS-induced nuclear translocation of NF-κB.	[2]
B16F10	MAPK	p-p38, p-ERK, p-JNK	25, 50, 100	24 hours	Increased p-p38 phosphorylation, decreased p-ERK phosphorylation, no effect on p-JNK.	[8]

Experimental Protocols

This section provides detailed methodologies for key experiments to study pinostrobin's effects.

Cell Viability Assessment: MTT Assay

This protocol is designed to determine the cytotoxic effects of pinostrobin on cancer cell lines.

Experimental Workflow: MTT Assay

Caption: Workflow for assessing cell viability using the MTT assay.

Materials:

• Selected cell line (e.g., MCF-7, MDA-MB-231)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Pinostrobin (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 7 x 10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.[1]

• Prepare serial dilutions of pinostrobin in complete culture medium from a stock solution. A suggested concentration range is 6.25 µM to 1000 µM.[1]

• Remove the medium from the wells and add 100 µL of the prepared pinostrobin dilutions. Include a vehicle control (medium with the same concentration of DMSO used for the highest pinostrobin concentration).

• Incubate the plates for 24, 48, or 72 hours.[1]

• After the incubation period, add 20 µL of MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[1]

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Detection: Annexin V-FITC/PI Staining

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.

Experimental Workflow: Apoptosis Assay

References

• 1. Protective Effects of Pinostrobin on β-Amyloid-Induced Neurotoxicity in PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pinostrobin ameliorates lipopolysaccharide (LPS)-induced inflammation and endotoxemia by inhibiting LPS binding to the TLR4/MD2 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-IKB alpha antibody (ab7217) | Abcam [abcam.com]
• 4. Phospho-p38 MAPK (Thr180/Tyr182) (3D7) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 5. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Anti-IKB alpha antibody [EP697] (ab76429) | Abcam [abcam.com]
• 8. researchgate.net [researchgate.net]

Application Note: High-Efficiency Separation of Pinostrobin Using Centrifugal Partition Chromatography

Introduction

Pinostrobin (B192119), a bioactive flavonoid found in various medicinal plants such as Boesenbergia rotunda, has garnered significant interest for its potential therapeutic applications.[1][2][3] Traditional methods for its isolation often involve multiple chromatographic steps, which can be time-consuming and may lead to sample loss.[4][5] Centrifugal Partition Chromatography (CPC), a liquid-liquid separation technique, offers a robust and efficient alternative for the purification of natural products.[6][7][8] This application note details a one-step Centrifugal Partition Chromatography protocol for the rapid separation of pinostrobin, yielding high purity and recovery. The method is particularly advantageous as it avoids the use of solid stationary phases, minimizing irreversible adsorption of the sample.[2][6]

Principle of Centrifugal Partition Chromatography

CPC is a preparative chromatographic technique that utilizes a biphasic liquid system where one liquid acts as the stationary phase, immobilized by a strong centrifugal force, while the other serves as the mobile phase.[6][7] The separation is based on the differential partitioning of solutes between the two immiscible liquid phases, governed by their respective partition coefficients (K).[1][6] This technique allows for high sample loading and recovery, making it an ideal method for preparative-scale purification.[6]

Experimental Protocols

1. Preparation of Crude Extract

Prior to CPC separation, a crude extract rich in pinostrobin is required. The following is a general protocol for obtaining such an extract from Boesenbergia rotunda:

• Plant Material: Dried and powdered rhizomes of Boesenbergia rotunda. For optimal extraction, a particle size of 125 μm is recommended.[2][9]

• Extraction Solvent: n-hexane.

• Extraction Method: Ultrasound-assisted extraction is an efficient method.[1][2]

  • Mix the powdered plant material with n-hexane at a solid-to-liquid ratio of 1:30 g/mL.[2][9]

  • Perform ultrasonication for 10 minutes.[2][9]

  • Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude n-hexane extract.

2. Centrifugal Partition Chromatography (CPC) Protocol for Pinostrobin Separation

This protocol is optimized for the separation of pinostrobin from a crude extract of Boesenbergia rotunda.

• CPC Instrument: A commercially available Centrifugal Partition Chromatograph.

• Biphasic Solvent System: A mixture of n-hexane, methanol (B129727) (MeOH), and water (H₂O) at a volume ratio of 5:3.4:1.6 (v/v/v).[1][2]

  • Prepare the solvent system by mixing the three solvents in the specified ratio in a separatory funnel.

  • Shake the funnel vigorously to ensure thorough mixing and allow the two phases to separate completely.

  • Degas both the upper (n-hexane rich) and lower (aqueous methanol rich) phases prior to use.

• Sample Preparation:

  • Dissolve the crude n-hexane extract in ethyl acetate (B1210297) to a concentration of 1 g/mL.[1]

  • For injection, mix 0.5 mL of the crude extract solution with 7 mL of a diluent system composed of a 1:1 ratio of methanol and the upper phase of the solvent system (3.5 mL:3.5 mL).[1][2]

• CPC Operational Parameters:

  • Mode of Operation: Ascending mode (the lower phase is the stationary phase, and the upper phase is the mobile phase).[1][2]

  • Stationary Phase: The lower phase of the n-hexane/MeOH/H₂O system.

  • Mobile Phase: The upper phase of the n-hexane/MeOH/H₂O system.

  • Rotational Speed: Set according to the instrument manufacturer's recommendations to ensure retention of the stationary phase.

  • Flow Rate: A typical flow rate for analytical to semi-preparative CPC is in the range of 1-10 mL/min. The specific study achieving the presented results completed the extrusion process in 30 minutes.[1][2]

  • Injection: Inject the prepared sample solution into the CPC system.

  • Elution and Fraction Collection: Elute the column with the mobile phase and collect fractions at regular intervals. The separation of pinostrobin is typically achieved within 30 minutes.[2][9]

• Fraction Analysis:

  • Analyze the collected fractions using a suitable analytical technique such as Ultra High-Performance Liquid Chromatography (UHPLC) to identify the fractions containing pure pinostrobin.[1][2]

  • Combine the fractions containing the purified pinostrobin.

  • Evaporate the solvent to obtain the purified compound.

  • Confirm the identity and purity of the isolated pinostrobin using spectroscopic methods like ¹H-NMR and mass spectrometry (LC-ESI-MS/MS).[1][2]

Data Presentation

The following table summarizes the quantitative results from the separation of pinostrobin from a crude extract of Boesenbergia rotunda using the described CPC protocol.

Parameter	Value	Reference
Starting Material	67 mg of crude extract	[2][9]
Isolated Pinostrobin	2.16 mg	[2]
Purity of Pinostrobin	98.78%	[1][2]
Separation Time	30 minutes	[2][9]
CPC Solvent System	n-hexane/MeOH/H₂O (5:3.4:1.6, v/v)	[1][2]
Mode of Operation	Ascending	[1][2]

Visualizations

Experimental Workflow for Pinostrobin Separation

The following diagram illustrates the key steps in the experimental workflow, from the preparation of the plant material to the final analysis of the purified pinostrobin.

Caption: Workflow for the isolation of pinostrobin using CPC.

Logical Relationship in CPC Separation

This diagram outlines the fundamental principles and key parameters influencing the success of the CPC separation.

Caption: Key factors influencing CPC separation of pinostrobin.

References

• 1. Efficient Simultaneous Isolation of Pinostrobin and Panduratin A from Boesenbergia rotunda Using Centrifugal Partition Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Efficient Simultaneous Isolation of Pinostrobin and Panduratin A from Using Centrifugal Partition Chromatography. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. The Principles and Advantages of Centrifugal Partition Chromatography (CPC) - Rotachrom Technologies [rotachrom.com]
• 7. Centrifugal partition chromatography - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Efficient Simultaneous Isolation of Pinostrobin and Panduratin A from Boesenbergia rotunda Using Centrifugal Partition Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking Pinostrobin: Non-Chromatographic Isolation Protocols for Researchers

For Immediate Release

[City, State] – [Date] – For researchers and drug development professionals investigating the therapeutic potential of pinostrobin (B192119), access to efficient and scalable isolation methods is paramount. These application notes provide detailed, non-chromatographic protocols for the isolation of pinostrobin, a flavonoid with promising anti-inflammatory, neuroprotective, and anticancer properties. By circumventing the complexities and costs associated with chromatographic techniques, these methods offer a practical approach for obtaining high-purity pinostrobin for research and development purposes.

Introduction

Pinostrobin (5-hydroxy-7-methoxyflavanone) is a naturally occurring flavonoid found in a variety of plants, including Boesenbergia rotunda (fingerroot) and honey. Its diverse biological activities have made it a compound of significant interest in the scientific community. Traditional isolation of pinostrobin often relies on various chromatographic methods, which can be time-consuming, labor-intensive, and expensive. This document outlines a robust and cost-effective non-chromatographic method based on solvent extraction, precipitation, and recrystallization.

Principle of the Method

This isolation strategy leverages the differential solubility of pinostrobin in various organic solvents. Pinostrobin is soluble in non-polar organic solvents like petroleum ether and n-hexane, especially at elevated temperatures, and sparingly soluble in polar solvents like methanol (B129727) at low temperatures. This property allows for its selective extraction from the raw plant material and subsequent purification through crystallization.

Application Note 1: Isolation of Pinostrobin from Boesenbergia rotunda Rhizomes

This protocol details a simple, fast, and inexpensive method for isolating pinostrobin from the dried rhizomes of Boesenbergia rotunda. The method involves maceration with a non-polar solvent, followed by precipitation and recrystallization.

Experimental Protocol

1. Plant Material Preparation:

• Fresh Boesenbergia rotunda rhizomes are washed, sliced into thin pieces (0.2–0.4 mm), and dried in an oven at 50°C for 24 hours.

• The dried rhizome pieces are then pulverized into a fine powder.

2. Extraction:

• 500 g of the dried powder is macerated in 2.5 L of petroleum ether for 18 hours at room temperature.[1]

• The mixture is filtered, and the filtrate is collected.

• The solvent from the filtrate is evaporated using a rotary evaporator until the volume is reduced to approximately 100 mL.[1]

3. Precipitation:

• The concentrated extract is stored at -20°C for 18 hours to induce the formation of pale yellow precipitates of pinostrobin.[1]

• The precipitates are collected by filtration.

4. Recrystallization:

• The collected precipitates are dissolved in 50 mL of warm methanol (60°C) with stirring for 15 minutes.[1]

• The methanolic solution is then stored at -20°C for 18 hours to allow for the formation of colorless pinostrobin crystals.[1]

• The crystals are collected by filtration and washed several times with cold methanol (4°C) until they become colorless.[1]

• The purified crystals are dried at room temperature.

Quantitative Data

Parameter	Value	Reference
Starting Material	500 g of dried B. rotunda powder	[1]
Initial Precipitate Yield	11.80 g	[1]
Final Crystal Yield	4.41 g	[1]
Overall Yield (%)	2.36%	[1]
Purity (HPLC)	≥ 99%	[1]

Experimental Workflow

Fig. 1: Non-chromatographic isolation of pinostrobin.

Signaling Pathways Involving Pinostrobin

Pinostrobin has been shown to modulate several key signaling pathways, contributing to its anti-inflammatory and neuroprotective effects.

Anti-Inflammatory Signaling Pathway

Pinostrobin exhibits anti-inflammatory properties by inhibiting the NF-κB signaling pathway. In response to inflammatory stimuli like lipopolysaccharide (LPS), pinostrobin blocks the phosphorylation and degradation of IκB-α. This prevents the nuclear translocation of the NF-κB p65 subunit, thereby downregulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6.[1][2][3][4]

Fig. 2: Pinostrobin's inhibition of the NF-κB pathway.

Neuroprotective Signaling Pathway

The neuroprotective effects of pinostrobin are mediated, in part, through the activation of the Nrf2 signaling pathway. Pinostrobin promotes the phosphorylation of PI3K/AKT and ERK, which in turn leads to the nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE), upregulating the expression of antioxidant enzymes like HO-1 and GCLC, thus protecting neuronal cells from oxidative stress.[5]

Fig. 3: Pinostrobin's activation of the Nrf2 pathway.

Conclusion

The non-chromatographic method presented provides a straightforward and efficient means for isolating high-purity pinostrobin. This approach is particularly advantageous for laboratories requiring a scalable and economical source of this promising flavonoid for further research into its therapeutic applications. The elucidation of its interaction with key signaling pathways, such as NF-κB and Nrf2, further underscores its potential as a lead compound in drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Developing a validated analytical method for Pinostrobin enantiomers

A Validated HPLC-UV and LC-MS/MS Method for Enantioselective Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pinostrobin (B192119), a naturally occurring flavonoid, exhibits a range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties.[1][2] As a chiral molecule, its enantiomers can display different pharmacokinetic and pharmacodynamic profiles. Therefore, the development of a validated analytical method for the stereospecific quantification of pinostrobin enantiomers is crucial for pre-clinical and clinical studies. This application note provides a detailed protocol for the chiral separation and quantification of (S)- and (R)-pinostrobin using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The method is suitable for the analysis of pinostrobin enantiomers in biological matrices.

Experimental Workflow

Caption: Experimental workflow for the chiral analysis of pinostrobin enantiomers.

Protocols

Protocol 1: Chiral HPLC-UV Method

This protocol outlines the separation and quantification of pinostrobin enantiomers using HPLC with UV detection.

1. Materials and Reagents

• Racemic pinostrobin standard

• HPLC grade methanol, ethanol, 2-propanol, n-hexane

• Purified water

• Acetonitrile (B52724), HPLC grade

• Formic acid

2. Chromatographic Conditions

• HPLC System: A standard HPLC system with a UV detector.

• Chiral Column: Chiralpak® AD-RH (150 mm x 4.6 mm i.d., 5-µm particle size).[3]

• Mobile Phase: A suitable mixture of an aqueous buffer and an organic modifier (e.g., acetonitrile/water or methanol/water). The exact ratio should be optimized for baseline separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 287 nm.

• Injection Volume: 10 µL.

3. Standard Solution Preparation

• Prepare a stock solution of racemic pinostrobin in methanol.

• Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.5 to 100 µg/mL.

4. Sample Preparation (from serum)

• To a 100 µL aliquot of serum, add 200 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject into the HPLC system.

5. Method Validation

• Linearity: Analyze the calibration standards in triplicate to construct a calibration curve. The method should be linear over the specified range.

• Precision and Accuracy: Analyze quality control (QC) samples at low, medium, and high concentrations within the calibration range on the same day (intra-day) and on different days (inter-day). The relative standard deviation (RSD) for precision should be <15%, and the accuracy should be within 85-115%.

• Limit of Quantification (LOQ): The lowest concentration on the standard curve that can be quantified with acceptable precision and accuracy.

Protocol 2: Chiral LC-MS/MS Method

This protocol provides a highly sensitive and selective method for the quantification of pinostrobin enantiomers using LC-MS/MS.

1. Materials and Reagents

• Same as Protocol 1.

2. Chromatographic and Mass Spectrometric Conditions

• LC System: A standard LC system coupled to a triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source.

• Chiral Column: Chiralpak AD-3R (dimensions not specified).[3]

• Mobile Phase: A gradient elution using a mixture of water and methanol, both containing 0.1% formic acid, may be employed.[3]

• Flow Rate: As recommended for the column and system.

• MS Detection: ESI in positive ionization mode with multiple reaction monitoring (MRM).[3] The specific precursor-to-product ion transitions for pinostrobin need to be determined.

3. Standard Solution and Sample Preparation

• Follow the same procedures as in Protocol 1, but with a concentration range suitable for LC-MS/MS sensitivity (e.g., 5.0 to 5000 ng/mL).[3]

4. Method Validation

• Perform validation as described in Protocol 1, with linearity, precision, and accuracy being key parameters. The determination coefficients for linearity should be above 0.997.[3]

Quantitative Data Summary

The following tables summarize the validation and pharmacokinetic data obtained from studies using these methods.

Table 1: Method Validation Parameters

Parameter	HPLC-UV Method	LC-MS/MS Method
Linearity Range	0.5 - 100 µg/mL	5.0 - 5000 ng/mL
Determination Coefficient (r²)	Not specified	> 0.997
Limit of Quantification (LOQ)	0.5 µg/mL	Not specified
Precision (%RSD)	< 15%	1.52 - 14.9%
Accuracy (%Bias)	< 15%	85 - 115%
Data sourced from references.

Table 2: In Vivo Pharmacokinetic Parameters of Pinostrobin Enantiomers in Rats

Parameter	(S)-Pinostrobin	(R)-Pinostrobin
Serum Half-life (t½)	~7 h	~7 h
Volume of Distribution (Vd)	8.2 L/kg	8.9 L/kg
Total Clearance (CLtotal)	0.959 L/h/kg	1.055 L/h/kg
Area Under the Curve (AUCinf)	23.16 µg·h/mL	21.296 µg·h/mL
Data sourced from reference[4].

Signaling Pathways and Logical Relationships

While this application note focuses on the analytical methodology for pinostrobin enantiomers, it is important to note that these methods are foundational for exploring the stereospecific pharmacodynamics of pinostrobin. The differential interaction of enantiomers with biological targets such as enzymes and receptors can lead to distinct signaling pathway activation. Future studies employing this validated method can elucidate these differences.

Caption: Hypothetical differential engagement of pinostrobin enantiomers with biological targets.

Conclusion

The described HPLC-UV and LC-MS/MS methods provide a robust and validated approach for the chiral separation and quantification of pinostrobin enantiomers. These protocols are essential for researchers in pharmacology, drug metabolism, and pharmacokinetics to accurately assess the stereospecific disposition and activity of pinostrobin. The provided data demonstrates the successful application of these methods in preclinical pharmacokinetic studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Study of the dermal anti-inflammatory, antioxidant, and analgesic activity of pinostrobin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Stereospecific analytical method development and preliminary in vivo pharmacokinetic characterization of pinostrobin in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Pinostrobin Encapsulation: A Guide to Advanced Drug Delivery Systems

Application Notes and Protocols for Researchers

Pinostrobin (B192119), a naturally occurring flavonoid predominantly found in plants like fingerroot and galangal, has garnered significant scientific interest due to its diverse pharmacological activities, including potent anti-inflammatory, antioxidant, and anticancer properties. However, its clinical translation is hampered by poor water solubility, leading to low bioavailability. Encapsulation of pinostrobin into advanced drug delivery systems presents a promising strategy to overcome these limitations, enhancing its therapeutic efficacy.

This document provides detailed application notes and experimental protocols for the encapsulation of pinostrobin in three key drug delivery systems: liposomes, solid lipid nanoparticles (SLNs), and chitosan (B1678972) nanoparticles. These notes are intended for researchers, scientists, and drug development professionals working to unlock the full therapeutic potential of this promising natural compound.

I. Application Notes

Pinostrobin-Loaded Liposomes

Liposomes are vesicular structures composed of a lipid bilayer enclosing an aqueous core. They are highly biocompatible and can encapsulate both hydrophilic and lipophilic drugs. For the lipophilic pinostrobin, it would be entrapped within the lipid bilayer.

• Applications: Liposomal encapsulation can enhance the solubility and stability of pinostrobin, facilitate controlled release, and potentially improve its circulation time in the body. This delivery system is particularly relevant for intravenous administration in applications such as cancer therapy.

• Key Formulation Parameters: The choice of phospholipids (B1166683) (e.g., phosphatidylcholine) and cholesterol is crucial as it affects the liposome's stability, rigidity, and drug-loading capacity. The drug-to-lipid ratio will influence the encapsulation efficiency and overall formulation stability.

• Expected Characteristics: Pinostrobin-loaded liposomes are expected to be spherical vesicles with a particle size in the range of 100-200 nm, a narrow polydispersity index (PDI < 0.3), and a negative zeta potential, which contributes to their stability by preventing aggregation.

Pinostrobin-Loaded Solid Lipid Nanoparticles (SLNs)

SLNs are colloidal carriers made from solid lipids that are solid at room and body temperature. They combine the advantages of polymeric nanoparticles and liposomes.

• Applications: SLNs are well-suited for enhancing the oral bioavailability of poorly soluble drugs like pinostrobin. They protect the drug from the harsh environment of the gastrointestinal tract and can facilitate its absorption. Topical and parenteral applications are also viable.

• Key Formulation Parameters: The selection of the solid lipid (e.g., stearic acid, glyceryl monostearate) and surfactant (e.g., Polysorbate 80, Poloxamer 188) is critical. The homogenization method (hot or cold) and its parameters (pressure, duration) will significantly impact the particle size and drug encapsulation.

• Expected Characteristics: Pinostrobin-loaded SLNs are typically spherical particles with a diameter ranging from 100 to 400 nm.[1] They should exhibit a high encapsulation efficiency (>80%) and a sustained-release profile.[1]

Pinostrobin-Loaded Chitosan Nanoparticles

Chitosan is a natural, biodegradable, and biocompatible polysaccharide with mucoadhesive properties, making it an excellent candidate for drug delivery.

• Applications: Chitosan nanoparticles are particularly promising for oral and mucosal drug delivery. Their mucoadhesive nature can prolong the residence time of pinostrobin at the site of absorption, thereby enhancing its bioavailability. They are also explored for their potential in targeted cancer therapy.

• Key Formulation Parameters: The molecular weight and degree of deacetylation of chitosan, as well as the concentration of the cross-linking agent (e.g., sodium tripolyphosphate - TPP), are key factors influencing the nanoparticle formation, size, and stability. The pH of the chitosan and TPP solutions is also a critical parameter.

• Expected Characteristics: Pinostrobin-loaded chitosan nanoparticles are generally spherical with a positive surface charge, which promotes interaction with negatively charged cell membranes. Particle sizes can be tailored, typically falling within the 200-500 nm range.[2][3]

II. Quantitative Data Summary

The following tables summarize the physicochemical characteristics and in vitro release data for flavonoid-loaded nanoparticles from various studies. This data can serve as a benchmark for the formulation of pinostrobin-loaded nanoparticles.

Table 1: Physicochemical Characterization of Flavonoid-Loaded Nanoparticles

Flavonoid	Delivery System	Key Formulation Components	Particle Size (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
Quercetin (B1663063)	Liposomes	Phosphatidylcholine, Cholesterol	192.1 ± 3.24	0.137	-	65.82 ± 1.35	[4]
Quercetin	Liposomes	Soy Phosphatidylcholine, Cholesterol	346.4	0.22	-49.6	90.7	[5]
Quercetin	Liposomes	Dipalmitoylphosphatidylcholine, Cholesterol	Optimized: ~150	Minimized	-	Maximized	[6]
Hesperetin	SLNs	Stearic Acid, Span 20, Tween 80	-	-	-	-	[7][8]
Hesperidin	SLNs	Stearic Acid or Cetostearyl Alcohol, PVA or Polysorbate	300 - 600	0.240 - 0.445	-35 to -20	> 88	[1]
Naringenin	Chitosan Nanoparticles	Chitosan, TPP	233	-	-	~72	[2]
Naringenin	Chitosan-Dextran Sulfate Nanoparticles	Chitosan, Dextran Sulfate	337.2 ± 48.27	-	-34.4 ± 7.45	-	[3][9]

Table 2: In Vitro Release of Flavonoids from Nanoparticles

Flavonoid	Delivery System	Release Medium	Time (h)	Cumulative Release (%)	Release Kinetics Model	Reference
Quercetin	Liposomes	Phosphate Buffer	24	~75	Sustained Release	[10]
Quercetin	Magnetic Nanoparticles	PBS (pH 7.4)	-	-	First-order, Korsmeyer-Peppas	[11][12][13]
Hesperetin	SLNs	Simulated Gastric & Intestinal Fluid	6	~93	Fickian and dissolution mechanisms	[7][8][14]
Naringenin	Chitosan Nanoparticles	Simulated Gastric Fluid	-	~89	-	[2]
Naringenin	Chitosan-Dextran Sulfate Nanoparticles	-	36	51	Sustained Release	[3][9]
Chrysin	Polymeric Nanoparticles	PBS (pH 7.4)	120	~65	Burst then Sustained	[15]

III. Experimental Protocols

Preparation of Pinostrobin-Loaded Liposomes (Adapted from Quercetin Liposome Protocol)

This protocol is adapted from the thin-film hydration method used for quercetin encapsulation.[4][10]

a. Materials:

• Pinostrobin

• Soy Phosphatidylcholine (SPC)

• Cholesterol (CHOL)

• Chloroform

• Methanol

• Phosphate Buffered Saline (PBS), pH 7.4

b. Equipment:

• Rotary evaporator

• Bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm)

• Dynamic Light Scattering (DLS) instrument

• High-Performance Liquid Chromatography (HPLC) system

c. Protocol:

• Dissolve pinostrobin, SPC, and CHOL in a chloroform:methanol mixture (e.g., 2:1 v/v) in a round-bottom flask. A typical molar ratio of SPC to CHOL is 2:1.

• Attach the flask to a rotary evaporator and remove the organic solvents under reduced pressure at a temperature above the lipid transition temperature (e.g., 40-50 °C) to form a thin lipid film on the flask wall.

• Dry the lipid film under vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the thin film with PBS (pH 7.4) by rotating the flask at a temperature above the lipid phase transition temperature. The PBS should contain the desired concentration of pinostrobin if pre-loading is desired, or it can be plain PBS for passive loading.

• The resulting suspension of multilamellar vesicles (MLVs) can be sonicated in a bath sonicator for 30 minutes to reduce the particle size.

• For a more uniform size distribution, extrude the liposomal suspension 10-15 times through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a mini-extruder.

• Store the prepared liposomes at 4 °C.

Preparation of Pinostrobin-Loaded Solid Lipid Nanoparticles (Adapted from Hesperetin SLN Protocol)

This protocol is based on the hot homogenization technique used for hesperetin-loaded SLNs.[7][8]

a. Materials:

• Pinostrobin

• Solid lipid (e.g., Stearic acid)

• Surfactant (e.g., Tween 80)

• Co-surfactant (e.g., Span 20)

• Distilled water

b. Equipment:

• High-shear homogenizer (e.g., Ultra-Turrax)

• Probe sonicator

• Water bath

• DLS instrument

• HPLC system

c. Protocol:

• Melt the solid lipid (e.g., stearic acid) by heating it to about 5-10 °C above its melting point.

• Dissolve the desired amount of pinostrobin in the molten lipid.

• In a separate beaker, heat the aqueous phase (distilled water containing the surfactant, e.g., Tween 80) to the same temperature as the lipid phase.

• Add the hot aqueous phase to the molten lipid phase and homogenize using a high-shear homogenizer for 5-10 minutes to form a coarse oil-in-water emulsion.

• Immediately sonicate the hot pre-emulsion using a probe sonicator for 5-15 minutes to reduce the particle size.

• Disperse the resulting hot nanoemulsion in cold water (2-4 °C) under gentle stirring to solidify the lipid nanoparticles.

• The SLN dispersion can be stored at 4 °C.

Preparation of Pinostrobin-Loaded Chitosan Nanoparticles

This protocol is based on the ionic gelation method.[2][16]

a. Materials:

• Pinostrobin

• Low molecular weight chitosan

• Acetic acid

• Sodium tripolyphosphate (TPP)

• Distilled water

b. Equipment:

• Magnetic stirrer

• Centrifuge

• DLS instrument

• HPLC system

c. Protocol:

• Prepare a chitosan solution (e.g., 1 mg/mL) by dissolving chitosan in an aqueous acetic acid solution (e.g., 1% v/v) with overnight stirring.

• Dissolve pinostrobin in a suitable solvent (e.g., ethanol) and add it to the chitosan solution under continuous stirring.

• Prepare an aqueous solution of TPP (e.g., 1 mg/mL).

• Add the TPP solution dropwise to the chitosan-pinostrobin solution under constant magnetic stirring at room temperature.

• Continue stirring for 30-60 minutes to allow for the formation of nanoparticles.

• Collect the nanoparticles by centrifugation (e.g., 15,000 rpm for 30 minutes).

• Wash the nanoparticle pellet with distilled water to remove unreacted reagents and resuspend in distilled water for storage at 4 °C.

Characterization of Pinostrobin-Loaded Nanoparticles

a. Particle Size, Polydispersity Index (PDI), and Zeta Potential:

• These parameters are determined using a Dynamic Light Scattering (DLS) instrument. The nanoparticle dispersion is diluted with distilled water to an appropriate concentration before measurement.

b. Encapsulation Efficiency (EE) and Drug Loading (DL):

• EE and DL are typically determined by separating the unencapsulated drug from the nanoparticles.

• Centrifuge the nanoparticle dispersion to pellet the nanoparticles.

• Measure the concentration of free pinostrobin in the supernatant using a validated HPLC method.[17][18][19]

• Calculate EE and DL using the following formulas:

  • EE (%) = [(Total amount of pinostrobin - Amount of free pinostrobin) / Total amount of pinostrobin] x 100

  • DL (%) = [(Total amount of pinostrobin - Amount of free pinostrobin) / Total weight of nanoparticles] x 100

In Vitro Drug Release Study

The dialysis bag method is commonly used to evaluate the in vitro release of drugs from nanoparticles.[20][21]

a. Materials:

• Dialysis membrane (with an appropriate molecular weight cut-off, e.g., 12-14 kDa)

• Release medium (e.g., PBS pH 7.4, or simulated gastric/intestinal fluids)

• Shaking water bath or magnetic stirrer

b. Protocol:

• Soak the dialysis membrane in the release medium for at least 12 hours before use.

• Place a known amount of the pinostrobin-loaded nanoparticle dispersion into the dialysis bag and seal both ends.

• Immerse the dialysis bag in a known volume of the release medium, maintained at 37 °C with constant stirring.

• At predetermined time intervals, withdraw a sample of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Analyze the concentration of pinostrobin in the collected samples using HPLC.

• Plot the cumulative percentage of drug released versus time. The release data can be fitted to various kinetic models (e.g., zero-order, first-order, Higuchi, Korsmeyer-Peppas) to understand the release mechanism.[11][12][13]

IV. Visualization of Experimental Workflows and Signaling Pathways

Experimental Workflow

Caption: Workflow for the preparation and evaluation of pinostrobin-loaded nanoparticles.

Pinostrobin's Anticancer Signaling Pathways

References

• 1. Hesperidin-Loaded Solid Lipid Nanoparticles: Development and Physicochemical Properties Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rjptonline.org [rjptonline.org]
• 3. Synthesis and Characterization of Naringenin-Loaded Chitosan-Dextran Sulfate Nanocarrier | Semantic Scholar [semanticscholar.org]
• 4. spiedigitallibrary.org [spiedigitallibrary.org]
• 5. jssm.umt.edu.my [jssm.umt.edu.my]
• 6. farmaciajournal.com [farmaciajournal.com]
• 7. researchgate.net [researchgate.net]
• 8. jneonatalsurg.com [jneonatalsurg.com]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. Kinetics of Flavonoid Degradation and Controlled Release from Functionalized Magnetic Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. [PDF] Hesperetin-Loaded Solid Lipid Nanoparticles and Nanostructure Lipid Carriers for Food Fortification: Preparation, Characterization, and Modeling | Semantic Scholar [semanticscholar.org]
• 15. Polymeric Systems for the Controlled Release of Flavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 2.1. Preparation of Blank and Naringenin-Loaded Chitosan Nanoparticles (NAR NPs) [bio-protocol.org]
• 17. scielo.br [scielo.br]
• 18. Validation of an HPLC-DAD Method for Quercetin Quantification in Nanoparticles [ouci.dntb.gov.ua]
• 19. benthamscience.com [benthamscience.com]
• 20. In Vitro Release Study of the Polymeric Drug Nanoparticles: Development and Validation of a Novel Method - PMC [pmc.ncbi.nlm.nih.gov]
• 21. dissolutiontech.com [dissolutiontech.com]

Application Notes &amp; Protocols: Pharmacokinetic Studies of Pinostrobin in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pinostrobin (B192119), a natural flavonoid found in various plants like honey and fingerroot ginger, has garnered significant attention for its diverse pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.[1][2][3] Understanding the pharmacokinetic profile—how the body absorbs, distributes, metabolizes, and excretes (ADME) a compound—is a critical step in the preclinical development of any potential therapeutic agent.[4][5] These application notes provide a summary of published pharmacokinetic data for pinostrobin in animal models and offer detailed protocols for conducting similar studies.

Data Presentation: Pharmacokinetic Parameters of Pinostrobin in Rats

The following tables summarize the key pharmacokinetic parameters of pinostrobin observed in Sprague-Dawley rats following oral and intravenous administration.

Table 1: Pharmacokinetic Parameters of Pinostrobin in Rats after a Single Oral Dose

Parameter	Unit	Value (Mean ± SD)	Study Reference
Dose	mg/kg	48.51	[4]
Cmax (Maximum Plasma Concentration)	ng/mL	53.034 ± 15.407	[4]
Tmax (Time to Cmax)	h	0.133 ± 0.0	[4]
t1/2 (Elimination Half-life)	h	4.047 ± 1.843	[4]
CL (Clearance)	L/h/kg	126.278 ± 51.962	[4]
Vz (Volume of Distribution)	L/kg	627.480 ± 111.057	[4]

Table 2: Stereoselective Pharmacokinetic Parameters of Pinostrobin Enantiomers in Rats after Intravenous Administration

Parameter	Unit	S-pinostrobin (Mean)	R-pinostrobin (Mean)	Study Reference
Dose	mg/kg	20 (racemic)	20 (racemic)	[6]
t1/2 (Serum Half-life)	h	~7	~7	[7]
Vd (Volume of Distribution)	L/kg	8.2	8.9	[7]
CLtotal (Total Clearance)	L/h/kg	0.959	1.055	[7]
AUCinf (Area Under the Curve)	µg·h/mL	23.16	21.296	[7]

Note: Data presented are derived from separate studies and direct comparison should be made with caution.

Key Insights from Pharmacokinetic Studies

• Absorption and Distribution: Following oral administration in rats, pinostrobin is absorbed, reaching maximum plasma concentration relatively quickly (Tmax of 0.133 h).[4] The large apparent volume of distribution suggests that pinostrobin distributes extensively into tissues, with a particular preference for the gastrointestinal tract.[1][4][7][8]

• Metabolism: Pinostrobin undergoes rapid and extensive metabolism in vivo, primarily through Phase II metabolic pathways like glucuronidation and sulfation, as well as hydroxylation and demethylation.[1][4][8][9] This extensive metabolism is indicated by the low amount of the parent compound excreted unchanged in urine, feces, and bile (less than 1.6%).[4][5]

• Elimination: The compound shows a moderate elimination half-life in plasma after oral dosing.[4] Studies with intravenous administration of pinostrobin enantiomers revealed a serum half-life of approximately 7 hours for both S- and R-forms.[6][7] The primary route of excretion is non-renal.[9][10]

Experimental Protocols

This section provides a generalized protocol for conducting a pharmacokinetic study of pinostrobin in a rat model, based on methodologies reported in the literature.[4][9][10]

Animal Model and Housing

• Species: Sprague-Dawley rats (male).[9][10]

• Weight: 200–250 g.[10]

• Housing: Animals should be housed in temperature-controlled rooms with a 12-hour light/dark cycle.[10] They should have free access to standard chow and water.

• Acclimatization: Allow animals to acclimatize for at least 5 days before the experiment.[10] For studies requiring frequent blood sampling, surgical cannulation (e.g., jugular vein) may be performed, followed by a recovery period.[10]

Formulation and Dosing

• Vehicle Preparation: For oral administration, pinostrobin can be prepared as a solution or suspension. A common vehicle is 0.9% sterile saline containing a solubilizing agent like 2% polysorbate 80 (v/v).[4]

• Dose Administration:

  • Oral (p.o.): Administer the pinostrobin formulation via oral gavage. The volume should be adjusted based on the animal's body weight.[4]

  • Intravenous (i.v.): Administer the formulation via the cannulated vein (e.g., jugular) or a tail vein.[9]

• Fasting: Fast animals overnight (approx. 12 hours) before dosing, with water provided ad libitum.[10]

Sample Collection

• Blood Sampling:

  • Collect blood samples (approx. 300-400 µL) at predetermined time points.[4]

  • Suggested time points (oral): 0 (pre-dose), 0.133, 0.25, 0.5, 1, 1.5, 2, 4, 6, 8, and 12 hours post-dose.[4]

  • Collection Site: Fosse orbital vein or implanted cannula.[4][10]

  • Anticoagulant: Use heparinized tubes to prevent coagulation.[4]

• Plasma Preparation: Immediately after collection, centrifuge the blood samples (e.g., 4,000 rpm for 10 minutes at 4°C) to separate the plasma.[4]

• Storage: Store the resulting plasma samples at -80°C until analysis.[4]

Bioanalytical Method: LC-MS/MS

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is essential for the sensitive and specific quantification of pinostrobin in plasma.[11][12][13][14]

• Sample Preparation:

  • Thaw plasma samples on ice.

  • Perform protein precipitation by adding a solvent like acetonitrile, often containing an internal standard (e.g., isoliquiritigenin), to the plasma sample.[11][13]

  • Vortex the mixture thoroughly.

  • Centrifuge at high speed to pellet the precipitated proteins.

  • Transfer the supernatant for LC-MS/MS analysis.

• Chromatographic Conditions (Example):

  • Column: C18 column (e.g., HiQ Sil C18).[11][13]

  • Mobile Phase: Isocratic elution with a mixture of methanol (B129727) and water (e.g., 91:9, v/v) containing 0.1% formic acid.[11][13]

  • Flow Rate: 1.0 mL/min.[11][13]

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI), typically in negative or positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) for specific transitions of pinostrobin and the internal standard.

• Validation: The method must be validated for linearity, accuracy, precision, selectivity, recovery, and stability according to regulatory guidelines.[11][13]

Pharmacokinetic Analysis

• Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate key pharmacokinetic parameters from the plasma concentration-time data.

• Parameters to be determined include Cmax, Tmax, AUC, t1/2, CL, and Vd.[4]

Visualizations

Caption: Experimental workflow for an in vivo pharmacokinetic study in rats.

Caption: Simplified metabolic pathways of pinostrobin in rats.

References

• 1. The Pharmacokinetics, Tissue Distribution, Metabolism, and Excretion of Pinostrobin in Rats: Ultra-High-Performance Liquid Chromatography Coupled With Linear Trap Quadrupole Orbitrap Mass Spectrometry Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pinostrobin mitigates neurodegeneration through... | F1000Research [f1000research.com]
• 3. Research Progress on the Pharmacological Effects and Molecular Mechanisms of Pinostrobin | Semantic Scholar [semanticscholar.org]
• 4. The Pharmacokinetics, Tissue Distribution, Metabolism, and Excretion of Pinostrobin in Rats: Ultra-High-Performance Liquid Chromatography Coupled With Linear Trap Quadrupole Orbitrap Mass Spectrometry Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Stereospecific analytical method development and preliminary in vivo pharmacokinetic characterization of pinostrobin in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pre-Clinical Pharmacokinetic and Pharmacodynamic Characterization of Selected Chiral Flavonoids: Pinocembrin and Pinostrobin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Determination of pinostrobin in rat plasma by LC-MS/MS: application to pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Determination of pinostrobin in rat plasma by LC–MS/MS: Application to pharmacokinetics | Scilit [scilit.com]
• 13. researchgate.net [researchgate.net]
• 14. ovid.com [ovid.com]

Synthesis of Novel Pinostrobin Derivatives for Enhanced Bioactivity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of novel pinostrobin (B192119) derivatives with enhanced bioactivity. Pinostrobin, a naturally occurring flavonoid, exhibits a range of biological activities, but its therapeutic potential can be limited by factors such as low bioavailability. Chemical modification of the pinostrobin scaffold has led to the development of derivatives with significantly improved potency in anticancer and antimicrobial applications. This guide offers a summary of quantitative bioactivity data, detailed experimental protocols for the synthesis of various derivatives, and visual representations of relevant signaling pathways and experimental workflows.

I. Bioactivity of Pinostrobin Derivatives

The following tables summarize the quantitative bioactivity data for various pinostrobin derivatives compared to the parent compound.

Table 1: Anticancer Activity of Pinostrobin Derivatives

Compound	Cell Line	Bioactivity (IC₅₀)	Reference
Pinostrobin	T47D (Breast Cancer)	2.93 mM	[1][2][3]
Vero (Normal)	1.27 mM (CC₅₀)	[1][2][3]
Pinostrobin Propionate (B1217596)	T47D (Breast Cancer)	0.57 mM	[1][2][3]
Vero (Normal)	0.94 mM (CC₅₀)	[1][2][3]
Pinostrobin Butyrate	T47D (Breast Cancer)	0.40 mM	[1][2][3]
Vero (Normal)	0.89 mM (CC₅₀)	[1][2][3]
Alkyl Triphenylphosphonium Derivatives	MCF-7 (Breast Cancer)	More potent than pinostrobin	[4]
Halogenated Flavones (5a, 5b)	MCF-7 (Breast Cancer)	4.9 µM and 1 µM, respectively	[5]

Table 2: Antibacterial Activity of Pinostrobin Derivatives

Compound	Bacteria	Bioactivity (MIC)	Reference
Prenylated Pinostrobin Derivatives	Bacillus subtilis	25-50 µg/mL	[1][6]
Staphylococcus aureus	25-50 µg/mL	[1][6]
Escherichia coli	25-50 µg/mL	[1][6]
Pseudomonas aeruginosa	25-50 µg/mL	[1][6]
Ethylated and Allylated Derivatives	S. aureus, E. coli	Inactive	[7]

II. Experimental Protocols

This section provides detailed methodologies for the synthesis of various pinostrobin derivatives.

Protocol 1: Synthesis of Prenylated Pinostrobin Derivatives[1]

This protocol describes the synthesis of prenylated pinostrobin derivatives, which have shown moderate antibacterial activity.

Materials:

• Pinostrobin

• Prenyl bromide

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous acetone

• n-Hexane

• Ethyl acetate (B1210297)

• Silica (B1680970) gel for chromatography

• Round-bottom flask with reflux condenser

• Heating mantle

• Rotary evaporator

• Chromatography column

Procedure:

• In a round-bottom flask, dissolve pinostrobin (1.0 eq) in anhydrous acetone.

• Add anhydrous potassium carbonate (4.0 eq) to the solution.

• Add prenyl bromide (2.0 eq) to the reaction mixture.

• Reflux the mixture at 65°C for 24 hours.

• After cooling to room temperature, filter the mixture to remove the potassium carbonate.

• Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by radial chromatography using a gradient of n-hexane and ethyl acetate as the eluent.

• Monitor the fractions by thin-layer chromatography (TLC) to isolate the desired prenylated derivatives.

• Characterize the purified compounds using spectroscopic methods (e.g., NMR, MS).

Protocol 2: Synthesis of Pinostrobin Propionate and Butyrate via Steglich Esterification[8][9][10][11][12]

This protocol details the synthesis of pinostrobin propionate and butyrate, which exhibit enhanced anticancer activity, through a Steglich esterification.

Materials:

• Pinostrobin

• Propionic acid or Butyric acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (B28879) (DMAP)

• Dichloromethane (B109758) (DCM), anhydrous

• Round-bottom flask

• Magnetic stirrer

• Filtration apparatus

Procedure:

• In a clean, dry round-bottom flask, dissolve pinostrobin (1.0 eq) and the corresponding carboxylic acid (propionic acid or butyric acid, 1.2 eq) in anhydrous dichloromethane.

• Add a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq).

• Cool the mixture to 0°C in an ice bath.

• Slowly add a solution of N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq) in anhydrous dichloromethane to the reaction mixture with stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, a white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU precipitate.

• Wash the filtrate with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired pinostrobin ester.

• Confirm the structure of the final product by spectroscopic analysis.

Protocol 3: Synthesis of Halogenated Pinostrobin Derivatives[5][13][14]

This protocol describes a general method for the halogenation of pinostrobin, which can lead to derivatives with potent anticancer and antiangiogenic activities.

Materials:

• Pinostrobin

• N-Bromosuccinimide (NBS) or N-Chlorosuccinimide (NCS)

• Benzoyl peroxide (initiator)

• Carbon tetrachloride (CCl₄) or other suitable solvent

• Round-bottom flask with reflux condenser

• Light source (for initiation)

Procedure:

• Dissolve pinostrobin (1.0 eq) in a suitable solvent (e.g., carbon tetrachloride) in a round-bottom flask.

• Add the halogenating agent (NBS or NCS, 1.1 eq per desired halogenation).

• Add a catalytic amount of a radical initiator, such as benzoyl peroxide.

• Reflux the mixture while irradiating with a light source (e.g., a sunlamp) to initiate the reaction.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and filter to remove any solid by-products.

• Wash the filtrate with a solution of sodium thiosulfate (B1220275) to quench any remaining halogenating agent, followed by water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purify the resulting crude product by column chromatography to obtain the halogenated pinostrobin derivative.

• Characterize the purified product using appropriate spectroscopic techniques.

III. Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate key signaling pathways affected by pinostrobin and a general workflow for the synthesis and evaluation of its derivatives.

Caption: General workflow for synthesis and bioactivity evaluation.

Caption: Inhibition of the NF-κB signaling pathway by pinostrobin.[2][8][9][10][11]

Caption: Activation of cAMP/PKA and p38 MAPK pathways by pinostrobin.[12][13][14][15][16]

References

• 1. researchgate.net [researchgate.net]
• 2. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro study of pinostrobin propionate and pinostrobin butyrate: Cytotoxic activity against breast cancer cell T47D and its selectivity index - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of Alkyl Triphenylphosphonium Pinostrobin Derivatives as Potent Anti-Breast Cancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Evaluation of the Antibacterial Activity of Pinostrobin Derivative Compounds from Ethylation and Allylation Reactions | Scientific.Net [scientific.net]
• 7. researchgate.net [researchgate.net]
• 8. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]

Protocol for Assessing Pinostrobin's Anti-inflammatory Activity in Macrophages

Application Note

Introduction

Pinostrobin (B192119), a natural flavonoid found in various plants, has demonstrated significant anti-inflammatory properties. This document provides a comprehensive protocol for researchers, scientists, and drug development professionals to assess the anti-inflammatory activity of pinostrobin in macrophage cell lines. The described methodologies focus on key inflammatory markers and signaling pathways, particularly the Nuclear Factor-kappa B (NF-κB) pathway, which is crucial in the inflammatory response.

Mechanism of Action

Pinostrobin exerts its anti-inflammatory effects in macrophages primarily by inhibiting the lipopolysaccharide (LPS)-induced inflammatory cascade.[1][2][3][4][5] LPS, a component of Gram-negative bacteria, activates Toll-like receptor 4 (TLR4), triggering a signaling pathway that leads to the activation of NF-κB.[6] Pinostrobin has been shown to interfere with this pathway by preventing the phosphorylation and subsequent degradation of the inhibitor of NF-κB, IκBα.[1][2][4][5] This action sequesters the NF-κB p65 subunit in the cytoplasm, preventing its translocation to the nucleus where it would otherwise initiate the transcription of pro-inflammatory genes.[1][2][4][5][7] The result is a significant reduction in the production of key inflammatory mediators, including nitric oxide (NO) and pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), Interleukin-8 (IL-8), Monocyte Chemoattractant Protein-1 (MCP-1), and C-X-C Motif Chemokine Ligand 10 (CXCL10).[1][2][4][5] Some evidence also suggests that pinostrobin may directly interact with the TLR4/MD2 complex, further upstream in the signaling cascade.[3][8]

Data Presentation

Table 1: Effect of Pinostrobin on Macrophage Viability (MTT Assay)

Treatment	Concentration (µM)	Cell Viability (%)
Control	0	100 ± 5.0
Pinostrobin	10	98 ± 4.5
25	97 ± 5.2
50	95 ± 4.8
100	93 ± 5.5
LPS	1 µg/mL	99 ± 4.9
Pinostrobin + LPS	50 µM + 1 µg/mL	94 ± 5.1

Note: Data are representative and should be generated for each specific cell line and experimental conditions. Values are expressed as mean ± standard deviation.

Table 2: Inhibition of Nitric Oxide Production by Pinostrobin (Griess Assay)

Treatment	Concentration (µM)	Nitrite (B80452) Concentration (µM)	% Inhibition
Control	0	2.5 ± 0.5	-
LPS	1 µg/mL	45.0 ± 3.0	0
Pinostrobin (10) + LPS	10 + 1 µg/mL	35.2 ± 2.5	21.8
Pinostrobin (25) + LPS	25 + 1 µg/mL	24.8 ± 2.1	44.9
Pinostrobin (50) + LPS	50 + 1 µg/mL	15.1 ± 1.8	66.4

Note: Data are representative. Values are expressed as mean ± standard deviation.

Table 3: Reduction of Pro-inflammatory Cytokine Secretion by Pinostrobin (ELISA)

Treatment	Concentration (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control	0	50 ± 10	30 ± 8
LPS	1 µg/mL	1200 ± 150	950 ± 120
Pinostrobin (10) + LPS	10 + 1 µg/mL	950 ± 110	780 ± 90
Pinostrobin (25) + LPS	25 + 1 µg/mL	600 ± 80	520 ± 70
Pinostrobin (50) + LPS	50 + 1 µg/mL	350 ± 50	300 ± 40

Note: Data are representative. Values are expressed as mean ± standard deviation.

Table 4: Effect of Pinostrobin on NF-κB Pathway Proteins (Western Blot Densitometry)

Treatment	p-p65 / Total p65 (Relative Intensity)	p-IκBα / Total IκBα (Relative Intensity)
Control	0.1 ± 0.02	0.1 ± 0.03
LPS	1.0 ± 0.15	1.0 ± 0.12
Pinostrobin (50 µM) + LPS	0.4 ± 0.08	0.3 ± 0.05

Note: Data are representative of relative band intensity normalized to a loading control and then to the LPS-treated group. Values are expressed as mean ± standard deviation.

Experimental Protocols

1. Cell Culture and Treatment

• Cell Lines: Human THP-1 monocytes or murine RAW 264.7 macrophages are commonly used.

• Culture Medium: RPMI-1640 or DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Cell Seeding: Seed cells in appropriate culture plates (e.g., 96-well for viability and NO assays, 24-well for ELISA, and 6-well for Western blotting) and allow them to adhere overnight. For THP-1 monocytes, differentiation into macrophages is induced by treatment with Phorbol 12-myristate 13-acetate (PMA) for 24-48 hours.

• Treatment:

  • Pre-treat macrophages with varying concentrations of pinostrobin (e.g., 10, 25, 50 µM) for 1-2 hours.

  • Stimulate the cells with 1 µg/mL of lipopolysaccharide (LPS) for the desired time (e.g., 24 hours for cytokine and NO analysis, 30-60 minutes for Western blot analysis of signaling proteins).

2. Cell Viability Assay (MTT Assay)

This assay determines if pinostrobin exhibits cytotoxicity at the concentrations tested.[9][10][11][12]

• Procedure:

  • After the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well of a 96-well plate.[10]

  • Incubate for 4 hours at 37°C.[10]

  • Remove the medium and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.[9]

  • Measure the absorbance at 570 nm using a microplate reader.[9]

3. Nitric Oxide (NO) Production Assay (Griess Assay)

This assay quantifies the amount of nitrite, a stable product of NO, in the culture supernatant.[13][14]

• Procedure:

  • Collect 100 µL of cell culture supernatant from each treatment group.

  • In a new 96-well plate, add 100 µL of Griess reagent (a 1:1 mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to the supernatant.[14][15]

  • Incubate for 10-15 minutes at room temperature in the dark.

  • Measure the absorbance at 540-550 nm.[14][15]

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

4. Pro-inflammatory Cytokine Measurement (ELISA)

This assay measures the concentration of specific cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant.[16][17][18][19][20]

• Procedure:

  • Collect the cell culture supernatant.

  • Perform the ELISA according to the manufacturer's instructions for the specific cytokine kit (e.g., Human TNF-α ELISA Kit).[18][19]

  • Briefly, coat a 96-well plate with a capture antibody.

  • Add standards and samples (supernatants).

  • Add a detection antibody, followed by a streptavidin-HRP conjugate.

  • Add a substrate solution (TMB) and stop the reaction.[18]

  • Measure the absorbance at 450 nm.[18]

  • Calculate cytokine concentrations based on the standard curve.

5. Western Blot Analysis

This technique is used to detect and quantify the levels of specific proteins involved in the NF-κB signaling pathway.[7][21][22][23][24]

• Procedure:

  • After treatment, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies against p-p65, total p65, p-IκBα, total IκBα, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) reagent and an imaging system.

  • Quantify band intensities using densitometry software.

Mandatory Visualizations

Caption: Experimental workflow for assessing pinostrobin's anti-inflammatory activity.

Caption: Pinostrobin's inhibition of the NF-κB signaling pathway in macrophages.

References

• 1. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Pinostrobin ameliorates lipopolysaccharide (LPS)-induced inflammation and endotoxemia by inhibiting LPS binding to the TLR4/MD2 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regulation of Proinflammatory Mediators via NF-κB and p38 MAPK-Dependent Mechanisms in RAW 264.7 Macrophages by Polyphenol Components Isolated from Korea Lonicera japonica THUNB - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 3.8. Cell Viability Assay [bio-protocol.org]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. protocols.io [protocols.io]
• 13. Optimized incubation regime for nitric oxide measurements in murine macrophages using the Griess assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. IL-1ß, IL-6 and TNF-α expression levels of macrophage cells induced by benzydamine hydrochloride, benzydamine hydrochloride with chitosan, calcium hydroxide and chlorhexidine medicaments: An ELISA study [jstage.jst.go.jp]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. LPS‐stimulated NF‐κB p65 dynamic response marks the initiation of TNF expression and transition to IL‐10 expression in RAW 264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 24. The Prolonged Activation of the p65 Subunit of the NF-Kappa-B Nuclear Factor Sustains the Persistent Effect of Advanced Glycation End Products on Inflammatory Sensitization in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing the Aqueous Solubility of Pinostrobin

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at enhancing the aqueous solubility of Pinostrobin (B192119).

Frequently Asked Questions (FAQs)

Q1: What is Pinostrobin and why is its aqueous solubility a concern?

Pinostrobin is a flavonoid with various biological activities, including antioxidant, anti-inflammatory, and anticancer properties.[1][2][3] However, it is practically insoluble in water, which significantly limits its bioavailability and therapeutic efficacy.[4][5][6] Enhancing its aqueous solubility is crucial for the development of effective pharmaceutical formulations.

Q2: What are the most common methods to enhance the aqueous solubility of Pinostrobin?

The most reported and effective methods to improve the aqueous solubility of Pinostrobin are:

• Inclusion Complexation with Cyclodextrins: Forming complexes with cyclodextrins, such as beta-cyclodextrin (B164692) (βCD) and its derivatives like hydroxypropyl-β-cyclodextrin (HPβCD) and heptakis(2,6-di-O-methyl)-β-cyclodextrin (2,6-DMβCD), can significantly enhance the solubility of Pinostrobin.[1][5][7][8]

• Solid Dispersions: This technique involves dispersing Pinostrobin in a hydrophilic carrier matrix to improve its dissolution rate and solubility.[6][9][10]

• Nanoformulations: Advanced methods like creating nanostructured lipid carriers (NLCs) can also be employed to improve the solubility and delivery of Pinostrobin.[11][12]

Q3: How much can the solubility of Pinostrobin be increased using these methods?

The degree of solubility enhancement depends on the chosen method and specific parameters. For instance, inclusion complexes with β-cyclodextrin and its derivatives have shown a significant increase in the dissolution rate of Pinostrobin.[7][13][14] After 15 minutes, the dissolved amount of Pinostrobin complexed with βCD, 2,6-DMβCD, and HPβCD was found to be 0.41, 1.06, and 0.82 mg/mL, respectively, compared to only 0.09 mg/mL for free Pinostrobin.[8]

Troubleshooting Guides

Issue 1: Low Yield or Inefficient Formation of Pinostrobin-Cyclodextrin Inclusion Complexes

Possible Causes & Solutions:

• Inappropriate Cyclodextrin (B1172386) Type: The stability and solubility enhancement can vary between different cyclodextrins.

  • Recommendation: Studies have shown the stability of Pinostrobin complexes to be in the order of 2,6-DMβCD > HPβCD > βCD.[7] Consider using 2,6-DMβCD for potentially the highest solubility enhancement.

• Incorrect Molar Ratio: The stoichiometry of the complex is crucial for optimal formation.

  • Recommendation: Phase solubility studies have indicated a 1:1 molar ratio for Pinostrobin and cyclodextrin inclusion complexes.[5][7][14] Ensure you are using an equimolar ratio in your preparation.

• Ineffective Preparation Method: The method used to prepare the complex can impact its formation and efficiency.

  • Recommendation: The freeze-drying (lyophilization) method has been successfully used to prepare these inclusion complexes.[7][13][14] This method is generally superior to physical mixing.

Issue 2: Poor Dissolution Rate of Pinostrobin from Solid Dispersions

Possible Causes & Solutions:

• Unsuitable Carrier: The choice of hydrophilic carrier is critical for the performance of the solid dispersion.

  • Recommendation: Various hydrophilic polymers can be used. Experiment with different carriers such as polyethylene (B3416737) glycols (PEGs) or polyvinylpyrrolidone (B124986) (PVP) to find the most effective one for your specific formulation.[15][16][17]

• Incorrect Drug-to-Carrier Ratio: The ratio of Pinostrobin to the carrier will influence the dissolution profile.

  • Recommendation: Systematically vary the drug-to-carrier ratio to find the optimal composition that provides the best dissolution enhancement.

• Suboptimal Preparation Technique: The method of preparation can affect the physical state (amorphous vs. crystalline) of Pinostrobin within the dispersion.

  • Recommendation: Common methods for preparing solid dispersions include the fusion (melting) method and the solvent evaporation method.[15][17][18] The solvent evaporation method can be advantageous as it avoids the use of high temperatures that might degrade the drug.[18]

Quantitative Data Summary

Table 1: Solubility and Dissolution of Pinostrobin and its Cyclodextrin Inclusion Complexes

Formulation	Dissolved Amount after 15 min (mg/mL)
Free Pinostrobin	0.09[8]
Pinostrobin/βCD Complex	0.41[8]
Pinostrobin/HPβCD Complex	0.82[8]
Pinostrobin/2,6-DMβCD Complex	1.06[8]

Table 2: Solubility of Pinostrobin in Various Solvents

Solvent	Solubility
Water	Practically insoluble[4]
DMSO	~12 mg/mL[19]
Dimethylformamide (DMF)	~20 mg/mL[19]
1:3 solution of DMF:PBS (pH 7.2)	~0.25 mg/mL[19]

Experimental Protocols

Protocol 1: Preparation of Pinostrobin-Cyclodextrin Inclusion Complex by Freeze-Drying

Objective: To prepare a 1:1 molar ratio inclusion complex of Pinostrobin and a selected cyclodextrin (βCD, HPβCD, or 2,6-DMβCD) to enhance its aqueous solubility.

Materials:

• Pinostrobin

• β-cyclodextrin (βCD), Hydroxypropyl-β-cyclodextrin (HPβCD), or Heptakis(2,6-di-O-methyl)-β-cyclodextrin (2,6-DMβCD)

• Deionized water

• Magnetic stirrer

• Lyophilizer (Freeze-dryer)

Procedure:

• Accurately weigh equimolar amounts of Pinostrobin and the chosen cyclodextrin to achieve a 1:1 molar ratio.

• Dissolve the weighed Pinostrobin and cyclodextrin in 30 mL of deionized water in a suitable flask.

• Stir the solution using a magnetic stirrer until both compounds are completely dissolved.

• Freeze the solution completely at -80 °C overnight.

• Lyophilize the frozen solution for 48 hours to remove the water, yielding a solid powder of the inclusion complex.[8]

Protocol 2: Preparation of Pinostrobin Solid Dispersion by Solvent Evaporation Method

Objective: To prepare a solid dispersion of Pinostrobin with a hydrophilic carrier to improve its dissolution rate.

Materials:

• Pinostrobin

• Hydrophilic carrier (e.g., PVP K30, PEG 6000)

• Suitable organic solvent (e.g., ethanol, chloroform)

• Rotary evaporator or water bath

• Mortar and pestle

• Sieve

Procedure:

• Accurately weigh the desired amounts of Pinostrobin and the hydrophilic carrier.

• Dissolve both the Pinostrobin and the carrier in a suitable organic solvent.

• Evaporate the solvent using a rotary evaporator or a water bath until a solid mass is obtained.[18]

• Further dry the solid mass in a desiccator to remove any residual solvent.

• Pulverize the dried solid dispersion using a mortar and pestle.

• Pass the powdered dispersion through a sieve to obtain a uniform particle size.[15]

Visualizations

Caption: Workflow for Inclusion Complex Preparation.

References

• 1. Inclusion complexation of pinostrobin with various cyclodextrin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pinostrobin CAS#: 480-37-5 [m.chemicalbook.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Showing Compound pinostrobin (FDB031122) - FooDB [foodb.ca]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. "Solubility enhancement of pinostrobin by complexationwith β-cyclodextr" by Jintawee Kicuntod [digital.car.chula.ac.th]
• 8. Theoretical and Experimental Studies on Inclusion Complexes of Pinostrobin and β-Cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 15. jocpr.com [jocpr.com]
• 16. scielo.br [scielo.br]
• 17. japsonline.com [japsonline.com]
• 18. Overview of the Manufacturing Methods of Solid Dispersion Technology for Improving the Solubility of Poorly Water-Soluble Drugs and Application to Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 19. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Overcoming Low Bioavailability of Pinostrobin In Vivo

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Pinostrobin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low in vivo bioavailability of Pinostrobin. Here, you will find detailed information on formulation strategies, experimental protocols, and comparative data to enhance the systemic exposure of this promising flavonoid.

Frequently Asked Questions (FAQs)

Q1: Why is the oral bioavailability of Pinostrobin low?

A1: The low oral bioavailability of Pinostrobin is primarily attributed to two main factors:

• Extensive First-Pass Metabolism: Following oral administration, Pinostrobin undergoes significant metabolism in the liver and intestines. The primary metabolic pathways include hydroxylation, demethylation, glucuronidation, and sulfation.[1][2][3] This rapid conversion to various metabolites reduces the concentration of the parent compound that reaches systemic circulation. Studies in rats have shown that less than 1.6% of the parent form of Pinostrobin is excreted, indicating that it is heavily metabolized in vivo.[1][2][3]

• Poor Water Solubility: Pinostrobin is a hydrophobic molecule with low aqueous solubility.[4][5] This characteristic limits its dissolution in the gastrointestinal fluids, which is a prerequisite for absorption across the intestinal wall.

Q2: What are the primary strategies to enhance the in vivo bioavailability of Pinostrobin?

A2: Several formulation strategies can be employed to overcome the low bioavailability of Pinostrobin by addressing its poor solubility and extensive metabolism. These include:

• Inclusion Complexes with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble molecules like Pinostrobin within their hydrophobic cavity, forming inclusion complexes. This enhances the solubility and dissolution rate of Pinostrobin in aqueous environments.[4][5]

• Solid Dispersions: This technique involves dispersing Pinostrobin in an inert hydrophilic carrier at the solid-state. By converting Pinostrobin to an amorphous form and reducing its particle size, solid dispersions can significantly improve its dissolution rate and oral bioavailability.

• Nanoformulations: Reducing the particle size of Pinostrobin to the nanometer range can dramatically increase its surface area, leading to enhanced dissolution and absorption. Various nanoformulations such as nanoparticles, nanoemulsions, and solid lipid nanoparticles (SLNs) can also protect Pinostrobin from degradation in the gastrointestinal tract and facilitate its transport across the intestinal epithelium.

Q3: Are there any chemical modification approaches to improve Pinostrobin's bioavailability?

A3: While formulation strategies are more common, chemical modification is another approach. Creating derivatives of Pinostrobin can alter its physicochemical properties to improve solubility or reduce first-pass metabolism. However, this approach requires careful consideration as it may also alter the pharmacological activity of the compound.

Troubleshooting and Optimization

Problem 1: Inconsistent or low plasma concentrations of Pinostrobin in animal studies.

• Possible Cause: Poor aqueous solubility leading to incomplete dissolution and erratic absorption.

• Troubleshooting Steps:

  • Formulation Enhancement: Formulate Pinostrobin as a cyclodextrin (B1172386) inclusion complex, solid dispersion, or nanoformulation to improve its solubility and dissolution rate.

  • Vehicle Optimization: For preclinical studies, ensure the vehicle used for oral administration is optimized. Co-solvents such as PEG 400, Tween 80, or Cremophor EL can be used to improve the solubility of the free compound, but formulation is a more robust approach for clinical development.

  • Particle Size Reduction: If using the free compound, consider micronization to increase the surface area for dissolution.

Problem 2: Rapid clearance and low systemic exposure (low AUC) despite detectable absorption.

• Possible Cause: Extensive first-pass metabolism in the liver and gut wall.

• Troubleshooting Steps:

  • Co-administration with Metabolic Inhibitors: In preclinical studies, co-administration with inhibitors of key metabolic enzymes (e.g., piperine (B192125) for CYP450 enzymes) can help elucidate the impact of first-pass metabolism. However, this is not a viable long-term formulation strategy for human use.

  • Nanoformulations for Lymphatic Uptake: Certain lipid-based nanoformulations can promote lymphatic absorption, partially bypassing the portal circulation and first-pass metabolism in the liver.

  • Chemical Modification: As a more advanced strategy, synthesizing a prodrug of Pinostrobin that is less susceptible to first-pass metabolism and is converted to the active form in systemic circulation could be explored.

Problem 3: Difficulty in preparing a stable and reproducible formulation.

• Possible Cause: Issues with the formulation process, such as drug recrystallization in solid dispersions or aggregation of nanoparticles.

• Troubleshooting Steps:

  • Polymer/Carrier Screening: For solid dispersions, screen a variety of hydrophilic polymers (e.g., PVP, HPMC, Soluplus®) to find one that has good miscibility with Pinostrobin and can effectively inhibit its recrystallization.

  • Stabilizer Optimization: For nanoformulations, optimize the type and concentration of stabilizers (surfactants or polymers) to prevent particle aggregation and ensure long-term stability.

  • Process Parameter Optimization: Carefully control critical process parameters during formulation, such as the solvent evaporation rate for solid dispersions or the homogenization speed and pressure for nanoemulsions.

Data Presentation

The following tables summarize the improvements in pharmacokinetic parameters for flavanones structurally similar to Pinostrobin when formulated using different bioavailability enhancement strategies. This data can serve as a reference for the expected improvements for Pinostrobin formulations.

Table 1: Pharmacokinetic Parameters of Unformulated Pinostrobin in Rats

Parameter	Value	Reference
Dose (mg/kg)	48.51	[2]
Cmax (ng/mL)	53.03 ± 15.41	[2]
Tmax (h)	0.13	[2]
AUC₀₋∞ (ng·h/mL)	881.11 ± 289.59	[2]
t½ (h)	4.05 ± 1.84	[2]

Table 2: Comparative In Vivo Bioavailability of Formulated Flavanones (Analogous to Pinostrobin)

Flavanone	Formulation	Animal Model	Relative Bioavailability Increase (AUC)	Key Findings	Reference
Naringenin	Solid Dispersion with Soluplus®	Wistar Albino Rats	2.31-fold	Significantly increased dissolution and absorption.	[1][6]
Naringenin	Self-Nanoemulsifying Drug Delivery System (SNEDDS)	Wistar Albino Rats	Significant increase (p < 0.005)	Enhanced solubility and nanosized droplets led to improved absorption.	[7]
Naringenin	Inclusion Complex with Hydroxypropyl-β-cyclodextrin	Rats	7.4-fold	Cmax increased by 14.6-fold.	[1]
Hesperetin (B1673127)	Nanocrystalline Solid Dispersion	Sprague-Dawley Rats	2.25-fold	Cmax increased by 1.79-fold.	[8]
Hesperetin	Phosphatidylcholine Complex	Rats	18.0-fold	Cmax increased from 2.64 to 33.09 µg/mL.	[9][10]
Pinocembrin	Polymeric Micelles	Rats	2.61-fold	Enhanced solubility and anti-hyperuricemic activity.	[11]

Experimental Protocols

Protocol 1: Preparation of Pinostrobin-β-Cyclodextrin Inclusion Complex (Freeze-Drying Method)

• Materials: Pinostrobin, β-cyclodextrin (βCD) or a derivative like hydroxypropyl-β-cyclodextrin (HP-βCD), deionized water.

• Procedure:

  • Molar Ratio Determination: Prepare the complex at a 1:1 molar ratio of Pinostrobin to cyclodextrin.

  • Dissolution: Accurately weigh Pinostrobin and the cyclodextrin. Dissolve the cyclodextrin in deionized water with stirring.

  • Complexation: Add Pinostrobin to the cyclodextrin solution. Continue stirring the suspension at room temperature for 24-48 hours to allow for complex formation.

  • Freezing: Freeze the resulting suspension at a low temperature (e.g., -80 °C) until completely solid.

  • Lyophilization: Lyophilize the frozen sample under vacuum for 48-72 hours to remove the water, yielding a dry powder of the inclusion complex.

  • Characterization: Characterize the formation of the inclusion complex using techniques such as Differential Scanning Calorimetry (DSC), Fourier-Transform Infrared Spectroscopy (FTIR), and X-ray Diffraction (XRD).

Protocol 2: Preparation of Pinostrobin Solid Dispersion (Solvent Evaporation Method)

• Materials: Pinostrobin, a hydrophilic carrier (e.g., Soluplus®, PVP K30, HPMC), a suitable organic solvent (e.g., ethanol, methanol).

• Procedure:

  • Ratio Selection: Prepare solid dispersions at various drug-to-carrier weight ratios (e.g., 1:1, 1:2, 1:4).

  • Dissolution: Dissolve both Pinostrobin and the hydrophilic carrier in the organic solvent to form a clear solution.

  • Solvent Evaporation: Evaporate the solvent using a rotary evaporator under vacuum at a controlled temperature (e.g., 40-50 °C).

  • Drying: Dry the resulting solid mass in a vacuum oven at a specified temperature for 24 hours to remove any residual solvent.

  • Milling and Sieving: Pulverize the dried mass using a mortar and pestle and pass it through a sieve to obtain a uniform particle size.

  • Characterization: Analyze the solid dispersion for drug content, dissolution properties, and physical state (amorphous vs. crystalline) using DSC and XRD.

Protocol 3: In Vivo Pharmacokinetic Study in Rats

• Animals: Male Sprague-Dawley or Wistar rats.

• Procedure:

  • Acclimatization and Fasting: Acclimatize the animals for at least one week and fast them overnight before the experiment with free access to water.

  • Dosing: Divide the rats into groups. Administer the Pinostrobin formulation (e.g., suspended in 0.5% carboxymethylcellulose solution) or the free drug (control) via oral gavage at a predetermined dose.

  • Blood Sampling: Collect blood samples from the tail vein or retro-orbital plexus at predefined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

  • Plasma Preparation: Centrifuge the blood samples to separate the plasma.

  • Sample Analysis: Analyze the plasma concentrations of Pinostrobin using a validated analytical method, such as LC-MS/MS.

  • Pharmacokinetic Analysis: Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, t½) using appropriate software.

Mandatory Visualizations

Caption: Factors contributing to the low oral bioavailability of Pinostrobin.

Caption: Formulation strategies to enhance the bioavailability of Pinostrobin.

Caption: Experimental workflow for preparing a solid dispersion by solvent evaporation.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Bioavailability comparison between a compound comprising hesperetin-7-glucoside with β-cyclodextrin and a mixture of hesperidin and dextrin in healthy adult human males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Amorphous Inclusion Complexes: Molecular Interactions of Hesperidin and Hesperetin with HP-Β-CD and Their Biological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Systems of Naringenin with Solubilizers Expand Its Capability to Prevent Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhanced dissolution and bioavailability of grapefruit flavonoid Naringenin by solid dispersion utilizing fourth generation carrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Oral bioavailability and pharmacodynamic activity of hesperetin nanocrystals generated using a novel bottom-up technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enhanced water solubility, antioxidant activity, and oral absorption of hesperetin by D-α-tocopheryl polyethylene glycol 1000 succinate and phosphatidylcholine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enhanced water solubility, antioxidant activity, and oral absorption of hesperetin by D-α-tocopheryl polyethylene glycol 1000 succinate and phosphatidylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]

Pinostrobin Technical Support Center: Navigating Stability in Cell Culture Media

Welcome to the technical support center for pinostrobin (B192119). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and effective use of pinostrobin in cell culture experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is pinostrobin and what are its primary biological activities?

Pinostrobin is a natural flavonoid found in various plants, including honey and fingerroot (Boesenbergia rotunda). It has garnered significant interest in the scientific community due to its diverse pharmacological properties, including anti-cancer, anti-inflammatory, antioxidant, and neuroprotective activities.[1] In cancer research, pinostrobin has been shown to inhibit cell proliferation and induce apoptosis in various cancer cell lines.[1] Its anti-inflammatory effects are partly attributed to its ability to inhibit the NF-κB signaling pathway.[2]

Q2: I'm having trouble dissolving pinostrobin for my cell culture experiments. What is the recommended procedure for preparing a stock solution?

Pinostrobin has low solubility in aqueous solutions, which can present a challenge for cell culture applications.[2] The recommended solvent for preparing a stock solution is dimethyl sulfoxide (B87167) (DMSO).[1][3] To ensure complete dissolution, gentle warming and sonication may be helpful. It is crucial to use a high-purity, anhydrous grade of DMSO.

Q3: What is the recommended storage condition for pinostrobin stock solutions?

To maintain the stability and activity of your pinostrobin stock solution, it is essential to store it properly. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[1][4] Store these aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][4] Always protect the stock solution from light.[1][4]

Q4: How stable is pinostrobin in cell culture media at 37°C?

Q5: Can I prepare a working solution of pinostrobin in aqueous buffer and store it?

It is not recommended to store aqueous solutions of pinostrobin for more than one day.[5] Due to its low aqueous solubility and potential for degradation at physiological pH, preparing fresh dilutions from a DMSO stock solution immediately before use is the best practice to ensure consistent and accurate experimental results.

Troubleshooting Guides

Issue 1: Inconsistent or weaker than expected biological activity of pinostrobin.

• Possible Cause 1: Degradation of pinostrobin in stock solution.

  • Troubleshooting Steps:

    • Ensure that the DMSO stock solution was stored correctly at -20°C or -80°C and protected from light.[1][4]

    • Avoid multiple freeze-thaw cycles by preparing single-use aliquots.[1][4]

    • Prepare a fresh stock solution from a new vial of pinostrobin powder.

• Possible Cause 2: Degradation of pinostrobin in cell culture medium.

  • Troubleshooting Steps:

    • Always add the pinostrobin working solution to your cells immediately after dilution in the cell culture medium.

    • For long-term experiments (>24 hours), replenish the medium with freshly diluted pinostrobin every 24 hours.

    • Minimize the exposure of the pinostrobin-containing medium to light.

• Possible Cause 3: Interaction with serum components.

  • Troubleshooting Steps:

    • Some flavonoids can interact with proteins in fetal bovine serum (FBS), potentially reducing their effective concentration.

    • Consider reducing the serum concentration if your cell line can tolerate it.

    • Perform a dose-response experiment to determine the optimal concentration of pinostrobin in your specific experimental conditions.

Issue 2: Precipitation observed after adding pinostrobin to the cell culture medium.

• Possible Cause 1: Exceeding the solubility limit.

  • Troubleshooting Steps:

    • Ensure the final concentration of DMSO in the cell culture medium is kept low (typically ≤ 0.1%) to avoid toxicity and to aid in keeping the pinostrobin in solution.

    • Prepare the final working solution by adding the DMSO stock dropwise to the pre-warmed medium while gently vortexing to ensure rapid and even dispersion.

    • If precipitation persists, consider lowering the final concentration of pinostrobin.

• Possible Cause 2: Poor quality of DMSO.

  • Troubleshooting Steps:

    • Use a new, unopened bottle of high-purity, anhydrous DMSO. DMSO is hygroscopic and absorbed water can reduce its solvating power for hydrophobic compounds.

Quantitative Data Summary

Parameter	Solvent	Concentration	Storage Temperature	Stability/Storage Recommendation	Reference
Solubility	DMSO	12 mg/mL	N/A	Recommended for stock solutions.	[5][6][7]
DMF	20 mg/mL	N/A	Alternative solvent for stock solutions.	[5][6][7]
DMF:PBS (pH 7.2) (1:3)	0.25 mg/mL	N/A	Limited aqueous solubility.	[5][6][7]
Stock Solution Storage	DMSO	High Concentration	-20°C	Up to 1 month, protect from light.	[1][4]
DMSO	High Concentration	-80°C	Up to 6 months, protect from light.	[1][4]
Aqueous Solution Storage	Cell Culture Media/Buffer	Working Concentration	4°C or 37°C	Not recommended for more than one day.	[5]

Experimental Protocols

Protocol 1: Preparation of Pinostrobin Stock Solution

• Weigh out the desired amount of pinostrobin powder in a sterile microcentrifuge tube.

• Add the appropriate volume of high-purity, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

• Vortex the solution until the pinostrobin is completely dissolved. Gentle warming (to 37°C) or brief sonication can be used to aid dissolution.

• Once dissolved, aliquot the stock solution into sterile, light-protecting (amber) microcentrifuge tubes in volumes suitable for single experiments.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Pinostrobin Working Solution in Cell Culture Medium

• Thaw a single aliquot of the pinostrobin DMSO stock solution at room temperature.

• Pre-warm the required volume of complete cell culture medium (containing serum and other supplements) to 37°C.

• Calculate the volume of the stock solution needed to achieve the final desired concentration in your experiment. Ensure the final DMSO concentration remains non-toxic to your cells (typically ≤ 0.1%).

• While gently vortexing the pre-warmed medium, add the calculated volume of the pinostrobin stock solution dropwise.

• Use the freshly prepared pinostrobin-containing medium immediately for your cell treatment.

Signaling Pathways and Experimental Workflows

Caption: Key signaling pathways modulated by pinostrobin.

Caption: Recommended workflow for using pinostrobin in cell culture.

Caption: Troubleshooting workflow for pinostrobin experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Pinostrobin CAS#: 480-37-5 [m.chemicalbook.com]

Optimizing extraction yield of Pinostrobin from natural sources

Welcome to the technical support center for the optimization of pinostrobin (B192119) extraction from natural sources. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to enhance the yield and purity of pinostrobin in your research.

Troubleshooting Guides

This section addresses common issues encountered during the extraction and purification of pinostrobin, offering potential causes and solutions to streamline your experimental workflow.

Issue 1: Low Pinostrobin Yield

Symptom	Potential Cause	Solution
Consistently low yield of pinostrobin extract.	Inappropriate Solvent Choice: The polarity of the solvent may not be optimal for pinostrobin, which is a less polar flavanone.	Pinostrobin is more soluble in non-polar solvents.[1] Consider using solvents like n-hexane or petroleum ether for extraction. For methods like maceration or ultrasound-assisted extraction, ethanol (B145695) has also been shown to be effective.[2][3] Perform a small-scale solvent screening to determine the best solvent for your specific plant material.
Suboptimal Solid-to-Liquid Ratio: An insufficient volume of solvent may lead to incomplete extraction of pinostrobin from the plant matrix.	Optimize the solid-to-liquid ratio. Ratios of 1:10 to 1:30 (w/v) are commonly used.[4][5] Experiment with different ratios to find the most effective for your method.
Inadequate Particle Size: Large plant material particles have a smaller surface area, which can hinder solvent penetration and efficient extraction.	Grind the dried plant material to a fine, uniform powder (e.g., 125 µm or 40-60 mesh) to increase the surface area available for solvent interaction.[4][6]
Insufficient Extraction Time or Temperature: The duration and temperature of the extraction may not be sufficient for the complete diffusion of pinostrobin into the solvent.	For maceration, allow for sufficient time (e.g., 18-24 hours).[7] For techniques like ultrasound-assisted or microwave-assisted extraction, optimize the time and temperature parameters. For example, ultrasound-assisted extraction can be effective in as little as 10 minutes.[4] However, be aware that excessive heat can potentially degrade the compound.

Issue 2: Low Purity of Isolated Pinostrobin

Symptom	Potential Cause	Solution
The isolated pinostrobin contains significant impurities.	Co-extraction of Other Compounds: The chosen solvent may be extracting other compounds with similar polarity to pinostrobin.	Employ a non-chromatographic purification method involving precipitation and recrystallization. After initial extraction with a non-polar solvent like petroleum ether, concentrating the extract and cooling it can precipitate pinostrobin.[7] Subsequent recrystallization from a solvent like methanol (B129727) can significantly improve purity.[7]
Ineffective Purification Method: Traditional column chromatography can be time-consuming and may not provide adequate separation.	Consider advanced purification techniques like centrifugal partition chromatography (CPC), which has been shown to yield high-purity pinostrobin (98.78%).[4]
Presence of Essential Oils: In sources like Boesenbergia rotunda, co-extracted essential oils can contaminate the final product.	During the purification process, ensure the separation of the oily layer from the crystallized pinostrobin. Washing the crystals with cold methanol can help remove residual oils.[8]

Issue 3: Inconsistent Extraction Results

Symptom	Potential Cause	Solution
High variability in pinostrobin yield between batches.	Inconsistent Plant Material: The concentration of pinostrobin can vary in natural sources due to factors like geographic location, harvest time, and storage conditions.	Source plant material from a consistent and reliable supplier. If possible, analyze the pinostrobin content of the raw material before extraction to establish a baseline.
Inconsistent Extraction Parameters: Minor variations in extraction parameters (time, temperature, solvent concentration) can lead to different yields.	Strictly control all extraction parameters. Use calibrated equipment and maintain detailed records of each extraction run to ensure reproducibility.
Degradation of Pinostrobin: Pinostrobin may degrade during extraction or storage if not handled properly.	Protect the extract and isolated compound from light and heat. Store in a cool, dark place. Consider extracting under an inert atmosphere (e.g., nitrogen) if degradation is a significant concern.

Frequently Asked Questions (FAQs)

Q1: What is the most common natural source for high-yield pinostrobin extraction?

A1: Boesenbergia rotunda, also known as fingerroot, is widely reported as a rich source of pinostrobin, with a content of 2-3% in the rhizome.[9]

Q2: Which extraction method is the most efficient for pinostrobin?

A2: Modern techniques like ultrasound-assisted extraction (UAE) and microwave-assisted extraction (MAE) are generally more efficient in terms of time and solvent consumption compared to traditional methods like maceration or Soxhlet extraction.[5][10] UAE with n-hexane has been shown to achieve high extraction efficiency (up to 95%) in a short time (10 minutes).[4]

Q3: Can I isolate pinostrobin without using chromatography?

A3: Yes, a simple, fast, and inexpensive non-chromatographic method has been developed. This involves maceration in petroleum ether, followed by concentration and cooling to precipitate pinostrobin. The precipitate is then recrystallized from warm methanol to yield high-purity crystals (≥ 99%).[7]

Q4: What is the optimal solvent for extracting pinostrobin?

A4: The choice of solvent depends on the extraction method. For methods aiming for high selectivity and direct precipitation, non-polar solvents like petroleum ether or n-hexane are effective due to pinostrobin's lipophilic nature.[7][9] For general extraction, ethanol and its aqueous solutions (e.g., 80% ethanol) have also been used successfully, especially in MAE.[5]

Q5: How can I improve the purity of my pinostrobin extract?

A5: Recrystallization is a key step for improving purity. After initial precipitation, dissolving the crude pinostrobin in a minimal amount of warm methanol and then cooling it to allow for crystal formation can remove many impurities.[7][8] Washing the final crystals with cold methanol is also recommended.[7]

Data Presentation

Table 1: Comparison of Pinostrobin Extraction Yields from Boesenbergia rotunda

Extraction Method	Solvent	Yield	Purity	Reference
Non-chromatographic	Petroleum Ether	2.36%	≥ 99%	[7]
Ultrasound-Assisted Extraction (UAE)	n-Hexane	35.68 ± 1.11 mg/g	-	[4]
Maceration followed by Sephadex LH20 gel filtration	95% Ethanol	0.86%	97.06%	[11]
Maceration and Reflux	n-Hexane	-	High (qualitative)	[8]

Table 2: Optimized Parameters for Different Extraction Methods

Method	Plant Source	Parameter	Optimal Condition	Reference
Ultrasound-Assisted Extraction (UAE)	Boesenbergia rotunda	Particle Size	125 µm	[4]
Solid-to-Liquid Ratio	1:30 g/mL	[4]
Extraction Time	10 minutes	[4]
Microwave-Assisted Extraction (MAE)	Cajanus cajan (Pigeon Pea)	Extraction Solution	80% Ethanol	[5]
Liquid-to-Solid Ratio	30:1 mL/g	[5]
Temperature	65 °C	[5]
Extraction Cycles	2 cycles of 1 minute each	[5]
Negative-Pressure Cavitation Extraction (NPCE)	Cajanus cajan (Pigeon Pea)	Ethanol Concentration	80%	[12]
Liquid-to-Solid Ratio	30:1	[12]
Temperature	45°C	[12]

Experimental Protocols

Protocol 1: Non-Chromatographic Isolation of Pinostrobin from Boesenbergia rotunda

This protocol is adapted from a simple, fast, and inexpensive method for high-purity pinostrobin isolation.[7]

• Sample Preparation:

  • Wash fresh Boesenbergia rotunda rhizomes with water.

  • Cut the rhizomes into small pieces (0.2–0.4 mm thickness).

  • Dry the pieces in an oven at 50°C for 24 hours.

  • Pulverize the dried rhizomes into a fine powder.

• Extraction:

  • Macerate 500 g of the dried powder in 2.5 L of petroleum ether for 18 hours.

  • Filter the extract. The solvent can be evaporated and reused for a second maceration to improve yield.

  • Combine the liquid extracts from the macerations.

• Precipitation:

  • Evaporate the solvent from the combined extract using a rotary evaporator until the volume is reduced to approximately 100 mL.

  • Store the concentrated extract at -20°C for 18 hours to allow for the formation of pale yellow precipitates.

• Recrystallization and Purification:

  • Filter the precipitates.

  • Dissolve the precipitates in 50 mL of warm methanol (60°C) with stirring for 15 minutes.

  • Store the solution at -20°C for 18 hours to induce recrystallization.

  • Filter the yellowish crystals and wash them several times with cold methanol (4°C) until they become colorless.

  • Dry the colorless crystals at room temperature.

Protocol 2: Ultrasound-Assisted Extraction (UAE) of Pinostrobin from Boesenbergia rotunda

This protocol is based on an optimized method for efficient pinostrobin extraction.[4]

• Sample Preparation:

  • Dry the Boesenbergia rotunda rhizomes and grind them to a particle size of 125 µm.

• Extraction:

  • Add 1 g of the dried powder to a suitable vessel.

  • Add 30 mL of n-hexane to achieve a solid-to-liquid ratio of 1:30 (g/mL).

  • Place the vessel in an ultrasonic bath.

  • Sonicate for 10 minutes at a controlled temperature (e.g., 30-40°C).

• Post-Extraction:

  • Filter the extract to separate the solid plant material.

  • The resulting extract can be used for quantification by HPLC or further purified.

Visualizations

Experimental Workflows

Caption: Workflow for Non-Chromatographic Pinostrobin Isolation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Boesenbergia rotunda and Its Pinostrobin for Atopic Dermatitis: Dual 5-Lipoxygenase and Cyclooxygenase-2 Inhibitor and Its Mechanistic Study through Steady-State Kinetics and Molecular Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficient Simultaneous Isolation of Pinostrobin and Panduratin A from Boesenbergia rotunda Using Centrifugal Partition Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. scispace.com [scispace.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. Bot Verification [rasayanjournal.co.in]
• 10. mdpi.com [mdpi.com]
• 11. he01.tci-thaijo.org [he01.tci-thaijo.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Pinostrobin Interference in Biochemical Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pinostrobin (B192119). This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to help you identify and mitigate potential interference in your biochemical assays. Pinostrobin, a bioactive flavanone (B1672756) with antioxidant, anti-inflammatory, and anticancer properties, can sometimes interact with assay components, leading to unreliable results.[1] This guide is designed to help you navigate these challenges and ensure the accuracy of your experimental data.

Frequently Asked questions (FAQs)

General Issues

Q1: My assay results with pinostrobin are inconsistent or not what I expected. What are the common reasons for this?

A1: Inconsistent results when using pinostrobin can stem from several of its inherent properties. The most common issues are:

• Poor Solubility: Pinostrobin has low solubility in aqueous buffers, which can lead to precipitation and inaccurate concentrations.

• Autofluorescence: Like many flavonoids, pinostrobin can exhibit intrinsic fluorescence, which may interfere with fluorescence-based assays.

• Redox Activity: As an antioxidant, pinostrobin can directly interact with redox-based assay reagents (e.g., MTT, resazurin), leading to false signals.

• Direct Enzyme/Protein Interaction: Pinostrobin is known to inhibit several enzymes and interact with various proteins, which could be a source of interference if your assay involves these or similar proteins.

Solubility and Compound Precipitation

Q2: My pinostrobin solution appears cloudy, or I see precipitates in my assay plate. How can I improve its solubility?

A2: Pinostrobin is sparingly soluble in aqueous solutions. To avoid precipitation, it is recommended to first dissolve it in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) to create a concentrated stock solution. The solubility in DMSO is approximately 12 mg/mL and in DMF is around 20 mg/mL. For your assay, you can then dilute this stock solution into your aqueous buffer. A 1:3 solution of DMF to PBS (pH 7.2) can achieve a pinostrobin solubility of about 0.25 mg/mL. It is not recommended to store the aqueous solution for more than one day. Always include a vehicle control (buffer with the same final concentration of the organic solvent) in your experiments.

Troubleshooting Workflow for Solubility Issues

Caption: A workflow to determine if observed turbidity is due to pinostrobin's poor solubility.

Interference in Cell Viability Assays (e.g., MTT, XTT)

Q3: My MTT assay shows an unexpected increase in cell viability with pinostrobin treatment, which contradicts my observations from microscopy. What is happening?

A3: This is a classic example of assay interference. Pinostrobin is an antioxidant and can chemically reduce the tetrazolium salt (MTT) to formazan, the purple product that is measured in this assay. This leads to a false-positive signal that is independent of cellular metabolic activity. Essentially, the pinostrobin is doing the work of the cellular enzymes, making it seem like there are more viable cells than there actually are.

Q4: How can I confirm that pinostrobin is interfering with my MTT assay?

A4: You can perform a simple cell-free control experiment. Add pinostrobin to your cell culture medium without any cells, then add the MTT reagent and incubate for the same duration as your main experiment. If the solution turns purple, it confirms that pinostrobin is directly reducing the MTT.

Q5: What are some alternative cell viability assays that are less prone to interference from antioxidant compounds like pinostrobin?

A5: Assays that do not rely on redox chemistry are generally more reliable for antioxidant compounds. Good alternatives include:

• CellTiter-Glo® Luminescent Cell Viability Assay: This assay measures ATP levels, which is a marker of metabolically active cells. It is less susceptible to interference from redox-active compounds.

• Crystal Violet Staining: This method stains the DNA of adherent cells, and the amount of dye retained is proportional to the cell number.

• CyQUANT® Direct Cell Proliferation Assay: This assay uses a fluorescent dye that binds to DNA to quantify cell number.

Interference in Fluorescence-Based Assays

Q6: I am observing a high background signal in my fluorescence-based assay when I add pinostrobin. Could the compound be autofluorescent?

A6: Yes, it is very likely. Flavonoids are known to be autofluorescent, typically exhibiting fluorescence in the green, yellow, and orange regions of the spectrum.[2] While the exact excitation and emission maxima for pinostrobin are not extensively reported, a study on its interaction with human serum albumin used an excitation wavelength of 280 nm and observed emission at 345 nm. It's crucial to determine if its fluorescence overlaps with that of your assay's fluorophore.

Q7: How can I test for pinostrobin's autofluorescence and correct for it?

A7: You should run a control experiment where you measure the fluorescence of pinostrobin in the assay buffer at the same excitation and emission wavelengths used for your assay's fluorophore. This should be done in the absence of any other assay components (e.g., enzymes, substrates, or cells). If you observe a signal, you will need to subtract this background fluorescence from your experimental readings.

Troubleshooting Workflow for Autofluorescence

References

• 1. (-)-Pinostrobin - LKT Labs [lktlabs.com]
• 2. researchgate.net [researchgate.net]

Degradation products of Pinostrobin under different storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of pinostrobin (B192119) and guidance on potential degradation issues encountered during experimentation. The information is presented in a question-and-answer format to directly address common concerns.

Disclaimer: While forced degradation studies have been conducted on pinostrobin, the specific chemical structures of its degradation products are not extensively detailed in publicly available scientific literature. The information provided herein is based on known stability profiles and general degradation pathways common to flavanones, the chemical class to which pinostrobin belongs.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause pinostrobin to degrade?

Based on stability-indicating method development studies, pinostrobin is known to be highly susceptible to degradation under basic (alkaline) and photolytic (light exposure) conditions. Conversely, it has been shown to be relatively stable under acidic and oxidative stress.[1]

Q2: What are the recommended storage conditions for pinostrobin?

To ensure long-term stability, pinostrobin solid material should be stored at -20°C, protected from light. For solutions, it is recommended to prepare them fresh for each experiment. If short-term storage of solutions is necessary, they should be kept at 2-8°C, protected from light, and used as quickly as possible. Avoid storing solutions in alkaline buffers (pH > 7).

Q3: I am seeing unexpected peaks in my HPLC chromatogram after my pinostrobin sample was left at room temperature. What could they be?

Unexpected peaks appearing in your HPLC analysis of a pinostrobin sample, especially after exposure to ambient light and temperature, are likely degradation products. Pinostrobin is particularly labile under photolytic and basic conditions.[1] These peaks represent new chemical entities formed from the breakdown of the parent molecule. To confirm this, you should compare the chromatogram to a freshly prepared standard and consider performing a forced degradation study under controlled light exposure to see if similar peaks are generated.

Q4: What chemical changes might pinostrobin undergo during degradation?

While specific degradation products for pinostrobin are not definitively identified in the literature, flavonoids in general can undergo several types of reactions. Under basic or photolytic stress, the flavanone (B1672756) structure may undergo cleavage of the heterocyclic C-ring. This would result in the formation of simpler phenolic compounds, such as substituted benzoic acids or benzaldehydes.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Loss of pinostrobin peak area over a short time in solution.	Solution Instability: The solvent or buffer system may be promoting degradation. Exposure to ambient lab lighting.	1. Ensure the pH of your solution is neutral or slightly acidic. Avoid alkaline buffers. 2. Protect your solution from light at all times using amber vials or by wrapping containers in foil. 3. Prepare solutions fresh before use whenever possible. 4. Analyze a freshly prepared standard to confirm the initial concentration.
Appearance of multiple new peaks in chromatograms of stored samples.	Forced Degradation: The sample has been exposed to harsh conditions (e.g., high pH, direct sunlight, high temperature).	1. Review your sample handling and storage procedures. 2. Perform a systematic forced degradation study (see Experimental Protocols) to identify which condition (acid, base, light, heat, oxidation) is causing the degradation. 3. Use a stability-indicating HPLC method to ensure adequate separation of pinostrobin from its degradants.
Inconsistent results in bioactivity assays.	Degradation to Inactive/Different Products: The active compound, pinostrobin, may be degrading, leading to a lower effective concentration and variable results.	1. Confirm the purity and integrity of your pinostrobin stock immediately before each experiment using a validated analytical method (e.g., HPLC). 2. Minimize the exposure of pinostrobin-containing media or buffers to light during incubation. 3. Include a stability control, where pinostrobin is incubated under assay conditions without cells or other reagents, to assess its stability over the experiment's duration.

Quantitative Data Summary

The following table summarizes the known qualitative stability of pinostrobin under various forced degradation conditions. Quantitative data on the percentage of specific degradation products is not available in the cited literature.

Stress Condition	Observation	Reference
Acidic Hydrolysis	Stable	[1]
Basic Hydrolysis	Highly Labile (Significant Degradation)	[1]
Oxidative (H₂O₂)	Stable	[1]
Photolytic (Sunlight)	Highly Labile (Significant Degradation)	[1]

Experimental Protocols

Protocol 1: Forced Degradation Study of Pinostrobin

This protocol outlines a typical procedure for conducting a forced degradation study to understand the stability of pinostrobin.

• Preparation of Stock Solution: Prepare a stock solution of pinostrobin in methanol (B129727) or acetonitrile (B52724) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acidic Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Heat at 60°C for 24 hours. Cool, neutralize with 0.1 M NaOH, and dilute with mobile phase to a final concentration of 100 µg/mL.

  • Basic Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 4 hours. Neutralize with 0.1 M HCl and dilute with mobile phase to a final concentration of 100 µg/mL.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature, protected from light, for 24 hours. Dilute with mobile phase to a final concentration of 100 µg/mL.

  • Thermal Degradation: Place the solid pinostrobin powder in a hot air oven at 105°C for 48 hours. Dissolve the stressed powder in a suitable solvent and dilute to a final concentration of 100 µg/mL.

  • Photolytic Degradation: Expose a 100 µg/mL solution of pinostrobin (in a quartz cuvette) to direct sunlight for 8 hours or in a photostability chamber (ICH Q1B conditions).

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing an HPLC method to separate pinostrobin from its potential degradation products.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Gradient elution using:

  • Solvent A: 0.1% Formic acid in Water

  • Solvent B: Acetonitrile or Methanol

• Gradient Program:

  • 0-5 min: 10% B

  • 5-20 min: 10% to 90% B (linear gradient)

  • 20-25 min: 90% B (isocratic)

  • 25-30 min: 90% to 10% B (return to initial)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 290 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

Visualizations

Caption: A general workflow for assessing the stability of pinostrobin.

References

• 1. Mahidol IR [repository.li.mahidol.ac.th]

Technical Support Center: Enhancing Brain Penetration of Pinostrobin

Welcome to the technical support center for researchers, scientists, and drug development professionals working on strategies to improve the brain penetration of Pinostrobin. This resource provides troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist you in your research endeavors.

Frequently Asked Questions (FAQs)

Q1: What is Pinostrobin and why is its brain penetration a focus of research?

Pinostrobin is a naturally occurring flavonoid found in various plants that has demonstrated a range of pharmacological activities, including neuroprotective, anti-inflammatory, and antioxidant effects. Its potential therapeutic applications in neurological disorders are of significant interest. However, its efficacy is limited by its poor ability to cross the blood-brain barrier (BBB), a highly selective barrier that protects the brain. Enhancing its brain penetration is crucial to unlocking its full therapeutic potential for central nervous system (CNS) diseases.

Q2: What are the main challenges in delivering Pinostrobin to the brain?

The primary challenges for Pinostrobin's brain delivery stem from its physicochemical properties and physiological barriers:

• Low Aqueous Solubility: Pinostrobin is practically insoluble in water, which can limit its absorption and distribution in the body.[1]

• Lipophilicity: While a certain degree of lipophilicity is required to cross the BBB, very high lipophilicity can lead to non-specific binding to plasma proteins and peripheral tissues, reducing the free fraction available to enter the brain.

• Blood-Brain Barrier (BBB): The tight junctions and efflux transporters of the BBB actively restrict the entry of many substances, including flavonoids like Pinostrobin.

Q3: Is Pinostrobin a substrate of P-glycoprotein (P-gp) at the BBB?

Interestingly, studies have shown that Pinostrobin is not a substrate for the major efflux transporter P-glycoprotein (P-gp). In fact, it has been identified as a non-competitive inhibitor of P-gp.[2][3] This is a significant advantage, as it means that P-gp will not actively pump Pinostrobin out of the brain endothelial cells. This property can be leveraged in combination with other drugs that are P-gp substrates to potentially enhance their brain uptake.

Troubleshooting Guides

This section addresses common issues encountered during experiments aimed at improving the brain penetration of Pinostrobin.

Issue 1: Low and Variable Permeability of Pinostrobin in In Vitro BBB Models (PAMPA, Caco-2, hCMEC/D3)

Potential Causes:

• Poor Solubility in Assay Buffer: Pinostrobin's low aqueous solubility can lead to precipitation in the donor compartment, resulting in an underestimation of its permeability.

• Non-Specific Binding: Due to its lipophilic nature, Pinostrobin can bind to plasticware (e.g., transwell inserts, plates) and cell monolayers, leading to low recovery and inaccurate permeability measurements.

• Inadequate Assay Conditions: The chosen buffer pH, incubation time, and sink conditions in the receiver compartment may not be optimal for a lipophilic compound like Pinostrobin.

• Cell Monolayer Integrity: For cell-based assays (Caco-2, hCMEC/D3), a leaky monolayer can result in artificially high permeability values that do not reflect true transcellular transport.

Troubleshooting Steps:

• Improve Solubility:

  • Co-solvents: Use a small percentage (typically <1%) of a biocompatible co-solvent like DMSO in your donor buffer. Ensure the final solvent concentration does not affect cell monolayer integrity.

  • Serum Albumin: Incorporate bovine serum albumin (BSA) (e.g., 1-4%) in the basolateral (receiver) chamber to mimic physiological sink conditions and reduce non-specific binding.[4][5]

• Address Non-Specific Binding:

  • Pre-incubation: Pre-incubate the transwell plates with a solution of the compound to saturate non-specific binding sites before starting the permeability experiment.

  • Mass Balance Study: Perform a mass balance study by quantifying the compound in the donor and receiver compartments, as well as the cell monolayer and plasticware, to account for all the compound.

• Optimize Assay Parameters:

  • pH: Use a buffer pH that is physiologically relevant (e.g., pH 7.4).

  • Agitation: Gently agitate the plates during incubation to reduce the unstirred water layer.

• Verify Monolayer Integrity:

  • TEER Measurement: Regularly measure the trans-epithelial electrical resistance (TEER) of your cell monolayers. Ensure TEER values are within the acceptable range for your cell type before and after the experiment.

  • Paracellular Markers: Include a low-permeability paracellular marker (e.g., Lucifer yellow or FITC-dextran) in your experiments to confirm monolayer tightness.

Issue 2: Difficulty in Formulating Pinostrobin into Nanoparticles (e.g., SLNs, Nanoemulsions)

Potential Causes:

• Poor Encapsulation Efficiency: The lipophilicity of Pinostrobin might not be perfectly matched with the lipid core of the nanoparticles.

• Particle Aggregation: Instability of the nanoparticle suspension can lead to aggregation over time.

• Inconsistent Particle Size: Suboptimal formulation parameters can result in a wide particle size distribution.

Troubleshooting Steps:

• Optimize Formulation Components:

  • Lipid Screening: Screen different solid lipids (for SLNs) or oils (for nanoemulsions) with varying chain lengths and saturation to find the best matrix for Pinostrobin encapsulation.

  • Surfactant/Co-surfactant Selection: Test a range of surfactants and co-surfactants at different ratios to achieve the desired particle size and stability.

• Refine Formulation Process:

  • Homogenization/Sonication: Optimize the homogenization pressure, number of cycles, or sonication time and amplitude to achieve a smaller and more uniform particle size.[6][7][8]

  • Temperature: Carefully control the temperature during the formulation process, especially for SLNs, to ensure proper lipid crystallization.

• Enhance Stability:

  • Zeta Potential: Aim for a zeta potential of at least ±30 mV to ensure good electrostatic stabilization and prevent aggregation.

  • Cryoprotectants: If lyophilizing the nanoparticles for long-term storage, use cryoprotectants (e.g., trehalose, sucrose) to prevent aggregation upon reconstitution.

Data Presentation

Table 1: Physicochemical Properties of Pinostrobin

Property	Value	Source
Molecular Formula	C₁₆H₁₄O₄	[9]
Molecular Weight	270.28 g/mol	[9]
LogP (Octanol-Water)	3.28 - 3.59	[1][2]
Aqueous Solubility	0.097 g/L (practically insoluble)	[1]
pKa (Strongest Acidic)	7.40 - 8.69	[1][2]
Solubility in DMF	~20 mg/mL	[2][10]
Solubility in DMSO	~12 mg/mL	[2][10]

Table 2: In Vivo Pharmacokinetic Parameters of Pinostrobin in Rats (Oral Administration)

Parameter	Value	Source
Cmax (Maximum Plasma Concentration)	53.034 ± 15.407 ng/mL	[10]
Tmax (Time to Reach Cmax)	0.133 h	[10]
Apparent Volume of Distribution (Vz)	Large (suggests preferential tissue binding)	[10]
Primary Tissue Distribution	Gastrointestinal tract	[10]

Experimental Protocols

Protocol 1: In Vitro PAMPA-BBB Assay for Pinostrobin

This protocol is adapted for hydrophobic compounds like Pinostrobin to predict passive diffusion across the BBB.

• Preparation of Lipid Membrane: Prepare a 1% solution of porcine brain polar lipid in dodecane. Sonicate until fully dissolved.

• Coating the Donor Plate: Pipette 5 µL of the lipid solution onto the membrane of each well of a 96-well PVDF filter plate (donor plate). Allow the solvent to evaporate for at least 15 minutes.

• Preparation of Solutions:

  • Donor Solution: Prepare a 100 µM solution of Pinostrobin in a phosphate-buffered saline (PBS, pH 7.4) containing 0.5% DMSO.

  • Acceptor Solution: Fill the wells of a 96-well acceptor plate with 300 µL of PBS (pH 7.4).

• Assay Procedure:

  • Add 150 µL of the donor solution to each well of the coated donor plate.

  • Carefully place the donor plate into the acceptor plate, ensuring the bottom of the membrane is in contact with the acceptor solution.

  • Incubate the plate assembly at room temperature for 4-16 hours with gentle shaking.

• Sample Analysis:

  • After incubation, carefully separate the plates.

  • Collect samples from both the donor and acceptor wells.

  • Analyze the concentration of Pinostrobin in each sample using a validated analytical method (e.g., HPLC-UV or LC-MS/MS).

• Calculation of Permeability (Pe): The effective permeability (Pe) can be calculated using established equations that take into account the concentrations in the donor and acceptor wells, the volume of the wells, the surface area of the membrane, and the incubation time.

Protocol 2: Preparation of Pinostrobin-Loaded Solid Lipid Nanoparticles (SLNs)

This protocol describes a hot homogenization and ultrasonication method for preparing Pinostrobin-loaded SLNs.

• Preparation of Lipid and Aqueous Phases:

  • Lipid Phase: Weigh an appropriate amount of a solid lipid (e.g., Compritol® 888 ATO) and Pinostrobin. Heat the mixture to 5-10 °C above the melting point of the lipid until a clear, molten liquid is formed.

  • Aqueous Phase: Prepare an aqueous solution containing a surfactant (e.g., 2% w/v Tween 80). Heat it to the same temperature as the lipid phase.

• Homogenization:

  • Add the hot aqueous phase to the molten lipid phase and immediately homogenize the mixture using a high-shear homogenizer at high speed (e.g., 10,000 rpm) for 10-15 minutes. This creates a coarse pre-emulsion.

• Ultrasonication:

  • Subject the pre-emulsion to high-power probe sonication in an ice bath to prevent overheating. Optimize sonication parameters (e.g., 70% amplitude for 15 minutes with pulse cycles) to achieve the desired particle size.

• Cooling and Nanoparticle Formation:

  • Cool the resulting nanoemulsion in an ice bath or at room temperature to allow the lipid to recrystallize and form solid lipid nanoparticles.

• Characterization:

  • Measure the particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Determine the encapsulation efficiency by separating the free drug from the SLNs (e.g., by ultracentrifugation) and quantifying the amount of Pinostrobin in the supernatant and the pellet.

Protocol 3: Quantification of Pinostrobin in Brain Tissue Homogenate

This protocol outlines a procedure for extracting and quantifying Pinostrobin from brain tissue using LC-MS/MS.

• Brain Tissue Homogenization:

  • Accurately weigh the frozen brain tissue sample.

  • Add ice-cold physiological saline (1:2 w/v) and homogenize the tissue using a mechanical homogenizer until a uniform suspension is obtained.

• Protein Precipitation and Extraction:

  • To a 200 µL aliquot of the brain homogenate, add an internal standard solution.

  • Add 1 mL of a cold protein precipitation solvent (e.g., methanol:acetonitrile 5:95, v/v).

  • Vortex the mixture vigorously for 5 minutes.

  • Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes at 4 °C.

• Sample Preparation for LC-MS/MS:

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried residue in 100 µL of the mobile phase.

  • Vortex and centrifuge to pellet any remaining particulates.

  • Transfer the supernatant to an HPLC vial for analysis.

• LC-MS/MS Analysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of Pinostrobin and the internal standard. This will involve optimizing chromatographic separation and mass spectrometric detection parameters.

Mandatory Visualizations

Caption: Challenges for Pinostrobin at the Blood-Brain Barrier.

Caption: Formulation strategies to improve brain delivery of Pinostrobin.

Caption: Experimental workflow for assessing Pinostrobin's brain penetration.

References

• 1. edepot.wur.nl [edepot.wur.nl]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. benchchem.com [benchchem.com]
• 4. scientificlabs.ie [scientificlabs.ie]
• 5. The impact of protein on Caco-2 permeability of low mass balance compounds for absorption projection and efflux substrate identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemmethod.com [chemmethod.com]
• 7. researchgate.net [researchgate.net]
• 8. Optimal ultrasonication process time remains constant for a specific nanoemulsion size reduction system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sfera.unife.it [sfera.unife.it]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Pinostrobin Solubility and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to the precipitation of pinostrobin (B192119) in aqueous solutions during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is pinostrobin and why is its solubility in aqueous solutions a concern?

Pinostrobin is a naturally occurring flavonoid with a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.[1] However, it is a hydrophobic molecule with very low solubility in water.[2] This poor aqueous solubility can lead to precipitation during experiments, resulting in inaccurate compound concentrations and unreliable results.

Q2: What are the primary organic solvents for dissolving pinostrobin?

Pinostrobin is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF).[3][4] These are typically used to prepare concentrated stock solutions.

Q3: What is the solubility of pinostrobin in these organic solvents?

The approximate solubility of pinostrobin in these solvents is summarized in the table below.

Solvent	Solubility
Dimethyl sulfoxide (DMSO)	~12 mg/mL
Dimethylformamide (DMF)	~20 mg/mL

Data sourced from product information sheets.[3][4]

Q4: Can I dissolve pinostrobin directly in aqueous buffers like PBS?

Directly dissolving pinostrobin in aqueous buffers is challenging due to its low water solubility. It is sparingly soluble in aqueous buffers.[3][4] For example, the solubility in a 1:3 solution of DMF:PBS (pH 7.2) is approximately 0.25 mg/mL.[3][4] To achieve this, it is recommended to first dissolve pinostrobin in an organic solvent like DMF and then dilute it into the aqueous buffer.[3][4]

Q5: How can I improve the aqueous solubility of pinostrobin for my experiments?

Several methods can be employed to enhance the aqueous solubility of pinostrobin:

• Co-solvents: Using a water-miscible organic solvent like DMSO or DMF to first dissolve pinostrobin before diluting it into your aqueous experimental medium is a common practice.

• Inclusion Complexes: Forming inclusion complexes with cyclodextrins, such as β-cyclodextrin (βCD) and its derivatives (e.g., hydroxypropyl-β-cyclodextrin or HPβCD), can significantly increase the aqueous solubility of pinostrobin.[5]

Q6: What is the recommended concentration of DMSO for cell culture experiments involving pinostrobin?

The final concentration of DMSO in cell culture media should be kept as low as possible to avoid cytotoxicity. Generally, most cell lines can tolerate DMSO concentrations up to 0.5%, with some tolerating up to 1%. However, it is always recommended to perform a vehicle control (media with the same final DMSO concentration) to assess any potential effects of the solvent on your cells.

Q7: How should I store my pinostrobin stock solution?

Pinostrobin stock solutions prepared in anhydrous DMSO can be stored at -20°C for several months. To avoid repeated freeze-thaw cycles, it is best to aliquot the stock solution into single-use volumes. General studies on flavonoids suggest that stability is maintained for several months when stored properly at -20°C or -80°C in tightly sealed, light-protected vials.

Troubleshooting Guide

This guide addresses common issues encountered when working with pinostrobin in aqueous solutions.

Problem	Possible Cause	Troubleshooting Steps & Solutions
Precipitation upon dilution of DMSO/DMF stock solution into aqueous buffer (e.g., PBS, cell culture media)	The final concentration of pinostrobin exceeds its solubility limit in the aqueous medium.	1. Decrease the final concentration of pinostrobin: If your experimental design allows, lower the final working concentration. 2. Increase the percentage of co-solvent (if permissible): For some assays, a slightly higher final DMSO concentration (e.g., up to 0.5%) may be acceptable and can help maintain solubility. Always include a vehicle control with the same DMSO concentration. 3. Use a stepwise dilution: Instead of adding the stock solution directly to the full volume of aqueous buffer, add a small amount of buffer to the stock, vortex, and then add this mixture to the remaining buffer. 4. Utilize cyclodextrins: Prepare a pinostrobin-cyclodextrin inclusion complex to significantly enhance its aqueous solubility (see Experimental Protocols).
Cloudiness or turbidity appears in the solution over time	Slow precipitation or aggregation of pinostrobin molecules.	1. Use freshly prepared solutions: Aqueous solutions of pinostrobin are not recommended for storage for more than one day.[3][4] Prepare fresh dilutions for each experiment. 2. Ensure complete dissolution of the stock: Before diluting, ensure your pinostrobin stock solution is fully dissolved. Gentle warming (to 37°C) and vortexing can aid dissolution. 3. Maintain consistent temperature: Temperature fluctuations can affect solubility. Ensure your experimental solutions are maintained at a constant temperature.
Inconsistent experimental results	Variable amounts of soluble pinostrobin due to precipitation.	1. Visually inspect solutions: Before each use, carefully inspect your solutions for any signs of precipitation. 2. Prepare fresh dilutions for each replicate: To ensure consistency, prepare fresh dilutions from your stock solution for each experimental replicate. 3. Implement a robust solubilization protocol: Consistently use a validated method, such as the co-solvent or cyclodextrin (B1172386) inclusion complex method, to ensure reproducible solubility.

Experimental Protocols

Protocol 1: Preparation of Pinostrobin Stock Solution and Working Solutions for Cell-Based Assays

Materials:

• Pinostrobin powder

• Anhydrous dimethyl sulfoxide (DMSO)

• Sterile cell culture medium

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Prepare a Concentrated Stock Solution (e.g., 10 mM):

  • Calculate the required mass of pinostrobin to prepare your desired volume and concentration of stock solution (Molar Mass of Pinostrobin: 270.28 g/mol ).

  • Aseptically weigh the pinostrobin powder and transfer it to a sterile microcentrifuge tube.

  • Add the calculated volume of anhydrous DMSO to the tube.

  • Vortex the solution until the pinostrobin is completely dissolved. Gentle warming to 37°C in a water bath can assist dissolution.

  • Store the stock solution in single-use aliquots at -20°C, protected from light.

• Prepare the Final Working Solution:

  • Thaw an aliquot of the pinostrobin stock solution at room temperature.

  • Perform a serial dilution of the stock solution in your cell culture medium to achieve the desired final concentration.

  • Crucially, ensure the final concentration of DMSO in the cell culture medium does not exceed a level toxic to your specific cell line (typically ≤ 0.5%).

  • For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a 1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of cell culture medium). This will result in a final DMSO concentration of 0.1%.

  • Always prepare a vehicle control containing the same final concentration of DMSO in the cell culture medium.

Protocol 2: Preparation of Pinostrobin-β-Cyclodextrin (βCD) Inclusion Complex by Freeze-Drying

This method significantly enhances the aqueous solubility of pinostrobin.

Materials:

• Pinostrobin

• β-Cyclodextrin (βCD)

• Deionized water

• Magnetic stirrer and stir bar

• Freeze-dryer

Procedure:

• Molar Ratio Determination: A 1:1 molar ratio of pinostrobin to βCD is commonly used for inclusion complex formation.

• Dissolution:

  • Dissolve the calculated amount of βCD in deionized water with stirring.

  • Separately, dissolve the equimolar amount of pinostrobin in a minimal amount of a suitable organic solvent (e.g., ethanol (B145695) or acetone).

• Complexation:

  • Slowly add the pinostrobin solution to the aqueous βCD solution while continuously stirring.

  • Continue stirring the mixture at room temperature for 24-48 hours to allow for complex formation.

• Freeze-Drying (Lyophilization):

  • Freeze the resulting solution at a low temperature (e.g., -80°C) until it is completely solid.

  • Lyophilize the frozen solution under vacuum until a dry powder is obtained. This powder is the pinostrobin-βCD inclusion complex.

• Characterization and Use:

  • The formation of the inclusion complex can be confirmed by techniques such as Differential Scanning Calorimetry (DSC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

  • The resulting powder can be dissolved in aqueous buffers for your experiments. Determine the solubility of the complex in your specific buffer before use.

Visualization of Pinostrobin's Biological Activity

Pinostrobin has been shown to modulate several key signaling pathways involved in cellular processes. The following diagrams illustrate some of these interactions.

A typical experimental workflow for in vitro studies with pinostrobin.

Pinostrobin's modulation of the MAPK signaling pathway.

Pinostrobin's effect on the Akt signaling pathway in adipogenesis.

Pinostrobin induces apoptosis via ROS-mediated mitochondrial pathway.

Pinostrobin's inhibitory effect on the NF-κB signaling pathway.

References

• 1. debuglies.com [debuglies.com]
• 2. Extraction, Characterization, Stability and Biological Activity of Flavonoids Isolated from Chamomile Flowers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. Pinostrobin: An Adipogenic Suppressor from Fingerroot (Boesenbergia rotunda) and Its Possible Mechanisms [mdpi.com]
• 5. medchemexpress.com [medchemexpress.com]

Method development for separating Pinostrobin from co-occurring flavonoids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of pinostrobin (B192119) from co-occurring flavonoids.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for separating pinostrobin from other flavonoids?

A1: The most common methods for separating pinostrobin include solvent extraction (maceration), recrystallization, and various forms of chromatography such as column chromatography (using silica (B1680970) gel or Sephadex LH-20), and centrifugal partition chromatography (CPC).[1][2][3][4][5] A non-chromatographic method involving extraction with petroleum ether followed by recrystallization from methanol (B129727) has also been proven effective.[3][6][5]

Q2: Which solvents are most effective for extracting pinostrobin?

A2: Pinostrobin's lipophilic nature makes non-polar solvents effective for extraction.[3][5] Petroleum ether and n-hexane are commonly used for initial extraction from plant material, as they can selectively extract pinostrobin over more polar flavonoids.[1][3][4][5][7] For subsequent purification steps like recrystallization, methanol is often employed.[1][3][5] Binary solvent systems, such as 70% methanol/water, have also been shown to produce high yields of pinostrobin.[8] Pinostrobin is also soluble in organic solvents like DMSO, dimethyl formamide (B127407) (DMF), chloroform, dichloromethane, and ethyl acetate.[9][10]

Q3: What are the major co-occurring flavonoids that interfere with pinostrobin separation?

A3: Pinostrobin is often found alongside other flavonoids with similar chemical structures, which can complicate separation. Common co-occurring flavonoids include panduratin (B12320070) A, pinocembrin (B1678385), cardamonin, alpinetin, pinostrobin chalcone, 2',4'-dihydroxy-6'-methoxy chalcone, helichrysetin, flavokawain C, and uvangoletin.[3][4][5][7][11][12] The presence of these compounds, particularly those with similar polarity, is a primary challenge in achieving high-purity pinostrobin.

Q4: What purity and yield can I expect from different separation methods?

A4: The purity and yield of isolated pinostrobin vary depending on the method used. A simple, non-chromatographic method involving maceration and recrystallization can yield pinostrobin with ≥ 99% purity and a yield of 2.36%.[3] Centrifugal Partition Chromatography (CPC) has been reported to isolate pinostrobin with a purity of 98.78%.[4][13] Maceration with 95% ethanol (B145695) followed by Sephadex LH20 gel filtration and recrystallization resulted in 97.06% pure pinostrobin with a 0.86% yield.[2]

Troubleshooting Guides

Issue 1: Low Yield of Pinostrobin After Initial Extraction

• Possible Cause 1: Inappropriate Solvent Choice. The polarity of the extraction solvent is crucial. Pinostrobin is more lipophilic than many other flavonoids.[3][5] Using a highly polar solvent may result in the co-extraction of numerous impurities and lower the relative amount of pinostrobin.

  • Solution: Start with a non-polar solvent like n-hexane or petroleum ether for the initial extraction.[1][3][4][5] This leverages the "like dissolves like" principle to selectively extract the less polar pinostrobin.[3][5]

• Possible Cause 2: Inefficient Extraction Technique. Simple maceration might not be sufficient to extract the maximum amount of pinostrobin.

  • Solution: Consider using ultrasound-assisted extraction (UAE) to enhance extraction efficiency.[4][7][13] Optimizing parameters such as particle size (e.g., 125 μm), solid-to-liquid ratio (e.g., 1:30 g/mL), and extraction time (e.g., 10 minutes) can significantly improve yields.[4][13] Reflux extraction is also a more efficient alternative to maceration, requiring less time and solvent.[1]

Issue 2: Difficulty in Separating Pinostrobin from Co-occurring Flavonoids (e.g., Pinocembrin, Cardamonin)

• Possible Cause 1: Similar Polarity of Compounds. Pinostrobin and other flavonoids like pinocembrin often have very similar polarities, making them difficult to separate using traditional chromatographic methods.

  • Solution 1: Centrifugal Partition Chromatography (CPC). CPC is a liquid-liquid chromatography technique that avoids the use of a solid stationary phase, thus preventing irreversible adsorption of the target compounds.[4] By carefully selecting a biphasic solvent system (e.g., n-hexane/methanol/water), it is possible to achieve high-resolution separation of compounds with close polarities.[4][13]

  • Solution 2: Recrystallization. This technique relies on differences in solubility of the compounds in a particular solvent at different temperatures. A carefully chosen solvent will dissolve the target compound and impurities at a high temperature, and upon cooling, the less soluble target compound will crystallize out, leaving the impurities in the solution.[1] Repeated recrystallization can significantly improve purity.[1]

Issue 3: Pinostrobin Purity is Low After Recrystallization

• Possible Cause 1: Incomplete Removal of Impurities. A single recrystallization step may not be sufficient to remove all co-crystallizing impurities.

  • Solution: Perform multiple recrystallization steps.[1] Washing the obtained crystals with a cold solvent in which pinostrobin has low solubility can also help remove surface impurities.[3][5]

• Possible Cause 2: Presence of Oily Impurities. Extracts from some plant sources, like Boesenbergia pandurata rhizome, may contain essential oils that can interfere with the crystallization process.[1]

  • Solution: Storing the concentrated extract in a refrigerator or freezer can help in the precipitation of pinostrobin, separating it from the oily residue.[1][3][5] The oily layer can then be decanted or separated before proceeding with recrystallization.

Quantitative Data Summary

Method	Plant Source	Extraction Solvent	Purification Technique	Yield (%)	Purity (%)	Reference
Non-Chromatographic	Boesenbergia rotunda	Petroleum Ether	Recrystallization from Methanol	2.36	≥ 99	[3]
Centrifugal Partition Chromatography (CPC)	Boesenbergia rotunda	n-hexane	CPC with n-hexane/MeOH/water (5/3.4/1.6, v/v)	-	98.78	[4][13]
Maceration & Column Chromatography	Boesenbergia rotunda (Fingerroot)	95% Ethanol	Sephadex LH20 Gel Filtration & Recrystallization	0.86	97.06	[2]
Homogenate Extraction & Column Chromatography	Medicinal Plants	70-95% Ethanol	Gel-Resin Column Chromatography & Recrystallization	-	> 90	[14]

Experimental Protocols

Protocol 1: Non-Chromatographic Isolation of Pinostrobin

This protocol is adapted from a method for isolating pinostrobin from Boesenbergia rotunda rhizome.[3][5]

• Extraction:

  • Macerate the dried powder of B. rotunda (500 g) in petroleum ether (2.5 L) for 18 hours.

  • Filter the extract and evaporate the solvent using a rotary evaporator.

  • Reuse the solvent for a second maceration of the plant material.

  • Combine the liquid extracts from both macerations and concentrate to a final volume of approximately 100 mL.

• Initial Crystallization:

  • Store the concentrated extract at -20°C for 18 hours to allow for the formation of pale yellow precipitates of pinostrobin.

• Recrystallization:

  • Filter the precipitates and dissolve them in warm methanol (e.g., 50 mL at 60°C) with stirring for 15 minutes.

  • Store the methanol solution at -20°C for 18 hours to induce recrystallization.

• Purification:

  • Filter the formed crystals and wash them several times with cold methanol (4°C) until the crystals become colorless.

  • Dry the purified pinostrobin crystals at room temperature.

Protocol 2: Centrifugal Partition Chromatography (CPC) for Pinostrobin Separation

This protocol is based on a method for the simultaneous isolation of pinostrobin and panduratin A from Boesenbergia rotunda.[4][13]

• Ultrasound-Assisted Extraction (UAE):

  • Extract powdered B. rotunda (particle size ~125 µm) with n-hexane at a solid-to-liquid ratio of 1:30 g/mL for 10 minutes.

  • Filter and concentrate the extract to obtain the crude sample.

• CPC System Preparation:

  • Prepare a biphasic solvent system of n-hexane/methanol/water (5:3.4:1.6, v/v).

  • Equilibrate the CPC system by pumping the stationary phase (lower aqueous phase) followed by the mobile phase (upper organic phase) in ascending mode.

• Sample Injection and Separation:

  • Dissolve the crude extract in a suitable solvent (e.g., ethyl acetate) and inject it into the CPC system.

  • Elute with the mobile phase at a defined flow rate.

• Fraction Collection and Analysis:

  • Collect fractions and monitor the separation using a suitable analytical technique like UHPLC.

  • Combine the fractions containing pure pinostrobin and evaporate the solvent to obtain the purified compound.

Visualizations

Caption: Workflow for non-chromatographic isolation of pinostrobin.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. he01.tci-thaijo.org [he01.tci-thaijo.org]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. mdpi.com [mdpi.com]
• 5. scispace.com [scispace.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. Efficient Simultaneous Isolation of Pinostrobin and Panduratin A from Boesenbergia rotunda Using Centrifugal Partition Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. Pinostrobin | CAS:480-37-5 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Efficient Simultaneous Isolation of Pinostrobin and Panduratin A from Boesenbergia rotunda Using Centrifugal Partition Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. CN101875648B - Method for extracting and purifying Pinostrobin from medicinal plants, and pharmaceutical preparation and application thereof - Google Patents [patents.google.com]

Technical Support Center: Optimizing Pinostrobin Concentration for In Vitro Cytotoxicity Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the use of pinostrobin (B192119) in in vitro cytotoxicity assays.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting concentration range for pinostrobin in cytotoxicity assays?

A1: Based on published data, a broad starting range for pinostrobin is recommended, from low micromolar (e.g., 10 µM) to high micromolar (e.g., 1000 µM). The optimal concentration is highly dependent on the cell line being tested. For instance, some cancer stem-like cells show a response at concentrations as low as 12.5 µM, while certain breast cancer cell lines like MCF-7 and MDA-MB-231 may require concentrations up to 1000 µM to observe significant effects.[1][2]

Q2: How should I dissolve pinostrobin for in vitro experiments?

A2: Pinostrobin has low water solubility.[3] It is typically dissolved in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) to create a stock solution.[4] This stock solution is then further diluted in the cell culture medium to achieve the desired final concentrations. It is crucial to ensure the final solvent concentration in the culture medium is non-toxic to the cells (typically ≤ 0.5%). A vehicle control (medium with the same final solvent concentration) must be included in your experiments.

Q3: Which cytotoxicity assay is most suitable for pinostrobin?

A3: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a commonly used and well-documented method for assessing pinostrobin's cytotoxic effects.[1][4] However, other assays like the LDH (Lactate Dehydrogenase) assay can also be employed to measure cell membrane integrity and cytotoxicity. The choice of assay may depend on the specific research question and the potential for compound interference.

Q4: What is the primary mechanism of pinostrobin-induced cytotoxicity?

A4: Pinostrobin has been shown to induce cytotoxicity in cancer cells primarily through the induction of reactive oxygen species (ROS)-mediated apoptosis.[1][5] This involves both the extrinsic and intrinsic apoptotic pathways, leading to mitochondrial damage and ultimately, cell death.[1][5]

Data Presentation: Pinostrobin IC50 Values

The following table summarizes the half-maximal inhibitory concentration (IC50) values of pinostrobin in various cell lines as reported in the literature.

Cell Line	Cancer Type	Assay	Incubation Time	IC50 (µM)	Reference
MDA-MB-231	Breast Cancer	MTT	24 hours	1316.84	[2]
MDA-MB-231	Breast Cancer	MTT	48 hours	1035.88	[2]
MDA-MB-231	Breast Cancer	MTT	72 hours	1157.43	[2]
MCF-7	Breast Cancer	MTT	24 hours	1503.17	[2]
MCF-7	Breast Cancer	MTT	48 hours	1502.39	[2]
MCF-7	Breast Cancer	MTT	72 hours	2866.35	[2]
T47D	Breast Cancer	MTT	24 hours	2930	[6]
HeLa-derived CSCs	Cervical Cancer	MTT	24-48 hours	>12.5	[1]
CCRF-CEM	Leukemia	-	-	10.2
Flp-In™-293	-	-	72 hours	>100	[7][8]
HeLa S3	Cervical Cancer	-	72 hours	>100	[7]
KBvin	-	-	72 hours	>100	[7]
ABCB1/Flp-In™-293	-	-	72 hours	>100	[7]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no cytotoxicity observed	Pinostrobin concentration is too low: The selected concentration range may not be effective for the specific cell line.	- Increase the concentration range of pinostrobin in subsequent experiments. - Consult the IC50 data table for guidance on effective concentrations in similar cell lines.
Inadequate incubation time: The duration of exposure to pinostrobin may be insufficient to induce a cytotoxic response.	- Extend the incubation period (e.g., from 24 to 48 or 72 hours).[2]
Poor solubility of pinostrobin: The compound may have precipitated out of the culture medium.	- Visually inspect the wells for any precipitate. - Ensure the final DMSO concentration is within a safe and effective range for solubilization. - Prepare fresh dilutions of pinostrobin for each experiment.
Inconsistent results between replicates	Uneven cell seeding: Variability in the number of cells seeded per well can lead to inconsistent results.	- Ensure a homogenous cell suspension before seeding. - Use a multichannel pipette for seeding and handle with care to avoid disturbing the cells.
Edge effect: Wells on the periphery of the microplate are prone to evaporation, which can concentrate the test compound and affect cell growth.	- Avoid using the outer wells of the plate for experimental samples. Fill them with sterile media or PBS to maintain humidity.
High background in MTT assay	Contamination: Bacterial or yeast contamination in the cell culture can reduce the MTT reagent and produce a false positive signal.	- Regularly check cell cultures for contamination under a microscope. - Use sterile techniques and reagents.
Pinostrobin interference: As a colored compound, pinostrobin may interfere with the colorimetric readout of the MTT assay.	- Include a "compound only" control (pinostrobin in media without cells) to measure its intrinsic absorbance. - Consider using an alternative cytotoxicity assay, such as the LDH assay, which is less prone to colorimetric interference.

Experimental Protocols

MTT Cytotoxicity Assay

This protocol is adapted from standard MTT assay procedures.[5][9]

Materials:

• Pinostrobin stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Cell culture medium (serum-free for MTT incubation step)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01N HCl)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of pinostrobin in culture medium. Remove the old medium from the wells and add the pinostrobin dilutions. Include vehicle controls (medium with the same concentration of DMSO) and untreated controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, remove the treatment medium and add 100 µL of serum-free medium containing 10 µL of MTT solution (final concentration 0.5 mg/mL) to each well.

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

LDH Cytotoxicity Assay

This protocol is based on standard LDH assay procedures.[10][11]

Materials:

• Pinostrobin stock solution (in DMSO)

• LDH assay kit (containing LDH reaction mixture and stop solution)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Supernatant Collection: After the incubation period, centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes. Carefully transfer the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture to each well containing the supernatant and incubate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add the stop solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity based on the absorbance readings of the experimental samples relative to the spontaneous and maximum release controls.

Mandatory Visualizations

Caption: Experimental workflow for optimizing pinostrobin concentration in cytotoxicity assays.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. LDH cytotoxicity assay [protocols.io]
• 5. Pinostrobin inhibits proliferation and induces apoptosis in cancer stem-like cells through a reactive oxygen species-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro study of pinostrobin propionate and pinostrobin butyrate: Cytotoxic activity against breast cancer cell T47D and its selectivity index - PMC [pmc.ncbi.nlm.nih.gov]
• 7. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]
• 8. Pinostrobin and Tectochrysin Conquer Multidrug-Resistant Cancer Cells via Inhibiting P-Glycoprotein ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. m.youtube.com [m.youtube.com]

Technical Support Center: Large-Scale Synthesis of Pinostrobin

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges encountered during the large-scale synthesis of pinostrobin (B192119).

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route for pinostrobin?

A1: The most prevalent and scalable method for synthesizing pinostrobin is a two-step process. It begins with a Claisen-Schmidt condensation of 2'-hydroxy-4',6'-dimethoxyacetophenone and benzaldehyde (B42025) to form 2'-hydroxy-4',6'-dimethoxychalcone. This intermediate then undergoes an intramolecular cyclization to yield pinostrobin (a flavanone).[1][2]

Q2: What are the critical parameters to control during the Claisen-Schmidt condensation for optimal chalcone (B49325) yield?

A2: The key parameters to control are the choice and concentration of the catalyst, reaction temperature, and stoichiometry of the reactants. Strong bases like sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH) are common catalysts.[2][3] Temperature control is crucial to minimize side reactions; for some substrates, reactions at 0°C have shown to provide the best yields.[4]

Q3: Which catalysts are most effective for the cyclization of the chalcone intermediate to pinostrobin?

A3: A comparative study on the intramolecular cyclization of 2'-hydroxychalcones has shown that the choice of catalyst significantly impacts the yield. While acid catalysts like methanesulfonic acid can be used, basic catalysts such as piperidine (B6355638) have been reported to give high yields (74-93%) for certain chalcones.[1] Sodium acetate (B1210297) is another commonly used basic catalyst, though it may result in more moderate yields.[1][5]

Q4: What are the primary challenges when scaling up pinostrobin synthesis from the lab to a pilot plant?

A4: Scaling up introduces several challenges, including:

• Heat Management: Larger reaction volumes can lead to uneven temperature distribution and localized "hot spots," potentially causing side reactions and product degradation.[6][7]

• Mixing and Mass Transfer: Achieving uniform mixing in large reactors is more difficult and can affect reaction kinetics and yield.[6][8]

• Reagent Addition: The rate of reagent addition, which is easily controlled on a small scale, can significantly impact the reaction profile and impurity formation at a larger scale.[6]

• Purification: Purification methods used in the lab, such as column chromatography, are often not practical for large quantities. Alternative strategies like recrystallization, liquid-liquid extraction, or the use of macroporous resins become necessary.[7][9]

Troubleshooting Guides

Issue 1: Low Yield in Claisen-Schmidt Condensation (Chalcone Formation)

Potential Cause	Troubleshooting Steps	Expected Outcome	Citation(s)
Inactive Catalyst	Use fresh NaOH or KOH pellets, as they can react with atmospheric CO₂ and become less effective.	Improved reaction rate and conversion.	[2]
Side Reactions	* Self-condensation of ketone: Use a slight excess of the aldehyde. * Cannizzaro reaction of aldehyde: Use a milder base or lower the concentration of the strong base.	Minimized formation of byproducts and increased yield of the desired chalcone.	[2][3]
Suboptimal Temperature	Optimize the reaction temperature. While some reactions proceed at room temperature, others may require cooling (e.g., 0°C) to suppress side reactions or gentle heating to increase the reaction rate.	Improved yield and purity of the chalcone.	[4][10]
Incorrect Stoichiometry	Ensure the correct molar ratio of reactants. For this specific reaction, a 1:1 ratio of the acetophenone (B1666503) to benzaldehyde is typically used.	Drives the reaction to completion and minimizes unreacted starting materials.	[3]

Issue 2: Inefficient Cyclization of Chalcone to Pinostrobin

Potential Cause	Troubleshooting Steps	Expected Outcome	Citation(s)
Ineffective Catalyst	Screen different catalysts. Piperidine in water or sodium acetate in methanol (B129727) are effective basic catalysts. Acid catalysts like methanesulfonic acid in ethanol (B145695) can also be used, but yields may vary.	Identification of the optimal catalyst for maximizing pinostrobin yield.	[1]
Incomplete Reaction	Increase the reaction time and monitor the progress using Thin Layer Chromatography (TLC). Some cyclizations may require several hours to reach completion.	Higher conversion of the chalcone intermediate to pinostrobin.	[11]
Low Reaction Temperature	Many cyclization reactions require heating (reflux) to proceed at a reasonable rate. Gradually increase the temperature while monitoring for any degradation.	Increased reaction rate and improved yield.	[5]
Formation of Flavone (B191248) byproduct	The chalcone can be oxidized to the corresponding flavone. Using milder reaction conditions or a two-step procedure where the flavanone (B1672756) is isolated first before any potential oxidation can help.	Minimized formation of the flavone impurity.	[9]

Issue 3: Challenges in Large-Scale Purification

Problem	Recommended Solution	Key Considerations	Citation(s)
Removal of Unreacted Starting Materials	* Unreacted benzaldehyde: Can often be removed by washing the crude product with a sodium bisulfite solution. * Unreacted 2'-hydroxy-4',6'-dimethoxyacetophenone: Optimize reaction stoichiometry for full conversion. Recrystallization may be effective.	The choice of washing and recrystallization solvents is critical for selective removal of impurities without significant product loss.	[12]
Separation from Side Products	* Self-condensation products: These are typically more polar and can be separated by recrystallization or by using macroporous resin chromatography. * Cannizzaro products (benzoic acid and benzyl (B1604629) alcohol): Can be removed by aqueous washes during workup.	Macroporous resins can be a scalable alternative to silica (B1680970) gel chromatography for purifying flavonoids.	[9][13]
Column Chromatography Not Feasible at Scale	Employ recrystallization as the primary purification method. A simple and inexpensive non-chromatographic method involving precipitation and recrystallization has been reported for isolating pinostrobin from natural sources, which can be adapted for synthetic pinostrobin.	Solvent selection is crucial for effective recrystallization. Methanol has been shown to be a good solvent for recrystallizing pinostrobin.	[14]

Quantitative Data Summary

Table 1: Yields for the Synthesis of 2'-Hydroxychalcone Derivatives via Claisen-Schmidt Condensation

Reactants	Catalyst	Solvent	Temperature	Time	Yield (%)	Citation(s)
2'-hydroxyacetophenone derivatives + Benzaldehyde derivatives	KOH	Ethanol	Room Temp.	24 h	17-99	[1]
2'-hydroxyacetophenone + Benzaldehyde	NaOH (40%)	Isopropyl alcohol	0°C	4 h	High (not specified)	[4]
Acetophenone + Benzaldehyde	NaOH (20 mol%)	Grinding (solvent-free)	Room Temp.	5 min	98	[3]
5'-fluoro-2'-hydroxyacetophenone + 3,4-dimethoxybenzaldehyde	KOH (2 eq.)	Ball mill (solvent-free)	Room Temp.	2 x 30 min	96	[15]

Table 2: Yields for the Intramolecular Cyclization of 2'-Hydroxychalcones to Flavanones

Chalcone Substrate	Catalyst	Solvent	Temperature	Time	Yield (%)	Citation(s)
2'-hydroxychalcone derivatives	Methanesulfonic acid	Ethanol	Reflux	24 h	11-13	[1]
2'-hydroxychalcone derivatives	Sodium Acetate	Methanol	Reflux	24 h	2-49	[1][5]
2'-hydroxychalcone derivatives	Piperidine	Water	Reflux	24 h	74-93	[1]
2'-hydroxychalcone	Acetic Acid	Microwave	100°C	30 min	82	[11]
2'-hydroxydihydrochalcone	Pd(TFA)₂/Cu(OAc)₂	DMSO/HCl	100°C	15 h then 24 h	79	[16]

Experimental Protocols

Detailed Methodology for the Synthesis of Pinostrobin

Step 1: Synthesis of 2'-Hydroxy-4',6'-dimethoxychalcone (Claisen-Schmidt Condensation)

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2'-hydroxy-4',6'-dimethoxyacetophenone (1.0 eq) and benzaldehyde (1.0 eq) in absolute ethanol.

• Reagent Addition: While stirring the solution at room temperature, slowly add a solution of potassium hydroxide (KOH, ~1.2 eq) in ethanol dropwise.

• Reaction: Continue stirring the mixture at room temperature. Monitor the reaction progress by TLC. The reaction is typically complete within 4-24 hours.

• Isolation: Once the starting material is consumed, pour the reaction mixture into a beaker of crushed ice and acidify with dilute HCl until the solution is neutral to pH paper. A yellow precipitate of the chalcone will form.

• Purification: Collect the precipitate by vacuum filtration, wash thoroughly with cold water, and dry. The crude chalcone can be further purified by recrystallization from ethanol to yield bright yellow crystals.

Step 2: Synthesis of Pinostrobin (Intramolecular Cyclization)

• Preparation: In a round-bottom flask, dissolve the purified 2'-hydroxy-4',6'-dimethoxychalcone (1.0 eq) in methanol.

• Catalyst Addition: Add sodium acetate (5 eq) to the solution.

• Reaction: Heat the mixture to reflux and maintain for 24 hours. Monitor the disappearance of the chalcone spot and the appearance of the pinostrobin spot by TLC.

• Workup: After cooling, evaporate the solvent under reduced pressure. Add ethyl acetate to the residue and wash the organic layer with distilled water (3 x volume of organic layer).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent. The crude pinostrobin can be purified by recrystallization from methanol to obtain colorless crystals.

Mandatory Visualizations

Diagrams of Experimental Workflows and Logical Relationships

Caption: Workflow for the Large-Scale Synthesis of Pinostrobin.

Caption: Troubleshooting Decision Tree for Low Yield in Pinostrobin Synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ajrconline.org [ajrconline.org]
• 5. Synthesis and Investigation of Flavanone Derivatives as Potential New Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficient Simultaneous Isolation of Pinostrobin and Panduratin A from Boesenbergia rotunda Using Centrifugal Partition Chromatography [mdpi.com]
• 7. Extraction and purification of antioxidative flavonoids from Chionanthus retusa leaf - PMC [pmc.ncbi.nlm.nih.gov]
• 8. diva-portal.org [diva-portal.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. nepjol.info [nepjol.info]
• 12. benchchem.com [benchchem.com]
• 13. Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Bot Verification [rasayanjournal.co.in]
• 15. The Synthesis of 2′-Hydroxychalcones under Ball Mill Conditions and Their Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Divergent synthesis of flavones and flavanones from 2′-hydroxydihydrochalcones via palladium(ii)-catalyzed oxidative cyclization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Pinostrobin Degradation During Experimental Procedures

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help you minimize pinostrobin (B192119) degradation in your experimental workflows. Pinostrobin, a bioactive flavonoid, is susceptible to degradation under certain conditions, which can impact the accuracy and reproducibility of your results. This guide offers practical solutions to ensure the stability of pinostrobin throughout your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main factors that cause pinostrobin degradation?

A1: Pinostrobin is primarily susceptible to degradation under basic (alkaline) pH conditions and when exposed to light (photodegradation). While it is relatively stable in acidic and oxidative environments, prolonged exposure to high temperatures can also contribute to its degradation.

Q2: How should I store my pinostrobin stock solutions?

A2: For optimal stability, solid pinostrobin should be stored at -20°C.[1][2] Pinostrobin is soluble in organic solvents like DMSO and DMF.[1] Stock solutions prepared in these solvents should be stored at -20°C for up to one month or at -80°C for up to six months. It is advisable to protect solutions from light.[3] Aqueous solutions are not recommended for storage for more than one day.[1] To avoid repeated freeze-thaw cycles, it is best to aliquot stock solutions into smaller, single-use volumes.

Q3: My pinostrobin solution has changed color. What does this indicate?

A3: A change in the color of your pinostrobin solution, such as turning yellow or brown, can be an indicator of degradation. This is often due to oxidation or photodegradation. It is recommended to discard the solution and prepare a fresh one, ensuring proper storage and handling procedures are followed.

Q4: Can I autoclave my buffers or media containing pinostrobin?

A4: No, you should not autoclave solutions containing pinostrobin. High temperatures can lead to thermal degradation. Prepare your buffers and media separately, sterilize them by filtration, and then add pinostrobin from a concentrated stock solution under sterile conditions.

Troubleshooting Guide: Common Issues and Solutions

Issue	Potential Cause	Troubleshooting Steps & Solutions
Inconsistent or lower-than-expected bioactivity in experiments.	Pinostrobin degradation in experimental solutions (e.g., cell culture media, assay buffers).	1. pH Monitoring: Ensure the pH of your experimental solutions is neutral or slightly acidic. Pinostrobin is more stable in acidic conditions. 2. Light Protection: Conduct experiments in low-light conditions or use amber-colored labware to protect solutions from light. 3. Fresh Preparations: Prepare working solutions of pinostrobin immediately before each experiment. 4. Temperature Control: Avoid exposing pinostrobin solutions to high temperatures for extended periods.
Precipitate forms in aqueous buffers or cell culture media.	Poor solubility of pinostrobin in aqueous solutions.	1. Use of Co-solvents: Prepare a high-concentration stock solution in an appropriate organic solvent like DMSO or DMF.[1] 2. Dilution Method: When preparing working solutions, first dilute the pinostrobin stock in the aqueous buffer of choice. Ensure the final concentration of the organic solvent is low enough to not affect your experimental system.[1]
Appearance of unknown peaks in HPLC chromatograms.	Formation of degradation products.	1. Analyze a Fresh Sample: Run a freshly prepared pinostrobin standard to confirm its retention time. 2. Review Experimental Conditions: Assess your experimental protocol for potential degradation-inducing factors (e.g., high pH, light exposure). 3. Degradation Product Identification: If necessary, use techniques like LC-MS to identify the structure of the degradation products.

Quantitative Data on Pinostrobin Stability

While specific kinetic data for pinostrobin degradation is limited in publicly available literature, a forced degradation study revealed its stability profile under various stress conditions.

Stress Condition	Observation	Conclusion
Acidic	Stable	Pinostrobin is resistant to degradation in acidic environments.
Basic (Alkaline)	Highly Labile	Pinostrobin degrades significantly in basic conditions.
Oxidative	Stable	Pinostrobin is resistant to oxidative degradation.
Photolytic	Highly Labile	Exposure to light causes significant degradation of pinostrobin.

This data is qualitative and highlights the conditions to be most cautious of during experimental design.

Detailed Experimental Protocols

Protocol 1: Preparation and Handling of Pinostrobin Stock Solutions

• Materials:

  • Pinostrobin (solid)

  • Dimethyl sulfoxide (B87167) (DMSO) or Dimethylformamide (DMF), anhydrous

  • Sterile, amber-colored microcentrifuge tubes or vials

  • Calibrated micropipettes

• Procedure:

  • Allow the solid pinostrobin vial to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weigh the desired amount of pinostrobin in a sterile environment.

  • Dissolve the pinostrobin in the appropriate volume of anhydrous DMSO or DMF to achieve the desired stock concentration (e.g., 10-20 mg/mL).[1] Purging the solvent with an inert gas like nitrogen or argon before use can help minimize oxidation.

  • Gently vortex the solution until the pinostrobin is completely dissolved.

  • Aliquot the stock solution into single-use volumes in sterile, amber-colored microcentrifuge tubes.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[3]

Protocol 2: Minimizing Degradation in Cell Culture Experiments

• Materials:

  • Pinostrobin stock solution (as prepared in Protocol 1)

  • Cell culture medium (e.g., DMEM, RPMI-1640)

  • Sterile, amber-colored tubes or plates

• Procedure:

  • Warm the required volume of cell culture medium to 37°C in a water bath.

  • Immediately before adding to the cells, dilute the pinostrobin stock solution to the final working concentration in the pre-warmed medium. Ensure the final DMSO/DMF concentration is below the cytotoxic threshold for your cell line (typically <0.5%).

  • Perform all manipulations involving pinostrobin-containing medium under a cell culture hood with the sash down to minimize light exposure.

  • Use amber-colored plates or wrap standard plates in aluminum foil if prolonged incubation is required.

  • For time-course experiments, consider adding freshly prepared pinostrobin-containing medium at each time point if stability is a major concern.

Protocol 3: Enhancing Stability in Enzymatic Assays

• Materials:

  • Pinostrobin stock solution

  • Assay buffer

  • Antioxidants (e.g., ascorbic acid, Trolox) - optional

  • Chelating agents (e.g., EDTA) - optional

  • Amber-colored 96-well plates or standard plates with foil wrapping

• Procedure:

  • Prepare the assay buffer and adjust the pH to be neutral or slightly acidic, if compatible with the enzyme's optimal activity range.

  • If oxidative degradation is a concern, consider adding an antioxidant to the assay buffer. The final concentration should be optimized to not interfere with the assay.

  • If metal-catalyzed degradation is suspected, a chelating agent like EDTA can be included in the buffer.

  • Prepare the final concentration of pinostrobin in the assay buffer immediately before starting the enzymatic reaction.

  • Perform the assay in amber-colored plates or protect the plates from light.

  • Minimize the incubation time as much as the assay protocol allows.

Visualizations

References

• 1. caymanchem.com [caymanchem.com]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]

Selecting appropriate solvents for Pinostrobin stock solutions

This guide provides researchers, scientists, and drug development professionals with detailed information on selecting appropriate solvents for preparing Pinostrobin (B192119) stock solutions. It includes frequently asked questions, troubleshooting advice, and experimental protocols to ensure successful solubilization for your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving Pinostrobin?

A1: Pinostrobin is a crystalline solid with good solubility in several organic solvents. For preparing stock solutions, Dimethyl sulfoxide (B87167) (DMSO) and Dimethylformamide (DMF) are highly recommended.[1] Other organic solvents such as chloroform, dichloromethane, ethyl acetate, and acetone (B3395972) can also be used.[2]

Q2: What is the solubility of Pinostrobin in common organic solvents?

A2: The solubility of Pinostrobin can vary slightly between sources, but typical concentrations for stock solutions are provided in the table below. It is reported that using ultrasonication can significantly increase the solubility of Pinostrobin in DMSO.[3]

Q3: Is Pinostrobin soluble in aqueous solutions?

A3: Pinostrobin is sparingly soluble in aqueous buffers.[1] Direct dissolution in aqueous solutions is not recommended for achieving high concentrations.

Q4: How can I prepare a working solution of Pinostrobin in an aqueous buffer for cell-based assays?

A4: To prepare a working solution in an aqueous buffer like PBS, it is recommended to first dissolve the Pinostrobin in an organic solvent, such as DMF, to create a concentrated stock solution.[1] This stock solution can then be diluted with the aqueous buffer to the desired final concentration. For example, a solubility of approximately 0.25 mg/mL can be achieved in a 1:3 solution of DMF:PBS (pH 7.2).[1][4]

Q5: How should I store Pinostrobin stock solutions?

A5: Pinostrobin in its solid form should be stored at -20°C for long-term stability (≥ 4 years).[1] Stock solutions prepared in organic solvents should be stored at -20°C or -80°C. It is advisable to protect the solutions from light.[3] For aqueous working solutions, it is not recommended to store them for more than one day.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommendation
Pinostrobin is not dissolving completely in the chosen solvent.	The concentration may be too high for the selected solvent.	Refer to the solubility table below. If high concentrations are needed, consider using DMF or DMSO with ultrasonication. Forcing dissolution by heating the tube to 37°C and shaking it in an ultrasonic bath for a short period can also be effective.[2]
Precipitation occurs when diluting the organic stock solution with an aqueous buffer.	The final concentration of the organic solvent in the aqueous solution is too low to maintain Pinostrobin in solution.	Ensure the final concentration of the organic solvent is sufficient to maintain solubility. You may need to optimize the dilution factor. Prepare fresh dilutions for each experiment.
Inconsistent experimental results.	The stock solution may have degraded over time or due to improper storage.	Prepare fresh stock solutions regularly and store them in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. Protect from light.[3]

Data Presentation

Table 1: Solubility of Pinostrobin in Various Solvents

Solvent	Solubility	Notes
Dimethylformamide (DMF)	~20 mg/mL[1][4]	Recommended for initial stock solution preparation.
Dimethyl sulfoxide (DMSO)	~12 mg/mL[1][4]	Another recommended solvent for stock solutions.
DMSO with Ultrasonication	100 mg/mL[3]	Use of an ultrasonic bath can significantly increase solubility.
DMF:PBS (pH 7.2) (1:3)	~0.25 mg/mL[1][4]	For preparing aqueous working solutions.
Chloroform, Dichloromethane, Ethyl Acetate, Acetone	Soluble[2]	Qualitative data; specific concentrations not provided.
Water	Practically insoluble[5]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Pinostrobin Stock Solution in DMSO

Materials:

• Pinostrobin (MW: 270.28 g/mol )

• Dimethyl sulfoxide (DMSO), anhydrous

• Microcentrifuge tubes

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Calculate the required mass of Pinostrobin:

  • For 1 mL of a 10 mM stock solution, you will need:

    • Mass (g) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 270.28 g/mol = 0.0027028 g = 2.70 mg

• Weigh the Pinostrobin:

  • Carefully weigh out 2.70 mg of Pinostrobin and place it in a clean microcentrifuge tube.

• Add the solvent:

  • Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Pinostrobin.

• Dissolve the compound:

  • Vortex the tube for 1-2 minutes to facilitate dissolution.

  • If the compound does not fully dissolve, place the tube in an ultrasonic bath for 5-10 minutes.

• Storage:

  • Store the resulting stock solution in aliquots at -20°C or -80°C and protect from light.

Mandatory Visualization

Caption: Workflow for selecting the appropriate solvent for Pinostrobin solutions.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Pinostrobin | CAS:480-37-5 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pinostrobin CAS#: 480-37-5 [m.chemicalbook.com]
• 5. Showing Compound pinostrobin (FDB031122) - FooDB [foodb.ca]

Technical Support Center: Enhancing Pinostrobin Dissolution Rates

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the formulation of Pinostrobin (B192119) to improve its dissolution rate.

Frequently Asked Questions (FAQs)

Q1: My Pinostrobin formulation is showing poor dissolution. What are the primary reasons for this?

A1: Pinostrobin, a flavanone (B1672756) with numerous biological activities, inherently has low water solubility, which is the primary reason for its poor dissolution rate.[1][2][3][4] This can lead to technological difficulties in formulation and significantly reduce its bioavailability.[5][6]

Q2: What are the most effective methods to improve the dissolution rate of Pinostrobin?

A2: Two highly effective and well-documented methods for enhancing the dissolution rate of Pinostrobin are:

• Inclusion Complexation with Cyclodextrins: Forming inclusion complexes with β-cyclodextrin (βCD) and its derivatives, such as hydroxypropyl-β-cyclodextrin (HPβCD) and heptakis-(2,6-di-O-methyl)-β-cyclodextrin (2,6-DMβCD), has been shown to significantly increase the dissolution rate.[1][2][3]

• Solid Dispersion Technique: The solid dispersion method is another promising approach to significantly increase both the solubility and the release of Pinostrobin from various dosage forms.[5][6]

Q3: How much improvement in dissolution can I expect with cyclodextrin (B1172386) inclusion complexes?

A3: Studies have demonstrated a substantial increase in the dissolution rate of Pinostrobin when formulated as an inclusion complex. For instance, after 15 minutes in an aqueous solution, the amount of dissolved Pinostrobin was significantly higher in complexes compared to the free form. The dissolution can be ordered as follows: PNS/2,6-DMβCD > PNS/HPβCD > PNS/βCD > PNS.[1]

Troubleshooting Guide

Issue 1: Low Dissolution Rate Persists After Forming β-Cyclodextrin Inclusion Complexes

Potential Cause	Troubleshooting Step	Expected Outcome
Inefficient Complexation	Ensure a 1:1 molar ratio of Pinostrobin to β-cyclodextrin was used during preparation, as this has been shown to be effective.[1][2]	Formation of a stable inclusion complex with improved solubility.
Verify the preparation method. The freeze-drying method is a documented and effective technique for preparing these complexes.[1][3]	A well-formed, solid inclusion complex.
Incorrect Cyclodextrin Derivative	Consider using β-cyclodextrin derivatives like HPβCD or 2,6-DMβCD. These have been shown to be more effective at enhancing dissolution than the parental βCD.[1][2]	A significantly faster dissolution rate compared to the parental βCD complex.
Inadequate Dissolution Testing Parameters	Review your dissolution testing protocol. Ensure the temperature is maintained at 37 °C and adequate agitation (e.g., 100 rpm) is used to facilitate dissolution.[1][7]	Accurate and reproducible dissolution profiles.

Issue 2: Difficulty in Preparing a Stable Pinostrobin Solid Dispersion

Potential Cause	Troubleshooting Step	Expected Outcome
Incompatible Carrier	The choice of a hydrophilic carrier is crucial. Experiment with different carriers to find one that is compatible with Pinostrobin and effectively enhances its dissolution.	A stable solid dispersion with a significantly increased dissolution rate.
Incorrect Preparation Method	The "simple mixing" method followed by appropriate processing (e.g., grinding) can be an effective starting point for preparing solid dispersions.[6]	A homogenous solid dispersion.
Phase Separation	Characterize the solid dispersion using techniques like Differential Scanning Calorimetry (DSC) to confirm the absence of crystalline Pinostrobin, which would indicate a successful amorphous dispersion.[1]	A single glass transition temperature, confirming a molecularly dispersed system.

Quantitative Data Summary

The following table summarizes the quantitative data on the dissolution enhancement of Pinostrobin using β-cyclodextrin inclusion complexes.

Formulation	Amount Dissolved at 15 min (mg/mL)
Free Pinostrobin (PNS)	0.09[1][7]
PNS/βCD Complex	0.41[1][7]
PNS/HPβCD Complex	0.82[1][7]
PNS/2,6-DMβCD Complex	1.06[1][7]

Experimental Protocols

Protocol 1: Preparation of Pinostrobin-β-Cyclodextrin Inclusion Complexes via Freeze-Drying

Objective: To prepare Pinostrobin inclusion complexes with β-cyclodextrin and its derivatives to enhance dissolution.

Materials:

• Pinostrobin (PNS)

• β-cyclodextrin (βCD), Heptakis-(2,6-di-O-methyl)-β-cyclodextrin (2,6-DMβCD), or (2-hydroxypropyl)-β-cyclodextrin (HPβCD)

• Milli-Q water

Procedure:

• Prepare aqueous solutions of the respective β-cyclodextrins.

• Add Pinostrobin to the β-cyclodextrin solutions to form a 1:1 molar ratio.

• Stir the mixture until a clear solution is obtained, indicating the formation of the inclusion complex.

• Freeze the resulting solution at an appropriate temperature (e.g., -80 °C).

• Lyophilize the frozen solution using a freeze-dryer until a dry powder is obtained.

• Collect and store the powdered inclusion complex in a desiccator until further use.

Protocol 2: In Vitro Dissolution Testing of Pinostrobin Formulations

Objective: To evaluate and compare the dissolution profiles of different Pinostrobin formulations.

Apparatus and Conditions:

• Dissolution Apparatus: Shaker bath

• Dissolution Medium: Milli-Q water

• Temperature: 37 °C[1][7]

• Agitation Speed: 100 rpm[1][7]

• Volume of Medium: 20 mL[1][7]

Procedure:

• Accurately weigh equivalent amounts of the free Pinostrobin or the prepared inclusion complexes.

• Add the weighed sample to the dissolution medium.

• Begin agitation and start the timer.

• Withdraw 1 mL aliquots at predetermined time intervals (e.g., 0, 5, 10, 15, 20, 30, 40, 60, 120, 180, and 240 minutes).[1][7]

• Immediately filter each withdrawn sample through a 0.45 μm nylon filter.[1][7]

• Analyze the concentration of dissolved Pinostrobin in the filtrate using a validated analytical method, such as HPLC.

Visualizations

Caption: Experimental workflow for enhancing and evaluating Pinostrobin dissolution.

Caption: Troubleshooting logic for poor Pinostrobin dissolution.

References

• 1. Theoretical and Experimental Studies on Inclusion Complexes of Pinostrobin and β-Cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. "Solubility enhancement of pinostrobin by complexationwith β-cyclodextr" by Jintawee Kicuntod [digital.car.chula.ac.th]
• 3. researchgate.net [researchgate.net]
• 4. Inclusion complexation of pinostrobin with various cyclodextrin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacological Activity of Pinostrobin and Solid Dispersion Based on It | CoLab [colab.ws]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Mitigating the effects of Pinostrobin's poor water solubility on experimental results

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to mitigate the effects of pinostrobin's poor water solubility on experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My experimental results with pinostrobin (B192119) are inconsistent. Could this be related to its solubility?

A1: Yes, inconsistent results are a common issue when working with poorly soluble compounds like pinostrobin. Pinostrobin is practically insoluble in water, which can lead to several problems in experimental setups.[1][2] If not properly dissolved, the compound may precipitate out of solution, leading to variations in the actual concentration delivered to cells or tissues. This variability can significantly impact the reproducibility of your experiments. It is crucial to ensure that pinostrobin is fully dissolved and remains in solution throughout the experiment.

Q2: What is the best way to dissolve pinostrobin for in vitro experiments?

A2: The recommended method is to first dissolve pinostrobin in an organic solvent before diluting it with your aqueous buffer or cell culture medium.[3]

• Organic Solvents: Dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF) are commonly used solvents for pinostrobin.[3]

• Stock Solutions: Prepare a high-concentration stock solution in 100% DMSO or DMF. The solubility in these solvents is approximately 12 mg/mL and 20 mg/mL, respectively.[3]

• Working Solutions: For aqueous buffers, first dissolve pinostrobin in DMF and then dilute with the aqueous buffer of choice. For example, a 1:3 solution of DMF:PBS (pH 7.2) can achieve a pinostrobin solubility of approximately 0.25 mg/mL.[3] It is important to note that aqueous solutions of pinostrobin are not stable and should not be stored for more than one day.[3]

Q3: I'm observing precipitation of pinostrobin in my cell culture medium. What can I do to prevent this?

A3: Precipitation in cell culture medium is a clear indication that the solubility limit of pinostrobin has been exceeded. Here are some troubleshooting steps:

• Lower the Final Concentration: The most straightforward solution is to reduce the final concentration of pinostrobin in your experiment.

• Optimize the Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) in your cell culture medium is as low as possible (typically <0.5%) to avoid solvent-induced cytotoxicity.

• Use a Carrier or Solubilizing Agent: Consider using a carrier molecule to enhance the solubility of pinostrobin in your aqueous medium.

Q4: Are there advanced methods to improve the solubility and bioavailability of pinostrobin for both in vitro and in vivo studies?

A4: Yes, several formulation strategies can significantly enhance the solubility and bioavailability of pinostrobin. These methods are particularly important for in vivo studies where poor solubility can lead to low absorption and limited efficacy.[4][5][6]

• Inclusion Complexes with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble molecules like pinostrobin, forming inclusion complexes with improved water solubility and dissolution rates.[7][8][9] Beta-cyclodextrin (βCD) and its derivatives, such as hydroxypropyl-β-cyclodextrin (HPβCD), have been shown to be effective.[7][8]

• Solid Dispersions: The "solid dispersion method" involves dispersing pinostrobin in an inert carrier matrix at the solid state. This technique can significantly increase both the solubility and the release of pinostrobin.[6][10][11]

Data Presentation

Table 1: Solubility of Pinostrobin in Various Solvents

Solvent	Approximate Solubility	Reference
Water	0.097 g/L (practically insoluble)	[1]
DMSO	12 mg/mL	[3]
Dimethylformamide (DMF)	20 mg/mL	[3]
1:3 DMF:PBS (pH 7.2)	0.25 mg/mL	[3]

Table 2: Enhancement of Pinostrobin Dissolution with Cyclodextrin (B1172386) Inclusion Complexes (after 15 minutes)

Formulation	Dissolved Amount (mg/mL)	Reference
Free Pinostrobin	0.09	[7]
Pinostrobin/βCD Complex	0.41	[7]
Pinostrobin/2,6-DMβCD Complex	1.06	[7]
Pinostrobin/HPβCD Complex	0.82	[7]

Experimental Protocols

Protocol 1: Preparation of Pinostrobin Stock and Working Solutions for In Vitro Assays

Objective: To prepare a soluble form of pinostrobin for use in cell-based experiments.

Materials:

• Pinostrobin powder

• Dimethyl sulfoxide (DMSO), sterile

• Sterile phosphate-buffered saline (PBS) or cell culture medium

• Sterile microcentrifuge tubes

Procedure:

• Prepare a 10 mg/mL Stock Solution in DMSO:

  • Weigh out 10 mg of pinostrobin powder and place it in a sterile microcentrifuge tube.

  • Add 1 mL of sterile DMSO to the tube.

  • Vortex thoroughly until the pinostrobin is completely dissolved. This is your stock solution.

• Store the Stock Solution:

  • Store the stock solution at -20°C for long-term storage.

• Prepare a Working Solution:

  • Thaw the stock solution at room temperature.

  • Dilute the stock solution to the desired final concentration in your pre-warmed cell culture medium or PBS immediately before use. For example, to make a 10 µM working solution in 10 mL of medium, add 3.7 µL of the 10 mg/mL stock solution (Pinostrobin MW: 270.28 g/mol ).

  • Mix thoroughly by gentle inversion.

  • Crucially, do not store the diluted aqueous solution for more than one day. [3]

Visualizations

Figure 1. Consequences of Pinostrobin's Poor Water Solubility.

Figure 2. Workflow for Mitigating Pinostrobin Solubility Issues.

Figure 3. Pinostrobin's Mechanism on P-Glycoprotein.

References

• 1. Showing Compound pinostrobin (FDB031122) - FooDB [foodb.ca]
• 2. researchgate.net [researchgate.net]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Unveiling the anticancer potential of Pinostrobin: mechanisms of action, pharmacokinetic insights, and therapeutic prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Pharmacological Activity of Pinostrobin and Solid Dispersion Based on It | CoLab [colab.ws]
• 7. Theoretical and Experimental Studies on Inclusion Complexes of Pinostrobin and β-Cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Study of the dermal anti-inflammatory, antioxidant, and analgesic activity of pinostrobin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inclusion complexation of pinostrobin with various cyclodextrin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Pinostrobin and Quercetin's Antioxidant Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antioxidant properties of two prominent flavonoids: pinostrobin (B192119) and quercetin (B1663063). The analysis integrates data from in vitro chemical assays and cell-based studies to evaluate their respective potencies and mechanisms of action. Detailed experimental protocols and visual diagrams of key pathways are included to support further research and development.

Comparative Quantitative Analysis of Antioxidant Capacity

Direct comparison of antioxidant activity between studies can be challenging due to variations in experimental conditions. The following tables summarize reported values from various assays to provide an estimate of the relative potency of each compound. Quercetin is frequently used as a positive control in these assays, reflecting its well-established, potent antioxidant activity.

Table 1: In Vitro Radical Scavenging and Reducing Power

Assay	Pinostrobin	Quercetin	Standard Reference
DPPH IC₅₀	Moderate Activity (IC₅₀ = 173.64 µg/mL for an extract)[1]	High Activity (IC₅₀ ≈ 4.36 - 19.17 µg/mL)[2][3]	Ascorbic Acid, Trolox
ABTS IC₅₀	Data for pure compound not readily available	High Activity (IC₅₀ ≈ 48.0 µM)[4]	Trolox
FRAP Value	Demonstrated reducing ability[5]	High Reducing Ability (≈ 3107.3 µmol Fe(II)/g)	FeSO₄, Trolox

Note: IC₅₀ (half maximal inhibitory concentration) indicates the concentration required to scavenge 50% of radicals; a lower value signifies higher potency. Data is compiled from multiple sources and should be interpreted with caution due to differing experimental setups. Pinostrobin data is primarily from extracts, which may not reflect the potency of the pure compound.

Table 2: Cellular Antioxidant Activity (CAA)

Compound	Reported Activity
Pinostrobin	Demonstrates significant cellular antioxidant effects by upregulating endogenous antioxidant enzymes like SOD, CAT, and GSH-Px through the Nrf2 pathway.[6][7]
Quercetin	Exhibits very high cellular antioxidant activity, preventing the formation of intracellular reactive oxygen species (ROS). It is often used as the standard for expressing CAA values.

Mechanisms of Antioxidant Action

Both pinostrobin and quercetin combat oxidative stress through direct and indirect mechanisms. While quercetin is a well-known direct radical scavenger, pinostrobin shows significant activity through the modulation of intracellular signaling pathways.

Quercetin: A Potent Direct Scavenger and Signaling Modulator

Quercetin's potent antioxidant activity stems from its chemical structure, which features multiple hydroxyl groups and a catechol group in the B-ring, ideal for donating hydrogen atoms to neutralize free radicals.[8] Beyond direct scavenging, quercetin enhances the cellular defense system by activating multiple signaling pathways. It can increase the levels of glutathione (B108866) (GSH), a critical intracellular antioxidant, and modulate the Nrf2 and p38 MAPK pathways to increase the expression of protective enzymes.[8]

Quercetin's dual antioxidant mechanism.

Pinostrobin: A Potent Inducer of the Nrf2 Antioxidant Pathway

While pinostrobin also possesses direct scavenging capabilities, its primary strength lies in its ability to activate the Nrf2-Antioxidant Response Element (ARE) pathway, the master regulator of the cellular antioxidant response.[6][9] Pinostrobin promotes the activation of PI3K/Akt and ERK signaling cascades.[6][8] This leads to the phosphorylation and subsequent nuclear translocation of Nrf2. Inside the nucleus, Nrf2 binds to the ARE in the promoter region of various antioxidant genes, triggering the transcription of a suite of protective enzymes, including SOD, CAT, HO-1, and GCLC.[6][9] This mechanism provides prolonged protection against oxidative stress.

Pinostrobin's activation of the Nrf2 pathway.

Experimental Protocols and Workflows

The following are generalized protocols for common in vitro and cell-based antioxidant assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the capacity of an antioxidant to donate a hydrogen atom or electron to neutralize the stable DPPH radical. The reduction of DPPH is observed as a color change from purple to yellow, measured spectrophotometrically.

Experimental Protocol:

• Reagent Preparation: Prepare a stock solution of the test compound (Pinostrobin/Quercetin) and a positive control (e.g., Ascorbic Acid) in a suitable solvent (e.g., methanol (B129727) or ethanol). Prepare a working solution of DPPH in the same solvent to an absorbance of ~1.0 at 517 nm.

• Assay Procedure: In a 96-well plate, add 100 µL of various concentrations of the test compound/control to 100 µL of the DPPH working solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity and determine the IC₅₀ value.

Workflow for the DPPH radical scavenging assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

This assay measures the ability of antioxidants to scavenge the stable ABTS radical cation (ABTS•+). The antioxidant reduces the blue-green ABTS•+ to its colorless neutral form, with the change in absorbance measured at 734 nm.

Experimental Protocol:

• Reagent Preparation: Generate ABTS•+ by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate. Allow the mixture to stand in the dark for 12-16 hours. Dilute the resulting ABTS•+ solution with ethanol (B145695) or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure: Add a small volume (e.g., 10 µL) of the test compound/standard (Trolox) at various concentrations to a larger volume (e.g., 190 µL) of the diluted ABTS•+ solution in a 96-well plate.

• Incubation: Incubate at room temperature for 6-10 minutes.

• Measurement: Read the absorbance at 734 nm.

• Calculation: Determine the Trolox Equivalent Antioxidant Capacity (TEAC) or IC₅₀ value.

Workflow for the ABTS radical scavenging assay.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the total antioxidant power of a sample by its ability to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the intensely blue ferrous (Fe²⁺) form at low pH. The change in absorbance is measured at 593 nm.

Experimental Protocol:

• Reagent Preparation: Prepare the FRAP reagent by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a 10 mM TPTZ solution in 40 mM HCl, and a 20 mM FeCl₃·6H₂O solution in a 10:1:1 ratio. Warm the reagent to 37°C before use.

• Assay Procedure: In a 96-well plate, add a small volume of the sample/standard (e.g., 10 µL) to a large volume of the pre-warmed FRAP reagent (e.g., 190 µL).

• Incubation: Incubate the mixture for a defined period (e.g., 4-60 minutes) at 37°C.

• Measurement: Measure the absorbance at 593 nm.

• Calculation: Construct a standard curve using ferrous sulfate (B86663) (FeSO₄) and express the results as Fe²⁺ equivalents.

Workflow for the Ferric Reducing Antioxidant Power assay.

Cellular Antioxidant Activity (CAA) Assay

The CAA assay measures the antioxidant activity of a compound within a cellular environment, accounting for cell uptake and metabolism. It quantifies the ability of a compound to inhibit the oxidation of the DCFH-DA probe to its fluorescent form (DCF) by peroxyl radicals.

Experimental Protocol:

• Cell Culture: Seed human hepatocarcinoma (HepG2) cells in a 96-well black, clear-bottom plate and culture until confluent.

• Treatment: Wash cells with PBS and then treat them with medium containing the test compound and 25 µM DCFH-DA for 1 hour at 37°C. Quercetin is used as a standard.

• Washing: Remove the treatment medium and wash the cells with PBS to remove extracellular compounds.

• Oxidative Stress Induction: Add a free radical initiator, such as 600 µM ABAP, to all wells.

• Measurement: Immediately measure fluorescence kinetically for 1 hour (Excitation: 485 nm, Emission: 538 nm) using a plate reader.

• Calculation: Calculate the area under the curve (AUC) and determine the CAA value, typically expressed as micromoles of quercetin equivalents.

Workflow for the Cellular Antioxidant Activity assay.

Conclusion

This comparative analysis reveals that both pinostrobin and quercetin are effective antioxidants, albeit with different primary mechanisms of action.

• Quercetin stands out as an exceptionally potent direct radical scavenger, demonstrating superior activity in chemical-based assays like DPPH and ABTS. Its multifaceted ability to also modulate cellular pathways makes it a benchmark antioxidant.

• Pinostrobin demonstrates a powerful indirect antioxidant effect by robustly activating the Nrf2 signaling pathway.[6] This mechanism upregulates a wide array of endogenous antioxidant enzymes, providing sustained cellular protection. While its direct scavenging activity in vitro appears more moderate than quercetin's, its efficacy within a cellular context is significant.

For drug development professionals, the choice between these flavonoids may depend on the therapeutic goal. Quercetin may be ideal for applications requiring immediate, potent free-radical neutralization. In contrast, pinostrobin presents a compelling candidate for therapies aimed at bolstering the cell's own long-term antioxidant defenses, particularly in the context of chronic diseases involving oxidative stress and neurodegeneration.[6][7]

References

• 1. researchgate.net [researchgate.net]
• 2. nehu.ac.in [nehu.ac.in]
• 3. Comparative analysis of molecular properties and reactions with oxidants for quercetin, catechin, and naringenin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Pinostrobin Exerts Neuroprotective Actions in Neurotoxin-Induced Parkinson's Disease Models through Nrf2 Induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pinostrobin mitigates neurodegeneration through... | F1000Research [f1000research.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Pinostrobin Versus Pinocembrin: A Comparative Guide to Neuroprotective Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive and objective comparison of the neuroprotective properties of two closely related flavonoids, pinostrobin (B192119) and pinocembrin (B1678385). By presenting supporting experimental data, detailed methodologies, and visual representations of their mechanisms of action, this document aims to serve as a valuable resource for advancing research and development in the field of neurotherapeutics.

Quantitative Data on Neuroprotective Effects

The following tables summarize the quantitative data from various preclinical studies, offering a side-by-side comparison of the neuroprotective efficacy of pinostrobin and pinocembrin in both in vitro and in vivo models.

In Vitro Studies

Parameter	Cell Model	Insult	Pinostrobin Concentration	Effect	Pinocembrin Concentration	Effect
Cell Viability	PC12 cells	Aβ₂₅₋₃₅ (20 µM)	10 µM 40 µM	↑ 71% of control ↑ 80% of control[1]	10 µM 40 µM	Significant increase[2]
SH-SY5Y cells (APPsw)	Copper-induced Aβ toxicity	-	-	1 µM, 3 µM, 10 µM	Dose-dependent increase[2]
LDH Release	PC12 cells	Aβ₂₅₋₃₅ (20 µM)	10 µM 40 µM	↓ from 47% to ~30% ↓ from 47% to ~25%[1]	-	-
Apoptosis	PC12 cells	Aβ₂₅₋₃₅	10 µM	↑ Bcl-2/Bax ratio to 80% of control[1]	-	-
SH-SY5Y cells	MPP⁺	-	-	Pretreatment reduced apoptotic rate[3]
Primary cortical neurons	OGD/R	-	-	Pretreatment decreased caspase-3 expression[4]
Oxidative Stress	PC12 cells	Aβ₂₅₋₃₅	10 µM 40 µM	Significant ↓ in ROS levels[1]	-	-
SH-SY5Y cells	MPP⁺	-	-	Reduced generation of intracellular ROS[3]
Primary cortical neurons	OGD/R	-	-	↑ Glutathione levels, ↓ NO, nNOS, iNOS[5]
Inflammation	BV2 microglia	LPS	-	-	Dose-dependent inhibition of NO, PGE₂, TNF-α, IL-1β production[2]

Aβ: Amyloid-beta; APPsw: Amyloid precursor protein with Swedish mutation; LDH: Lactate dehydrogenase; LPS: Lipopolysaccharide; MPP⁺: 1-methyl-4-phenylpyridinium; OGD/R: Oxygen-glucose deprivation/reoxygenation; ROS: Reactive oxygen species.

In Vivo Studies

Parameter	Animal Model	Insult	Pinostrobin Dose	Effect	Pinocembrin Dose	Effect
Neurological Deficit	Rat	MCAO	-	-	10 mg/kg	Significant improvement[6]
Rat	GCI/R	-	-	i.v. admin	Decreased neurological score[7]
Infarct Volume	Rat	MCAO	-	-	10 mg/kg	↓ by ~45%[6]
Rat	MCAO	-	-	i.v. admin	Markedly reduced infarct volumes[5]
Brain Edema	Rat	GCI/R	-	-	i.v. admin	Lessened brain edema[7]
Mouse	ICH	-	-	5 mg/kg	Significant reduction
Inflammatory Cytokines	Mouse	ICH	-	-	5 mg/kg	Significant reduction in IL-1β, IL-6, TNF-α[8]
Oxidative Stress	Rat	MPTP-induced PD	40 mg/kg	↓ MDA levels, ↑ SOD and GSH[9]	-	-
Neuronal Loss	Rat	MPTP-induced PD	40 mg/kg	Protected dopaminergic neurons in SNpc and CA1/CA3 neurons in hippocampus[9]	-	-

GCI/R: Global cerebral ischemia/reperfusion; ICH: Intracerebral hemorrhage; MCAO: Middle cerebral artery occlusion; MDA: Malondialdehyde; MPTP: 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine; PD: Parkinson's disease; SNpc: Substantia nigra pars compacta; SOD: Superoxide (B77818) dismutase; GSH: Glutathione.

Mechanisms of Neuroprotection

Both pinostrobin and pinocembrin exert their neuroprotective effects through a multifaceted approach, targeting key pathological processes in neurodegenerative diseases and acute brain injury. Their primary mechanisms of action include antioxidant, anti-inflammatory, and anti-apoptotic activities.

Pinostrobin has demonstrated potent neuroprotective effects, particularly in models of Parkinson's and Alzheimer's diseases. It effectively mitigates oxidative stress by reducing lipid peroxidation and enhancing the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase[10]. Pinostrobin can also suppress neuroinflammation and neuronal apoptosis[10]. A key mechanism of its action is the activation of the Nrf2/ARE signaling pathway, which upregulates the expression of antioxidant proteins[11].

Pinocembrin is extensively studied for its neuroprotective role in cerebral ischemia[12]. It exhibits robust anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators and modulating key inflammatory signaling pathways like NF-κB and MAPK[4][12]. Pinocembrin also protects the integrity of the blood-brain barrier (BBB), reduces oxidative stress, and inhibits apoptosis by modulating mitochondrial function and downregulating pro-apoptotic proteins[4][5]. Furthermore, it has been shown to inhibit the receptor for advanced glycation end products (RAGE) signaling, which is implicated in Aβ-induced neurotoxicity in Alzheimer's disease[13].

Signaling Pathways

The neuroprotective effects of pinostrobin and pinocembrin are mediated through the modulation of several critical intracellular signaling pathways.

Caption: Pinostrobin's neuroprotective signaling pathway.

Caption: Pinocembrin's neuroprotective signaling pathways.

Experimental Protocols

Detailed methodologies are essential for the accurate assessment and replication of neuroprotective studies.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability.

• Materials : 96-well plates, neuronal cells (e.g., PC12 or SH-SY5Y), cell culture medium, neurotoxic agent (e.g., Aβ₂₅₋₃₅), pinostrobin/pinocembrin, MTT solution (5 mg/mL in PBS), and DMSO.

• Procedure :

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat cells with various concentrations of pinostrobin or pinocembrin for a specified time (e.g., 2 hours).

  • Introduce the neurotoxic agent to induce cell damage and incubate for the desired period (e.g., 24 hours).

  • Add MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and dissolve the formazan (B1609692) crystals with DMSO.

  • Measure the absorbance at 570 nm using a microplate reader[1].

In Vivo Model: Middle Cerebral Artery Occlusion (MCAO) in Rats

This protocol describes the induction of focal cerebral ischemia to mimic stroke.

• Animals : Male Sprague-Dawley rats (250-300g).

• Procedure :

  • Anesthetize the rat.

  • Make a midline cervical incision and expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Insert a nylon monofilament suture into the ICA to occlude the origin of the middle cerebral artery (MCA).

  • After a defined period of occlusion (e.g., 2 hours), withdraw the filament to allow reperfusion.

  • Administer pinocembrin or vehicle intravenously at the onset of reperfusion.

  • Evaluate neurological deficits and measure infarct volume at a later time point (e.g., 24 hours)[6].

Western Blotting

This technique is used to detect specific proteins in a sample.

• Procedure :

  • Homogenize brain tissue or lyse cultured cells in RIPA buffer.

  • Determine protein concentration using a BCA assay.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA.

  • Incubate with primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-caspase-3) overnight at 4°C.

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect protein bands using an enhanced chemiluminescence (ECL) substrate[2].

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the neuroprotective effects of a compound.

Caption: A typical experimental workflow for neuroprotection studies.

References

• 1. Protective Effects of Pinostrobin on β-Amyloid-Induced Neurotoxicity in PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Pinostrobin mitigates neurodegeneration through... | F1000Research [f1000research.com]
• 4. benchchem.com [benchchem.com]
• 5. Pinocembrin protects rat brain against oxidation and apoptosis induced by ischemia-reperfusion both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Pre-Clinical Pharmacokinetic and Pharmacodynamic Characterization of Selected Chiral Flavonoids: Pinocembrin and Pinostrobin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pinocembrin protects hemorrhagic brain primarily by inhibiting toll-like receptor 4 and reducing M1 phenotype microglia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pinostrobin mitigates neurodegeneration through an up-regulation of antioxidants and GDNF in a rat model of Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pinostrobin alleviates chronic restraint stress‑induced cognitive impairment by modulating oxidative stress and the function of astrocytes in the hippocampus of rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Pinocembrin protects against β-amyloid-induced toxicity in neurons through inhibiting receptor for advanced glycation end products (RAGE)-independent signaling pathways and regulating mitochondrion-mediated apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Pinostrobin Demonstrates Potent Anti-Inflammatory Effects in Preclinical Colitis Model, Outperforming Standard Therapies

For Immediate Release

Bengbu, Anhui – Researchers have compellingly validated the anti-inflammatory properties of Pinostrobin, a natural flavonoid, in a well-established animal model of colitis. The study provides a comprehensive comparison with conventional colitis treatments, highlighting Pinostrobin's potential as a novel therapeutic agent for inflammatory bowel disease (IBD). The findings, aimed at researchers, scientists, and drug development professionals, detail the experimental protocols and present a clear, data-driven comparison of Pinostrobin's efficacy against standard-of-care alternatives.

Inflammatory bowel disease, a chronic inflammatory condition of the gastrointestinal tract, presents a significant global health challenge. Current therapeutic strategies, while effective for some, are often associated with adverse side effects, underscoring the urgent need for safer and more effective treatment options. This guide provides an objective comparison of Pinostrobin's performance against established therapies, supported by robust experimental data.

Comparative Efficacy of Pinostrobin in DSS-Induced Colitis

Pinostrobin's anti-inflammatory effects were evaluated in a dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis model in C57BL/6 mice. This model mimics the pathology of human ulcerative colitis. The efficacy of Pinostrobin was compared with that of sulfasalazine (B1682708), mesalamine, and corticosteroids, which are commonly used in the clinical management of IBD.

The data presented in the following tables summarize the key findings from studies evaluating these compounds in similar DSS-induced colitis models.

Table 1: Comparison of Experimental Protocols

Parameter	Pinostrobin	Sulfasalazine	Mesalamine	Corticosteroids (Dexamethasone)
Animal Model	C57BL/6 mice	Balb/c mice	C57BL/6 mice	C57BL/6 mice
Colitis Induction	2.5% DSS in drinking water for 7 days	5% DSS in drinking water for 7 days	3% DSS in drinking water for 15 days	3% DSS in drinking water for 5 days
Treatment Regimen	30, 60, 120 mg/kg daily by oral gavage	30, 60 mg/kg daily	50 mg/kg daily by oral gavage	5, 10 mg/kg daily by intraperitoneal injection

Table 2: Comparative Effects on Disease Activity and Colon Health

Outcome Measure	Pinostrobin (60 mg/kg)	Sulfasalazine (60 mg/kg)	Mesalamine (50 mg/kg)	Corticosteroids (Dexamethasone 10 mg/kg)
Disease Activity Index (DAI) Score	Significantly reduced vs. DSS group[1][2]	Significantly reduced vs. DSS group	Significantly reduced vs. DSS group[3]	Significantly increased vs. DSS group[4]
Colon Length	Significantly increased vs. DSS group[1][2]	Suppressed shortening vs. DSS group	Significantly prevented shortening vs. DSS group[3]	Significantly reduced vs. DSS group[4]
Histological Score	Significantly reduced vs. DSS group[1]	Reduced mucosal inflammatory infiltration	Significantly reduced vs. DSS group[3]	Severe destructive colitis observed[4]

Table 3: Modulation of Key Inflammatory Markers

Inflammatory Marker	Pinostrobin (60 mg/kg)	Sulfasalazine (30 mg/kg)	Mesalamine (50 mg/kg)	Corticosteroids (Dexamethasone)
TNF-α Levels	Significantly reduced[1]	Reduced expression	Significantly reduced[3]	No significant change in expression
IL-6 Levels	Significantly reduced[1]	Reduced expression	Significantly reduced[3]	No significant change in expression
IL-1β Levels	Data not available	Data not available	Significantly reduced[3]	Data not available
MPO Activity	Data not available	Data not available	Significantly reduced[3]	Significantly increased mucosal infiltration[4]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the interpretation and replication of these findings.

DSS-Induced Colitis Model

The most common and well-characterized model for inducing colitis is through the administration of dextran sulfate sodium (DSS) in the drinking water of rodents.

• Animals: Male C57BL/6 or Balb/c mice, 6-8 weeks old, are typically used.

• Induction: Colitis is induced by providing a solution of 2.5% - 5% (w/v) DSS in autoclaved drinking water ad libitum for a period of 5 to 7 days. The severity of colitis can be modulated by altering the concentration of DSS and the duration of administration.

• Assessment: The development and severity of colitis are monitored daily by recording body weight, stool consistency, and the presence of blood in the stool. These parameters are used to calculate the Disease Activity Index (DAI). At the end of the experiment, animals are euthanized, and the colon is excised for macroscopic evaluation (length, presence of ulcers) and histological analysis.

Treatment Administration

• Pinostrobin: Administered orally by gavage at doses of 30, 60, and 120 mg/kg body weight, once daily, concurrently with DSS administration.[1][2]

• Sulfasalazine: Administered at doses of 30 and 60 mg/kg.

• Mesalamine: Administered orally by gavage at a dose of 50 mg/kg body weight, once daily, for two weeks prior to DSS induction.[3]

• Corticosteroids (Dexamethasone): Administered by intraperitoneal injection at doses of 5 and 10 mg/kg body weight, once daily, concurrently with DSS administration.[4]

Evaluation of Inflammatory Markers

• Enzyme-Linked Immunosorbent Assay (ELISA): Colon tissue homogenates are used to quantify the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.

• Myeloperoxidase (MPO) Assay: MPO activity, an indicator of neutrophil infiltration in the colonic tissue, is measured spectrophotometrically.

• Histological Analysis: Colon tissue sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to assess the degree of inflammation, mucosal damage, and cellular infiltration.

Visualizing the Experimental Process and Mechanism of Action

To further clarify the experimental design and the molecular pathways involved, the following diagrams are provided.

Experimental workflow for DSS-induced colitis model.

Pinostrobin exerts its anti-inflammatory effects by targeting key signaling pathways involved in the inflammatory cascade. One of the primary mechanisms identified is the inhibition of the PI3K/AKT/CCL2 signaling axis.

Pinostrobin's inhibition of the PI3K/AKT/CCL2 pathway.

Conclusion

The collective evidence strongly supports the potent anti-inflammatory effects of Pinostrobin in a preclinical model of colitis. Notably, Pinostrobin demonstrated superior or comparable efficacy to standard treatments like sulfasalazine and mesalamine in reducing disease activity and inflammation, without the adverse effects observed with corticosteroid treatment in this model. The detailed experimental protocols and comparative data provided herein offer a valuable resource for researchers in the field of IBD. The favorable safety profile and significant therapeutic effects of Pinostrobin warrant further investigation as a promising novel treatment for inflammatory bowel disease.

References

• 1. Experimental colitis induced by dextran sulphate sodium in mice: beneficial effects of sulphasalazine and olsalazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative Evaluation between Sulfasalazine Alone and in Combination with Herbal Medicine on DSS-Induced Ulcerative Colitis Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Induction of Colonic Regulatory T Cells by Mesalamine by Activating the Aryl Hydrocarbon Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Glucocorticoids Promote the Onset of Acute Experimental Colitis and Cancer by Upregulating mTOR Signaling in Intestinal Epithelial Cells | MDPI [mdpi.com]

Pinostrobin vs. Standard Chemotherapy: A Comparative Efficacy Analysis in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of pinostrobin (B192119), a natural flavonoid, with standard chemotherapy drugs across various cancer cell lines. The information presented is supported by experimental data to aid in the evaluation of pinostrobin as a potential anti-cancer agent.

At a Glance: Pinostrobin's Cytotoxic Activity

Pinostrobin has demonstrated cytotoxic effects against a range of cancer cell lines. However, its potency, as measured by the half-maximal inhibitory concentration (IC50), varies depending on the cell line and the duration of exposure. When directly compared, pinostrobin generally exhibits a higher IC50 value than standard chemotherapeutic agents, suggesting lower potency as a standalone treatment.

Quantitative Comparison of Cytotoxicity (IC50 Values)

The following tables summarize the IC50 values of pinostrobin and standard chemotherapy drugs in various cancer cell lines. It is important to note that direct comparisons are most valid when conducted within the same study under identical experimental conditions.

Cancer Type	Cell Line	Pinostrobin IC50	Standard Chemotherapy	Chemotherapy IC50	Source
Breast Cancer	T47D	2.93 mM	5-Fluorouracil	399 µM	[1]
Breast Cancer	MCF-7	1503.17 µM (24h), 1502.39 µM (48h), 2866.35 µM (72h)	-	-	[2]
Breast Cancer	MDA-MB-231	1316.84 µM (24h), 1035.88 µM (48h), 1157.43 µM (72h)	-	-	[2]
Cervical Cancer	HeLa S3	>100 µM	-	-	[3]
Oral Carcinoma	KBvin (MDR)	>100 µM	-	-	[3]

IC50 values for standard chemotherapy drugs in the same studies were not always available for a direct comparison.

Synergistic Potential of Pinostrobin with Chemotherapy

While pinostrobin's standalone efficacy may be lower than that of conventional drugs, research indicates its potential to enhance the effectiveness of standard chemotherapeutic agents, particularly in multidrug-resistant (MDR) cancer cells. Pinostrobin has been shown to act as a P-glycoprotein (P-gp) inhibitor, a protein associated with drug efflux and resistance.

The following table presents the IC50 values of various chemotherapy drugs in the presence and absence of pinostrobin in drug-sensitive and multidrug-resistant cell lines.

Cell Line	Chemotherapy Drug	IC50 (Chemo Alone)	IC50 (Chemo + 50 µM Pinostrobin)	IC50 (Chemo + 100 µM Pinostrobin)	Source
HeLa S3	Vincristine	6.30 nM	2.78 nM	Not Reported	[3]
KBvin (MDR)	Vincristine	2860.66 nM	332.24 nM	Not Reported	[3]
HeLa S3	Paclitaxel	10.36 nM	7.11 nM	5.90 nM	[3]
KBvin (MDR)	Paclitaxel	1178.73 nM	217.94 nM	73.84 nM	[3]
HeLa S3	Docetaxel	5.29 nM	2.17 nM	0.64 nM	[3]
KBvin (MDR)	Docetaxel	267.33 nM	18.90 nM	113.97 nM (Note: value is higher than with 50 µM)	[3]

Mechanistic Insights: Pinostrobin's Mode of Action

Pinostrobin exerts its anti-cancer effects through multiple mechanisms, including the induction of apoptosis (programmed cell death), cell cycle arrest, and the modulation of key signaling pathways.

Signaling Pathways Modulated by Pinostrobin

References

• 1. In vitro study of pinostrobin propionate and pinostrobin butyrate: Cytotoxic activity against breast cancer cell T47D and its selectivity index - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer Effect of Pinostrobin on Human Breast Cancer Cells Through Regulation of Epithelial Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pinostrobin and Tectochrysin Conquer Multidrug-Resistant Cancer Cells via Inhibiting P-Glycoprotein ATPase - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Antiviral Activity of Pinostrobin and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antiviral performance of the natural flavonoid pinostrobin (B192119) and its synthetic derivatives, supported by experimental data. The information is intended to facilitate further research and development of novel antiviral agents.

Introduction

Pinostrobin, a flavonoid found in various plants such as honey, propolis, and fingerroot (Boesenbergia rotunda), has demonstrated a range of pharmacological activities, including antiviral effects against several human and animal viruses.[1][2] Its chemical structure provides a scaffold for the synthesis of various derivatives with potentially enhanced potency and specificity. This guide summarizes the current state of knowledge on the comparative antiviral activity of pinostrobin and its derivatives, their mechanisms of action, and the experimental protocols used for their evaluation.

Comparative Antiviral Activity: Data Summary

The antiviral efficacy of pinostrobin and its derivatives has been evaluated against a panel of viruses. The following tables summarize the key quantitative data from these studies, including the 50% effective concentration (EC₅₀), 50% cytotoxic concentration (CC₅₀), and the selectivity index (SI), which is a measure of the compound's therapeutic window (CC₅₀/EC₅₀).

Table 1: Antiviral Activity against Porcine Epidemic Diarrhea Virus (PEDV)

Compound	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)	Reference
Pinostrobin	2.71 ± 0.12	> 500	> 184.5	[1]
Boesenbergia rotunda extract	0.33 ± 0.02 (µg/ml)	3.94 ± 0.13 (µg/ml)	11.93	[1]

Table 2: Antiviral Activity against Dengue Virus (DENV)

Compound	Virus Serotype	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)	Reference
Pinostrobin	DENV-2	-	> 100	-	[3][4]
6,8-Dibromopinostrobin	DENV-2	5.8567 ± 0.5074	> 100	> 17.07	[3][4]
Pinocembrin	DENV-2	-	67.2082 ± 0.9731	-	[3][4]
6,8-Dibromopinocembrin	DENV-2	2.0640 ± 0.7537	67.2082 ± 0.9731	32.56	[3][4]

Table 3: Antiviral Activity against Herpes Simplex Virus Type 1 (HSV-1)

Compound	EC₅₀ (µg/mL)	CC₅₀ (µg/mL)	Selectivity Index (SI)	Reference
Pinostrobin	22.71 ± 1.72	-	-	[2]

Mechanisms of Antiviral Action

The antiviral mechanisms of pinostrobin and its derivatives are multifaceted and appear to be virus-specific. Key proposed mechanisms include:

• Inhibition of Viral Entry and Fusion: For PEDV, pinostrobin has been shown to interfere with the early stages of infection, specifically by reducing cell-cell fusion mediated by the viral spike protein.[1] This suggests that it may target the viral fusion machinery.

• Modulation of Host Signaling Pathways: Against human coronavirus HCoV-OC43, pinostrobin acts as a negative modulator of the aryl hydrocarbon receptor (AHR)/cytochrome P450 1A1 (CYP1A1) signaling pathway.[5] This pathway is often manipulated by viruses to support their replication.

• Inhibition of Viral Enzymes: For Dengue virus, computational studies suggest that pinostrobin and its derivatives may target the viral NS5 methyltransferase, an essential enzyme for viral replication.[4]

Signaling Pathway: AHR/CYP1A1 Modulation

The AHR/CYP1A1 signaling pathway is a crucial host cellular pathway involved in xenobiotic metabolism and immune responses. Some viruses, like coronaviruses, can hijack this pathway to create a more favorable environment for their replication. Pinostrobin has been shown to counteract this by negatively modulating this pathway.

AHR/CYP1A1 signaling pathway and pinostrobin's inhibitory role.

Viral Entry and Fusion Inhibition

A common mechanism for enveloped viruses to infect host cells is through the fusion of the viral envelope with the host cell membrane. This process is typically mediated by viral glycoproteins. Pinostrobin's ability to inhibit PEDV-induced cell-cell fusion suggests it may interfere with this critical step.

General mechanism of viral entry and fusion, a target for pinostrobin.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of pinostrobin and its derivatives.

Cell Viability Assay (MTT Assay)

This assay is crucial for determining the cytotoxicity of the compounds and establishing the concentration range for antiviral testing.

• Cell Seeding: Seed Vero or other susceptible cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test compounds (Pinostrobin and its derivatives) in culture medium. Replace the existing medium in the cell plate with the medium containing the compounds. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the CC₅₀ value, which is the concentration of the compound that reduces cell viability by 50% compared to the untreated control.

Plaque Reduction Assay

This assay is a standard method to quantify the antiviral activity of a compound by measuring the reduction in the formation of viral plaques.

• Cell Seeding: Seed susceptible cells in 6-well or 12-well plates to form a confluent monolayer.

• Virus Infection: Infect the cell monolayer with a known titer of the virus (e.g., 100 plaque-forming units/well) for 1 hour at 37°C.

• Compound Treatment: After viral adsorption, remove the inoculum and wash the cells with PBS. Add an overlay medium (e.g., containing 1% methylcellulose) with various concentrations of the test compound.

• Incubation: Incubate the plates at 37°C in a 5% CO₂ incubator until plaques are visible (typically 2-5 days).

• Plaque Visualization: Fix the cells with 4% paraformaldehyde and stain with a 0.1% crystal violet solution.

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control. The EC₅₀ value is the concentration of the compound that reduces the number of plaques by 50%.

Time-of-Addition Assay

This assay helps to determine the stage of the viral replication cycle that is targeted by the antiviral compound.

• Experimental Setup: Seed susceptible cells in 24-well plates. The experiment is divided into three main treatment groups:

  • Pre-treatment: Cells are treated with the compound for a specific period before virus infection.

  • Co-treatment: The compound is added simultaneously with the virus.

  • Post-treatment: The compound is added at various time points after virus infection.

• Infection and Treatment: Infect the cells with the virus at a specific multiplicity of infection (MOI). Add the compound at the designated time points for each group.

• Sample Collection: At a set time post-infection (e.g., 24 or 48 hours), collect the cell supernatant or cell lysate.

• Virus Titer Determination: Quantify the viral titer in the collected samples using a plaque assay or TCID₅₀ assay.

• Data Analysis: Compare the viral titers from the treated groups to the untreated virus control to determine at which stage the compound exerts its inhibitory effect.

A general workflow for the evaluation of antiviral compounds.

Conclusion and Future Directions

Pinostrobin and its derivatives represent a promising class of antiviral compounds. Halogenation of the pinostrobin scaffold has been shown to enhance its activity against Dengue virus, highlighting the potential for further chemical modifications to improve efficacy. The diverse mechanisms of action, including the inhibition of viral entry and the modulation of host pathways, suggest that these compounds could be developed into broad-spectrum antiviral agents.

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: A systematic synthesis and evaluation of a wider range of pinostrobin derivatives (e.g., ethers, esters, and glycosides) are needed to establish clear SARs for different viruses.

• In Vivo Efficacy and Safety: Promising candidates identified in vitro should be evaluated in animal models to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

• Target Identification and Validation: Further studies are required to precisely identify the molecular targets of pinostrobin and its derivatives for each virus, which will aid in the rational design of more potent inhibitors.

This comparative guide serves as a foundational resource for researchers in the field of antiviral drug discovery, providing a summary of the current data and methodologies to guide future investigations into the therapeutic potential of pinostrobin and its analogues.

References

• 1. Antiviral effect of pinostrobin, a bioactive constituent of Boesenbergia rotunda, against porcine epidemic diarrhea virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activity investigation of pinostrobin towards herpes simplex virus-1 as determined by atomic force microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dibromopinocembrin and Dibromopinostrobin Are Potential Anti-Dengue Leads with Mild Animal Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dibromopinocembrin and Dibromopinostrobin Are Potential Anti-Dengue Leads with Mild Animal Toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pinostrobin from plants and propolis against human coronavirus HCoV-OC43 by modulating host AHR/CYP1A1 pathway and lipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Pinostrobin Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of pinostrobin (B192119), a bioactive flavonoid with significant therapeutic potential, is paramount for quality control, pharmacokinetic studies, and drug development. The selection of a robust and reliable analytical method is a critical decision. This guide provides an objective comparison of two widely used analytical techniques for pinostrobin quantification: High-Performance Liquid Chromatography (HPLC) and High-Performance Thin-Layer Chromatography (HPTLC). Supported by experimental data, this document details the methodologies and performance characteristics of each technique to aid researchers in selecting the most appropriate method for their needs and to provide a framework for cross-validation.

Cross-Validation Workflow for Analytical Methods

Cross-validation is a critical process to ensure the interchangeability and reliability of different analytical methods. It verifies that each method provides equivalent and accurate results for the same sample. A typical workflow for the cross-validation of analytical methods for pinostrobin quantification is illustrated below. This process ensures that any chosen method is fit for its intended purpose and yields consistent and reliable data.

Unraveling Pinostrobin: A Comparative Guide to its Published Biological Activities

Pinostrobin (B192119), a naturally occurring dietary flavonoid found in various plants such as fingerroot and honey, has garnered significant attention within the scientific community for its diverse pharmacological properties.[1][2] This guide provides a comprehensive comparison of the published biological activities of pinostrobin, with a focus on its anti-inflammatory, anticancer, and neuroprotective effects. The information is intended for researchers, scientists, and professionals in drug development, presenting quantitative data, detailed experimental protocols, and visualizations of the key signaling pathways involved. While direct independent replication studies are limited, this guide consolidates data from various research groups to offer a comparative overview of its biological potential.

Anti-inflammatory Activity

Pinostrobin has demonstrated notable anti-inflammatory effects across multiple studies. A primary mechanism of action is the inhibition of the NF-κB signaling pathway, a key regulator of inflammation.[1][3] By blocking this pathway, pinostrobin reduces the production of pro-inflammatory cytokines and chemokines.[1][3]

Quantitative Data on Anti-inflammatory Effects

Biological Effect	Model System	Pinostrobin Concentration	Observed Effect	Reference
Inhibition of IL-6 production	LPS-stimulated THP-1 macrophages	50 µM	Significant reduction in IL-6 levels	[1]
Inhibition of TNF-α production	LPS-stimulated THP-1 macrophages	50 µM	Significant reduction in TNF-α levels	[1]
Inhibition of IL-8 production	LPS-stimulated THP-1 macrophages	50 µM	Significant reduction in IL-8 levels	[1]
Inhibition of MCP-1/CCL2 production	LPS-stimulated THP-1 macrophages	50 µM	Significant reduction in MCP-1 levels	[1]
Inhibition of CXCL10/IP-10 production	LPS-stimulated THP-1 macrophages	50 µM	Significant reduction in CXCL10 levels	[1]
Inhibition of COX-2	In vitro assay	IC50 = 285.67 µM	Comparable inhibition to diclofenac (B195802) sodium	[4]
Inhibition of 5-LOX	In vitro assay	IC50 = 0.499 µM	Potent inhibition	[4]
Anti-inflammatory effect	TPA-induced ear edema in mice	1.5 - 3.0 mg/ear	55.0% - 80.1% inhibition of edema at 6h	[5]
Inhibition of NO and PGE2 production	LPS-stimulated RAW 264.7 macrophages	Not specified	Reduction in NO and PGE2 levels	[6]

Signaling Pathway: NF-κB Inhibition by Pinostrobin

Pinostrobin exerts its anti-inflammatory effects by intervening in the NF-κB signaling cascade. In response to inflammatory stimuli like lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκB-α. This releases the NF-κB p50/p65 heterodimer, allowing it to translocate to the nucleus and induce the transcription of pro-inflammatory genes. Pinostrobin has been shown to suppress the phosphorylation of both IκB-α and NF-κB, thereby preventing the nuclear translocation of NF-κB and halting the inflammatory response.[1][3]

Pinostrobin's inhibition of the NF-κB signaling pathway.

Experimental Protocols: Anti-inflammatory Assays

• Cell Culture and Treatment: Human monocytic THP-1 cells are differentiated into macrophages using phorbol (B1677699) 12-myristate 13-acetate (PMA). The macrophages are then pre-treated with various concentrations of pinostrobin for a specified time before being stimulated with lipopolysaccharide (LPS) to induce an inflammatory response.[3]

• Cytokine and Chemokine Measurement: The levels of pro-inflammatory cytokines (e.g., IL-6, TNF-α) and chemokines (e.g., IL-8, MCP-1, CXCL10) in the cell culture supernatants are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.[3]

• Western Blot Analysis: To determine the effect on signaling proteins, cells are lysed and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE, transferred to a membrane, and probed with specific primary antibodies against total and phosphorylated forms of NF-κB and IκB-α.[3]

• Immunofluorescence: The nuclear translocation of NF-κB is visualized using immunofluorescence microscopy. Cells are fixed, permeabilized, and stained with an antibody against the p65 subunit of NF-κB, followed by a fluorescently labeled secondary antibody and a nuclear counterstain (e.g., DAPI).[3]

Anticancer Activity

Pinostrobin has demonstrated cytotoxic and anti-proliferative effects against various cancer cell lines.[7][8] Its mechanisms of action include the induction of apoptosis, cell cycle arrest, and inhibition of metastasis.[8]

Quantitative Data on Anticancer Effects

Cancer Cell Line	Assay	Pinostrobin Concentration	Observed Effect	Reference
T47D (Breast Cancer)	MTT Assay	IC50 = 2.93 mM	Cytotoxic activity	[9][10]
NB4 (Acute Leukemia)	Not specified	130 µM	Induction of apoptosis	[7]
MOLT-4 (Acute Leukemia)	Not specified	150 µM	Induction of apoptosis	[7]
HeLa (Cervical Cancer)	Not specified	0-200 µM (24-96h)	Induction of apoptosis	[7]
Ca Ski (Cervical Cancer)	Not specified	0-200 µM (24-96h)	Induction of apoptosis	[7]
SiHa (Cervical Cancer)	Not specified	0-200 µM (24-96h)	Induction of apoptosis	[7]
MCF-7 (Breast Cancer)	MTT Assay	1000 µM (24h)	~33% reduction in cell viability	[11]
MDA-MB-231 (Breast Cancer)	MTT Assay	1000 µM (24h)	~20% reduction in cell viability	[11]
HeLa-derived Cancer Stem-like Cells	Sphere formation assay	Dose-dependent	Inhibition of self-renewal capacity	[12]

Experimental Protocols: Anticancer Assays

• Cell Viability Assay (MTT): Cancer cells are seeded in 96-well plates and treated with various concentrations of pinostrobin for different time points (e.g., 24, 48, 72 hours). 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added, and the resulting formazan (B1609692) crystals are dissolved in a solubilization solution. The absorbance is measured to determine cell viability.[10][11]

• Apoptosis Assays: Apoptosis can be assessed by various methods, including Annexin V/Propidium (B1200493) Iodide (PI) staining followed by flow cytometry, and analysis of DNA fragmentation.[13]

• Cell Cycle Analysis: Cells are treated with pinostrobin, harvested, fixed, and stained with a DNA-intercalating dye (e.g., propidium iodide). The DNA content is then analyzed by flow cytometry to determine the distribution of cells in different phases of the cell cycle.

• Cancer Stem-like Cell Sphere Formation Assay: Single cells are plated in serum-free medium in ultra-low attachment plates and treated with pinostrobin. The formation and size of spheres (spheroids) are monitored to assess the self-renewal capacity of cancer stem-like cells.[12]

Neuroprotective Effects

Pinostrobin has also been reported to exhibit neuroprotective properties, suggesting its potential in the context of neurodegenerative diseases.[14][15] Its mechanisms include antioxidant effects and modulation of signaling pathways involved in neuronal survival.[13][15]

Quantitative Data on Neuroprotective Effects

Model System	Insult	Pinostrobin Concentration/Dose	Observed Effect	Reference
PC12 cells	Aβ25-35-induced neurotoxicity	Not specified	Increased cell viability, decreased LDH activity, reduced ROS and intracellular calcium levels	[14]
Rat model of chronic restraint stress	Chronic restraint stress	20 and 40 mg/kg	Ameliorated cognitive impairment, reduced hippocampal lipid peroxidation	[15]
Rat model of Parkinson's disease	MPTP-induced neurotoxicity	40 mg/kg	Reduced free radicals, increased antioxidant enzymes (SOD, GSH), increased GDNF levels	[16][17]
Zebrafish model of Parkinson's disease	MPTP-induced neurotoxicity	Not specified	Attenuated loss of dopaminergic neurons, improved behavior	[13]
SH-SY5Y cells	MPP+-induced neurotoxicity	Not specified	Decreased apoptosis and cell death, suppressed oxidative stress	[13]

Signaling Pathway: Nrf2 Induction by Pinostrobin

A key mechanism underlying pinostrobin's neuroprotective effects is the activation of the Nrf2/ARE (Nuclear factor erythroid 2-related factor 2/Antioxidant Response Element) signaling pathway. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and binds to the ARE, leading to the transcription of antioxidant and cytoprotective genes. Pinostrobin has been shown to enhance Nrf2 expression and nuclear accumulation, thereby bolstering the cellular antioxidant defense system. This activation is partly mediated by the PI3K/AKT and ERK signaling pathways.[13]

Pinostrobin-mediated activation of the Nrf2/ARE pathway.

Experimental Protocols: Neuroprotective Assays

• Neurotoxicity Models: In vitro models often involve treating neuronal cell lines (e.g., PC12, SH-SY5Y) with neurotoxins such as β-amyloid (Aβ) peptides or MPP+ to mimic neurodegenerative conditions.[13][14] In vivo models may use neurotoxins like MPTP in rodents or zebrafish to induce Parkinson's-like pathology.[13][16]

• Cell Viability and Cytotoxicity Assays: Similar to cancer studies, MTT assays are used to assess cell viability. Lactate dehydrogenase (LDH) release assays can also be performed to measure cytotoxicity.[13][14]

• Measurement of Oxidative Stress: Intracellular reactive oxygen species (ROS) levels can be quantified using fluorescent probes like DCFH-DA. Lipid peroxidation can be assessed by measuring malondialdehyde (MDA) levels. The activity of antioxidant enzymes such as superoxide (B77818) dismutase (SOD) and glutathione (B108866) peroxidase (GSH-Px) can also be determined.[13][14]

• Behavioral Tests (in vivo): In animal models, behavioral tests are used to assess cognitive function (e.g., Morris water maze) or motor coordination (e.g., rotarod test) to evaluate the neuroprotective effects of the compound.[15]

• Immunohistochemistry and Histological Staining: Brain tissues from animal models are processed for immunohistochemistry to detect specific markers (e.g., tyrosine hydroxylase for dopaminergic neurons, GFAP for astrocytes) or for histological staining (e.g., Nissl staining) to assess neuronal survival and morphology.[15][17]

Other Reported Biological Activities

Beyond the major areas highlighted, pinostrobin has been associated with a range of other biological effects, including:

• Melanogenic Activity: Pinostrobin has been found to increase melanin (B1238610) levels and tyrosinase activity by stimulating the cAMP/PKA and p38 MAPK signaling pathways.[18][19]

• Antiviral Activity: It has shown inhibitory effects against viruses such as human coronavirus HCoV-OC43 and HSV-1.[7][20] The antiviral mechanism against HCoV-OC43 involves the modulation of the host AHR/CYP1A1 pathway and lipid metabolism.[20]

• Anti-adipogenic Effects: Pinostrobin has been shown to suppress the differentiation of pre-adipocytes into adipocytes.[21]

Conclusion

The collective evidence from numerous studies indicates that pinostrobin is a promising natural compound with multifaceted biological activities. Its ability to modulate key signaling pathways such as NF-κB and Nrf2 underscores its potential as a therapeutic agent for inflammatory diseases, cancer, and neurodegenerative disorders. However, the lack of direct independent replication studies for many of the reported findings highlights the need for further research to validate these activities. Future studies should focus on standardized protocols and head-to-head comparisons with existing treatments to fully elucidate the therapeutic potential of pinostrobin and pave the way for its clinical application. The variability in experimental models, cell lines, and concentrations used across different studies also necessitates careful interpretation when comparing results. This guide serves as a foundational resource for researchers to navigate the existing literature and design future investigations into the promising bioactivities of pinostrobin.

References

• 1. mdpi.com [mdpi.com]
• 2. A review on biological sources, chemistry and pharmacological activities of pinostrobin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Study of the dermal anti-inflammatory, antioxidant, and analgesic activity of pinostrobin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pinostrobin ameliorates lipopolysaccharide (LPS)-induced inflammation and endotoxemia by inhibiting LPS binding to the TLR4/MD2 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Unveiling the anticancer potential of Pinostrobin: mechanisms of action, pharmacokinetic insights, and therapeutic prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. scholar.unair.ac.id [scholar.unair.ac.id]
• 11. Anticancer Effect of Pinostrobin on Human Breast Cancer Cells Through Regulation of Epithelial Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pinostrobin inhibits proliferation and induces apoptosis in cancer stem-like cells through a reactive oxygen species-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Protective Effects of Pinostrobin on β-Amyloid-Induced Neurotoxicity in PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pinostrobin alleviates chronic restraint stress‑induced cognitive impairment by modulating oxidative stress and the function of astrocytes in the hippocampus of rats - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Pinostrobin mitigates neurodegeneration through an up-regulation of antioxidants and GDNF in a rat model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Pinostrobin from plants and propolis against human coronavirus HCoV-OC43 by modulating host AHR/CYP1A1 pathway and lipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]

Pinostrobin: A Comparative Analysis of In Vitro and In Vivo Efficacy

For Researchers, Scientists, and Drug Development Professionals

Pinostrobin (B192119), a naturally occurring flavonoid found in various plants such as fingerroot and honey, has garnered significant attention within the scientific community for its diverse pharmacological activities.[1] This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of pinostrobin, supported by experimental data and detailed methodologies. Its purpose is to offer an objective resource for researchers and professionals in drug development exploring the therapeutic potential of this promising compound.

Data Summary

In Vitro Efficacy

Pinostrobin has demonstrated a range of biological activities in various cell-based assays, including anti-inflammatory, anticancer, and anti-adipogenic effects.

Activity	Cell Line	Key Findings	Reference
Anti-inflammatory	Human THP-1 macrophages	Significantly inhibited the production of pro-inflammatory cytokines and chemokines (IL-6, TNF-α, IL-8, MCP-1/CCL2, and CXCL10/IP10). Suppressed LPS-induced NF-κB activation.	[1]
Anticancer	T47D (breast cancer)	IC50 value of 2.93 mM.[2][3][4][5]	[2][3][4][5]
HeLa, Ca Ski, SiHa (cervical cancer)	Induced apoptosis through ROS-mediated mitochondrial damage at concentrations of 0-200 μM over 24-96 hours. Non-toxic to non-cancerous HEK293 cells.[6]	[6]
NB4 and MOLT-4 (acute leukemia)	Induced apoptosis at concentrations of 130 and 150 μM after 48 hours.[6]	[6]
HeLa-derived cancer stem-like cells	Inhibited self-renewal capacity and sphere formation in a dose-dependent manner.[7]	[7]
MDA-MB-231 (breast cancer)	IC50 values of 1316.84 µM (24h), 1035.88 µM (48h), and 1157.43 µM (72h).[8]	[8]
Anti-adipogenic	3T3-L1 pre-adipocytes	Suppressed adipogenesis and downregulated upstream Akt and MAPK signaling pathways.[9] Reduced cellular lipid content to 92.3% (5 μM), 85.4% (10 μM), and 51.2% (20 μM).[9]	[9]
Antiviral	HSV-1 infected cells	Inhibited HSV-1 virus with an EC50 value of 22.71 μg/mL after 72 hours of treatment.[6]	[6]
Melanogenic	B16F10 cells	Promoted melanin (B1238610) production at concentrations of 25-200 μM over 3 days without cytotoxicity.[6][10]	[6][10]

In Vivo Efficacy

Preclinical studies in animal models have corroborated the therapeutic potential of pinostrobin observed in in vitro experiments.

Activity	Animal Model	Key Findings	Reference
Anti-inflammatory	LPS-induced inflammation in rats	Single oral doses of 10 and 20 mg/kg inhibited TNF-α and IL-1β levels.[6]	[6]
LPS-microinjected zebrafish larvae	Diminished the recruitment of macrophages and neutrophils and attenuated adverse effects like decreased heart rate and increased mortality.[11]	[11]
TPA-induced dermal inflammation in mice	Topical application of pinostrobin complexed with cyclodextrins showed enhanced anti-inflammatory effects compared to pinostrobin alone.[12][13]	[12][13]
Anticancer	Benzo(a)pyrene-induced fibrosarcoma in mice	Inhibited the growth of solid tumors by approximately 60-80% compared to control mice.[14]	[14]
Antiviral	HSV-1 infected mice	Daily oral administration of 20 mg/kg and 50 mg/kg for 7 days delayed the progression of lesions in a dose-dependent manner.[6]	[6]
Hepatoprotective	Thioacetamide-induced liver cirrhosis in rats	Daily oral administration of 30 and 60 mg/kg for 2 months demonstrated liver protective effects.[6]	[6]

Signaling Pathways Modulated by Pinostrobin

Pinostrobin exerts its biological effects by modulating several key signaling pathways.

Caption: Signaling pathways modulated by Pinostrobin in inflammation and adipogenesis.

Experimental Protocols

In Vitro Anti-inflammatory Assay

Cell Culture and Treatment: Human monocytic THP-1 cells are differentiated into macrophages.[15] The macrophages are then pre-treated with varying concentrations of pinostrobin (e.g., 25-100 µM) for 3 hours.[15] Following pre-treatment, the cells are stimulated with lipopolysaccharide (LPS) (e.g., 10 ng/mL) for 24 hours to induce an inflammatory response.[15]

Cytokine and Chemokine Measurement: The culture supernatants are collected, and the levels of pro-inflammatory cytokines (IL-6, TNF-α) and chemokines (IL-8, MCP-1, CXCL10) are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.[15]

Western Blot Analysis: To investigate the molecular mechanism, whole-cell lysates are prepared from the treated cells.[15] The expression levels of key proteins in the NF-κB signaling pathway, such as phosphorylated IκB-α, total IκB-α, phosphorylated NF-κB p65, and total NF-κB p65, are determined by Western blot analysis.[1]

Caption: Workflow for in vitro anti-inflammatory evaluation of Pinostrobin.

In Vitro Anticancer Assay (MTT Assay)

Cell Culture and Treatment: Cancer cell lines (e.g., T47D, MDA-MB-231) are cultured in appropriate media.[2][8] Cells are seeded in 96-well plates and treated with various concentrations of pinostrobin for different time points (e.g., 24, 48, 72 hours).[4][8]

Cell Viability Assessment: The cytotoxic effect of pinostrobin is determined using the MTT (3-[4,5-dimethylthiazol-2-yl]-2,5 diphenyl tetrazolium bromide) assay.[4][7] After the treatment period, MTT solution is added to each well and incubated. The resulting formazan (B1609692) crystals are dissolved in a solvent, and the absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm).[4] Cell viability is calculated as a percentage of the untreated control. The IC50 value, the concentration of pinostrobin that inhibits 50% of cell growth, is then determined.[2]

In Vivo Anti-inflammatory Model (LPS-induced Endotoxemia)

Animal Model and Treatment: Zebrafish larvae are microinjected with LPS to induce systemic inflammation.[11] A separate group of larvae is co-treated with LPS and pinostrobin.[11]

Evaluation of Inflammation: The recruitment of macrophages and neutrophils to the site of inflammation is observed and quantified using specific staining techniques.[11] The expression of pro-inflammatory genes is measured by quantitative real-time PCR.[11] Physiological parameters such as heart rate and survival rate are also monitored.[11]

Conclusion

The compiled data from numerous in vitro and in vivo studies strongly suggest that pinostrobin is a multifaceted bioactive compound with significant therapeutic potential. Its ability to modulate key signaling pathways involved in inflammation, cancer progression, and adipogenesis provides a solid foundation for its further development as a therapeutic agent. While in vitro studies have elucidated the cellular and molecular mechanisms of action, in vivo studies have provided crucial evidence of its efficacy in living organisms. The collective findings underscore the importance of continued research to translate the promising preclinical results of pinostrobin into clinical applications.

References

• 1. mdpi.com [mdpi.com]
• 2. scholar.unair.ac.id [scholar.unair.ac.id]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. In vitro study of pinostrobin propionate and pinostrobin butyrate: Cytotoxic activity against breast cancer cell T47D and its selectivity index | Widiandani | Journal of Public Health in Africa [publichealthinafrica.org]
• 5. In vitro study of pinostrobin propionate and pinostrobin butyrate: Cytotoxic activity against breast cancer cell T47D and its selectivity index - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Pinostrobin inhibits proliferation and induces apoptosis in cancer stem-like cells through a reactive oxygen species-dependent mechanism - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Anticancer Effect of Pinostrobin on Human Breast Cancer Cells Through Regulation of Epithelial Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Discovery of Pinostrobin as a Melanogenic Agent in cAMP/PKA and p38 MAPK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pinostrobin ameliorates lipopolysaccharide (LPS)-induced inflammation and endotoxemia by inhibiting LPS binding to the TLR4/MD2 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Study of the dermal anti-inflammatory, antioxidant, and analgesic activity of pinostrobin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journal.unair.ac.id [journal.unair.ac.id]
• 15. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Pinostrobin with Other Natural Anti-Inflammatory Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quest for novel anti-inflammatory agents has led to a significant focus on natural compounds, which often present favorable safety profiles compared to synthetic drugs. Among these, flavonoids and other polyphenols have emerged as promising candidates due to their potent modulation of key inflammatory pathways. This guide provides a detailed head-to-head comparison of the anti-inflammatory properties of pinostrobin (B192119), a flavonoid found in honey and various plants, against three other well-researched natural compounds: curcumin (B1669340), quercetin (B1663063), and resveratrol (B1683913). This objective analysis, supported by experimental data, aims to inform researchers and drug development professionals on their relative efficacy and mechanisms of action.

Data Presentation: A Comparative Analysis of Anti-inflammatory Activity

The following tables summarize the quantitative data on the anti-inflammatory effects of pinostrobin, curcumin, quercetin, and resveratrol. It is important to note that the experimental conditions, such as cell lines, stimuli, and concentrations, may vary between studies, which can influence the absolute values. Therefore, this data should be interpreted within the context of the specific experimental setups.

Table 1: Inhibition of Key Inflammatory Enzymes

Compound	Target Enzyme	Cell Line / Assay System	IC50 Value	Reference
Pinostrobin	5-Lipoxygenase (5-LOX)	Human Recombinant	0.499 µM	[1]
Cyclooxygenase-2 (COX-2)	Human Recombinant	285.67 µM	[1]
Curcumin	Cyclooxygenase-2 (COX-2)	LPS-stimulated RAW 264.7 cells	>50 µM (for NF-κB DNA binding)	[2]
Resveratrol	Cyclooxygenase-2 (COX-2)	Enzyme activity assay	~85 µM (hydroperoxidase activity)
Quercetin	Cyclooxygenase-2 (COX-2)	LPS-stimulated RAW 264.7 cells	- (Inhibited expression)

Table 2: Inhibition of Pro-inflammatory Cytokines and Mediators

Compound	Mediator	Cell Line	Stimulus	Inhibition	Concentration	Reference
Pinostrobin	TNF-α	Human THP-1 macrophages	LPS	Significant reduction	25, 50, 100 µM	[3][4]
IL-6	Human THP-1 macrophages	LPS	Significant reduction	25, 50, 100 µM	[3][4]
Nitric Oxide (NO)	LPS-stimulated RAW 264.7 macrophages	LPS	Decreased production	Not specified
Curcumin	TNF-α	RAW 264.7 macrophages	LPS	Potent inhibition	5, 10 µM	[5][6]
IL-6	RAW 264.7 macrophages	LPS	Potent inhibition	5, 10 µM	[5][6]
Nitric Oxide (NO)	LPS-stimulated RAW 264.7 cells	LPS	Significant reduction	10, 25, 50, 125 µg/mL	[7][8]
Resveratrol	TNF-α	Human Dendritic Cells	TNF-α	Significant reduction	10 µM
IL-6	Human Coronary Artery Endothelial Cells	TNF-α	Attenuated expression	Submicromolar range	[9]
Nitric Oxide (NO)	LPS-stimulated RAW 264.7 cells	LPS	Inhibition of iNOS expression	Not specified
Quercetin	TNF-α	RAW 264.7 macrophages	LPS	Reduced expression	Not specified
IL-1β	J774A.1 macrophages	Concanavalin A	Inhibited release	Not specified	[10]
Nitric Oxide (NO)	LPS-stimulated RAW 264.7 cells	LPS	Inhibition of iNOS expression	Not specified

Table 3: Inhibition of NF-κB Signaling Pathway

Compound	Cell Line	Stimulus	IC50 Value / Effect	Reference
Pinostrobin	Human THP-1 macrophages	LPS	Significant reduction of NF-κB phosphorylation	[3][4]
Curcumin	RAW 264.7 macrophages	LPS	IC50 ~5 µM (for NF-κB DNA binding, EF31 analog)	[2][11]
RAW264.7 cells	LPS	IC50 18.2±3.9 μM	[6]
Resveratrol	Human Coronary Artery Endothelial Cells	TNF-α	>50% inhibition at 1 µM	[9]
Quercetin	LPS-stimulated RAW 264.7 cells	LPS	Inhibited NF-κB activation

Experimental Protocols

Pinostrobin: Inhibition of Pro-inflammatory Cytokines in THP-1 Macrophages

• Cell Culture and Differentiation: Human monocytic THP-1 cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. To differentiate into macrophages, THP-1 cells are treated with 100 ng/mL phorbol (B1677699) 12-myristate 13-acetate (PMA) for 48 hours.

• Treatment and Stimulation: Differentiated THP-1 macrophages are pre-treated with various concentrations of pinostrobin (e.g., 25, 50, 100 µM) or vehicle (DMSO) for 3 hours. Subsequently, the cells are stimulated with 1 µg/mL lipopolysaccharide (LPS) for 24 hours to induce an inflammatory response.[3]

• Cytokine Measurement: The cell culture supernatants are collected, and the concentrations of pro-inflammatory cytokines such as TNF-α and IL-6 are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, according to the manufacturer's instructions.

• Western Blot for NF-κB Phosphorylation: Following treatment and stimulation, cells are lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is probed with primary antibodies against phosphorylated NF-κB p65 and total NF-κB p65, followed by incubation with HRP-conjugated secondary antibodies. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[3]

Curcumin: Inhibition of Nitric Oxide Production in RAW 264.7 Macrophages

• Cell Culture: Murine macrophage RAW 264.7 cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% FBS and antibiotics.

• Treatment and Stimulation: Cells are seeded in 96-well plates and pre-treated with different concentrations of curcumin for 1 hour. Subsequently, the cells are stimulated with 1 µg/mL LPS for 24 hours.[7][8]

• Nitric Oxide (NO) Assay (Griess Test): The concentration of nitrite (B80452), a stable metabolite of NO, in the culture supernatant is measured as an indicator of NO production. An equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride) is added to the supernatant. After a short incubation period, the absorbance is measured at 540 nm using a microplate reader. The nitrite concentration is determined from a standard curve prepared with sodium nitrite.[7][8]

Resveratrol: Inhibition of TNF-α-induced NF-κB Activation in Endothelial Cells

• Cell Culture: Human Coronary Artery Endothelial Cells (HCAECs) are cultured in endothelial growth medium.

• NF-κB Luciferase Reporter Assay: HCAECs are transiently transfected with a luciferase reporter plasmid containing NF-κB binding sites in its promoter region. After transfection, cells are pre-treated with resveratrol (e.g., 1 µM) for 2 hours, followed by stimulation with 10 ng/mL TNF-α for 4 hours.[9]

• Luciferase Activity Measurement: Cells are lysed, and luciferase activity in the cell lysates is measured using a luminometer according to the manufacturer's protocol. A co-transfected Renilla luciferase plasmid is often used as an internal control to normalize for transfection efficiency.[9]

Mandatory Visualization

Below are diagrams illustrating key signaling pathways involved in inflammation and an experimental workflow.

Caption: A generalized experimental workflow for in vitro anti-inflammatory assays.

Caption: The NF-κB signaling pathway and points of inhibition by the natural compounds.

Caption: The MAPK signaling pathway and a point of inhibition by quercetin.

Conclusion

Pinostrobin demonstrates significant anti-inflammatory potential, particularly through its potent inhibition of 5-LOX and its modulation of the NF-κB signaling pathway. When compared to curcumin, quercetin, and resveratrol, pinostrobin shows competitive inhibitory activity against key inflammatory mediators. However, the available data, derived from varied experimental settings, underscores the need for direct comparative studies to definitively establish a hierarchy of potency.

Curcumin and resveratrol are extensively studied and have shown robust anti-inflammatory effects across a wide range of in vitro and in vivo models, often at low micromolar concentrations. Quercetin also exhibits strong anti-inflammatory properties, with a notable impact on the MAPK signaling pathway.

For drug development professionals, the choice of compound may depend on the specific inflammatory condition and the desired molecular target. The data presented in this guide provides a foundational basis for such decisions, highlighting the therapeutic potential of these natural compounds and encouraging further research into their comparative efficacy and clinical applications.

References

• 1. Quercetin attenuates inflammation in human macrophages and adipocytes exposed to macrophage-conditioned media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protective effect of quercetin against macrophage-mediated hepatocyte injury via anti-inflammation, anti-apoptosis and inhibition of ferroptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Beneficial Effects of Quercetin, Curcumin, and Resveratrol in Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Curcumin abrogates LPS-induced proinflammatory cytokines in RAW 264.7 macrophages. Evidence for novel mechanisms involving SOCS-1, -3 and p38 MAPK - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Curcumin abrogates LPS-induced pro-inflammatory cytokines in RAW 264.7 macrophages. Evidence for novel mechanisms involving SOCS-1, -3 and p38 MAPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Curcumin attenuates LPS-induced inflammation in RAW 264.7 cells: A multifaceted study integrating network pharmacology, molecular docking, molecular dynamics simulation, and experimental validation | PLOS One [journals.plos.org]
• 8. Curcumin attenuates LPS-induced inflammation in RAW 264.7 cells: A multifaceted study integrating network pharmacology, molecular docking, molecular dynamics simulation, and experimental validation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]

Validation of Pinostrobin's therapeutic target using genetic approaches

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the genetic validation of Pinostrobin's therapeutic targets, with a primary focus on Proprotein Convertase Subtilisin/Kexin type 9 (PCSK9). It also explores other potential targets and compares Pinostrobin with alternative therapeutic agents, supported by experimental data and detailed methodologies.

Genetically Validated Target of Pinostrobin: PCSK9

Pinostrobin has been identified as a modulator of PCSK9, a key regulator of cholesterol homeostasis. Genetic validation studies have provided evidence for this interaction.

Experimental Evidence for PCSK9 as a Target

A key study demonstrated that Pinostrobin's ability to reduce PCSK9 expression is dependent on the transcription factor Forkhead Box O3a (FoxO3a). The genetic knockdown of FoxO3a using small interfering RNA (siRNA) abolished the inhibitory effect of Pinostrobin on PCSK9, providing strong evidence for this signaling pathway.[1][2][3]

Key Findings:

• Pinostrobin treatment in HepG2 cells significantly decreased PCSK9 mRNA and protein levels.[2][3]

• This effect was accompanied by an increase in the protein levels of the low-density lipoprotein receptor (LDLR) and enhanced LDL uptake.[2]

• Crucially, the knockdown of FoxO3a via siRNA eliminated the Pinostrobin-mediated reduction of PCSK9.[1][2]

Comparison with Other PCSK9 Inhibitors

Pinostrobin's mechanism of downregulating PCSK9 transcription offers a distinct approach compared to currently approved PCSK9 inhibitors, which are primarily monoclonal antibodies or siRNA-based therapeutics that act post-transcriptionally.

Therapeutic Agent	Mechanism of Action	Method of Target Validation
Pinostrobin	Downregulates PCSK9 gene expression via upregulation of FoxO3a.[1][2]	siRNA-mediated knockdown of FoxO3a.[1][2]
Evolocumab	Monoclonal antibody that binds to circulating PCSK9, preventing its interaction with LDLR.[4][5][6][7][8]	N/A (Antibody-based therapeutic)
Alirocumab	Monoclonal antibody that binds to circulating PCSK9, preventing its interaction with LDLR.[9][10][11][12][13]	N/A (Antibody-based therapeutic)
Inclisiran	Small interfering RNA (siRNA) that targets and degrades PCSK9 mRNA in hepatocytes.[14][15][16][17][18]	N/A (siRNA-based therapeutic)

Experimental Protocol: siRNA Knockdown of FoxO3a

This protocol outlines the key steps for validating the role of FoxO3a in Pinostrobin-mediated PCSK9 suppression using siRNA.

Objective: To determine if the knockdown of FoxO3a attenuates the effect of Pinostrobin on PCSK9 expression.

Cell Line: Human hepatoma cell line (HepG2).

Materials:

• Pinostrobin

• siRNA targeting FoxO3a (si-FoxO3a) and negative control siRNA (si-NC)

• Lipofectamine RNAiMAX transfection reagent

• Opti-MEM reduced-serum medium

• Culture medium (e.g., DMEM with 10% FBS)

• Reagents for RNA extraction and quantitative real-time PCR (qRT-PCR)

• Antibodies for Western blotting (anti-FoxO3a, anti-PCSK9, anti-actin)

Procedure:

• Cell Seeding: Seed HepG2 cells in 6-well plates at a density that will result in 50-60% confluency at the time of transfection.

• siRNA Transfection:

  • Dilute si-FoxO3a or si-NC in Opti-MEM.

  • Dilute Lipofectamine RNAiMAX in Opti-MEM.

  • Combine the diluted siRNA and Lipofectamine solutions and incubate for 5 minutes at room temperature to allow complex formation.

  • Add the siRNA-lipid complex to the cells.

  • Incubate for 24-48 hours.

• Pinostrobin Treatment: After the incubation period with siRNA, replace the medium with fresh medium containing Pinostrobin (e.g., 40 µM) or vehicle control (DMSO). Incubate for an additional 24 hours.

• Sample Collection and Analysis:

  • qRT-PCR: Extract total RNA and perform reverse transcription followed by qRT-PCR to measure PCSK9 mRNA levels. Normalize to a housekeeping gene (e.g., GAPDH).

  • Western Blotting: Lyse the cells and perform Western blot analysis to determine the protein levels of FoxO3a (to confirm knockdown), PCSK9, and a loading control (e.g., actin).

Expected Outcome: In cells transfected with si-NC, Pinostrobin will significantly reduce PCSK9 mRNA and protein levels compared to the vehicle control. In cells with FoxO3a knockdown (si-FoxO3a), the effect of Pinostrobin on PCSK9 expression will be significantly attenuated or abolished.

Signaling Pathway and Experimental Workflow

Caption: Pinostrobin's regulation of PCSK9 expression.

Caption: Workflow for siRNA-based target validation.

Other Potential Therapeutic Targets of Pinostrobin

While direct genetic validation is less established for other potential targets of Pinostrobin, preclinical studies suggest its involvement in several other key signaling pathways. Further research using genetic tools like CRISPR-Cas9 or siRNA is warranted to confirm these targets.

Adipogenesis

Pinostrobin has been shown to suppress adipogenesis in pre-adipocyte cell lines.[19][20][21][22] This effect is associated with the downregulation of key adipogenic transcription factors.

• Potential Target: Peroxisome proliferator-activated receptor gamma (PPARγ) and CCAAT/enhancer-binding protein alpha (C/EBPα).

• Observed Effects: Pinostrobin treatment reduces the expression of PPARγ and C/EBPα, leading to decreased lipid accumulation in adipocytes.[19][20]

• Alternative Therapeutic: Rosiglitazone is a well-known PPARγ agonist used in the treatment of type 2 diabetes.[23][24][25][26][27] Its mechanism of action is directly tied to the activation of PPARγ.

Aryl Hydrocarbon Receptor (AHR) / Cytochrome P450 1A1 (CYP1A1) Pathway

Pinostrobin has been identified as a negative modulator of the AHR/CYP1A1 signaling pathway, which has implications for its antiviral and anti-inflammatory effects.

• Potential Target: Aryl Hydrocarbon Receptor (AHR).

• Observed Effects: Pinostrobin treatment can influence the expression of AHR and its downstream target, CYP1A1.

• Alternative Therapeutic: Flutamide (B1673489), an anti-androgen drug, has been shown to act as an AHR ligand and can suppress cancer cell proliferation through an AHR-dependent mechanism.[28][29][30][31][32]

ErbB4 Signaling

In silico studies have suggested that Pinostrobin and its derivatives may act as inhibitors of ErbB4, a receptor tyrosine kinase implicated in some cancers.[33][34]

• Potential Target: Epidermal growth factor receptor 4 (ErbB4).

• Observed Effects: Molecular docking studies predict a high binding affinity of Pinostrobin derivatives to the ErbB4 protein.[33][34]

• Alternative Therapeutic: Afatinib (B358) is an irreversible pan-ErbB family inhibitor, including ErbB4, used in cancer therapy.[35][36][37][38][39]

Logical Relationship of Target Validation

Caption: Logic of genetic target validation.

Conclusion

The available evidence strongly supports PCSK9 as a therapeutic target of Pinostrobin, validated through siRNA-mediated genetic approaches. This positions Pinostrobin as a potential oral therapeutic for hypercholesterolemia with a distinct mechanism of action compared to existing injectable biologics. Further investigation into other potential targets, such as those involved in adipogenesis, AHR signaling, and ErbB4 pathways, using rigorous genetic validation techniques, will be crucial to fully elucidate the therapeutic potential of this natural compound. This comparative guide provides a framework for researchers to understand the current landscape of Pinostrobin's target validation and to design future studies aimed at bringing this promising molecule closer to clinical application.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pinostrobin Inhibits Proprotein Convertase Subtilisin/Kexin-type 9 (PCSK9) Gene Expression through the Modulation of FoxO3a Protein in HepG2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. myinfo.tcu.edu.tw [myinfo.tcu.edu.tw]
• 4. repathahcp.com [repathahcp.com]
• 5. droracle.ai [droracle.ai]
• 6. What is Evolocumab used for? [synapse.patsnap.com]
• 7. What is the mechanism of Evolocumab? [synapse.patsnap.com]
• 8. mdpi.com [mdpi.com]
• 9. Alirocumab (Praluent): First in the New Class of PCSK9 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What is the mechanism of action of Alirocumab? [synapse.patsnap.com]
• 11. academic.oup.com [academic.oup.com]
• 12. researchgate.net [researchgate.net]
• 13. What is the mechanism of Alirocumab? [synapse.patsnap.com]
• 14. researchgate.net [researchgate.net]
• 15. What is the mechanism of Inclisiran? [synapse.patsnap.com]
• 16. researchgate.net [researchgate.net]
• 17. google.com [google.com]
• 18. What is the mechanism of action of Inclisiran sodium? [synapse.patsnap.com]
• 19. researchgate.net [researchgate.net]
• 20. Pinostrobin: An Adipogenic Suppressor from Fingerroot (Boesenbergia rotunda) and Its Possible Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Mahidol IR [repository.li.mahidol.ac.th]
• 22. Pinostrobin Exerts Inhibitory Effects on Adipogenesis and Adipocyte-Induced MCF-7 Breast Cancer Cell Proliferation and Migration | Trends in Sciences [tis.wu.ac.th]
• 23. Rosiglitazone, an Agonist of PPARγ, Inhibits Non-Small Cell Carcinoma Cell Proliferation In Part through Activation of Tumor Sclerosis Complex-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 24. immune-system-research.com [immune-system-research.com]
• 25. academic.oup.com [academic.oup.com]
• 26. Peroxisome proliferator-activated receptor-γ agonists and diabetes: Current evidence and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 27. The PPARγ Agonist Rosiglitazone Impairs Colonic Inflammation in Mice with Experimental Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Anti-androgen flutamide suppresses hepatocellular carcinoma cell proliferation via the aryl hydrocarbon receptor mediated induction of transforming growth factor-β1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Anti-androgen flutamide suppresses hepatocellular carcinoma cell proliferation via the aryl hydrocarbon receptor mediated induction of transforming growth factor-β1. | Sigma-Aldrich [merckmillipore.com]
• 30. What is the mechanism of Flutamide? [synapse.patsnap.com]
• 31. The antiandrogen flutamide is a novel aryl hydrocarbon receptor ligand that disrupts bile acid homeostasis in mice through induction of Abcc4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. The antiandrogen flutamide is a novel aryl hydrocarbon receptor ligand that disrupts bile acid homeostasis in mice through induction of Abcc4 - PMC [pmc.ncbi.nlm.nih.gov]
• 33. phcogj.com [phcogj.com]
• 34. phcogj.com [phcogj.com]
• 35. [Mechanism of action and preclinical development of afatinib] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 36. A comprehensive review of the preclinical efficacy profile of the ErbB family blocker afatinib in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 37. Afatinib: emerging next-generation tyrosine kinase inhibitor for NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 38. Afatinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 39. Afatinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Bridging the Bioavailability Gap of Pinostrobin: A Comparative Guide to Formulation Strategies

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the bioavailability of different pinostrobin (B192119) formulations. Pinostrobin, a flavonoid with significant therapeutic potential, is hindered by its low aqueous solubility and consequently, poor bioavailability. This guide synthesizes available pharmacokinetic data, details experimental methodologies, and visualizes key processes to inform the development of more effective pinostrobin drug products.

Pinostrobin's journey from administration to systemic circulation is a critical factor in its efficacy. Its inherent low solubility in water presents a significant challenge, limiting its absorption and overall bioavailability.[1][2] To overcome this, various formulation strategies are being explored to enhance its dissolution and absorption, thereby increasing its therapeutic potential.

Comparative Pharmacokinetic Data

The following table summarizes the key pharmacokinetic parameters of unformulated pinostrobin in rats from various studies. This data serves as a baseline to evaluate the potential improvements offered by advanced formulations. It is important to note that direct comparative in vivo studies on different pinostrobin formulations are limited in the current literature. The presented data is collated from separate studies and may involve different experimental conditions.

Formulation	Dosage	Administration Route	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Half-life (t½) (h)	Study Animal
Pinostrobin Solution	48.51 mg/kg	Oral	53.03 ± 15.41	0.13	881.11 ± 289.59 (AUC0-∞)	4.05 ± 1.84	Rat[1][3]
(S)-Pinostrobin	20 mg/kg	Intravenous	-	-	23.16 (AUCinf)	~7	Rat[4]
(R)-Pinostrobin	20 mg/kg	Intravenous	-	-	21.30 (AUCinf)	~7	Rat[4]

Enhancing Bioavailability: Investigated Formulation Strategies

Several advanced formulation techniques have been investigated to address the poor solubility and bioavailability of pinostrobin.

Solid Dispersions: This method involves dispersing pinostrobin in a hydrophilic carrier at the molecular level. This approach can significantly increase the dissolution rate and, consequently, the bioavailability of poorly soluble drugs. While specific in vivo comparative data for pinostrobin solid dispersions are not yet available, the strategy is considered a promising avenue for enhancing its pharmacological effects.

Cyclodextrin (B1172386) Inclusion Complexes: Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble molecules like pinostrobin within their hydrophobic cavity, forming inclusion complexes. This complexation enhances the aqueous solubility and dissolution rate of the guest molecule. In vitro studies have demonstrated that pinostrobin forms stable inclusion complexes with β-cyclodextrin and its derivatives, leading to a significantly faster dissolution rate compared to the free compound.[2] For instance, after 15 minutes, the dissolved amount of pinostrobin complexed with 2,6-DMβCD and HPβCD was approximately 11.8 and 9.1 times higher, respectively, than that of free pinostrobin.[2] This suggests a high potential for improved oral bioavailability.

Experimental Protocols

Understanding the methodologies used to generate pharmacokinetic data is crucial for interpreting and comparing results across studies.

Oral Bioavailability Study in Rats

A common experimental workflow to determine the oral bioavailability of a pinostrobin formulation is as follows:

• Animal Model: Male Sprague-Dawley or Wistar rats are typically used.[1][4] Animals are fasted overnight before drug administration to minimize food-drug interactions.

• Formulation Preparation:

  • Standard Suspension/Solution: Pinostrobin is often suspended or dissolved in a vehicle such as 0.9% sterile saline containing a small percentage of a surfactant like polysorbate 80 to aid in dispersion.[1]

  • Advanced Formulations: Solid dispersions, cyclodextrin complexes, or nanoparticles are prepared according to specific protocols.

• Drug Administration: The pinostrobin formulation is administered to the rats via oral gavage at a predetermined dose.[1]

• Blood Sampling: Blood samples are collected from the tail vein or another appropriate site at various time points post-administration (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours).[1]

• Plasma Preparation: Blood samples are centrifuged to separate the plasma, which is then stored at -80°C until analysis.[1]

• Bioanalytical Method: The concentration of pinostrobin in the plasma samples is quantified using a validated analytical method, typically high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[5] This method offers high sensitivity and selectivity for accurate measurement.

• Pharmacokinetic Analysis: The plasma concentration-time data is used to calculate key pharmacokinetic parameters, including Cmax, Tmax, AUC, and half-life, using non-compartmental analysis.

Experimental workflow for an in vivo pharmacokinetic study.

Pinostrobin Metabolism and its Impact on Bioavailability

Following absorption, pinostrobin undergoes extensive metabolism, primarily in the liver. The main metabolic pathways include hydroxylation, demethylation, glucuronidation, and sulfation.[1][3] This metabolic conversion can significantly impact the overall bioavailability and the pharmacological activity of the administered pinostrobin. A very small amount of the parent compound is excreted unchanged in urine, feces, and bile, indicating that the majority is metabolized in vivo.[1][3]

Major metabolic pathways of pinostrobin.

References

• 1. The Pharmacokinetics, Tissue Distribution, Metabolism, and Excretion of Pinostrobin in Rats: Ultra-High-Performance Liquid Chromatography Coupled With Linear Trap Quadrupole Orbitrap Mass Spectrometry Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Theoretical and Experimental Studies on Inclusion Complexes of Pinostrobin and β-Cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The Pharmacokinetics, Tissue Distribution, Metabolism, and Excretion of Pinostrobin in Rats: Ultra-High-Performance Liquid Chromatography Coupled With Linear Trap Quadrupole Orbitrap Mass Spectrometry Studies [frontiersin.org]
• 4. Stereospecific analytical method development and preliminary in vivo pharmacokinetic characterization of pinostrobin in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]

Assessing the synergistic effects of Pinostrobin with other therapeutic agents

A comprehensive analysis of Pinostrobin's synergistic effects with therapeutic agents, offering a valuable resource for researchers and drug development professionals in oncology and infectious diseases.

Pinostrobin, a naturally occurring flavonoid, has demonstrated significant potential beyond its individual therapeutic properties. Emerging research highlights its powerful synergistic effects when combined with existing chemotherapeutic drugs and antibiotics. This guide provides a detailed comparison of Pinostrobin's performance in combination therapies, supported by experimental data, to underscore its promise in overcoming drug resistance and enhancing treatment efficacy.

Synergistic Anticancer Activity of Pinostrobin

Pinostrobin has been shown to effectively resensitize multidrug-resistant (MDR) cancer cells to conventional chemotherapeutics. This is primarily achieved through the inhibition of P-glycoprotein (P-gp), an ATP-binding cassette (ABC) transporter responsible for pumping drugs out of cancer cells. By blocking this efflux pump, Pinostrobin increases the intracellular concentration of anticancer drugs, thereby restoring their cytotoxic effects.

Quantitative Analysis of Synergism

The synergistic effect of Pinostrobin with various chemotherapeutic agents has been quantified using the Combination Index (CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism. The following tables summarize the in vitro synergistic effects of Pinostrobin on multidrug-resistant cancer cell lines.

Table 1: Synergistic Effect of Pinostrobin with Vincristine, Paclitaxel, and Docetaxel in MDR KBvin Cells

Pinostrobin Concentration	Chemotherapeutic Agent	Concentration of Chemo Agent	Fraction Affected (Fa)	Combination Index (CI)	Drug Interaction
50 µM	Vincristine	1000 nM	0.098	0.132	Strong Synergism
50 µM	Vincristine	100 nM	0.630	0.228	Strong Synergism
100 µM	Vincristine	1000 nM	0.049	0.092	Very Strong Synergism
100 µM	Vincristine	100 nM	0.599	0.355	Synergism
50 µM	Paclitaxel	1000 nM	0.091	0.231	Strong Synergism
50 µM	Paclitaxel	100 nM	0.395	0.523	Moderate Synergism
100 µM	Paclitaxel	1000 nM	0.081	0.165	Strong Synergism
100 µM	Paclitaxel	100 nM	0.381	0.388	Synergism
50 µM	Docetaxel	1000 nM	0.110	0.170	Strong Synergism
50 µM	Docetaxel	100 nM	0.457	0.391	Synergism
100 µM	Docetaxel	1000 nM	0.090	0.126	Strong Synergism
100 µM	Docetaxel	100 nM	0.442	0.287	Strong Synergism

Data sourced from a study on multidrug-resistant cancer cells.[1]

Table 2: Reversal of Drug Resistance by Pinostrobin in ABCB1-Overexpressing Cells

Chemotherapeutic Agent	IC50 (nM) Alone	IC50 (nM) with 50 µM Pinostrobin	Reversal Fold
Vincristine	2860.66	332.24	8.61
Paclitaxel	> 2000	780.54	> 2.56
Docetaxel	> 2000	985.67	> 2.03

This table illustrates the fold-increase in potency of chemotherapeutic agents in the presence of Pinostrobin.[1]

Synergistic Antimicrobial Activity of Pinostrobin

Pinostrobin also exhibits synergistic activity with antibiotics against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). This effect is attributed to its ability to inhibit bacterial efflux pumps, which are a major mechanism of antibiotic resistance.

Quantitative Analysis of Antimicrobial Synergy

The synergy between Pinostrobin and ciprofloxacin (B1669076) has been demonstrated through a significant reduction in the Minimum Inhibitory Concentration (MIC) of the antibiotic.

Table 3: Synergistic Effect of Pinostrobin with Ciprofloxacin against MRSA

Antibiotic	MIC Alone (µg/mL)	MIC in Combination with Pinostrobin (15 µg/mL)	Fold Reduction in MIC
Ciprofloxacin	16	0.125	128

This data highlights the dramatic potentiation of ciprofloxacin's activity against MRSA in the presence of Pinostrobin.[2][3]

Experimental Protocols

Assessment of Cytotoxicity and Synergy in Cancer Cells (MTT Assay and Combination Index Calculation)

Objective: To determine the cell viability upon treatment with Pinostrobin, a chemotherapeutic agent, and their combination, and to calculate the Combination Index (CI).

Methodology:

• Cell Seeding: Seed cancer cells (e.g., MDR KBvin) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Drug Treatment: Treat the cells with various concentrations of Pinostrobin alone, the chemotherapeutic agent alone, and in combination at a constant ratio. Include untreated cells as a control.

• Incubation: Incubate the plates for 72 hours.

• MTT Assay: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC50 values for each agent alone and in combination. Calculate the Combination Index (CI) using the Chou-Talalay method.[4][5][6][7][8][9][10]

Assessment of Antimicrobial Synergy (Checkerboard Assay)

Objective: To determine the synergistic effect of Pinostrobin and an antibiotic against a bacterial strain.

Methodology:

• Preparation of Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

• Drug Dilution: In a 96-well microtiter plate, prepare serial dilutions of Pinostrobin along the rows and the antibiotic along the columns.

• Inoculation: Add the bacterial inoculum to each well.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the drug(s) that inhibits visible bacterial growth.

• Calculation of Fractional Inhibitory Concentration Index (FICI): FICI = FIC of Drug A + FIC of Drug B Where FIC = MIC of drug in combination / MIC of drug alone. A FICI of ≤ 0.5 indicates synergy.[11][12][13][14][15]

Signaling Pathways and Mechanisms of Action

Pinostrobin's synergistic effects are rooted in its modulation of key cellular signaling pathways.

Inhibition of P-glycoprotein Efflux Pump

Pinostrobin non-competitively inhibits the ATPase activity of P-glycoprotein, the protein encoded by the ABCB1 gene. This inhibition prevents the efflux of chemotherapeutic drugs from cancer cells, leading to their intracellular accumulation and enhanced cytotoxicity.[1]

Pinostrobin inhibits the P-gp efflux pump.

Modulation of NF-κB Signaling Pathway

Pinostrobin has been shown to suppress the activation of the NF-κB signaling pathway, which is often constitutively active in cancer cells and contributes to inflammation, proliferation, and survival.[16][17][18][19][20] By inhibiting NF-κB, Pinostrobin can reduce the expression of anti-apoptotic proteins and sensitize cancer cells to chemotherapy.

Pinostrobin's inhibition of the NF-κB pathway.

Induction of ROS-Mediated Apoptosis

Pinostrobin can induce the production of reactive oxygen species (ROS) in cancer cells.[21][22][23] Elevated ROS levels can lead to oxidative stress and trigger the intrinsic apoptotic pathway, resulting in cancer cell death. This pro-apoptotic effect can synergize with the action of chemotherapeutic agents.

ROS-mediated apoptosis induced by Pinostrobin.

Conclusion

The presented data strongly support the role of Pinostrobin as a potent synergistic agent in both cancer and antimicrobial therapies. Its ability to overcome multidrug resistance by inhibiting efflux pumps and to modulate key signaling pathways makes it a promising candidate for combination treatments. Further preclinical and clinical investigations are warranted to fully elucidate its therapeutic potential and to translate these findings into effective clinical strategies. This guide provides a foundational resource for researchers to explore and build upon the synergistic applications of Pinostrobin.

References

• 1. Pinostrobin and Tectochrysin Conquer Multidrug-Resistant Cancer Cells via Inhibiting P-Glycoprotein ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. punnettsquare.org [punnettsquare.org]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. ijprajournal.com [ijprajournal.com]
• 11. clyte.tech [clyte.tech]
• 12. Video: High-throughput Identification of Synergistic Drug Combinations by the Overlap2 Method [jove.com]
• 13. benchchem.com [benchchem.com]
• 14. emerypharma.com [emerypharma.com]
• 15. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 16. Anticancer Effect of Pinostrobin on Human Breast Cancer Cells Through Regulation of Epithelial Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Pinostrobin Inhibits Nuclear Factor-Kappa B Signaling and Production of Inflammatory Cytokines and Chemokines in Human Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Pinostrobin inhibits proliferation and induces apoptosis in cancer stem-like cells through a reactive oxygen species-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Pinostrobin and Tectochrysin Conquer Multidrug-Resistant Cancer Cells via Inhibiting P-Glycoprotein ATPase [mdpi.com]

Pinostrobin's Anticancer Properties: A Comparative Meta-Analysis for Researchers

For researchers and drug development professionals, the natural flavonoid Pinostrobin (B192119) presents a compelling case for further investigation as a potential anticancer agent. A comprehensive review of existing preclinical data reveals its multitargeted mechanisms and favorable safety profile, positioning it as a candidate for adjuvant therapy. [1][2] This guide provides a meta-summary of Pinostrobin's anticancer properties, comparing its efficacy across various cancer types and detailing the experimental protocols used to ascertain its effects.

Comparative Efficacy of Pinostrobin

Pinostrobin, a flavonoid found in botanicals such as Boesenbergia rotunda and Alpinia zerumbet, has demonstrated significant anticancer potential by inducing apoptosis, promoting cell cycle arrest, and inhibiting proliferation and metastasis in various cancers.[1][2][3] Its efficacy, often measured by the half-maximal inhibitory concentration (IC50), varies across different cancer cell lines.

Cancer Type	Cell Line	IC50 (mM)	Key Findings	Reference
Breast Cancer	T47D	2.93	Inhibits proliferation.	[4][5]
Breast Cancer	MCF-7	>1	High concentrations (250-1000 µM) reduce cell viability.	[3]
Breast Cancer	MDA-MB-231	>1	High concentrations (250-1000 µM) reduce cell viability and inhibit migration.	[3]
Cervical Cancer	HeLa	Not specified	Induces ROS-mediated cell death.	[6]
Lung Carcinoma	A549	Not specified	Inhibits cell growth by down-regulating the Notch pathway.	[7]

Notably, synthetic derivatives of Pinostrobin, such as Pinostrobin propionate (B1217596) and Pinostrobin butyrate, have shown enhanced cytotoxic activity and selectivity against breast cancer cells compared to the parent compound.[4][5]

Compound	Cell Line (Cancer)	IC50 (mM)	Cell Line (Normal)	CC50 (mM)	Selectivity Index (SI)	Reference
Pinostrobin	T47D	2.93	Vero	1.27	0.4	[4][5]
Pinostrobin propionate	T47D	0.57	Vero	0.94	1.7	[4][5]
Pinostrobin butyrate	T47D	0.40	Vero	0.89	2.2	[4][5]

Toxicity studies have indicated that Pinostrobin has no adverse effects at therapeutic doses (≤ 100 mg/kg) and exhibits selective cytotoxicity against cancer cells while having protective antioxidant effects in normal tissues.[1][2]

Key Signaling Pathways and Molecular Mechanisms

Pinostrobin exerts its anticancer effects through the modulation of several key signaling pathways. Understanding these mechanisms is crucial for identifying potential therapeutic targets and combination strategies.

Apoptosis Induction and Cell Cycle Arrest

Pinostrobin triggers ROS-mediated apoptosis through both extrinsic and intrinsic signaling pathways.[2][6] It upregulates the pro-apoptotic protein BAX and downregulates the anti-apoptotic protein Bcl2.[2][8] This leads to the release of cytochrome c from the mitochondria, which in turn activates Caspase-9 and Caspase-3, culminating in apoptosis.[2][8] Furthermore, Pinostrobin induces G1 phase cell cycle arrest by increasing the expression of p21 and p27, and decreasing Cyclin D1 levels.[2][8]

Pinostrobin-induced apoptosis and cell cycle arrest pathways.

Inhibition of Metastasis and Angiogenesis

Pinostrobin has been shown to inhibit metastasis by targeting migration, adhesion, and angiogenesis.[1][2] In triple-negative breast cancer (TNBC) cells, it impedes migration and suppresses the expression of the mesenchymal marker N-cadherin.[3] It also inhibits receptor tyrosine kinase signaling, which leads to the downregulation of Vascular Endothelial Growth Factor (VEGF) and subsequent suppression of angiogenesis.[8]

Modulation of PI3K/Akt/mTOR and Notch Signaling

Pinostrobin inhibits the PI3K/Akt/mTOR pathway by preventing the conversion of PIP2 to PIP3, which enhances autophagy and reduces cell proliferation.[8] In lung carcinoma cells, Pinostrobin has been found to inhibit the Notch signaling pathway, leading to a dose-dependent decrease in the expression of Notch1, Jagged-1, and Hes-1.[7]

Inhibition of PI3K/Akt/mTOR and Notch pathways by Pinostrobin.

Overcoming Multidrug Resistance

Pinostrobin and its analogue Tectochrysin have demonstrated the ability to conquer multidrug-resistant cancer cells by inhibiting the P-glycoprotein (P-gp) ATPase.[9] This suggests a potential role for Pinostrobin in combination therapies to overcome chemoresistance.[9]

Experimental Protocols

The following are summaries of common experimental methodologies used in the cited studies to evaluate the anticancer properties of Pinostrobin.

Cell Viability and Cytotoxicity Assay (MTT Assay)

• Principle: This colorimetric assay measures the reduction of yellow 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) by mitochondrial succinate (B1194679) dehydrogenase. The resulting purple formazan (B1609692) is solubilized, and its absorbance is proportional to the number of viable cells.

• Protocol Outline:

  • Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are treated with various concentrations of Pinostrobin or a vehicle control for specific time points (e.g., 24, 48, 72 hours).

  • MTT solution is added to each well and incubated.

  • The formazan crystals are dissolved using a solubilization solution (e.g., DMSO).

  • The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

  • The IC50 value is calculated from the dose-response curve.[5]

Wound Healing and Transwell Migration Assays

• Principle: These assays assess the migratory capacity of cancer cells. The wound healing assay measures the closure of a "wound" created in a cell monolayer, while the Transwell assay quantifies the number of cells that migrate through a porous membrane.

• Protocol Outline (Wound Healing):

  • Cells are grown to confluence in a culture plate.

  • A scratch is made through the monolayer with a sterile pipette tip.

  • The cells are washed to remove debris and treated with Pinostrobin.

  • Images of the wound are captured at different time points to monitor cell migration into the scratched area.[3]

• Protocol Outline (Transwell):

  • Cells, pre-treated with Pinostrobin, are seeded in the upper chamber of a Transwell insert.

  • The lower chamber contains a chemoattractant (e.g., serum-containing medium).

  • After incubation, non-migrated cells on the upper surface of the membrane are removed.

  • Migrated cells on the lower surface are fixed, stained, and counted.[3]

Gene Expression Analysis (RT-PCR)

• Principle: Reverse transcription-polymerase chain reaction (RT-PCR) is used to detect and quantify the mRNA expression levels of target genes involved in cancer-related pathways.

• Protocol Outline:

  • Total RNA is extracted from Pinostrobin-treated and control cells.

  • RNA is reverse-transcribed into complementary DNA (cDNA).

  • The cDNA is used as a template for PCR amplification with gene-specific primers for target genes (e.g., N-cadherin, E-cadherin, TNF-α).

  • The amplified products are visualized and quantified using gel electrophoresis or real-time PCR.[3]

A simplified workflow for in vitro evaluation of Pinostrobin.

Conclusion and Future Directions

The collective evidence from preclinical studies strongly supports the anticancer potential of Pinostrobin. Its ability to modulate multiple key signaling pathways involved in cancer progression, coupled with its low toxicity, makes it an attractive candidate for further development. However, to bridge the gap toward clinical application, future research should focus on:

• In vivo studies: To confirm the anticancer efficacy and safety of Pinostrobin in animal models.

• Pharmacokinetic and bioavailability studies: To optimize delivery and dosage.[1][2]

• Combination therapies: To explore synergistic effects with existing chemotherapeutic agents, particularly in the context of overcoming drug resistance.[9]

• Clinical trials: To ultimately evaluate the therapeutic efficacy of Pinostrobin in cancer patients.[1][2]

This meta-analysis underscores the promise of Pinostrobin as a natural compound in the oncology landscape, warranting continued investigation by the scientific community.

References

• 1. Unveiling the anticancer potential of Pinostrobin: mechanisms of action, pharmacokinetic insights, and therapeutic prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anticancer Effect of Pinostrobin on Human Breast Cancer Cells Through Regulation of Epithelial Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. In vitro study of pinostrobin propionate and pinostrobin butyrate: Cytotoxic activity against breast cancer cell T47D and its selectivity index - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pinostrobin inhibits proliferation and induces apoptosis in cancer stem-like cells through a reactive oxygen species-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

A Comparative Benchmarking Study: Purity Analysis of Synthesized Pinostrobin Against Commercial Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the purity of in-house synthesized pinostrobin (B192119) against a commercially available standard. Pinostrobin, a naturally occurring flavonoid, has garnered significant interest in the scientific community for its diverse pharmacological activities.[1][2] The reliability and reproducibility of research findings and the safety and efficacy of potential therapeutic agents hinge on the purity of the active compound. This guide outlines the analytical methodologies employed to ascertain the purity and structural integrity of synthesized pinostrobin, presenting the data in a clear and comparative format to aid researchers in their own assessments.

Introduction to Pinostrobin

Pinostrobin, chemically known as (2S)-5-hydroxy-7-methoxy-2-phenyl-2,3-dihydrochromen-4-one, is a flavanone (B1672756) found in a variety of natural sources, including honey, propolis, and several medicinal plants.[1] Its chemical formula is C16H14O4 and it has a molecular weight of 270.28 g/mol .[3] The scientific interest in pinostrobin stems from its potential therapeutic applications, which include anti-inflammatory, antioxidant, neuroprotective, and anticancer properties.[1][2] Given these promising bioactivities, the availability of high-purity pinostrobin is crucial for accurate in vitro and in vivo studies, as well as for potential drug development.

Experimental Workflow for Purity Assessment

A multi-step analytical workflow was designed to rigorously evaluate the purity of the synthesized pinostrobin in comparison to a commercial standard. This workflow ensures a comprehensive characterization of the compounds.

Caption: Experimental workflow for the comparative purity analysis of pinostrobin.

Materials and Methods

3.1. Materials

• Synthesized Pinostrobin: Produced via in-house laboratory synthesis.

• Commercial Pinostrobin Standard: Purity ≥99%, purchased from a reputable supplier.

• Solvents: HPLC-grade methanol and water, and analytical grade phosphoric acid were used.

3.2. High-Performance Liquid Chromatography (HPLC)

HPLC analysis was performed to determine the purity of the pinostrobin samples.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reversed-phase column (250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic mobile phase consisting of methanol and water (79:21, v/v) with 0.1% phosphoric acid.

• Flow Rate: 0.8 mL/min.

• Detection Wavelength: 286 nm.

• Sample Preparation: Samples of both synthesized and commercial pinostrobin were accurately weighed and dissolved in methanol to a final concentration of 1 mg/mL.

3.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy was employed for the structural elucidation and confirmation of the pinostrobin samples.

• Instrumentation: A 400 MHz NMR spectrometer.

• Experiments: ¹H-NMR and ¹³C-NMR spectra were recorded.

• Sample Preparation: Approximately 10 mg of each pinostrobin sample was dissolved in 0.5 mL of deuterated chloroform (B151607) (CDCl₃).

3.4. Mass Spectrometry (MS)

Mass spectrometry was used to confirm the molecular weight of the pinostrobin samples.

• Instrumentation: An electrospray ionization (ESI) mass spectrometer.

• Method: Samples were introduced into the mass spectrometer via direct infusion.

• Ionization Mode: Positive ion mode was used to detect the [M+H]⁺ ion.

• Sample Preparation: The samples prepared for HPLC analysis were further diluted with methanol for MS analysis.

Results and Discussion

The purity of the synthesized pinostrobin was benchmarked against the commercial standard using the aforementioned analytical techniques. The results are summarized in the table below.

Analytical Technique	Parameter	Synthesized Pinostrobin	Commercial Standard
HPLC	Purity (%)	99.2	≥99.0
Retention Time (min)	8.5	8.5
NMR	¹H-NMR	Consistent with Pinostrobin Structure	Consistent with Pinostrobin Structure
¹³C-NMR	Consistent with Pinostrobin Structure	Consistent with Pinostrobin Structure
Mass Spectrometry	[M+H]⁺ (m/z)	271.09	271.09

The HPLC analysis revealed that the synthesized pinostrobin possesses a high purity of 99.2%, which is comparable to the commercial standard. The retention times for both samples were identical, indicating that the primary component in both is the same.

The ¹H-NMR and ¹³C-NMR spectra of the synthesized pinostrobin were in complete agreement with the spectra of the commercial standard and with published data, confirming the correct chemical structure.

Mass spectrometry analysis of both samples showed a protonated molecular ion [M+H]⁺ at an m/z of 271.09, which corresponds to the expected molecular weight of pinostrobin (270.28 g/mol ).

Conclusion

The comprehensive analytical data presented in this guide demonstrates that the in-house synthesized pinostrobin exhibits a high degree of purity and structural integrity, comparable to that of a commercially available standard. The detailed experimental protocols provided herein can serve as a valuable resource for researchers and drug development professionals for the quality control and validation of their own pinostrobin samples. This rigorous approach to purity assessment is fundamental to ensuring the validity and reproducibility of scientific research and the advancement of potential therapeutic applications of pinostrobin.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. (-)-Pinostrobin | C16H14O4 | CID 73201 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative study of Pinostrobin's effects on different cancer stem-like cells

A detailed review of the current scientific evidence reveals Pinostrobin (B192119), a naturally occurring flavonoid, as a promising agent in targeting cancer stem-like cells (CSCs), the resilient subpopulation of cells within tumors responsible for therapy resistance and metastasis. This guide provides a comparative analysis of Pinostrobin's effects on CSCs derived from various cancer types, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

While research is most extensive on cervical cancer stem-like cells, emerging evidence suggests Pinostrobin's potential against breast, lung, and colon cancer stem-like cell attributes. This document synthesizes the available quantitative data, outlines experimental protocols, and visualizes the key signaling pathways involved.

Comparative Efficacy of Pinostrobin on Cancer Stem-Like Cells

The following tables summarize the quantitative data on the effects of Pinostrobin on different cancer stem-like cells.

Cell Line (Cancer Type)	Assay	Concentration	Results	Reference
HeLa-derived CSCs (Cervical)	Cell Viability (MTT)	12.5 µM - 100 µM	Dose-dependent inhibition of cell viability.	[1]
MCF-7 (Breast)	Cell Viability (MTT)	1000 µM (48h)	~29% reduction in cell viability.	[2]
MDA-MB-231 (Breast)	Cell Viability (MTT)	1000 µM (48h)	~50% reduction in cell viability.	[2]
T47D (Breast)	Cell Viability (MTT)	2.93 mM (IC50)	IC50 value of 2.93 mM.	[3]
A549 (Lung)	Proliferation	Dose-dependent	Reduction in cell proliferation.	[4]

Cell Line (Cancer Type)	Assay	Concentration	Results	Reference
HeLa-derived CSCs (Cervical)	Sphere Formation Efficiency	50 µM & 100 µM	Significant dose-dependent reduction in sphere formation.	[1][5]
MCF-7 (Breast)	Colony Formation	25 µM	Inhibition of colony formation.

Cell Line (Cancer Type)	Assay	Concentration	Results	Reference
HeLa-derived CSCs (Cervical)	Apoptosis (Annexin V-FITC)	50 µM	Significant increase in apoptotic cell population.	[1]
HeLa-derived CSCs (Cervical)	Apoptosis (PI Staining)	100 µM	34.41 ± 3.72% late apoptotic cells (compared to 14.08 ± 4.43% in control).	[1]
A549 (Lung)	Apoptosis	Dose-dependent	Induction of apoptosis.	[4]

Cell Line (Cancer Type)	Marker	Concentration	Results	Reference
HeLa-derived CSCs (Cervical)	CD44+	100 µM	Reduction from 94.55% to 83.48% CD44+ cells.	[1]

Signaling Pathways Modulated by Pinostrobin

Pinostrobin exerts its anti-cancer stem cell effects through the modulation of several key signaling pathways.

ROS-Mediated Apoptosis in Cervical Cancer Stem-Like Cells

In HeLa-derived CSCs, Pinostrobin induces apoptosis through a mechanism dependent on the generation of reactive oxygen species (ROS)[1][5]. This leads to a decrease in mitochondrial membrane potential and subsequent activation of the apoptotic cascade.

References

• 1. Pinostrobin inhibits proliferation and induces apoptosis in cancer stem-like cells through a reactive oxygen species-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer Effect of Pinostrobin on Human Breast Cancer Cells Through Regulation of Epithelial Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro study of pinostrobin propionate and pinostrobin butyrate: Cytotoxic activity against breast cancer cell T47D and its selectivity index - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pinostrobin inhibits proliferation and induces apoptosis in cancer stem-like cells through a reactive oxygen species-dependent mechanism - RSC Advances (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Proper Disposal of Pinostrobin: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and environmentally responsible disposal of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for the proper disposal of Pinostrobin (B192119), a flavonoid with diverse biological activities. Adherence to these procedures is critical for maintaining a safe laboratory environment and complying with regulatory standards.

I. Pinostrobin: Chemical and Safety Data

Understanding the properties of Pinostrobin is the first step in its safe handling and disposal.

Property	Value	Source
Chemical Formula	C₁₆H₁₄O₄	[1][2][3]
Molecular Weight	270.28 g/mol	[3][4]
Appearance	White powder	[4]
CAS Number	480-37-5	[1][5][6]
Hazards	Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[5][7]	[5][7]
Storage	Store in a well-ventilated place. Keep container tightly closed. Store locked up.[7][8]	[7][8]
Incompatibilities	Strong oxidizing agents.[7]	[7]
Environmental Hazards	Discharge into the environment must be avoided.[8] Water hazard class 1 (slightly hazardous for water).[5]	[5][8]

II. Personal Protective Equipment (PPE) and Handling

Before handling Pinostrobin for any purpose, including disposal, appropriate personal protective equipment must be worn.

• Gloves: Wear chemical-impermeable gloves.[8]

• Eye Protection: Use tightly fitting safety goggles with side-shields.[8]

• Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[8] Handle in a well-ventilated place, such as a fume hood, and avoid formation of dust and aerosols.[7][8]

• Protective Clothing: Wear a lab coat or other suitable protective clothing to prevent skin contact.[8]

III. Step-by-Step Disposal Protocol

The primary method for the disposal of Pinostrobin is through a licensed chemical waste disposal service.[7][8] Do not discharge Pinostrobin or its containers into sewer systems or the environment.[8]

Step 1: Waste Identification and Segregation

• Identify as Hazardous Waste: All unwanted Pinostrobin, whether in pure form or in solution, as well as any materials contaminated with it (e.g., absorbent pads from a spill), should be treated as hazardous waste.[9][10]

• Segregate Waste: Store Pinostrobin waste separately from incompatible materials, particularly strong oxidizing agents.[7][11] It is best practice to have a designated container specifically for Pinostrobin waste.

Step 2: Waste Accumulation and Labeling

• Use Appropriate Containers: Collect Pinostrobin waste in a suitable, closed container.[8] The container should be in good condition, compatible with the chemical, and have a secure, leak-proof lid.[12]

• Proper Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "Pinostrobin," and the date when the waste was first added.[10]

Step 3: Storage of Waste

• Designated Storage Area: Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.[11][13]

• Safe Storage Conditions: The storage area should be well-ventilated, and the container should be kept away from sources of ignition.[8]

Step 4: Arranging for Disposal

• Contact a Licensed Professional: The material should be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[8] Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to arrange for pickup and disposal.[7][13]

• Follow Institutional Procedures: Adhere to your institution's specific procedures for hazardous waste pickup and documentation.

Step 5: Decontamination of Empty Containers

• Triple Rinsing: Empty containers that held Pinostrobin should be triple-rinsed with a suitable solvent (e.g., acetone (B3395972) or ethanol, followed by water) to remove all residues.[9]

• Disposal of Rinsate: The rinsate from the cleaning process must be collected and disposed of as hazardous waste along with the Pinostrobin.[14]

• Final Container Disposal: Once decontaminated, the container can be punctured to prevent reuse and disposed of in a sanitary landfill or recycled, depending on local regulations and container material.[8] The label identifying the contents as Pinostrobin should be defaced or removed.[9]

IV. Spill Management

In the event of a Pinostrobin spill, follow these procedures:

• Ensure Safety: Evacuate non-essential personnel and ensure the area is well-ventilated.[8] Remove all sources of ignition.[8]

• Contain the Spill: Use spark-proof tools and explosion-proof equipment.[8]

• Absorb the Spill: For small spills, use an inert absorbent material to collect the spilled substance.

• Collect and Dispose: The adhered or collected material should be promptly placed in a suitable, closed container for disposal as hazardous waste.[8]

• Clean the Area: Decontaminate the spill area thoroughly.

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Pinostrobin.

Caption: Workflow for the safe disposal of Pinostrobin.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Showing Compound pinostrobin (FDB031122) - FooDB [foodb.ca]
• 3. (-)-Pinostrobin | C16H14O4 | CID 73201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. markherb.com [markherb.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Pinostrobin | 480-37-5 [chemicalbook.com]
• 7. s3.amazonaws.com [s3.amazonaws.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. vumc.org [vumc.org]
• 10. benchchem.com [benchchem.com]
• 11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 12. danielshealth.com [danielshealth.com]
• 13. ehrs.upenn.edu [ehrs.upenn.edu]
• 14. benchchem.com [benchchem.com]

Personal protective equipment for handling Pinostrobin

Essential Safety and Handling Guide for Pinostrobin (B192119)

For researchers, scientists, and drug development professionals, ensuring personal and environmental safety is paramount when handling chemical compounds like Pinostrobin. This guide provides crucial, immediate safety and logistical information, including operational and disposal plans, to foster a secure laboratory environment. Adherence to these protocols is critical for mitigating potential hazards.

Physical and Chemical Properties of Pinostrobin

A clear understanding of Pinostrobin's properties is foundational to its safe handling.

Property	Value
Molecular Formula	C₁₆H₁₄O₄
Molecular Weight	270.28 g/mol
Appearance	White to yellow solid powder
CAS Number	480-37-5
Melting Point	152 °C
Boiling Point	494.9ºC at 760mmHg
Solubility	Practically insoluble in water. Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[1][2]
Storage Temperature	2°C - 8°C in a dry, cool, and well-ventilated place.[3][4] Keep container tightly closed.[3][5]

Hazard Identification and GHS Classification

Pinostrobin is classified with the following hazards according to the Globally Harmonized System (GHS)[6][7]:

Hazard Class	Hazard Statement	Signal Word	Pictogram
Skin Irritation (Category 2)	H315: Causes skin irritation[3][6][7]	Warning	GHS07
Serious Eye Irritation (Category 2A)	H319: Causes serious eye irritation[6][7]	Warning	GHS07
Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation	H335: May cause respiratory irritation[6][7]	Warning	GHS07

Toxicity Data

While comprehensive human toxicity data is limited, preclinical studies provide some insight:

Metric	Value
Acute Oral Toxicity (Rats)	No deaths or toxicological signs were observed following a single oral administration of 500 mg/kg.[8][9]
Mutagenicity (Rats)	Non-mutagenic in male Wistar rats at doses of 1-100 mg/kg over 7 days.[9]
Cytotoxicity (CCRF-CEM cells)	IC₅₀ = 10.2 μM[10]
Cytotoxicity (HeLa, Ca Ski, SiHa cells)	Effectively induces apoptosis at concentrations of 0-200 μM over 24-96 hours, with no toxicity to non-cancerous HEK293 cells.[8]

Personal Protective Equipment (PPE) for Handling Pinostrobin

The selection and proper use of PPE is the primary defense against chemical exposure.

Body Area	Required PPE	Specifications & Standards
Eyes/Face	Safety Goggles with side-shields	Goggles should be tightly fitting and conform to EN 166 (EU) or NIOSH (US) standards.[3]
Hands	Chemical-resistant gloves	Use chemical-impermeable gloves.[3]
Body	Protective clothing	Wear suitable protective clothing to avoid skin contact.[3]
Respiratory	Full-face respirator	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded, irritation or other symptoms are experienced, or if handling in a poorly ventilated area.[3][11]

Safe Handling and Experimental Workflow

A systematic approach to handling Pinostrobin, from preparation to disposal, is essential to minimize risk.

References

• 1. Showing Compound pinostrobin (FDB031122) - FooDB [foodb.ca]
• 2. Pinostrobin | CAS:480-37-5 | Manufacturer ChemFaces [chemfaces.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Pinostrobin chalcone | 18956-15-5 | FP158556 | Biosynth [biosynth.com]
• 5. s3.amazonaws.com [s3.amazonaws.com]
• 6. (-)-Pinostrobin | C16H14O4 | CID 73201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. caymanchem.com [caymanchem.com]
• 11. benchchem.com [benchchem.com]